Sulfate monohydrate

• CAS: 10193-30-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Crystal Structure Analysis of Sulfate Monohydrate

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides a comprehensive overview of the methodologies and data interpretation involved in the crystal structure analysis of sulfate (B86663) monohydrates, with a specific focus on zinc sulfate monohydrate (ZnSO₄·H₂O) as a representative example.

Introduction

Sulfate monohydrates are a class of inorganic compounds that incorporate one water molecule per formula unit within their crystal lattice. The arrangement of the metal cation, the sulfate anion, and the water molecule dictates the material's physicochemical properties, including solubility, stability, and bioavailability. Understanding the precise three-dimensional crystal structure is therefore of paramount importance in fields ranging from materials science and geology to pharmaceutical development, where hydrates of active pharmaceutical ingredients (APIs) can exhibit significantly different properties compared to their anhydrous forms.

X-ray diffraction (XRD) is the cornerstone technique for elucidating the atomic and molecular structure of crystalline materials.[1] By analyzing the diffraction pattern produced when X-rays interact with a crystal, researchers can determine unit cell dimensions, space group symmetry, and the precise coordinates of each atom within the crystal lattice.[1] This guide will detail the experimental protocols for both single-crystal and powder X-ray diffraction, present available crystallographic data for zinc sulfate monohydrate, and provide visualizations of the experimental workflows.

Crystallographic Data for Zinc Sulfate Monohydrate (ZnSO₄·H₂O)

While various hydrates of zinc sulfate have been studied, a complete, publicly accessible Crystallographic Information File (CIF) for zinc sulfate monohydrate (ZnSO₄·H₂O) containing atomic coordinates was not identified in a comprehensive search of open-access databases. However, the crystal structure has been characterized, and key crystallographic parameters have been reported. The structure of zinc sulfate monohydrate reveals a coordination environment where the zinc ion is coordinated by oxygen atoms from both the sulfate groups and the water molecule. The oxygen atom of the water molecule is coordinated with two zinc ions, and each oxygen atom of the sulfate group is coordinated with one zinc ion.[2]

In contrast, the anhydrous form of zinc sulfate (ZnSO₄) has been well-characterized. For comparative purposes, the crystallographic data for the orthorhombic phase of anhydrous zinc sulfate is presented below.

Table 1: Crystallographic Data for Anhydrous Zinc Sulfate (ZnSO₄)

Parameter	Value
Crystal System	Orthorhombic
Space Group	Pnma
a (Å)	4.75
b (Å)	6.67
c (Å)	8.60
α (°)	90.00
β (°)	90.00
γ (°)	90.00
Volume (ų)	272.60

Data sourced from the Materials Project.[3]

Table 2: Bond Lengths in Anhydrous Zinc Sulfate (ZnSO₄)

Bond	Length (Å)
Zn-O	1.97 - 2.28
S-O	1.46 - 1.50

Data sourced from the Materials Project.[3]

Experimental Protocols

The determination of a crystal structure is a multi-step process that begins with sample preparation and proceeds through data collection and structure refinement. The two primary X-ray diffraction techniques employed are single-crystal X-ray diffraction and powder X-ray diffraction.

Single-Crystal X-ray Diffraction (SC-XRD)

Single-crystal XRD provides the most accurate and detailed structural information, including precise bond lengths and angles.[4] The primary challenge for many sulfate monohydrates can be the growth of high-quality single crystals of a suitable size (typically 0.1-0.3 mm).[5]

Methodology:

• Crystal Growth:

  • Slow Evaporation: A saturated aqueous solution of the sulfate is prepared at a constant temperature. The solvent is allowed to evaporate slowly over days or weeks, leading to the formation of single crystals.[6] For zinc sulfate, this is a common method for obtaining the heptahydrate, which can then be carefully dehydrated to the monohydrate.

  • Temperature-Controlled Crystallization: For compounds where solubility changes significantly with temperature, a saturated solution can be slowly cooled to induce crystallization.[5]

  • Vapor Diffusion: This technique involves dissolving the sample in a solvent and placing it in a sealed container with a second, more volatile solvent in which the sample is less soluble. Slow diffusion of the second solvent's vapor into the sample solution reduces its solubility and promotes crystallization.[5]

• Crystal Selection and Mounting:

  • A suitable single crystal is identified under a polarizing microscope, looking for a specimen with uniform extinction and no visible defects.[5]

  • The selected crystal is mounted on a goniometer head using a cryo-loop or a glass fiber with a minimal amount of adhesive.[7]

• Data Collection:

  • The mounted crystal is placed on the diffractometer and centered in the X-ray beam.[7]

  • A preliminary set of diffraction images is collected to determine the unit cell parameters and the crystal's orientation matrix.[4]

  • A full sphere or hemisphere of diffraction data is then collected by rotating the crystal through a series of angles while exposing it to a monochromatic X-ray beam.[4] Data is typically collected to a resolution of at least 0.8 Å for small molecules.

• Structure Solution and Refinement:

  • The collected diffraction intensities are integrated, and corrections are applied for factors such as background scattering and absorption.

  • The positions of the atoms in the unit cell are determined using computational methods such as Direct Methods or Patterson functions.

  • The initial structural model is then refined using a least-squares algorithm to achieve the best possible fit between the calculated and observed diffraction patterns.

Powder X-ray Diffraction (PXRD) and Rietveld Refinement

Powder XRD is a powerful technique for identifying crystalline phases and can also be used for structure determination and refinement, particularly when single crystals are not available.[8] The resulting data is a one-dimensional pattern of diffraction intensity versus the diffraction angle (2θ).

Methodology:

• Sample Preparation:

  • A polycrystalline sample of the sulfate monohydrate is finely ground to a uniform particle size to ensure a random orientation of the crystallites.

  • The powder is then packed into a sample holder.

• Data Collection:

  • The sample is placed in a powder diffractometer.

  • A monochromatic X-ray beam is directed at the sample, and the diffracted X-rays are detected as the detector scans through a range of 2θ angles.

• Data Analysis and Rietveld Refinement:

  • The positions and intensities of the diffraction peaks are extracted from the powder pattern.

  • The peaks are indexed to determine the unit cell parameters.

  • Rietveld refinement is then employed. This method involves fitting the entire experimental powder diffraction pattern with a calculated profile based on a structural model. The refinement process adjusts various parameters, including atomic coordinates, lattice parameters, and peak shape parameters, to minimize the difference between the observed and calculated patterns.[9]

Visualizations

Experimental Workflow for Single-Crystal X-ray Diffraction

Caption: Workflow for single-crystal X-ray diffraction analysis.

Experimental Workflow for Powder X-ray Diffraction and Rietveld Refinement

Caption: Workflow for powder X-ray diffraction and Rietveld refinement.

Conclusion

The crystal structure analysis of sulfate monohydrates is a critical step in understanding and predicting their material properties. While obtaining high-quality single crystals for SC-XRD can be a challenge, powder X-ray diffraction coupled with Rietveld refinement provides a robust alternative for structural characterization. This guide has outlined the fundamental experimental protocols and data analysis workflows for both techniques, using zinc sulfate monohydrate as a case study. The detailed methodologies presented herein are intended to serve as a valuable resource for researchers and professionals in materials science and pharmaceutical development, enabling a deeper understanding of the crystalline state of these important compounds.

References

• 1. X-ray Diffraction Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 2. mdpi.com [mdpi.com]
• 3. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 4. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 5. Preparation of Single Crystals for X-ray Diffraction | Department of Chemistry | UZH [chem.uzh.ch]
• 6. scispace.com [scispace.com]
• 7. gsconlinepress.com [gsconlinepress.com]
• 8. lc3.ch [lc3.ch]
• 9. Ask an Expert: The Rietveld method | Malvern Panalytical [malvernpanalytical.com]

An In-depth Technical Guide to the Core Chemical and Physical Properties of Sulfate Monohydrates

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental chemical and physical properties of common metal sulfate (B86663) monohydrates. The information is curated for researchers, scientists, and professionals in drug development who utilize these compounds in their work. This guide emphasizes data clarity through structured tables and detailed experimental methodologies to ensure reproducibility and accurate application.

Introduction to Sulfate Monohydrates

Sulfate monohydrates are inorganic compounds with the general chemical formula MSO₄·H₂O, where 'M' represents a divalent metal cation. These compounds are crystalline solids that contain one molecule of water of hydration per formula unit. The presence of this water molecule significantly influences their physical and chemical properties compared to their anhydrous or more hydrated counterparts. They serve diverse roles in various scientific and industrial fields, including as raw materials in chemical synthesis, as nutritional supplements, and in the formulation of pharmaceuticals.

Physicochemical Properties of Common Sulfate Monohydrates

The following tables summarize the key physical and chemical properties of several commercially significant metal sulfate monohydrates.

Table 1: General and Physical Properties of Selected Sulfate Monohydrates

Property	Iron(II) Sulfate Monohydrate (FeSO₄·H₂O)	Copper(II) Sulfate Monohydrate (CuSO₄·H₂O)	Zinc Sulfate Monohydrate (ZnSO₄·H₂O)	Manganese(II) Sulfate Monohydrate (MnSO₄·H₂O)	Magnesium Sulfate Monohydrate (MgSO₄·H₂O)	Cobalt(II) Sulfate Monohydrate (CoSO₄·H₂O)
CAS Number	17375-41-6	10257-54-2	7446-19-7	10034-96-5	14168-73-1	13455-34-0
Molecular Weight ( g/mol )	169.93[1][2]	177.63[3]	179.5[4]	169.02[5]	138.38[6]	173.01[7][8]
Appearance	Off-white to beige or pale green powder[9][10]	Sky blue to white powder[11]	White, free-flowing powder[12][13]	Odorless pale red to light pink powder[14]	White crystalline powder[6]	Reddish crystalline powder[7][8][15][16]
Density (g/cm³)	3[2]	2.284	3.20[17]	2.95[5]	2.57[6]	3.075[7][15]
Melting/Decomposition Point (°C)	300 (decomposes)[2]	110 (decomposes)[18]	238 (decomposes)[17]	>400 (decomposes)	150 (decomposes)[6]	735 (decomposes)[11][15]
Solubility in Water	Slowly soluble in cold water, very soluble in boiling water[9]	Soluble	Readily soluble[12][19]	50-100 mg/mL at 21°C	Soluble[20][21]	Soluble[8][18]
Solubility in Other Solvents	Insoluble in ethanol[9]	-	Slightly soluble in alcohol, insoluble in acetone[12]	Insoluble in ether and ethanol[5]	Insoluble in ethanol[21]	Slightly soluble in methanol (B129727) and ethanol[8]

Experimental Protocols

This section details the methodologies for determining the key physicochemical properties of sulfate monohydrates.

Synthesis of Sulfate Monohydrates

3.1.1. From Higher Hydrates by Dehydration

This method is commonly used for the preparation of iron(II), copper(II), and cobalt(II) sulfate monohydrates from their respective hepta- or pentahydrates.

• Apparatus: Drying oven or spin flash dryer, porcelain dish, desiccator.

• Procedure:

  • Spread a known quantity of the higher hydrate (B1144303) (e.g., FeSO₄·7H₂O) evenly in a porcelain dish.

  • Place the dish in a preheated oven at a controlled temperature. For example, cobalt(II) sulfate heptahydrate can be converted to the monohydrate at 100°C.[11]

  • Alternatively, for industrial-scale production, a spin flash dryer can be used, feeding the hydrated salt and hot air (220-320°C) into the drying chamber.[22]

  • Maintain the temperature for a specified duration (e.g., 2-6 seconds in a spin flash dryer) until the theoretical mass loss for the conversion to the monohydrate is achieved.[22]

  • Cool the resulting monohydrate powder in a desiccator to prevent rehydration.

3.1.2. From Reaction of an Oxide, Hydroxide, or Carbonate with Sulfuric Acid

This is a general method applicable to the synthesis of many metal sulfates, including magnesium and zinc sulfate.

• Apparatus: Beaker, stirring rod, heating plate, filtration apparatus (funnel, filter paper), evaporating dish, crystallizing dish.

• Procedure:

  • Measure a specific volume of dilute sulfuric acid (e.g., 1 M) into a beaker.

  • Gently heat the acid solution to approximately 50-60°C.[7]

  • Slowly add the corresponding metal oxide, hydroxide, or carbonate in small portions with continuous stirring until the solid is in slight excess (i.e., no more effervescence is observed if a carbonate is used, or a small amount of solid remains undissolved).[7][15]

  • Filter the hot solution to remove any unreacted solid.[15]

  • Transfer the filtrate to an evaporating dish and heat gently to concentrate the solution.

  • Allow the concentrated solution to cool, promoting the crystallization of the sulfate monohydrate. The specific hydrate formed will depend on the crystallization temperature. For magnesium sulfate, crystallization above 67.5°C yields the monohydrate.[14]

  • Collect the crystals by filtration and dry them appropriately.

Diagram 1: General workflow for the synthesis of sulfate monohydrates from metal oxides, hydroxides, or carbonates.

Determination of Physical Properties

3.2.1. Density

The bulk and tapped densities of the crystalline powders can be determined as follows:

• Apparatus: Graduated cylinder (250 mL), analytical balance.

• Procedure for Bulk Density:

  • Gently introduce a known mass (approximately 100 g) of the sulfate monohydrate powder into a dry 250 mL graduated cylinder without compacting it.

  • Level the powder surface without compressing and read the unsettled apparent volume.

  • Calculate the bulk density by dividing the mass of the powder by the observed volume.

• Procedure for Tapped Density:

  • Use the same sample from the bulk density measurement.

  • Mechanically tap the graduated cylinder by dropping it from a fixed height until there is no further change in the powder volume.

  • Record the final tapped volume.

  • Calculate the tapped density by dividing the mass of the powder by the final tapped volume.

3.2.2. Melting/Decomposition Point

Differential Scanning Calorimetry (DSC) is a precise method for determining the melting or decomposition temperature.

• Apparatus: Differential Scanning Calorimeter with a suitable sample pan (e.g., aluminum).

• Procedure:

  • Accurately weigh a small amount of the sample (typically 3-5 mg) into a DSC pan.

  • Place the pan in the DSC instrument. An empty pan is used as a reference.

  • Heat the sample at a constant rate (e.g., 5-20°C/min) under a controlled atmosphere (e.g., nitrogen).

  • The temperature at which an endothermic peak is observed on the DSC thermogram, corresponding to melting or decomposition, is recorded as the melting or decomposition point.[1][8]

3.2.3. Solubility (Quantitative)

This protocol describes a method to determine the solubility of a sulfate monohydrate in water at various temperatures.

• Apparatus: Test tube (25 x 250 mm) with a two-hole rubber stopper, thermometer, stirrer, hot water bath, buret.

• Procedure:

  • Accurately weigh a known amount of the sulfate monohydrate and place it in the large test tube.

  • Add a measured volume of distilled water to the test tube.

  • Heat the test tube in a hot water bath while stirring until all the salt dissolves.

  • Remove the test tube from the heat and allow it to cool slowly with continuous stirring, monitoring the temperature with a thermometer.

  • Record the temperature at which the first crystals appear. This is the saturation temperature for that concentration.[23]

  • Add a small, precise volume of distilled water (e.g., 0.50 mL) from a buret to the test tube.[23]

  • Reheat the solution until all the crystals dissolve again.

  • Repeat the cooling and crystallization observation process to determine the new saturation temperature for the diluted solution.

  • Repeat steps 6-8 for several dilutions to obtain solubility data at different temperatures.

  • Calculate the solubility in grams of salt per 100 mL of water for each saturation temperature.

Diagram 2: Experimental workflow for determining the solubility of a salt as a function of temperature.

Characterization Methods

3.3.1. Powder X-Ray Diffraction (XRD)

XRD is used to confirm the crystalline phase of the sulfate monohydrate.

• Apparatus: Powder X-ray diffractometer, sample holder, mortar and pestle.

• Procedure:

  • Finely grind the crystalline sample using a mortar and pestle to ensure random orientation of the crystallites.

  • Mount the powdered sample onto the sample holder, ensuring a flat, level surface.[5]

  • Place the sample holder in the diffractometer.

  • Set the instrument parameters, including the X-ray source (e.g., Cu Kα radiation), voltage, current, and the scanning range of 2θ angles (typically 5° to 70°).[4]

  • Initiate the scan. The detector will measure the intensity of the diffracted X-rays at different 2θ angles.

  • The resulting diffraction pattern is a plot of intensity versus 2θ.

  • Compare the obtained diffraction pattern with standard reference patterns from databases (e.g., JCPDS) to confirm the identity and phase purity of the sulfate monohydrate.

3.3.2. Gravimetric Analysis of Sulfate Content

This method can be used to determine the percentage of sulfate in the compound, thereby verifying its purity.

• Apparatus: Beakers, stirring rods, hot plate, filtration apparatus with ashless filter paper, porcelain crucibles, muffle furnace, desiccator, analytical balance.

• Procedure:

  • Accurately weigh a sample of the sulfate monohydrate and dissolve it in distilled water.

  • Acidify the solution with dilute hydrochloric acid.[9]

  • Heat the solution to near boiling.

  • Slowly add a warm solution of barium chloride (BaCl₂) with constant stirring to precipitate barium sulfate (BaSO₄).

  • Digest the precipitate by keeping the solution just below boiling for at least one hour to promote the formation of larger, more easily filterable crystals.[9]

  • Filter the hot solution through ashless filter paper.

  • Wash the precipitate with hot distilled water until the filtrate is free of chloride ions (tested with silver nitrate (B79036) solution).

  • Transfer the filter paper containing the precipitate to a pre-weighed porcelain crucible.

  • Carefully char the filter paper over a Bunsen burner and then ignite it in a muffle furnace at 800°C to a constant weight.[9]

  • Cool the crucible in a desiccator and weigh it.

  • From the mass of the BaSO₄ precipitate, calculate the mass and percentage of sulfate in the original sample.

Diagram 3: Workflow for the gravimetric determination of sulfate content.

Conclusion

This guide provides a foundational understanding of the key chemical and physical properties of common sulfate monohydrates, supported by detailed experimental protocols. The presented data and methodologies are intended to assist researchers, scientists, and drug development professionals in the accurate characterization and application of these important inorganic compounds. Adherence to these standardized procedures will facilitate reliable and reproducible results in a laboratory setting.

References

• 1. researchgate.net [researchgate.net]
• 2. Cobalt(II) sulfate - Crystal growing [en.crystalls.info]
• 3. pubs.acs.org [pubs.acs.org]
• 4. X-ray Powder Diffraction (XRD) [serc.carleton.edu]
• 5. mcgill.ca [mcgill.ca]
• 6. Cobalt(II) sulfate - Wikipedia [en.wikipedia.org]
• 7. Determination of the solubility of inorganic salts by headspace gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ERIC - EJ1012204 - Identifying Hydrated Salts Using Simultaneous Thermogravimetric Analysis and Differential Scanning Calorimetry, Journal of Chemical Education, 2013-Feb [eric.ed.gov]
• 9. akbis.gantep.edu.tr [akbis.gantep.edu.tr]
• 10. Cobalt (II) Sulfate Formula - GeeksforGeeks [geeksforgeeks.org]
• 11. m.youtube.com [m.youtube.com]
• 12. usp.org [usp.org]
• 13. The Production and Application Summary of Magnesium Sulfate Monohydrate | Scientific.Net [scientific.net]
• 14. fountainheadpress.com [fountainheadpress.com]
• 15. Exp. 7: Testing the Solubility Rules Through Quantitative Analysis – College of Western Idaho General Chemistry First Semester Lab Manual: CHEM 111L [cwi.pressbooks.pub]
• 16. pubs.acs.org [pubs.acs.org]
• 17. camachem.com [camachem.com]
• 18. scribd.com [scribd.com]
• 19. tsfx.edu.au [tsfx.edu.au]
• 20. infinitalab.com [infinitalab.com]
• 21. CN102583459B - Process for preparing magnesium sulfate monohydrate by using water-containing magnesium sulfate heptahydrate - Google Patents [patents.google.com]
• 22. scribd.com [scribd.com]
• 23. edu.rsc.org [edu.rsc.org]

A Comprehensive Guide to the Solubility of Sulfate Monohydrates for Researchers and Drug Development Professionals

An In-depth Technical Guide

This technical guide provides a detailed overview of the solubility of various sulfate (B86663) monohydrates in a range of common solvents. The information presented herein is intended to be a valuable resource for researchers, scientists, and professionals involved in drug development and other chemical sciences where such compounds are frequently utilized. Understanding the solubility of these inorganic salts is crucial for a multitude of applications, including formulation development, reaction chemistry, and purification processes.

Quantitative Solubility Data

The solubility of sulfate monohydrates is significantly influenced by the nature of the solvent, temperature, and the specific cation. The following tables summarize the available quantitative and qualitative solubility data for several common sulfate monohydrates in water and various organic solvents.

Table 1: Solubility of Divalent Metal Sulfate Monohydrates in Water

Sulfate Monohydrate	Chemical Formula	Solvent	Temperature (°C)	Solubility ( g/100 mL)
Ferrous Sulfate Monohydrate	FeSO₄·H₂O	Water	20	26.6[1]
Water	100	Very Soluble[1][2]
Manganese Sulfate Monohydrate	MnSO₄·H₂O	Water	21	5 - 10
Water	~20	Reaches maximum solubility[3][4]
Zinc Sulfate Monohydrate	ZnSO₄·H₂O	Water	-	Soluble[2][4][5]
Cobalt(II) Sulfate Monohydrate	CoSO₄·H₂O	Water	-	Soluble[6]
Magnesium Sulfate Monohydrate	MgSO₄·H₂O	Water	-	Freely Soluble[7]
Copper(II) Sulfate Monohydrate*	CuSO₄·H₂O	Water	-	Highly Soluble[8]

*Data for Copper(II) Sulfate (anhydrous/pentahydrate) is used as a proxy due to the high solubility of copper sulfates in water.

Table 2: Solubility of Divalent Metal Sulfate Monohydrates in Organic Solvents

Sulfate Monohydrate	Chemical Formula	Solvent	Solubility
Ferrous Sulfate Monohydrate	FeSO₄·H₂O	Ethanol	Practically Insoluble[1][2]
Manganese Sulfate Monohydrate	MnSO₄·H₂O	Primary Alcohols	Soluble[9]
Aprotic Solvents (e.g., Benzene, Diethyl Ether)	Insoluble[9]
Zinc Sulfate Monohydrate	ZnSO₄·H₂O	Alcohol	Slightly Soluble[2][4][5]
Acetone	Insoluble[5]
Cobalt(II) Sulfate Monohydrate	CoSO₄·H₂O	Methanol	Slightly Soluble (hydrated form is very soluble)[1][6][10]
Ethanol	Slightly Soluble[1][6][10]
Non-polar Solvents	Insoluble[1][10]
Magnesium Sulfate Monohydrate	MgSO₄·H₂O	Alcohol	Sparingly Soluble[7]
Glycerol	Soluble[11]
Copper(II) Sulfate Monohydrate*	CuSO₄·H₂O	Methanol	Soluble[12]
Ethanol	Insoluble/Limited Solubility[8][12]
Acetone	Insoluble

*General solubility characteristics of Copper(II) Sulfate are used as an estimation.

Table 3: Solubility of Sodium Sulfate in Various Solvents

Compound	Chemical Formula	Solvent	Solubility
Sodium Sulfate (Anhydrous/Decahydrate)	Na₂SO₄	Water	Soluble[9][13][14][15]
Glycerol	Soluble[9][14]
Ethanol	Insoluble[9][13][14]

Experimental Protocols for Solubility Determination

The determination of the solubility of sulfate monohydrates can be carried out using several established experimental methods. The choice of method often depends on the desired precision, the properties of the solute and solvent, and the available equipment.

Isothermal Shake-Flask Method

The isothermal shake-flask method is a widely used and reliable technique for determining equilibrium solubility.

Methodology:

• Preparation: An excess amount of the solid sulfate monohydrate is added to a known volume of the solvent in a sealed container, such as a flask or vial.

• Equilibration: The container is placed in a constant temperature bath or incubator and agitated (e.g., shaken or stirred) for a prolonged period (typically 24-72 hours) to ensure that equilibrium is reached between the solid and the solution.

• Phase Separation: After equilibration, the agitation is stopped, and the solid and liquid phases are allowed to separate. This can be facilitated by centrifugation or by allowing the solid to settle.

• Sampling and Analysis: A sample of the supernatant (the clear, saturated solution) is carefully withdrawn using a filtered syringe to avoid aspirating any solid particles.

• Quantification: The concentration of the dissolved sulfate monohydrate in the sampled solution is determined using a suitable analytical technique. Common methods include:

  • Gravimetric Analysis: Evaporation of the solvent and weighing the residual solid.

  • Spectrophotometry: Measuring the absorbance of the solution at a specific wavelength, if the compound has a chromophore.

  • Inductively Coupled Plasma (ICP) Spectroscopy or Atomic Absorption (AA) Spectroscopy: To determine the concentration of the metal cation.

  • Titration: For example, complexometric titration for the metal ion.

Polythermal Method

This method involves determining the temperature at which a solution of a known concentration becomes saturated.

Methodology:

• Preparation: A precise amount of the sulfate monohydrate is dissolved in a known volume of the solvent. The initial concentration should be such that the solute is fully dissolved at an elevated temperature.

• Cooling and Observation: The solution is slowly cooled while being stirred, and the temperature is monitored with a calibrated thermometer.

• Saturation Point Determination: The temperature at which the first crystals of the solute appear is recorded as the saturation temperature for that specific concentration.

• Data Collection: The experiment is repeated with different concentrations of the solute to obtain a series of saturation temperatures.

• Solubility Curve Construction: The solubility (concentration) is plotted against the saturation temperature to generate a solubility curve.

Visualizations

Experimental Workflow for Solubility Determination

The following diagram illustrates a generalized workflow for determining the solubility of a sulfate monohydrate using the isothermal shake-flask method.

Caption: Generalized workflow for solubility determination.

References

• 1. Cobalt(II) sulfate - Sciencemadness Wiki [sciencemadness.org]
• 2. chembk.com [chembk.com]
• 3. scribd.com [scribd.com]
• 4. ZINC SULPHATE MONOHYDRATE (ZnSO₄ . H2O) - Zinc Sulfate Co. [zincsulfateco.com]
• 5. Zinc sulfate monohydrate CAS#: 7446-19-7 [m.chemicalbook.com]
• 6. Cobalt sulfate monohydrate｜lookchem [lookchem.com]
• 7. fao.org [fao.org]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. Sodium sulfate - Wikipedia [en.wikipedia.org]
• 10. ataman-chemicals.com [ataman-chemicals.com]
• 11. Magnesium sulfate - Wikipedia [en.wikipedia.org]
• 12. STEM Library Lab: Copper(II) Sulfate Anhydrous (Reagent) [stemlibrarylab.myturn.com]
• 13. Sodium sulfate - Sciencemadness Wiki [sciencemadness.org]
• 14. Sodium Sulfate | Na2SO4 | CID 24436 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. interchim.fr [interchim.fr]

A Technical Guide to the Thermal Stability and Decomposition of Sulfate Monohydrates

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and decomposition of various metal sulfate (B86663) monohydrates. Understanding the thermal behavior of these compounds is critical in diverse fields, including pharmaceuticals, materials science, and industrial chemistry, where they are often utilized as precursors, catalysts, or active pharmaceutical ingredients. This document details the decomposition pathways, presents quantitative thermal analysis data, and outlines the experimental protocols used to characterize these materials.

Introduction to Thermal Analysis of Sulfate Monohydrates

Sulfate monohydrates are crystalline solids that incorporate one molecule of water within their crystal lattice. The thermal stability of these hydrates is a crucial parameter that dictates their storage, handling, and processing conditions. Upon heating, these compounds typically undergo a series of decomposition events, beginning with dehydration (the loss of the water molecule) followed by the decomposition of the anhydrous sulfate at higher temperatures, often yielding a metal oxide and sulfur oxides.

The primary techniques employed to investigate the thermal behavior of sulfate monohydrates are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

• Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It provides quantitative information about dehydration and decomposition temperatures and the stoichiometry of the reactions.

• Differential Scanning Calorimetry (DSC) measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature. It provides information on phase transitions, such as melting and crystallization, as well as the enthalpy changes associated with decomposition reactions.

Thermal Decomposition of Common Sulfate Monohydrates

The thermal decomposition of sulfate monohydrates follows distinct pathways and occurs at characteristic temperature ranges, which are summarized below for several common metal sulfates.

Ferrous Sulfate Monohydrate (FeSO₄·H₂O)

The thermal decomposition of ferrous sulfate monohydrate in an oxidizing atmosphere is a multi-step process. It begins with dehydration, followed by the oxidation of Fe²⁺ to Fe³⁺ and the subsequent decomposition of the resulting iron(III) sulfate.

Decomposition Pathway:

The decomposition proceeds through the formation of intermediate products such as FeOHSO₄ and Fe₂O(SO₄)₂ before finally yielding iron(III) oxide (Fe₂O₃)[1].

dot

Caption: Decomposition pathway of FeSO₄·H₂O.

Quantitative Thermal Analysis Data for Ferrous Sulfate Monohydrate:

Decomposition Step	Temperature Range (°C)	Atmosphere	Technique	Observations	Reference
Dehydration	~150 - 225	Nitrogen	TGA	Formation of anhydrous FeSO₄.	[2]
Decomposition of FeSO₄	>500	Nitrogen	TGA	Formation of Fe₂O₃.	[2]
Kinetic Parameter (Activation Energy)	~250 kJ/mol	Isothermal	TGA	For the decomposition of FeSO₄ to Fe₂O₃.	[2]

Magnesium Sulfate Monohydrate (MgSO₄·H₂O)

Magnesium sulfate monohydrate is known for its relatively high thermal stability compared to its higher hydrates. The dehydration of the monohydrate occurs at a significantly higher temperature, followed by the decomposition of the anhydrous salt at very high temperatures.

Decomposition Pathway:

dot

Caption: Decomposition pathway of MgSO₄·H₂O.

Quantitative Thermal Analysis Data for Magnesium Sulfate Monohydrate:

Decomposition Step	Temperature (°C)	Atmosphere	Technique	Observations	Reference
Dehydration	200	Not specified	Not specified	Onset of decomposition to anhydrous form.	[3]
Stability of Anhydrous Form	>320	Not specified	Not specified	Only the anhydrous form is stable above this temperature.	[3]
Decomposition of Anhydrous MgSO₄	1124	Not specified	Not specified	Decomposes into MgO and SO₃ without melting.	[3]

Zinc Sulfate Monohydrate (ZnSO₄·H₂O)

The thermal decomposition of zinc sulfate monohydrate involves dehydration followed by a multi-step decomposition of the anhydrous salt, which includes the formation of an intermediate oxysulfate.

Decomposition Pathway:

dot

Caption: Decomposition pathway of ZnSO₄·H₂O.

Quantitative Thermal Analysis Data for Zinc Sulfate Monohydrate:

Decomposition Step	Temperature Range (°C)	Atmosphere	Technique	Observations	Reference
Dehydration	250 - 300	Nitrogen	TGA	Removal of hydration water.	[4]
Formation of Intermediate	700 - 800	Nitrogen	TGA	Formation of ZnO·2ZnSO₄.	[4]
Final Decomposition	800 - 850	Nitrogen	TGA	Decomposition of the intermediate to ZnO.	[4]
Kinetic Parameter (Activation Energy)	238 - 368 kJ/mol	Non-isothermal	TGA	For the two-stage decomposition of anhydrous ZnSO₄.	[5]

Manganese Sulfate Monohydrate (MnSO₄·H₂O)

Manganese sulfate monohydrate decomposes in two distinct stages: dehydration to the anhydrous salt, followed by the decomposition of anhydrous manganese sulfate to manganese oxide.

Decomposition Pathway:

dot

Caption: Decomposition pathway of MnSO₄·H₂O.

Quantitative Thermal Analysis Data for Manganese Sulfate Monohydrate:

Decomposition Step	Atmosphere	Technique	Kinetic Model	Apparent Activation Energy (kJ/mol)	Reference
Dehydration (MnSO₄·H₂O → MnSO₄)	Nitrogen	TGA	Random nucleation and growth	147.933	[6]
Decomposition (MnSO₄ → Mn₃O₄)	Nitrogen	TGA	Random nucleation and growth	237.341	[6]

Experimental Protocols

Detailed and consistent experimental methodologies are crucial for obtaining reliable and reproducible thermal analysis data. The following sections outline standardized protocols for TGA and DSC analysis of sulfate monohydrates.

Thermogravimetric Analysis (TGA) Protocol

dot

Caption: Experimental workflow for TGA.

Methodology:

• Sample Preparation: Accurately weigh approximately 5-10 mg of the sulfate monohydrate sample.

• Crucible Selection: Place the sample in an inert crucible, typically alumina or platinum.

• Instrument Setup:

  • Place the crucible onto the TGA balance.

  • Purge the furnace with the desired gas (e.g., nitrogen or air) at a constant flow rate (e.g., 20-50 mL/min) to ensure a controlled atmosphere.

• Temperature Program:

  • Equilibrate the sample at a starting temperature, typically near ambient (e.g., 30°C).

  • Heat the sample at a linear heating rate, commonly 10°C/min, to a final temperature sufficient to ensure complete decomposition (e.g., 1000°C).

• Data Analysis:

  • Record the mass of the sample as a function of temperature.

  • Analyze the resulting TGA curve to determine the onset temperatures of dehydration and decomposition, the percentage mass loss for each step, and the stoichiometry of the reactions.

Differential Scanning Calorimetry (DSC) Protocol

Methodology:

• Sample Preparation: Weigh 2-5 mg of the sulfate monohydrate sample into a DSC pan (typically aluminum).

• Encapsulation: Crimp the pan with a lid. For studies involving dehydration, a pinhole lid is often used to allow for the escape of evolved water vapor, which can improve the resolution of thermal events[7].

• Reference: Place an empty, sealed DSC pan in the reference position of the DSC cell.

• Instrument Setup:

  • Place the sample pan in the sample position of the DSC cell.

  • Purge the cell with an inert gas like nitrogen at a constant flow rate.

• Temperature Program:

  • Equilibrate the sample at a desired starting temperature.

  • Ramp the temperature at a controlled rate (e.g., 10°C/min) over the temperature range of interest.

• Data Analysis:

  • Record the differential heat flow between the sample and the reference.

  • Analyze the DSC curve to identify endothermic and exothermic peaks corresponding to dehydration, decomposition, and other phase transitions. The area under a peak is proportional to the enthalpy change of the transition.

Conclusion

The thermal stability and decomposition pathways of sulfate monohydrates are complex and highly dependent on the specific metal cation. This guide has provided a consolidated overview of the thermal behavior of several common sulfate monohydrates, supported by quantitative data and standardized experimental protocols. The application of thermal analysis techniques like TGA and DSC is indispensable for characterizing these materials, providing crucial data for their safe and effective use in research, development, and industrial applications. The provided diagrams and tables offer a quick reference for comparing the thermal properties of different sulfate monohydrates, facilitating material selection and process optimization.

References

• 1. akjournals.com [akjournals.com]
• 2. researchgate.net [researchgate.net]
• 3. Page loading... [wap.guidechem.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. globethesis.com [globethesis.com]
• 7. chalcogen.ro [chalcogen.ro]

In-Depth Technical Guide to the Hygroscopic Properties of Sulfate Monohydrates

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic properties of various sulfate (B86663) monohydrate compounds. Understanding the interaction of these materials with atmospheric moisture is critical for drug development, formulation, storage, and stability. This document details the inherent tendency of sulfate monohydrates to absorb water from the environment, leading to potential physical and chemical changes such as deliquescence, hydration, or hydrolysis.

Quantitative Hygroscopic Data

The hygroscopicity of a substance is its ability to attract and hold water molecules from the surrounding environment. This property is quantified by parameters such as the Critical Relative Humidity (CRH), water uptake percentage at specific relative humidity (RH) conditions, and deliquescence point. The CRH is the specific RH at which a material begins to absorb a significant amount of moisture from the air. Deliquescence is the process by which a substance absorbs enough moisture from the atmosphere to dissolve and form a liquid solution.

Below is a summary of available quantitative and qualitative data on the hygroscopic properties of several sulfate monohydrate compounds.

Sulfate Monohydrate	Critical Relative Humidity (CRH) at ~25°C	Water Uptake/Hygroscopicity Classification	Deliquescence Behavior
Zinc Sulfate Monohydrate (ZnSO₄·H₂O)	Not explicitly found	Hygroscopic	Readily absorbs moisture from the air.
Manganese(II) Sulfate Monohydrate (MnSO₄·H₂O)	Not explicitly found	Described as a deliquescent solid.	Deliquescent
Iron(II) Sulfate Monohydrate (FeSO₄·H₂O)	Stable below 65% RH (rehydrates to heptahydrate above this)[1]	Hygroscopic	Absorbs moisture to form higher hydrates.
Copper(II) Sulfate Monohydrate (CuSO₄·H₂O)	Not explicitly found (anhydrous form is hygroscopic)[2]	The anhydrous form is mildly hygroscopic.	Monohydrate is a stable hydrate (B1144303) form.
Cobalt(II) Sulfate Monohydrate (CoSO₄·H₂O)	Stable below 70% RH (heptahydrate is stable above this)[3]	Hygroscopic	Absorbs moisture to form higher hydrates.
Magnesium Sulfate Monohydrate (MgSO₄·H₂O)	Phase boundary at 50°C is 64.5% RH for transition to hexahydrate[4]	Hygroscopic	Readily absorbs water to form higher hydrates.[4][5]
Nickel(II) Sulfate Monohydrate (NiSO₄·H₂O)	Not explicitly found	Hygroscopic	Forms higher hydrates in the presence of moisture.
Cadmium Sulfate Monohydrate (CdSO₄·H₂O)	Not explicitly found	Described as a hygroscopic solid.[6][7]	Readily absorbs moisture.
Sodium Sulfate Monohydrate (Na₂SO₄·H₂O)	Not explicitly found	Hygroscopic	Known to form various hydrates depending on temperature and humidity.[8]

Experimental Protocols for Determining Hygroscopic Properties

The characterization of a material's hygroscopic properties is crucial for understanding its behavior during processing, storage, and use. Several analytical techniques are employed to quantify moisture sorption and related phenomena.

Dynamic Vapor Sorption (DVS)

Dynamic Vapor Sorption (DVS) is a gravimetric technique that measures the change in mass of a sample as it is exposed to a controlled environment of varying relative humidity at a constant temperature. This method is instrumental in determining moisture sorption isotherms, which illustrate the relationship between water content and RH.

Methodology:

• Sample Preparation: A small amount of the sulfate monohydrate sample (typically 5-20 mg) is placed on a microbalance within the DVS instrument.

• Drying: The sample is first dried under a stream of dry nitrogen (0% RH) at a specified temperature (e.g., 25 °C) until a stable mass is achieved. This initial mass serves as the dry reference point.

• Sorption/Desorption Cycle: The relative humidity is then incrementally increased in a stepwise manner (e.g., in 10% RH steps from 0% to 90% RH). At each step, the system holds the RH constant until the sample mass equilibrates (i.e., the rate of mass change falls below a predefined threshold).

• Data Analysis: The change in mass at each RH step is recorded, allowing for the construction of a moisture sorption isotherm. The CRH can be identified as the RH at which a sharp increase in mass is observed. Hysteresis, the difference in moisture content between the sorption and desorption curves, can also be assessed.

Gravimetric Sorption Analysis (GSA)

Gravimetric Sorption Analysis (GSA) is a broader term that encompasses DVS but can also involve the sorption of other gases and vapors. The fundamental principle remains the measurement of mass change in response to changes in the surrounding atmosphere's composition and pressure.

Methodology:

• Sample Loading: The sample is loaded into a thermogravimetric analyzer (TGA) or a dedicated sorption analyzer.

• Degassing/Drying: The sample is heated under vacuum or an inert gas flow to remove any pre-adsorbed species, including water.

• Isotherm Measurement: A controlled pressure of water vapor is introduced into the sample chamber at a constant temperature. The mass uptake is monitored until equilibrium is reached. This process is repeated at various vapor pressures to construct the sorption isotherm.

• Data Interpretation: The resulting isotherm provides information on the material's capacity for water sorption and the nature of the interaction (physisorption vs. chemisorption).

Karl Fischer Titration

Karl Fischer (KF) titration is a highly specific and accurate method for determining the water content of a sample. It is based on a stoichiometric reaction between water and a reagent containing iodine, sulfur dioxide, a base, and a solvent.

Methodology:

• Reagent Preparation and Standardization: The Karl Fischer reagent is prepared and standardized against a known amount of water or a certified water standard.

• Sample Introduction: A precisely weighed amount of the sulfate monohydrate sample is introduced into the titration vessel containing a solvent (e.g., anhydrous methanol).

• Titration: The sample is titrated with the standardized Karl Fischer reagent. The endpoint is detected potentiometrically or visually.

• Calculation: The water content of the sample is calculated based on the volume of titrant consumed and the known titer of the reagent. This method provides a direct measure of the total water content (both bound and free) in the sample.

Visualization of Experimental Workflow

The following diagram illustrates a typical experimental workflow for characterizing the hygroscopic properties of a sulfate monohydrate, integrating various analytical techniques.

Workflow for Hygroscopicity Characterization

This guide provides a foundational understanding of the hygroscopic properties of sulfate monohydrates and the experimental approaches for their characterization. For specific applications, it is imperative to conduct detailed experimental studies under relevant environmental conditions to ensure product quality and stability.

References

• 1. Copper Sulfate | CuSO4 | CID 24462 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. preproom.org [preproom.org]
• 3. Cobalt(II) sulfate - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Magnesium sulfate - Wikipedia [en.wikipedia.org]
• 6. Cadmium sulfate - Sciencemadness Wiki [sciencemadness.org]
• 7. benchchem.com [benchchem.com]
• 8. Sodium sulfate - Wikipedia [en.wikipedia.org]

"Sulfate monohydrate" CAS number and chemical formula

For Researchers, Scientists, and Drug Development Professionals

The term "sulfate monohydrate" refers to a class of inorganic compounds in which a metal sulfate (B86663) salt is chemically bound to a single molecule of water. These compounds are of significant interest across various scientific disciplines, from industrial chemistry to pharmacology, due to the unique physicochemical properties conferred by the monohydrate structure. This guide provides an in-depth overview of three commercially and scientifically important sulfate monohydrates: Manganese (II) Sulfate Monohydrate, Magnesium Sulfate Monohydrate, and Zinc Sulfate Monohydrate.

Core Chemical Data

The fundamental chemical identifiers for these representative sulfate monohydrates are detailed below.

Compound Name	Chemical Formula	CAS Number
Manganese (II) Sulfate Monohydrate	MnSO₄·H₂O	10034-96-5
Magnesium Sulfate Monohydrate	MgSO₄·H₂O	14168-73-1
Zinc Sulfate Monohydrate	ZnSO₄·H₂O	7446-19-7

Physicochemical Properties

A comparative summary of the key physicochemical properties of these sulfate monohydrates is presented in the following table. These properties are crucial for their application in experimental and industrial settings.

Property	Manganese (II) Sulfate Monohydrate	Magnesium Sulfate Monohydrate	Zinc Sulfate Monohydrate
Molecular Weight	169.02 g/mol [1]	138.38 g/mol [2]	179.46 g/mol
Appearance	Pale pink, slightly efflorescent crystals or powder[1]	White, free-flowing powder or colorless monoclinic crystals[2][3]	White, free-flowing powder or colorless crystals[4][5]
Density	2.95 g/cm³[1]	2.57 g/cm³[2]	3.28 g/cm³
Melting Point	Decomposes at >400 °C[6]	Decomposes at 150-200 °C[7]	Decomposes at 238 °C
Solubility in Water	Freely soluble[8]	Soluble[3]	Readily soluble[4]
Solubility in Other Solvents	Insoluble in ethanol	Slightly soluble in glycerol (B35011) and alcohol; insoluble in acetone (B3395972) and acetic acid[2]	Slightly soluble in alcohol; insoluble in acetone[4]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of sulfate monohydrates are essential for reproducible research and quality control.

Synthesis Protocols

1. Synthesis of Manganese (II) Sulfate Monohydrate

A common laboratory-scale synthesis involves the reaction of manganese carbonate with sulfuric acid. The resulting solution is then crystallized to yield the monohydrate.

• Reaction: Accurately weigh a stoichiometric amount of manganese carbonate and slowly add it to a solution of dilute sulfuric acid with constant stirring.

• Purification: Heat the resulting manganese sulfate solution to boiling and add a small amount of hydrogen peroxide to oxidize any iron impurities. Adjust the pH to 5-6 to precipitate iron (III) hydroxide.[9]

• Crystallization: Filter the solution to remove any precipitates. The clear filtrate is then concentrated by evaporation and allowed to cool, leading to the crystallization of Manganese (II) Sulfate Monohydrate.[9]

• Drying: The crystals are filtered, washed with a small amount of cold deionized water, and dried under vacuum.[10]

2. Synthesis of Zinc Sulfate Monohydrate from Zinc-Containing Waste

An industrial method involves the acid leaching of zinc-containing waste residues.

• Acid Leaching: Zinc-containing waste residue is treated with a 20-30% sulfuric acid solution with continuous stirring for approximately 2 hours. The pH is controlled between 4.8 and 5.0.[11]

• Purification: The resulting filtrate undergoes a series of purification steps, including oxidation to remove iron, extraction of copper, and displacement to remove cadmium.[11]

• Crystallization: The purified zinc sulfate solution is concentrated and crystallized to form zinc sulfate monohydrate.[11]

Analytical Protocols

1. Assay of Manganese (II) Sulfate Monohydrate by Complexometric Titration

This method determines the purity of the compound.

• Sample Preparation: Accurately weigh approximately 0.7 g of the sample, dissolve it in 200 mL of deionized water, and add a few milligrams of ascorbic acid to prevent oxidation of the manganese.[12]

• Titration: Add about 30 mL of a 0.1 M EDTA standard solution from a burette. Then, add 10 mL of a pH 10 ammoniacal buffer and approximately 50 mg of Eriochrome Black T indicator.[12]

• Endpoint: Continue the titration with the 0.1 M EDTA solution until the color changes to a clear blue.[12]

• Calculation: The percentage of MnSO₄·H₂O can be calculated based on the volume of EDTA used.

2. Assay of Zinc Sulfate Monohydrate by Titration

A standard method for determining the zinc sulfate content.

• Sample Preparation: An accurately weighed quantity of zinc sulfate monohydrate is dissolved in water.[13]

• Titration: Add 5 mL of an ammonia-ammonium chloride buffer and 0.1 mL of eriochrome black indicator to the sample solution. Titrate with a 0.05 M edetate disodium (B8443419) (EDTA) solution.[13]

• Endpoint: The endpoint is reached when the solution turns a deep blue color.[13]

Signaling Pathways and Biological Roles

The metallic cations of these sulfate monohydrates play crucial roles in numerous biological signaling pathways.

Manganese Signaling Pathways

Manganese is an essential trace element that can modulate several signaling pathways, particularly in the context of neurobiology.[14][15] Excess manganese can lead to neurotoxicity by impacting pathways such as the insulin (B600854)/IGF signaling pathway and activating MAPKs.[14][16]

Caption: Simplified overview of Manganese's role in neuronal signaling pathways.

Magnesium in Cellular Signaling

Magnesium is a vital cofactor for over 300 enzymes and is essential for the biological activity of ATP.[17] It plays a critical role in signal transduction, cell proliferation, and ion transport.[18] Magnesium can modulate insulin signaling and is involved in glucose metabolism.[18][19]

Caption: Key roles of Magnesium in fundamental cellular processes.

Zinc Signaling

Zinc is recognized as a signaling molecule that can modulate a wide array of cellular processes, including signal transduction and gene expression.[20] It is essential for the function of numerous enzymes and transcription factors.[20] Zinc can influence cellular signal recognition and the activities of protein kinases and phosphatases.[6]

Caption: An experimental workflow illustrating the role of zinc as an intracellular second messenger.

References

• 1. Manganese sulfate monohydrate | MnSO4.H2O | CID 177577 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]
• 3. What are the chemical properties of magnesium sulfate monohydrate-LAIZHOU XINHE CHEMICAL CO.,LTD. [lzlsm.com]
• 4. Zinc sulfate monohydrate | 7446-19-7 [chemicalbook.com]
• 5. Difference Between Zinc Sulphate and Zinc Sulphate Monohydrate [dynamicbiotech.com]
• 6. Functions of zinc in signaling, proliferation and differentiation of mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Magnesium sulfate - Wikipedia [en.wikipedia.org]
• 8. neutronco.com [neutronco.com]
• 9. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 10. leap.epa.ie [leap.epa.ie]
• 11. Method for preparing zinc sulfate monohydrate from zinc-containing waste residue - Eureka | Patsnap [eureka.patsnap.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pharmacopeia.cn [pharmacopeia.cn]
• 14. Signaling Pathways Involved in Manganese-Induced Neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Signaling Pathways Involved in Manganese-Induced Neurotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Magnesium in biology - Wikipedia [en.wikipedia.org]
• 18. Magnesium basics - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Magnesium: Biochemistry, Nutrition, Detection, and Social Impact of Diseases Linked to Its Deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Zinc in biology - Wikipedia [en.wikipedia.org]

A Comprehensive Health and Safety Guide to Common Metal Sulfate Monohydrates in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides in-depth health and safety information for several common metal sulfate (B86663) monohydrates frequently used in laboratory settings. Due to the general nature of the term "sulfate monohydrate," this document focuses on providing a comparative analysis of five key compounds: Zinc Sulfate Monohydrate, Iron(II) Sulfate Monohydrate, Copper(II) Sulfate Monohydrate, Manganese(II) Sulfate Monohydrate, and Cobalt(II) Sulfate Monohydrate. Understanding the distinct hazard profiles of each is critical for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Classification

All work with these chemicals should be preceded by a thorough risk assessment. The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a standardized framework for understanding the hazards associated with these substances. While all are irritants to some degree, their systemic and environmental toxicities vary significantly.

Table 1: GHS Hazard Classification Comparison

Compound	GHS Pictograms	Hazard Statements (H-Codes)	Signal Word
Zinc Sulfate Monohydrate	Corrosion, Health Hazard, Environment	H302: Harmful if swallowedH318: Causes serious eye damageH410: Very toxic to aquatic life with long lasting effects[1][2]	Danger
Iron(II) Sulfate Monohydrate	Warning	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritation[3][4]	Warning
Copper(II) Sulfate Monohydrate	Warning, Environment	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH410: Very toxic to aquatic life with long lasting effects[5][6]	Warning
Manganese(II) Sulfate Monohydrate	Health Hazard, Environment	H373: May cause damage to organs (brain) through prolonged or repeated exposureH411: Toxic to aquatic life with long lasting effects[7][8]	Warning
Cobalt(II) Sulfate Monohydrate	Health Hazard, Environment	H302: Harmful if swallowedH317: May cause an allergic skin reactionH334: May cause allergy or asthma symptoms or breathing difficulties if inhaledH341: Suspected of causing genetic defectsH350i: May cause cancer by inhalationH360: May damage fertility or the unborn childH410: Very toxic to aquatic life with long lasting effects[9][10][11]	Danger

Cobalt(II) Sulfate Monohydrate presents the most severe health hazards, including carcinogenicity, mutagenicity, and reproductive toxicity[9][11]. Manganese(II) Sulfate Monohydrate is notable for its specific target organ toxicity affecting the central nervous system with repeated exposure.[7][12] Zinc, Copper, and Iron sulfates are primarily acute hazards, causing irritation and harm if swallowed, with Zinc and Copper sulfates also posing a significant environmental threat.[1][3][6]

Physical and Chemical Properties

The physical properties of these salts are important for their proper handling and storage. All are crystalline solids at room temperature.

Table 2: Physical and Chemical Data

Property	Zinc Sulfate Monohydrate	Iron(II) Sulfate Monohydrate	Copper(II) Sulfate Monohydrate	Manganese(II) Sulfate Monohydrate	Cobalt(II) Sulfate Monohydrate
Formula	ZnSO₄·H₂O	FeSO₄·H₂O	CuSO₄·H₂O	MnSO₄·H₂O	CoSO₄·H₂O
Molecular Weight	179.45 g/mol [13]	169.93 g/mol [5][14]	177.62 g/mol [5]	169.02 g/mol [1]	173.01 g/mol [15]
Appearance	White, free-flowing powder[16]	Off-white to beige powder[17]	Sky blue to white powder[18]	Pale pink powder or crystals[1][19]	Pink to red powder[15][20]
Density	3.28 g/cm³	~1.9 g/cm³[17][21]	~2.28 g/cm³	2.95 g/cm³[1][22]	3.075 g/cm³[15]
Melting Point	Decomposes at 238°C	Decomposes >300°C[23]	Decomposes at 200°C (loses water)[24]	Decomposes at 400-450°C[12]	Decomposes at 735°C[15][25]
Solubility in Water	Soluble (60 g/100 mL)[13]	Slowly soluble in cold water[17]	Soluble	Freely soluble (76.2 g/100 mL)[12]	Soluble[26]

Toxicological Information

Toxicological data, primarily from animal studies, is used to determine acute toxicity levels and potential for local tissue effects. The oral LD₅₀ (Lethal Dose, 50%) is a standard measure of acute toxicity.

Table 3: Acute Toxicity Data (Oral, Rat)

Compound	Oral LD₅₀ (mg/kg)	Classification
Zinc Sulfate Monohydrate	574 - 1710[27][28]	Harmful if swallowed
Iron(II) Sulfate Monohydrate	319 (for anhydrous form)[3]	Harmful if swallowed
Copper(II) Sulfate Monohydrate	~300 - 481 (anhydrous/hydrated forms)	Harmful if swallowed
Manganese(II) Sulfate Monohydrate	782 - 2150[29][30]	Harmful if swallowed
Cobalt(II) Sulfate Monohydrate	424[15]	Harmful if swallowed

Experimental Protocols for Hazard Assessment

The hazard classifications listed above are determined through standardized testing methodologies, such as those published by the Organisation for Economic Co-operation and Development (OECD). Understanding these protocols is essential for interpreting safety data.

Acute Oral Toxicity (OECD Guidelines 420, 423, 425)

This test evaluates the adverse effects occurring shortly after a single oral administration of a substance.[9]

• Principle: A test substance is administered by gavage to fasted animals (typically rats) in a stepwise procedure.[31]

• Methodology: The test generally uses female rats.[31] Dosing begins at a level expected to produce some toxicity. Depending on the outcome (e.g., mortality or evident toxicity), the dose for the next group of animals is adjusted up or down. This process continues until a dose causing mortality or evident toxicity is identified, or no effects are seen at the highest dose level.[31] Observations include clinical signs of toxicity, body weight changes, and mortality over a period of 14 days.[32] A gross necropsy is performed on all animals at the end of the study.

• Outcome: The data allows for the calculation of an LD₅₀ value or classification of the substance into a specific toxicity category under GHS.[9]

Skin Irritation/Corrosion (OECD Guideline 404 / 439)

These tests assess the potential of a substance to cause reversible (irritation) or irreversible (corrosion) skin damage.

• Principle: The in vivo method (TG 404) involves applying the substance to the skin of a rabbit, while the in vitro method (TG 439) uses a Reconstructed Human Epidermis (RhE) model.[2][6]

• Methodology (In Vitro TG 439): The test chemical is applied topically to the RhE tissue model for a defined period (e.g., up to 4 hours).[33] After exposure, the tissue is rinsed and incubated. Cell viability is then measured, typically using a colorimetric assay like the MTT assay, which measures mitochondrial activity.[4]

• Outcome: A reduction in cell viability below a certain threshold (e.g., ≤50%) indicates the substance is an irritant (GHS Category 2).[2] This in vitro method is a preferred alternative to animal testing.[4]

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test evaluates the potential of a substance to produce irritation or damage to the eye.

• Principle: A single dose of the test substance is applied to the conjunctival sac of one eye in an experimental animal, typically an albino rabbit.[8][34] The untreated eye serves as a control.

• Methodology: Following application, the eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) for signs of damage.[8] Lesions of the cornea (opacity), iris, and conjunctiva (redness, swelling, discharge) are scored according to a standardized scale. The use of topical anesthetics and systemic analgesics is required to minimize pain and distress.[34]

• Outcome: The severity, persistence, and reversibility of the observed lesions determine the substance's classification as an eye irritant or a substance causing serious eye damage.

Laboratory Safety and Handling

A systematic approach to safety is mandatory when handling any sulfate monohydrate compound. This includes proper engineering controls, administrative procedures, and personal protective equipment (PPE).

Engineering and Administrative Controls

• Ventilation: Always handle these powders in a well-ventilated area. Use a chemical fume hood or other local exhaust ventilation to minimize inhalation of dust.[35]

• Handling: Avoid creating dust. Use appropriate tools (e.g., spatulas) for transferring material. Wash hands thoroughly after handling.[16] Do not eat, drink, or smoke in areas where these chemicals are used.[3]

• Storage: Store in a cool, dry, well-ventilated place in tightly sealed containers.[7][16] Protect from moisture, as many of these compounds are hygroscopic.[35] Store away from incompatible materials such as strong oxidizing agents, bases, and acids.[36]

Personal Protective Equipment (PPE) Workflow

The selection of appropriate PPE is critical to prevent exposure. The following diagram outlines the logical workflow for PPE selection.

Diagram 1: PPE Selection Workflow for Sulfate Monohydrates

Emergency Procedures

Prompt and correct response to emergencies such as spills or exposures can significantly mitigate harm.

Exposure Response

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[31] Seek immediate medical attention, especially for zinc and iron sulfates, which can cause serious eye damage.[1][3]

• Skin Contact: Remove contaminated clothing. Wash skin with plenty of soap and water.[4] Seek medical attention if irritation develops or persists. For Cobalt(II) Sulfate, wash immediately and be aware of potential sensitization.[10]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms occur.[35]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Give large quantities of water to drink.[1] Seek immediate medical attention.

Spill Response Workflow

In the event of a spill, a structured response is necessary to ensure safety and prevent environmental contamination.

Diagram 2: Solid Sulfate Monohydrate Spill Response Workflow

Key Spill Cleanup Steps:

• Avoid Dust: Do not use dry sweeping methods that can aerosolize the powder.[16]

• Containment: Cover drains to prevent environmental release, especially for zinc, copper, cobalt, and manganese sulfates.[2]

• Collection: Carefully sweep or scoop the solid material into a suitable container for disposal.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous chemical waste.[1]

References

• 1. Manganese sulfate monohydrate | MnSO4.H2O | CID 177577 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. oecd.org [oecd.org]
• 4. mbresearch.com [mbresearch.com]
• 5. Iron(II) sulfate - Wikipedia [en.wikipedia.org]
• 6. nucro-technics.com [nucro-technics.com]
• 7. delltech.com [delltech.com]
• 8. oecd.org [oecd.org]
• 9. researchgate.net [researchgate.net]
• 10. ecetoc.org [ecetoc.org]
• 11. fishersci.com [fishersci.com]
• 12. ICSC 0290 - MANGANESE SULPHATE MONOHYDRATE [inchem.org]
• 13. panchemcorp.com [panchemcorp.com]
• 14. Iron(II) sulfate - Sciencemadness Wiki [sciencemadness.org]
• 15. Cobalt(II) sulfate - Sciencemadness Wiki [sciencemadness.org]
• 16. Zinc sulfate monohydrate | 7446-19-7 [chemicalbook.com]
• 17. Ferrous sulfate monohydrate | 13463-43-9 [chemicalbook.com]
• 18. tmc.co.kr [tmc.co.kr]
• 19. MANGANE SULPHATE MONOHYDRATE - Ataman Kimya [atamanchemicals.com]
• 20. en.vitalchem.com [en.vitalchem.com]
• 21. americanelements.com [americanelements.com]
• 22. Manganese(II) sulfate - Wikipedia [en.wikipedia.org]
• 23. Iron(II) sulfate Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 24. COPPER SULPHATE MONOHYDRATE - Ataman Kimya [atamanchemicals.com]
• 25. Cobalt(II) sulfate - Wikipedia [en.wikipedia.org]
• 26. camachem.com [camachem.com]
• 27. nexchem.co.uk [nexchem.co.uk]
• 28. valudor.com [valudor.com]
• 29. southernag.com [southernag.com]
• 30. fishersci.com [fishersci.com]
• 31. oecd.org [oecd.org]
• 32. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
• 33. siesascs.edu.in [siesascs.edu.in]
• 34. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 35. ACUTE EYE IRRITATION OECD GUIDELINE BY SEJAL AGRAWAL | PPTX [slideshare.net]
• 36. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Sulfate Monohydrate: A Technical Guide to Storage and Handling for Researchers and Drug Development Professionals

This guide provides in-depth technical information and best practices for the storage and handling of sulfate (B86663) monohydrate compounds. Designed for researchers, scientists, and drug development professionals, this document outlines the critical considerations for maintaining the stability and integrity of these hygroscopic materials, details experimental protocols for their characterization, and presents visual workflows for safe handling and stability assessment.

Introduction to Sulfate Monohydrates

Sulfate monohydrates are crystalline solids that incorporate one molecule of water per formula unit of the sulfate salt. This water of hydration is an integral part of the crystal lattice and plays a crucial role in the compound's physicochemical properties, including its stability, solubility, and dissolution rate.[1] In the pharmaceutical industry, the hydration state of an active pharmaceutical ingredient (API) is a critical quality attribute that can significantly impact the final drug product's performance and shelf-life.[2] Many pharmaceutical hydrates are thermodynamically more stable under normal conditions than their anhydrous counterparts.[1] However, they are susceptible to changes in ambient temperature and humidity, which can lead to dehydration or the absorption of additional moisture.[2] Therefore, strict adherence to proper storage and handling protocols is essential to prevent changes in the hydration state and ensure the material's quality and integrity.

Storage and Handling Guidelines

Proper storage and handling are paramount to prevent the degradation of sulfate monohydrate compounds. Due to their hygroscopic nature, the primary goal is to protect them from atmospheric moisture.[3][4]

2.1. Storage Conditions

Sulfate monohydrates should be stored in a cool, dry, and well-ventilated area, away from direct sunlight and sources of heat.[5] Exposure to moisture can lead to deliquescence, where the solid absorbs so much water that it dissolves into a liquid.[6]

Key Storage Recommendations:

• Containers: Store in tightly sealed, airtight containers.[3] For highly sensitive materials, consider storage under an inert atmosphere, such as nitrogen or argon.[5]

• Location: Never store under a sink or in areas prone to high humidity.[7] Keep containers on shelves, not directly on the floor.[8]

• Temperature: Maintain a cool and consistent temperature. Avoid temperature fluctuations that could lead to condensation inside the container.[9]

• Desiccants: For long-term storage or for highly hygroscopic compounds, storing containers inside a desiccator with a suitable drying agent (e.g., silica (B1680970) gel, calcium chloride) is recommended.[4][10]

2.2. Handling Procedures

When handling sulfate monohydrates, the primary objective is to minimize exposure to the atmosphere.[3]

Best Practices for Handling:

• Minimize Exposure: Open containers for the shortest time possible in a low-humidity environment.[3] A glove box with a controlled inert atmosphere is ideal for handling highly sensitive compounds.[11]

• Equilibration: Before opening, allow the container to equilibrate to the ambient temperature of the laboratory to prevent condensation from forming on the cold powder.[5]

• Weighing: Weigh the material quickly.[3] If the substance has clumped due to moisture absorption, it may be gently broken up with a spatula, but be aware that its properties may have been altered.[3]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.[3]

Table 1: Summary of Recommended Storage and Handling Conditions

Parameter	Recommendation	Rationale
Storage Temperature	Cool, consistent temperature	Prevents thermal degradation and condensation.
Storage Humidity	Dry environment; use of desiccants	Prevents moisture absorption and changes in hydration state.[4][10]
Container	Tightly sealed, airtight containers; inert atmosphere for sensitive compounds	Protects from atmospheric moisture and oxygen.[3][5]
Handling Environment	Low humidity; glove box for highly sensitive materials	Minimizes exposure to moisture during handling.[11]
Personal Protective Equipment	Safety goggles, gloves, lab coat	Ensures personal safety during handling.[3]

Experimental Protocols for Stability Assessment

To ensure the quality and stability of sulfate monohydrate compounds, various analytical techniques can be employed. Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Dynamic Vapor Sorption (DVS) are powerful tools for characterizing the hydration state and its stability.

3.1. Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

TGA measures the change in mass of a sample as a function of temperature, while DSC measures the heat flow into or out of a sample as it is heated or cooled.[12] When used together, they can identify the temperature at which water is lost and the energy associated with this dehydration.[12]

Experimental Protocol for TGA/DSC:

• Sample Preparation: Accurately weigh 5-10 mg of the sulfate monohydrate sample into a clean, tared TGA pan (typically aluminum or platinum).

• Instrument Setup:

  • Place the sample pan in the TGA/DSC instrument.

  • Purge the furnace with a dry, inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min) to provide a controlled atmosphere.

• Thermal Program:

  • Equilibrate the sample at a starting temperature (e.g., 25 °C).

  • Heat the sample at a constant rate (e.g., 10 °C/min) to a final temperature above the expected dehydration point (e.g., 200-300 °C).

• Data Analysis:

  • TGA Curve: Analyze the TGA curve (mass vs. temperature) to determine the percentage of mass loss corresponding to the loss of water. This can be used to confirm the initial hydration state.

  • DSC Curve: Analyze the DSC curve (heat flow vs. temperature) to identify endothermic peaks corresponding to dehydration events. The peak temperature and enthalpy of dehydration provide information about the energy required to remove the water of hydration.[13]

Table 2: Typical TGA/DSC Data for a Sulfate Monohydrate

Parameter	Typical Value/Observation	Interpretation
TGA Mass Loss	Corresponds to the theoretical percentage of water in the monohydrate	Confirms the stoichiometry of the hydrate (B1144303).
DSC Dehydration Peak	Endothermic peak	Indicates the energy absorbed during the loss of water.
Dehydration Temperature	Specific temperature range	Characterizes the thermal stability of the hydrate.

3.2. Dynamic Vapor Sorption (DVS)

DVS is a gravimetric technique that measures the change in mass of a sample as it is exposed to a controlled relative humidity (RH) at a constant temperature.[14] It is an essential tool for understanding the hygroscopicity of a material and its stability at different humidity levels.[15]

Experimental Protocol for DVS:

• Sample Preparation: Place a small, accurately weighed amount of the sulfate monohydrate sample (typically 5-20 mg) onto the DVS sample pan.

• Instrument Setup:

  • Place the sample pan in the DVS instrument.

  • Set the instrument to the desired constant temperature (e.g., 25 °C).

• Humidity Program:

  • Drying: Initially, expose the sample to 0% RH to determine the mass of the anhydrous material.

  • Sorption Isotherm: Increase the RH in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH). At each step, allow the sample mass to equilibrate before proceeding to the next RH level.

  • Desorption Isotherm: Decrease the RH in a stepwise manner from 90% back to 0% RH to assess the reversibility of water sorption.

• Data Analysis:

  • Plot the change in mass versus RH to generate sorption and desorption isotherms.

  • The shape of the isotherm reveals the nature of the water uptake (e.g., adsorption, absorption, hydrate formation).[15]

  • Hysteresis between the sorption and desorption curves can indicate a phase change, such as the formation of a different hydrate form.[15]

Table 3: Interpretation of DVS Isotherm Data

Isotherm Feature	Interpretation
Gradual Mass Increase with RH	Surface adsorption of water.
Sharp Mass Increase at a Critical RH	Indicates a phase transition, such as the formation of a higher hydrate.[16]
Hysteresis Loop	Suggests an irreversible process or slow kinetics, potentially due to a change in the crystal structure.[15]
Reversible Isotherm	Indicates that water uptake and loss are reversible processes.

Visualization of Key Processes

4.1. Potential Degradation Pathway of Sulfate Monohydrate

Improper storage and handling can lead to the degradation of a sulfate monohydrate. The following diagram illustrates the potential pathways of degradation due to exposure to high humidity or high temperature.

Caption: Potential degradation pathways for a sulfate monohydrate under adverse conditions.

4.2. Experimental Workflow for Stability Assessment

The following diagram outlines a logical workflow for assessing the stability of a sulfate monohydrate compound using the experimental techniques described in this guide.

Caption: Experimental workflow for the stability assessment of a sulfate monohydrate.

Conclusion

The stability and integrity of sulfate monohydrate compounds are critically dependent on appropriate storage and handling procedures. By understanding their hygroscopic nature and implementing the guidelines outlined in this technical guide, researchers and drug development professionals can minimize the risk of degradation and ensure the quality of their materials. The experimental protocols for TGA/DSC and DVS provide robust methods for characterizing the hydration state and assessing the stability of these important compounds. Adherence to these best practices is essential for reliable and reproducible scientific outcomes and the development of safe and effective pharmaceutical products.

References

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. proUmid Hydrate Formation | DVS hydrate analysis [proumid.com]
• 3. tutorchase.com [tutorchase.com]
• 4. The MSDS HyperGlossary: Hygroscopic [ilpi.com]
• 5. benchchem.com [benchchem.com]
• 6. Hygroscopy - Wikipedia [en.wikipedia.org]
• 7. ehs.umich.edu [ehs.umich.edu]
• 8. Landscape Architect Articles [landscapearchitect.com]
• 9. Organizing and Protecting Long-Term Chemical Compounds [buckhorncliffs.com]
• 10. How to Handle Hygroscopic Reference Standards? - Chromatography Forum [chromforum.org]
• 11. molan.wdfiles.com [molan.wdfiles.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. mt.com [mt.com]
• 15. ardena.com [ardena.com]
• 16. youtube.com [youtube.com]

The Role of Sulfate Monohydrates as Precursors in Chemical Synthesis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pivotal role of sulfate (B86663) monohydrates as precursors in a variety of synthetic chemical processes. With a primary focus on inorganic synthesis, this document delves into the preparation of advanced materials such as nanoparticles and metal oxides. The guide also touches upon the less-documented role of organic sulfate monohydrates. Detailed experimental protocols, quantitative data, and visual representations of synthetic workflows are provided to facilitate a deeper understanding and practical application of these versatile precursor materials.

Introduction to Sulfate Monohydrates as Precursors

Sulfate monohydrates (•H₂O) are crystalline compounds containing one molecule of water of hydration per formula unit. This water molecule is integral to the crystal lattice and can significantly influence the precursor's reactivity, decomposition temperature, and overall utility in synthesis. While a variety of hydrated sulfates exist, the monohydrate form often represents a key intermediate in the thermal dehydration of higher hydrates and serves as a stable, reliable starting material for numerous synthetic routes.

The application of metal sulfate monohydrates, such as iron(II) sulfate monohydrate (FeSO₄·H₂O), copper(II) sulfate monohydrate (CuSO₄·H₂O), manganese(II) sulfate monohydrate (MnSO₄·H₂O), and magnesium sulfate monohydrate (MgSO₄·H₂O), is well-established in the synthesis of a wide array of inorganic materials. These precursors are particularly valued for their ability to yield metal oxides, sulfides, and phosphate-based compounds upon thermal decomposition or reaction with other reagents. The controlled release of water and sulfur oxides during heating makes them effective precursors for producing materials with specific morphologies and properties.

While the use of inorganic sulfate monohydrates is extensively documented, the role of organic sulfate monohydrates as precursors in drug synthesis and other organic transformations is less prevalent in the literature. Their application is often overshadowed by other functional groups. However, the principles of using a precursor to control a reaction can be applied broadly, and further research into organic sulfate monohydrates may reveal novel synthetic pathways.

Physicochemical Properties of Common Sulfate Monohydrate Precursors

The selection of a sulfate monohydrate precursor is dictated by its physical and chemical properties. These properties determine the necessary reaction conditions and the characteristics of the final product. A summary of key properties for several common metal sulfate monohydrates is presented in Table 1.

Compound	Formula	Molar Mass ( g/mol )	Appearance	Density (g/cm³)	Melting Point (°C)	Decomposition Temperature (°C)
Iron(II) Sulfate Monohydrate	FeSO₄·H₂O	169.93	White-yellow to grayish-white powder	3.0	Decomposes	>300
Copper(II) Sulfate Monohydrate	CuSO₄·H₂O	177.62	White to pale blue powder	3.60	Decomposes	~200
Manganese(II) Sulfate Monohydrate	MnSO₄·H₂O	169.02	Pale pink powder	2.95	Decomposes	400-500
Magnesium Sulfate Monohydrate	MgSO₄·H₂O	138.38	White crystalline powder	2.66	Decomposes	~200
Zinc Sulfate Monohydrate	ZnSO₄·H₂O	179.47	White, free-flowing powder	3.31	Decomposes	>500

Synthesis of Advanced Materials Using Metal Sulfate Monohydrate Precursors

Metal sulfate monohydrates are instrumental in the synthesis of various advanced materials, particularly nanoparticles and metal oxides, through methods such as thermal decomposition, co-precipitation, and hydrothermal synthesis.

Thermal Decomposition

Thermal decomposition is a straightforward method for synthesizing metal oxides from sulfate monohydrate precursors. The process involves heating the precursor to a temperature at which it decomposes, releasing water and sulfur oxides, leaving behind the desired metal oxide. The morphology and particle size of the resulting oxide are influenced by factors such as the heating rate, temperature, and atmosphere.

Experimental Protocol: Synthesis of Zinc Oxide (ZnO) from Zinc Sulfate Monohydrate (ZnSO₄·H₂O)

• Precursor Preparation: Place a known quantity of high-purity ZnSO₄·H₂O powder in a ceramic crucible.

• Calcination: Transfer the crucible to a muffle furnace. Heat the sample from room temperature to 800°C at a controlled rate of 10°C/min.

• Isothermal Treatment: Maintain the temperature at 800°C for 2 hours to ensure complete decomposition of the precursor.

• Cooling and Collection: Allow the furnace to cool down naturally to room temperature. The resulting white powder is ZnO.

• Characterization: Characterize the synthesized ZnO powder using X-ray diffraction (XRD) to confirm the crystal structure and scanning electron microscopy (SEM) to analyze the morphology.

Logical Relationship: Thermal Decomposition of a Metal Sulfate Monohydrate

Caption: Thermal decomposition pathway of a metal sulfate monohydrate.

Co-Precipitation

Co-precipitation is a versatile and widely used method for synthesizing nanoparticles and mixed metal oxides. It involves the simultaneous precipitation of two or more cations from a solution. Metal sulfate monohydrates are excellent precursors for this method due to their good solubility in water. The size, morphology, and composition of the resulting nanoparticles can be controlled by adjusting parameters such as pH, temperature, and the concentration of reactants.

Experimental Protocol: Synthesis of Copper(II) Oxide (CuO) Nanoparticles from Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)

Note: While the pentahydrate is used here, the monohydrate can also be used as a precursor following a similar procedure.

• Precursor Solution: Prepare a 0.1 M aqueous solution of CuSO₄·5H₂O.

• Precipitating Agent: Prepare a 0.2 M aqueous solution of sodium hydroxide (B78521) (NaOH).

• Reaction: Slowly add the NaOH solution dropwise to the CuSO₄ solution while stirring vigorously at room temperature. A black precipitate of copper(II) hydroxide (Cu(OH)₂) will form.

• Aging: Continue stirring the mixture for 2 hours to ensure complete precipitation and aging of the precipitate.

• Washing: Separate the precipitate by centrifugation or filtration and wash it repeatedly with deionized water until the pH of the wash water is neutral. This step is crucial to remove any unreacted ions.

• Drying: Dry the precipitate in an oven at 80°C for 12 hours.

• Calcination: Calcine the dried powder at 400°C for 2 hours in a muffle furnace. The Cu(OH)₂ decomposes to form CuO nanoparticles.

• Characterization: Analyze the final product using XRD for phase identification and TEM for particle size and morphology analysis.

Quantitative Data for CuO Nanoparticle Synthesis

Parameter	Value	Reference
Precursor Concentration	0.1 M CuSO₄
Precipitant Concentration	0.2 M NaOH
Calcination Temperature	400 °C
Resulting Particle Size	~20-50 nm

Experimental Workflow: Co-precipitation Synthesis of Metal Oxide Nanoparticles

Caption: Co-precipitation synthesis workflow.

Hydrothermal Synthesis

Hydrothermal synthesis is a method of synthesizing crystalline materials from aqueous solutions under high temperature and pressure. This technique is particularly useful for producing well-defined, crystalline nanoparticles with controlled morphology.

Experimental Protocol: Synthesis of Lithium Iron Phosphate (LiFePO₄) from Iron(II) Sulfate Heptahydrate (FeSO₄·7H₂O)

Note: The heptahydrate is a common precursor, which can dehydrate to the monohydrate in situ or be used directly.

• Precursor Solutions: Prepare separate aqueous solutions of FeSO₄·7H₂O, lithium hydroxide (LiOH), and phosphoric acid (H₃PO₄) in stoichiometric ratios.

• Mixing: Mix the precursor solutions in a Teflon-lined stainless-steel autoclave.

• Hydrothermal Reaction: Seal the autoclave and heat it to 180°C for 10 hours.

• Cooling and Collection: After the reaction, allow the autoclave to cool to room temperature. Collect the precipitate by filtration.

• Washing and Drying: Wash the product with deionized water and ethanol (B145695) to remove any unreacted precursors and byproducts, then dry at 70°C in a vacuum oven.

• Carbon Coating (Optional but recommended for battery applications): Mix the dried LiFePO₄ powder with a carbon source (e.g., sucrose) and heat it in an inert atmosphere (e.g., Argon) at a high temperature (e.g., 700°C) to form a conductive carbon coating.

• Characterization: Use XRD to confirm the phase purity and crystal structure of the LiFePO₄ and SEM or TEM to observe the particle morphology and size.

Quantitative Data for LiFePO₄ Synthesis

Parameter	Value	Reference
Reaction Temperature	180 °C
Reaction Time	10 hours
Resulting Particle Shape	Nanorods
Discharge Capacity (at 0.1C)	~150 mAh/g

The Role of Hydration Water

The single water molecule in sulfate monohydrates is not merely an impurity but plays a crucial role in the synthesis process. The water of hydration can influence the reaction in several ways:

• Lowering Decomposition Temperature: The release of water vapor at elevated temperatures can create a localized atmosphere that facilitates the decomposition of the sulfate at a lower temperature than its anhydrous counterpart.

• Controlling Particle Morphology: The controlled release of water can act as a porogen, leading to the formation of porous structures in the final product.

• Influencing Reaction Kinetics: The dehydration step is often the initial phase of the thermal decomposition process, and its kinetics can influence the overall reaction rate and the formation of intermediate phases. Studies on the thermal dehydration of lithium sulfate monohydrate have shown a multi-step process involving an induction period, a surface reaction, and a phase boundary-controlled reaction.

Sulfate Monohydrates in Drug Synthesis: A Developing Area

The use of inorganic sulfate monohydrates as precursors is well-established. However, the application of organic compounds containing a sulfate monohydrate group as direct precursors in drug synthesis is not as extensively documented. While sulfur-containing functional groups like sulfonamides are prevalent in pharmaceuticals, the "sulfate monohydrate" moiety itself is not a common reactive handle for building complex organic molecules in the same way that, for example, a halide or a boronic acid is.

The synthesis of sulfonamides, an important class of drugs, typically involves the reaction of a sulfonyl chloride with an amine and does not directly utilize a sulfate monohydrate as a starting material.

It is conceivable that novel synthetic methodologies could be developed to leverage the reactivity of organic sulfate monohydrates, potentially in solid-state reactions or under specific catalytic conditions. However, this remains an area for future research and development.

Characterization of Synthesized Materials

A thorough characterization of the materials synthesized from sulfate monohydrate precursors is essential to understand their properties and performance. Common characterization techniques include:

• X-ray Diffraction (XRD): To identify the crystalline phases and determine the crystal structure and purity of the product.

• Scanning Electron Microscopy (SEM): To visualize the surface morphology, particle shape, and size distribution.

• Transmission Electron Microscopy (TEM): To obtain high-resolution images of the nanoparticles, providing detailed information about their size, shape, and crystallinity.

• Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): To study the thermal decomposition behavior of the sulfate monohydrate precursors and the thermal stability of the synthesized materials.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present in the precursor and the final product.

Conclusion

Sulfate monohydrates, particularly those of various metals, are highly effective and versatile precursors in the synthesis of a wide range of inorganic materials. Their well-defined stoichiometry, stability, and predictable thermal decomposition pathways make them ideal starting materials for producing metal oxides, nanoparticles, and other advanced materials with controlled properties. The water of hydration plays a significant, albeit complex, role in the reactivity and decomposition of these precursors. While the application of organic sulfate monohydrates in drug synthesis is not yet a mainstream approach, the fundamental principles of precursor-based synthesis suggest potential for future exploration. The detailed experimental protocols and quantitative data provided in this guide serve as a valuable resource for researchers and scientists working in materials science, chemistry, and drug development to harness the full potential of sulfate monohydrate precursors in their synthetic endeavors.

An In-depth Technical Guide to Manganese Sulfate Monohydrate for Battery Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Manganese sulfate (B86663) monohydrate (MnSO₄·H₂O) is a critical precursor material in the synthesis of advanced cathode materials for a variety of battery technologies. Its properties, purity, and the methodologies for its use directly impact the performance, stability, and safety of the resulting batteries. This technical guide provides a comprehensive overview of the core properties of battery-grade manganese sulfate monohydrate, detailed experimental protocols for its application in cathode synthesis, and a summary of the performance of manganese-based batteries.

Properties of Battery-Grade Manganese Sulfate Monohydrate

The quality of manganese sulfate monohydrate is paramount for its use in battery applications. "Battery-grade" signifies a high level of purity, with stringent limits on impurities that can otherwise degrade battery performance and lifespan.[1]

Physical and Chemical Properties

Manganese sulfate monohydrate is a pale pink, odorless crystalline solid.[2] Key physical and chemical properties are summarized in the table below.

Property	Value	References
Chemical Formula	MnSO₄·H₂O	[3]
Molecular Weight	169.02 g/mol	[4][3]
Appearance	Pale pink to off-white crystalline powder	[2][5][6]
Density	2.95 g/cm³	[3]
Melting Point	Decomposes at >449 °C	[1]
Solubility in Water	52 g/100 mL (at 5 °C)	[3]
pH (5% solution)	3.5 - 5.0

Battery-Grade Purity Specifications

The performance of lithium-ion batteries is highly sensitive to impurities in the cathode materials. Therefore, battery-grade manganese sulfate monohydrate must adhere to strict purity standards. Even trace amounts of metallic impurities can lead to side reactions, increased impedance, and capacity fade.

Impurity	Specification (Typical)	References
MnSO₄·H₂O Assay	≥98.0%	[7]
Manganese (Mn)	≥31.8%	[7]
Iron (Fe)	≤0.004%	[7]
Lead (Pb)	≤0.001%	[7]
Cadmium (Cd)	≤0.001%	[7]
Arsenic (As)	≤0.0005%	[7]
Chloride (Cl)	≤0.005%	[8]
Calcium (Ca)	≤0.005%	[8]
Magnesium (Mg)	≤0.005%	[8]
Nickel (Ni)	≤0.01%	[7]
Cobalt (Co)	≤0.01%	[7]
Copper (Cu)	≤0.001%	[8]
Zinc (Zn)	≤0.005%	[8]
Water Insoluble	≤0.05%	[7]

Role in Cathode Material Synthesis

Manganese sulfate monohydrate is a primary source of manganese for the synthesis of various cathode active materials, including Nickel Manganese Cobalt (NMC), Lithium Manganese Oxide (LMO), and Lithium Manganese Iron Phosphate (LMFP) cathodes.

Cathode Synthesis Signaling Pathway

The general pathway for synthesizing cathode materials from manganese sulfate monohydrate involves the precipitation of a manganese-containing precursor, followed by a high-temperature solid-state reaction with a lithium source.

General Cathode Synthesis Pathway.

Experimental Protocols

Detailed methodologies are crucial for reproducible synthesis and testing of battery materials. This section outlines common experimental protocols.

Synthesis of NMC (811) Precursor via Co-precipitation

This protocol describes the synthesis of a Ni₀.₈Mn₀.₁Co₀.₁ (OH)₂ precursor.

NMC(811) Precursor Synthesis Workflow.

Methodology:

• Solution Preparation: Prepare separate aqueous solutions of the transition metal sulfates (Nickel Sulfate, Manganese Sulfate Monohydrate, Cobalt Sulfate) in the desired stoichiometric ratio (e.g., 8:1:1). Also, prepare separate aqueous solutions of a precipitating agent (e.g., Sodium Hydroxide) and a chelating agent (e.g., Ammonium Hydroxide).

• Co-precipitation: In a continuously stirred tank reactor (CSTR) maintained at a constant temperature (typically 50-60 °C) and pH (typically 10.5-11.5), simultaneously and slowly pump the metal sulfate solution, the precipitating agent solution, and the chelating agent solution. The controlled addition and constant stirring ensure the formation of a homogeneous hydroxide precursor.

• Aging: After the addition of the reactants is complete, the resulting slurry is typically aged under continuous stirring for a period of time (e.g., 12-24 hours) to allow for particle growth and improved morphology.

• Filtering and Washing: The precipitated precursor is then filtered and washed repeatedly with deionized water until the pH of the filtrate is neutral. This step is crucial to remove any residual ions that could be detrimental to battery performance.

• Drying: The washed precursor is dried in a vacuum oven at a temperature between 80-120 °C for an extended period (e.g., 12-24 hours) to remove any remaining water. The final product is the NMC hydroxide precursor powder.

Electrochemical Characterization Workflow

The electrochemical performance of the synthesized cathode materials is typically evaluated in a coin cell setup.

Electrochemical Characterization Workflow.

Methodology:

• Electrode Preparation: A slurry is prepared by mixing the synthesized cathode active material, a conductive agent (e.g., carbon black), and a binder (e.g., polyvinylidene fluoride (B91410) - PVDF) in a solvent (e.g., N-methyl-2-pyrrolidone - NMP). The typical weight ratio is 80:10:10 (active material:conductive agent:binder).

• Coating and Drying: The slurry is uniformly coated onto an aluminum foil current collector and then dried in a vacuum oven to remove the solvent.

• Cell Assembly: Circular electrodes are punched from the coated foil and assembled into a CR2032 coin cell in an argon-filled glovebox. The cell consists of the prepared cathode, a separator, a lithium metal anode, and an electrolyte (e.g., 1 M LiPF₆ in a mixture of ethylene (B1197577) carbonate and dimethyl carbonate).

• Electrochemical Testing: The assembled coin cells undergo a series of electrochemical tests, including:

  • Formation Cycles: Initial charge-discharge cycles at a low C-rate (e.g., C/10) to form a stable solid-electrolyte interphase (SEI) layer.

  • Galvanostatic Cycling: The cell is charged and discharged at various constant currents (C-rates) to evaluate its specific capacity, coulombic efficiency, and cycling stability.

  • Rate Capability Test: The cell is cycled at progressively higher C-rates to assess its ability to deliver capacity at high power.

Performance of Manganese-Based Cathodes

The electrochemical performance of cathodes derived from manganese sulfate monohydrate varies depending on the specific chemistry and synthesis conditions.

Comparative Performance Data

The following table summarizes typical performance metrics for NMC, LMO, and LMFP cathodes.

Cathode Material	Initial Discharge Capacity (mAh/g)	Cycle Life (Capacity Retention after cycles)	Rate Capability (Capacity at high C-rate)	Nominal Voltage (V vs. Li/Li⁺)	References
NMC (811)	~200	~85% after 500 cycles	~150 mAh/g at 5C	3.7	[9][10]
LMO (Spinel)	~120	~90% after 500 cycles	~90 mAh/g at 5C	4.0	[11][12]
LMFP	~150	>95% after 1000 cycles	~130 mAh/g at 2C	3.6 - 4.1	[13][14][15][16]

Thermal Stability

Thermal stability is a critical safety parameter for lithium-ion batteries. Manganese-based cathodes generally exhibit good thermal stability.

Cathode Material	Onset Temperature of Thermal Runaway (°C)	Heat Generation (J/g)	References
NMC (Charged)	~200 - 230	~1000 - 1600	[17][18]
LMO (Charged)	~250 - 280	~500 - 800	[17]
LFP/LMFP (Charged)	>300	<300	[16]

Conclusion

Manganese sulfate monohydrate is a cornerstone material for the advancement of battery technology. Its high purity and consistent quality are essential for synthesizing high-performance and safe cathode materials. The experimental protocols and performance data presented in this guide offer a foundational understanding for researchers and professionals in the field. Continued research into novel synthesis methods and material modifications will further unlock the potential of manganese-based batteries for a wide range of energy storage applications.

References

• 1. carlroth.com [carlroth.com]
• 2. Manganese sulfate monohydrate | MnSO4.H2O | CID 177577 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Manganese(II) sulfate - Wikipedia [en.wikipedia.org]
• 4. Manganese sulfate [ganfenglithium.com]
• 5. img1.exportersindia.com [img1.exportersindia.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. trade-chemical.com [trade-chemical.com]
• 8. labotiq.net [labotiq.net]
• 9. encyclopedia.pub [encyclopedia.pub]
• 10. mdpi.com [mdpi.com]
• 11. chemrxiv.org [chemrxiv.org]
• 12. researchgate.net [researchgate.net]
• 13. electrichybridvehicletechnology.com [electrichybridvehicletechnology.com]
• 14. engineerlive.com [engineerlive.com]
• 15. azom.com [azom.com]
• 16. What are the advantages of LMFP cathode material? - Benzo Energy / China best polymer Lithium-ion battery manufacturer,lithium ion battery,lipo battery pack,LiFePO4 battery pack, 18650 batteries, Rc battery pack [benzokorea.com]
• 17. publicationslist.org [publicationslist.org]
• 18. Safety Evaluation of Lithium-ion Battery Cathode and Anode Materials Using Differential Scanning Calorimetry - TA Instruments [tainstruments.com]

Ferrous Sulfate Monohydrate as a Reducing Agent: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ferrous sulfate (B86663) monohydrate (FeSO₄·H₂O) is a versatile and cost-effective reducing agent with broad applications in experimental chemistry and biology. Its efficacy stems from the ability of the ferrous ion (Fe²⁺) to donate an electron, thereby reducing other substances while being oxidized to the ferric state (Fe³⁺). This guide provides a comprehensive overview of the fundamental principles, experimental protocols, and key applications of ferrous sulfate monohydrate as a reducing agent, with a focus on its utility in environmental remediation, chemical synthesis, and its role in biological redox signaling pathways.

Core Principles: The Redox Chemistry of Ferrous Iron

The reducing power of ferrous sulfate is fundamentally governed by the Fe²⁺/Fe³⁺ redox couple. The standard reduction potential (E°) of this half-reaction is +0.77 V, indicating that Fe²⁺ is a moderately strong reducing agent.

Fe³⁺ + e⁻ ⇌ Fe²⁺ E° = +0.77 V

However, the actual reduction potential is highly dependent on the solution's pH and the presence of chelating agents. Under basic conditions (pH > 7), the potential decreases, making Fe²⁺ a stronger reducing agent. This is due to the precipitation of iron hydroxides, which shifts the equilibrium.[1]

Quantitative Data for Ferrous Sulfate Monohydrate as a Reducing Agent

The following tables summarize key quantitative data related to the use of ferrous sulfate monohydrate in various reductive processes.

Table 1: Standard Reduction Potential of the Fe²⁺/Fe³⁺ Couple at Varying pH

pH	Predominant Species	Reduction Potential (V vs. SHE)
0	Fe²⁺(aq), Fe³⁺(aq)	+0.77
7	Fe²⁺(aq), Fe(OH)₃(s)	~0.00
14	Fe(OH)₂(s), Fe(OH)₃(s)	-0.54

Note: These values are approximate and can be influenced by the specific ionic strength and composition of the solution.[1][2][3]

Table 2: Kinetic and Efficiency Data for Chromate (Cr(VI)) Reduction

Parameter	Value	Conditions	Reference
Reaction Order	Pseudo-first-order with respect to Cr(VI)	Excess Fe(II)	[4]
Stoichiometric Molar Ratio (Fe(II):Cr(VI))	3:1 (theoretical)	pH > 6.5	[5]
8.7:1 (experimentally determined)	Aqueous phase	[4]
Reduction Efficiency	>98%	Fe(II):Cr(VI) mass ratio of 10:1 to 50:1, pH < 7.5	[5]
Activation Energy (Ea)	58.87 - 65.78 kJ/mol	Temperature range: 298 - 333 K	[4]

Table 3: Efficiency of Organic Pollutant Degradation using Fenton's Reagent (FeSO₄/H₂O₂)

Pollutant	Initial Concentration	FeSO₄:H₂O₂ Ratio	pH	Reaction Time	Degradation Efficiency	Reference
p-Cresol	50 mg/L	1:5	3.5	60 min	58.04% (COD reduction)	[6]
Edible Oil Wastewater	-	1 g/L FeSO₄·7H₂O : 8.38 g/L H₂O₂	3	50 min	93.52% (COD removal)	[7]
Dairy Wastewater	15000 mg/L COD	1:20 (Fe²⁺/H₂O₂)	3	-	88% (COD removal)	[8]
Rhodamine B	10 mg/L	-	-	6 min	100%	[9]
Textile Effluent	-	-	-	-	98% (color), 90% (TOC)	[9]

Key Experimental Applications and Protocols

Reduction of Hexavalent Chromium (Cr(VI)) in Wastewater

Ferrous sulfate is widely used for the remediation of Cr(VI)-contaminated water, reducing the highly toxic and mobile Cr(VI) to the less toxic and less soluble Cr(III).[5]

• Sample Preparation: Collect the Cr(VI)-containing water sample. If necessary, filter the sample to remove suspended solids.

• pH Adjustment: Adjust the pH of the sample to a range of 3-6 using sulfuric acid (H₂SO₄). The reaction is more efficient in acidic conditions.

• Reagent Preparation: Prepare a stock solution of ferrous sulfate monohydrate (e.g., 0.1 M) by dissolving a known mass in deionized water. It is advisable to acidify the stock solution slightly with H₂SO₄ to prevent the oxidation of Fe²⁺.

• Reduction Reaction: Add the ferrous sulfate solution to the Cr(VI) sample while stirring. The stoichiometric molar ratio of Fe(II) to Cr(VI) is 3:1, but in practice, an excess of ferrous sulfate is often used (e.g., a molar ratio of 5:1 or higher) to ensure complete reduction.[5]

• Reaction Time: Allow the reaction to proceed for a sufficient time (e.g., 15-30 minutes) with continuous stirring.

• Precipitation of Cr(III): After the reduction is complete, raise the pH to above 7.5 with a base (e.g., sodium hydroxide) to precipitate the Cr(III) as chromium hydroxide (B78521) [Cr(OH)₃]. The Fe(III) formed during the reaction will also precipitate as ferric hydroxide [Fe(OH)₃], which can act as a coagulant.

• Separation: Separate the precipitate by filtration or centrifugation.

• Analysis: Analyze the supernatant for residual Cr(VI) and total chromium using a suitable analytical method, such as UV-Vis spectrophotometry with 1,5-diphenylcarbazide.

Caption: Experimental workflow for the reduction of hexavalent chromium using ferrous sulfate.

Fenton and Fenton-like Reactions for Advanced Oxidation Processes

The Fenton reaction utilizes ferrous sulfate as a catalyst to generate highly reactive hydroxyl radicals (•OH) from hydrogen peroxide (H₂O₂). These radicals are powerful, non-selective oxidizing agents capable of degrading a wide range of recalcitrant organic pollutants.[10][11]

Fe²⁺ + H₂O₂ → Fe³⁺ + •OH + OH⁻

• Sample Preparation: Place a known volume of the wastewater containing the organic pollutant in a beaker.

• pH Adjustment: Adjust the pH of the sample to between 3 and 5 using sulfuric acid. This pH range is optimal for the Fenton reaction.[10]

• Addition of Ferrous Sulfate: Add a predetermined amount of ferrous sulfate monohydrate to the solution to achieve the desired catalyst concentration (e.g., 1 g/L).[7]

• Initiation of Fenton Reaction: Slowly add hydrogen peroxide (e.g., 30% w/v) to the solution while stirring vigorously. The molar ratio of Fe²⁺ to H₂O₂ is a critical parameter and should be optimized for the specific pollutant (common ratios range from 1:5 to 1:20).[7][8]

• Reaction and Monitoring: Allow the reaction to proceed for a specific duration (e.g., 30-120 minutes). Monitor the reaction progress by taking samples at regular intervals and analyzing for the concentration of the target pollutant using techniques like HPLC or measuring a bulk parameter like Chemical Oxygen Demand (COD).

• Quenching and Neutralization: After the desired degradation is achieved, quench any residual H₂O₂ by adding a substance like sodium sulfite. Neutralize the solution by adding a base (e.g., NaOH) to a pH of around 7.

• Analysis: Analyze the final treated sample to determine the degradation efficiency.

Caption: The catalytic cycle of the Fenton reaction for organic pollutant degradation.

Reduction of Nitroaromatic Compounds in Chemical Synthesis

Ferrous sulfate, often in combination with ammonia (B1221849) or other bases, can be used for the reduction of nitroaromatic compounds to their corresponding anilines. This method is a milder alternative to catalytic hydrogenation and can be advantageous for substrates with sensitive functional groups.[12][13]

• Reactant Setup: In a round-bottom flask equipped with a reflux condenser and a stirrer, dissolve the nitroaromatic compound in a suitable solvent (e.g., a mixture of water and ethanol).

• Addition of Ferrous Sulfate: Add an excess of ferrous sulfate monohydrate to the flask (typically 6-10 molar equivalents relative to the nitro compound).

• Addition of Base: Heat the mixture to reflux and add a base, such as aqueous ammonia, portion-wise. The reaction is often accompanied by a color change.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: After the reaction is complete, cool the mixture and filter it to remove the iron salts.

• Extraction: Extract the filtrate with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry it over an anhydrous salt (e.g., Na₂SO₄), and concentrate it under reduced pressure. The crude product can be further purified by column chromatography or recrystallization.

Role of Ferrous Iron in Biological Redox Signaling

In biological systems, the Fe²⁺/Fe³⁺ redox couple is central to a multitude of processes, including cellular respiration, DNA synthesis, and oxygen transport. The intracellular concentration of "labile" ferrous iron is tightly regulated to prevent oxidative damage via Fenton-like chemistry while ensuring its availability for essential metabolic functions. Several signaling pathways are involved in maintaining this delicate balance.

The Iron-Responsive Element (IRE) / Iron-Regulatory Protein (IRP) Pathway

This post-transcriptional regulatory system controls the expression of proteins involved in iron uptake, storage, and export. When intracellular iron levels are low, IRPs bind to IREs on messenger RNAs (mRNAs), which either inhibits the translation of proteins involved in iron storage (like ferritin) or stabilizes the mRNA of proteins involved in iron uptake (like the transferrin receptor). Conversely, when iron levels are high, iron binds to the IRPs, causing them to dissociate from the IREs, leading to increased iron storage and decreased iron uptake.[14][15]

Caption: The Iron-Responsive Element (IRE) / Iron-Regulatory Protein (IRP) signaling pathway.

The Nrf2-Keap1 Pathway and Iron Homeostasis

The Nrf2-Keap1 pathway is a major regulator of the cellular antioxidant response. Under basal conditions, Keap1 targets the transcription factor Nrf2 for degradation. In the presence of oxidative stress, which can be induced by excess free ferrous iron through the Fenton reaction, Nrf2 is stabilized, translocates to the nucleus, and activates the transcription of antioxidant and iron-metabolism-related genes. This includes genes for ferritin (iron storage) and ferroportin (iron export), which help to mitigate iron-induced oxidative stress.[16][17]

Conclusion

Ferrous sulfate monohydrate is a powerful and versatile reducing agent with significant applications in both industrial and research settings. Its utility in environmental remediation, particularly for the reduction of hexavalent chromium, and in advanced oxidation processes like the Fenton reaction, highlights its importance in addressing environmental contamination. Furthermore, its role in the reduction of nitroaromatics provides a valuable tool for synthetic chemists. In the biological realm, the redox cycling of ferrous and ferric iron is fundamental to life, and understanding the signaling pathways that regulate iron homeostasis is crucial for research in medicine and drug development. The experimental protocols and quantitative data provided in this guide offer a solid foundation for researchers and scientists to effectively utilize ferrous sulfate monohydrate in their experimental endeavors.

References

• 1. CHM 112 finding reduction potential of Fe3+ to Fe2+ in base [chm.uri.edu]
• 2. researchgate.net [researchgate.net]
• 3. thiele.ruc.dk [thiele.ruc.dk]
• 4. researchgate.net [researchgate.net]
• 5. rmag.soil.msu.ru [rmag.soil.msu.ru]
• 6. pubs.aip.org [pubs.aip.org]
• 7. iwaponline.com [iwaponline.com]
• 8. jetir.org [jetir.org]
• 9. Degradation of organic contaminants in effluents-synthetic and from the textile industry-by Fenton, photocatalysis, and H2O2 photolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. usptechnologies.com [usptechnologies.com]
• 11. waterandwastewater.com [waterandwastewater.com]
• 12. Amine synthesis by nitro compound reduction [organic-chemistry.org]
• 13. (Open Access) The ferrous sulfate and ammonia method for the reduction of nitro to amino compounds. (1917) | Walter A. Jacobs | 30 Citations [scispace.com]
• 14. Iron regulatory protein (IRP)-iron responsive element (IRE) signaling pathway in human neurodegenerative diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Nrf2 Is a Potential Modulator for Orchestrating Iron Homeostasis and Redox Balance in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Lithium Sulfate Monohydrate: A Technical Guide for Solid-State Electrolyte Studies

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

All-solid-state batteries (ASSBs) are a promising frontier in energy storage, offering the potential for enhanced safety and higher energy densities compared to traditional lithium-ion batteries that rely on liquid electrolytes.[1] Within the realm of solid-state electrolytes (SSEs), inorganic materials are a key area of investigation. Lithium sulfate (B86663) monohydrate (Li₂SO₄·H₂O) and its anhydrous form, lithium sulfate (Li₂SO₄), have garnered interest as potential solid electrolyte components due to their thermal stability and potential for high ionic conductivity, particularly at elevated temperatures or when integrated into composite structures.[1]

This technical guide provides a comprehensive overview of the core physical and chemical properties of lithium sulfate monohydrate, detailed experimental methodologies for its synthesis and characterization in solid-state electrolyte applications, and a summary of key performance data.

Physicochemical Properties

Lithium sulfate monohydrate is a white, odorless crystalline solid.[2] Understanding its fundamental properties is crucial for its application in solid-state electrolytes. Upon heating, it loses its water of crystallization between 130-140°C to form the anhydrous salt, Li₂SO₄.[2] The anhydrous form undergoes a phase transition from a monoclinic structure to a high-temperature face-centered cubic (fcc) phase at approximately 575-578°C.[3][4][5] This high-temperature phase is notable for its significantly higher ionic conductivity.[1][4]

Quantitative Data Presentation

The key physical and ionic conductivity data for lithium sulfate-based solid electrolytes are summarized in the tables below.

Table 1: Physical Properties of Lithium Sulfate Monohydrate

Property	Value	Units	Experimental Method
Molar Mass	127.96	g/mol	Calculation from atomic weights
Appearance	White, odorless crystalline solid	-	Visual Inspection
Crystal System	Monoclinic	-	Single-Crystal X-ray Diffraction
Space Group	P2₁	-	Single-Crystal X-ray Diffraction
Unit Cell Parameters	a = 5.43, b = 4.81, c = 8.14, β = 107.35	Å, °	Single-Crystal X-ray Diffraction
Density	2.06	g/cm³	Pycnometer Method
Decomposition Point	~130-140	°C	Thermogravimetric Analysis (TGA)
Solubility in Water (25°C)	34.9	g/100g	Isothermal Equilibrium Method
Refractive Index	1.465	-	Refractometry

Source: BenchChem[2]

Table 2: Ionic Conductivity of Various Lithium Sulfate-Based Solid Electrolyte Systems

Electrolyte System	Composition	Ionic Conductivity (S/cm)	Temperature (°C)	Activation Energy (eV)
Li₂SO₄-Al₂O₃	Li₂SO₄ - 50 m/o Al₂O₃	1.8 x 10⁻⁴	500	0.59
LiOH-Li₂SO₄	2.2LiOH·Li₂SO₄ with 5 mol% Li₃BO₃	1.9 x 10⁻⁶	25	-
LiOH-Li₂SO₄	2.2LiOH·Li₂SO₄ with 5 mol% Li₃BO₃	6.0 x 10⁻³	150	-
SiO₂/Li₂SO₄/PEO	-	1.3 x 10⁻⁴	60	-
Melt Cooled Li₂SO₄	-	~2 x 10⁻⁷	200	1.10
Melt Cooled Li₂SO₄	-	~2 x 10⁻⁶	250	1.10

Source: BenchChem, ResearchGate[1][6][7]

Experimental Protocols

Detailed and standardized protocols are crucial for the synthesis, fabrication, and characterization of lithium sulfate-based solid electrolytes to ensure reproducibility and accurate comparison of results.

Synthesis of High-Purity Anhydrous Lithium Sulfate

This protocol describes the purification of commercial lithium sulfate monohydrate and its subsequent dehydration.

3.1.1 Materials and Equipment

• Commercial lithium sulfate monohydrate

• Deionized water

• 98% Sulfuric acid

• White carbon black (SiO₂)

• Sodium hydroxide (B78521) (NaOH)

• Beakers, magnetic stirrer with hot plate

• Filtration apparatus

• Rotary evaporator

• Vacuum oven

3.1.2 Procedure

• Dissolution: Dissolve commercial lithium sulfate monohydrate in deionized water to create a saturated solution.[1]

• Acidification and Initial Precipitation: While stirring, add approximately 3.3g of 98% sulfuric acid to 300ml of the lithium sulfate solution. Maintain the temperature at 40°C and stir for 60 minutes to precipitate impurities.[1]

• Filtration and Neutralization: Filter the solution to remove the precipitated impurities. To the filtrate, add 0.14g of SiO₂ and 0.175g of NaOH and stir at 60°C for 60 minutes for further purification.[1]

• Crystallization: Filter the solution again. Place the purified solution in a rotary evaporator under vacuum at 65°C to concentrate the solution and induce crystallization.[1]

• Drying: Collect the resulting lithium sulfate crystals. To obtain anhydrous lithium sulfate, dry the crystals in a vacuum oven, first at 75°C to initiate dehydration, then increase to 110°C to complete the process. For higher purity, a final drying step at 180°C for 2 hours can be performed.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Utilization of Copper Sulfate in Crystal Growth Experiments

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principles and methodologies involved in the use of copper sulfate (B86663) for crystal growth experiments. It is intended to serve as a resource for researchers, scientists, and professionals in drug development who are interested in crystallization processes, whether for fundamental research, materials science, or applications in areas such as API (Active Pharmaceutical Ingredient) crystallization and formulation.

Introduction to Copper Sulfate Hydrates in Crystallization

Copper (II) sulfate is an inorganic compound that exists in several hydration states. The most common and stable form at room temperature is the vibrant blue copper (II) sulfate pentahydrate (CuSO₄·5H₂O) . Other forms include the light blue trihydrate (CuSO₄·3H₂O) , the off-white monohydrate (CuSO₄·H₂O) , and the white anhydrous copper sulfate (CuSO₄) .

When conducting crystal growth experiments in aqueous solutions, the resulting crystals will invariably be the pentahydrate form, as it is the thermodynamically stable phase in the presence of water at ambient temperatures. The monohydrate or anhydrous forms can be used as starting materials to prepare the crystallization solution, but they will hydrate (B1144303) to form the pentahydrate upon dissolving in water. Understanding the transitions between these hydrates is crucial for controlling experiments and interpreting results.

The dehydration of copper sulfate pentahydrate occurs in distinct stages upon heating. It loses two water molecules at approximately 63°C, followed by another two at 109°C, and the final water molecule at around 200°C to become anhydrous.[1] This process is reversible, and the anhydrous form will readily absorb water to reform the blue pentahydrate.

Quantitative Data on Copper Sulfate Crystallization

The following tables summarize key quantitative data from various studies on copper sulfate pentahydrate crystal growth.

Table 1: Solubility of Copper Sulfate in Water

Temperature (°C)	Solubility ( g/100 mL)
0	31.6[2]
20	32[3]
100	114[3]

Table 2: Effect of Solution Molarity on Crystal Size and Growth Time

Molarity (M)	Time for Crystallization (days)	Maximum Crystal Size (mm³)
0.25	82	39 x 12 x 3
0.5	91	33.05 x 30.5 x 4.7
1.5	42	19.12 x 15.3 x 5.5
(Source: Adapted from a study on slow evaporation technique at room temperature)

Table 3: Influence of Supersaturation and Solution Velocity on Crystal Growth Rate

Saturation Temperature (°C)	Empirical Equation for Growth Rate (RD/ΔC)
28	Log RD/ΔC = 0.240 Log u + 0.2900
37	Log RD/ΔC = 0.265 Log u + 0.5682
47	Log RD/ΔC = 0.288 Log u + 0.6128
58	Log RD/ΔC = 0.407 Log u + 0.6721
(Where RD is the growth rate, ΔC is the degree of supersaturation, and u is the solution velocity. This data indicates that crystal growth rate is directly proportional to the degree of supersaturation.)[4]

Experimental Protocols

This section provides detailed methodologies for growing copper sulfate pentahydrate crystals.

Protocol for Growing Single Crystals via Slow Evaporation

This method is suitable for producing large, high-quality single crystals.

Materials:

• Copper (II) sulfate (pentahydrate, monohydrate, or anhydrous)

• Distilled or deionized water

• Beakers or glass jars

• Stirring rod

• Hot plate

• Filter paper and funnel

• Nylon fishing line

• Petri dish

Procedure:

• Preparation of a Saturated Solution:

  • Heat distilled water to a high temperature (e.g., 80-90°C) without boiling.

  • Gradually add copper sulfate to the hot water while stirring continuously until no more solute dissolves. This creates a saturated solution. For single crystals, a concentration of approximately 50-55 g per 100 ml of water is recommended.[5]

  • Allow the solution to cool slightly and then filter it while still warm to remove any undissolved particles or impurities.

• Growing Seed Crystals:

  • Pour a small amount of the filtered, saturated solution into a clean petri dish.

  • Allow the solution to sit undisturbed for 24-48 hours. Small seed crystals will form at the bottom of the dish as the solvent evaporates.

  • Carefully select a well-formed, transparent single crystal to act as the seed crystal.

• Nurturing the Seed Crystal:

  • Tie the selected seed crystal to a thin nylon fishing line.

  • Suspend the seed crystal in the remaining saturated solution in a clean beaker or jar, ensuring it is fully submerged and does not touch the sides or bottom of the container.

  • Cover the container with a piece of filter paper to prevent dust from entering while allowing for slow evaporation.

  • Place the setup in a location with a stable temperature to avoid rapid changes in solubility that can lead to imperfect crystal growth.

  • Monitor the crystal growth over several days to weeks. The crystal will grow as the solvent slowly evaporates, increasing the supersaturation of the solution.

Protocol for Growing Crystal Clusters via Rapid Cooling

This method is used to produce clusters of smaller crystals.

Materials:

• Same as for single crystal growth.

Procedure:

• Preparation of a Supersaturated Solution:

  • Prepare a more concentrated solution by dissolving a higher amount of copper sulfate in hot water, for example, 70 g per 100 ml of water.[6]

  • Ensure all the solute is dissolved, heating if necessary, but avoid boiling which can cause decomposition.

  • Filter the hot solution to remove any impurities.

• Initiating Crystallization:

  • Allow the supersaturated solution to cool to room temperature.

  • A seed crystal (which does not need to be perfect for clusters) can be suspended in the solution.

  • Alternatively, the solution can be left to cool undisturbed, and crystals will nucleate and grow on the bottom and sides of the container.

• Crystal Growth:

  • Crystal growth will be much more rapid than in the slow evaporation method.

  • The crystals can be harvested after a few hours to a day.

Visualization of Processes and Relationships

Diagram 1: Experimental Workflow for Single Crystal Growth

Caption: Experimental workflow for growing single crystals of copper sulfate pentahydrate.

Diagram 2: Dehydration Pathway of Copper Sulfate Pentahydrate

Caption: Thermal dehydration pathway of copper sulfate pentahydrate.

Diagram 3: Factors Influencing Copper Sulfate Crystal Growth

Caption: Key factors influencing the properties of copper sulfate crystals.

Characterization of Copper Sulfate Crystals

For research and development purposes, it is essential to characterize the grown crystals to determine their structure, purity, and other properties.

• X-Ray Diffraction (XRD): This is a fundamental technique for confirming the crystalline phase of the material. For copper sulfate pentahydrate, the powder XRD pattern will show characteristic peaks. The highest intensity peak is typically observed around 2θ ≈ 18°. Comparison with a standard reference pattern (e.g., from the ICDD database) can confirm the identity and purity of the crystals.[7]

• Fourier-Transform Infrared Spectroscopy (FTIR): FTIR is used to identify the functional groups present in the sample. In copper sulfate pentahydrate, the spectrum will show broad absorption bands corresponding to the O-H stretching and bending vibrations of the water molecules of hydration.

Applications in Drug Development

While copper sulfate itself is not typically a pharmaceutical ingredient, the principles of its crystallization are highly relevant to the pharmaceutical industry. Understanding and controlling crystallization is critical for:

• API Purity: Crystallization is a key purification step for APIs.

• Polymorph Control: Many APIs exhibit polymorphism, where different crystal structures of the same compound have different physical properties (e.g., solubility, bioavailability). The techniques used to control copper sulfate crystal growth can be adapted to control the polymorphic form of an API.

• Particle Size Engineering: The size and shape of API crystals can significantly impact drug product performance, including dissolution rate and manufacturability.

The study of well-understood model systems like copper sulfate provides valuable insights into the complex crystallization behavior of pharmaceutical compounds.

References

• 1. COPPER SULPHATE MONOHYDRATE - Ataman Kimya [atamanchemicals.com]
• 2. Copper(II) sulfate - Sciencemadness Wiki [sciencemadness.org]
• 3. everyday chemistry - Copper Sulfate Pentahydrate experiment, help please? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. "Linear growth rates of single copper sulfate crystals" by Arthur Oswald Hansen [digitalcommons.njit.edu]
• 5. researchgate.net [researchgate.net]
• 6. crystalverse.com [crystalverse.com]
• 7. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for Laboratory Synthesis of Sulfate Monohydrate

Topic: Synthesis of Tetraamminecopper(II) Sulfate (B86663) Monohydrate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tetraamminecopper(II) sulfate monohydrate, [Cu(NH₃)₄]SO₄·H₂O, is a coordination compound that serves as a valuable precursor in the synthesis of various copper-containing materials and as a model compound for studying coordination chemistry.[1][2] Its synthesis is a common undergraduate and research laboratory experiment that demonstrates the principles of ligand exchange and crystallization. This document provides a detailed protocol for the laboratory synthesis of tetraamminecopper(II) sulfate monohydrate, along with relevant quantitative data and characterization information.

Data Presentation

A summary of the quantitative data related to the synthesis and characterization of tetraamminecopper(II) sulfate monohydrate is presented in the table below.

Parameter	Value	Reference/Methodology
Physical Properties
Molecular Formula	[Cu(NH₃)₄]SO₄·H₂O	[3]
Molar Mass	245.79 g/mol	[2]
Appearance	Dark blue-violet crystals	[2]
Density	1.81 g/cm³	[2]
Solubility in Water	18.5 g/100 mL (21.5 °C)	[2]
Synthesis Parameters
Typical Starting Material	Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)	[3]
Typical Yield	Can be up to 96%	[4]
Spectroscopic Data
FT-IR: N-H stretch	3100-3400 cm⁻¹	[1]
FT-IR: O-H stretch	Corresponds to the presence of water of hydration.	[5]
Raman: Cu-N stretch (A₁g)	~420 cm⁻¹	[1]
Structural Data
Crystal System	Orthorhombic	[1]
Space Group	Pnma	[1]
Molecular Geometry	Square pyramidal around the copper ion.	[1][2]
Bond Lengths	Cu-N: ~210 pm, Cu-O: ~233 pm	[2]
Thermal Analysis
Decomposition	Begins with the loss of water and ammonia (B1221849) molecules.	[1]

Experimental Protocols

Synthesis of Tetraamminecopper(II) Sulfate Monohydrate

This protocol details the synthesis of tetraamminecopper(II) sulfate monohydrate from copper(II) sulfate pentahydrate.

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Concentrated ammonia solution (NH₃)

• Ethanol (B145695)

• Distilled water

• Beakers

• Graduated cylinders

• Stirring rod

• Hot plate or water bath

• Ice bath

• Buchner funnel and flask

• Filter paper

• Watch glass

Procedure:

• Dissolution of Copper Sulfate: Weigh approximately 2.5 g of copper(II) sulfate pentahydrate and dissolve it in 10 mL of distilled water in a beaker. Stir until the solid is completely dissolved. The solution will be a light blue color.[6]

• Formation of the Complex: In a fume hood, slowly add 8 mL of concentrated ammonia solution to the copper(II) sulfate solution while stirring.[6] A light blue precipitate of copper(II) hydroxide (B78521) may initially form, but it will redissolve upon addition of excess ammonia to form a deep blue solution of the tetraamminecopper(II) complex.[7]

• Crystallization: To the deep blue solution, add 8 mL of ethanol.[6] This will decrease the solubility of the complex and induce crystallization.

• Heating and Cooling: Gently heat the solution in a water bath to about 60°C.[4] Then, cool the mixture in an ice bath to maximize the crystal yield.[3]

• Isolation of Crystals: Collect the deep blue crystals by vacuum filtration using a Buchner funnel.[3]

• Washing: Wash the crystals with a small amount of cold ethanol to remove any soluble impurities.[3]

• Drying: Dry the crystals on a watch glass or by leaving them on the filter paper to air dry. The final product should be a fine, dark blue crystalline powder.

• Yield Calculation: Weigh the dry product and calculate the percent yield based on the initial amount of copper(II) sulfate pentahydrate used.[3]

Mandatory Visualization

Caption: Experimental workflow for the synthesis of tetraamminecopper(II) sulfate monohydrate.

References

• 1. Tetraamminecopper(2+) Sulfate|Research Grade [benchchem.com]
• 2. Tetraamminecopper(II) sulfate - Wikipedia [en.wikipedia.org]
• 3. labguider.com [labguider.com]
• 4. egyankosh.ac.in [egyankosh.ac.in]
• 5. researchgate.net [researchgate.net]
• 6. ANDChemistry/Preparation of Tetraamminecopper(II)sulphate monohydrate - WikiEducator [wikieducator.org]
• 7. sciencemadness.org [sciencemadness.org]

Crystallization of Sulfate Monohydrates from Aqueous Solutions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the crystallization of sulfate (B86663) monohydrates from aqueous solutions. The focus is on three primary methods: cooling crystallization, antisolvent crystallization, and evaporation crystallization. These techniques are critical in various scientific and industrial fields, including pharmaceuticals, materials science, and hydrometallurgy, for the purification and isolation of sulfate monohydrate compounds.

Introduction to Crystallization Methods

Crystallization from an aqueous solution is a fundamental purification technique that relies on the principle of differential solubility. By manipulating physicochemical parameters such as temperature, solvent composition, or solvent volume, a supersaturated state is induced, leading to the formation of a crystalline solid. The choice of crystallization method depends on the solubility profile of the specific sulfate monohydrate and the desired crystal attributes, such as size, shape, and purity.

Comparative Overview of Crystallization Methods

The selection of an appropriate crystallization method is crucial for obtaining sulfate monohydrate crystals with the desired characteristics. The following table summarizes the key parameters and outcomes of the three primary methods discussed in this document.

Parameter	Cooling Crystallization	Antisolvent Crystallization	Evaporation Crystallization
Principle	Decreasing temperature to reduce solubility and induce supersaturation.	Addition of a miscible solvent in which the solute is less soluble.	Removal of the solvent to increase the solute concentration beyond its solubility limit.
Typical Solutes	Compounds with a significant positive temperature coefficient of solubility.	Compounds soluble in a primary solvent but insoluble in an antisolvent.	Compounds with low to moderate temperature coefficient of solubility.
Key Process Variables	Cooling rate, final temperature, agitation, seeding.	Antisolvent type and addition rate, solvent/antisolvent ratio, temperature, agitation.	Evaporation rate, temperature, pressure (vacuum), agitation.
Advantages	- No addition of new components. - Can be energy-efficient for certain systems.	- Rapid generation of high supersaturation. - Effective for heat-sensitive materials.	- Suitable for a wide range of solubilities. - Can produce large, high-quality crystals.
Disadvantages	- Limited by the solubility curve. - Can be slow for some compounds.	- Requires an additional separation step for the solvent mixture. - Potential for oiling out or amorphous precipitation.	- Can be energy-intensive. - Not suitable for thermally unstable compounds.

Experimental Protocols

The following sections provide detailed protocols for the crystallization of specific sulfate monohydrates using cooling, antisolvent, and evaporation methods.

Cooling Crystallization of Ferrous Sulfate Monohydrate (FeSO₄·H₂O)

Cooling crystallization is a widely used method for compounds whose solubility in a solvent decreases significantly with a decrease in temperature. Ferrous sulfate is a suitable candidate for this method.

Protocol:

• Preparation of Saturated Solution:

  • Prepare a saturated aqueous solution of ferrous sulfate heptahydrate (FeSO₄·7H₂O) at an elevated temperature (e.g., 60-70 °C) by dissolving the salt in deionized water with stirring until no more salt dissolves. The presence of a small amount of sulfuric acid can help prevent the oxidation of Fe(II) to Fe(III).[1][2]

  • Filter the hot, saturated solution to remove any insoluble impurities.

• Cooling and Crystallization:

  • Transfer the hot, filtered solution to a crystallizing dish or beaker.

  • Allow the solution to cool gradually to room temperature. For larger crystals, a slower cooling rate is preferred. This can be achieved by placing the container in an insulated box or a water bath that is allowed to cool slowly.[3]

  • To obtain ferrous sulfate monohydrate, the final temperature should be controlled, as different hydrates form at different temperatures.[1] The conversion temperature to the monohydrate is dependent on the sulfuric acid content and can range from 10°C to about 60°C.[4]

• Crystal Harvesting and Drying:

  • Once crystallization is complete, decant the mother liquor.

  • Wash the crystals with a small amount of cold deionized water to remove any remaining mother liquor.

  • Filter the crystals using a Buchner funnel.

  • Dry the crystals in a desiccator or in an oven at a low temperature (e.g., 35-45 °C) to prevent further dehydration.[5]

Quantitative Data for Cooling Crystallization of Ferrous Sulfate:

Parameter	Value/Range	Effect on Crystals
Cooling Rate	Slow (e.g., 1-5 °C/hour)	Larger, more well-defined crystals.[3]
Fast (e.g., >10 °C/hour)	Smaller, more numerous crystals.[3]
Final Temperature	Dependent on H₂SO₄ concentration (10-60°C)	Determines the hydrate (B1144303) form (monohydrate vs. others).[4]
Agitation	Moderate	Can improve crystal size distribution.

Antisolvent Crystallization of Manganese Sulfate Monohydrate (MnSO₄·H₂O)

Antisolvent crystallization is a technique where a second solvent (the antisolvent), in which the solute is poorly soluble, is added to the initial solution to induce precipitation.[6] This method is particularly effective for producing manganese sulfate monohydrate.

Protocol:

• Preparation of Aqueous Solution:

  • Prepare an aqueous solution of manganese sulfate. The concentration should be below the saturation point.

• Antisolvent Addition:

  • Select a suitable antisolvent in which manganese sulfate has low solubility, such as ethanol (B145695) or methanol (B129727).[7]

  • Slowly add the antisolvent to the aqueous manganese sulfate solution with constant stirring. The rate of addition is a critical parameter; a slower addition rate generally leads to larger crystals.[6]

  • The volume ratio of the antisolvent to the aqueous solution (O/A ratio) will determine the final yield.

• Crystal Harvesting and Drying:

  • After the addition of the antisolvent is complete, continue stirring for a set period to allow for complete crystallization.

  • Filter the resulting slurry to separate the crystals from the solvent mixture.

  • Wash the crystals with a small amount of the antisolvent to remove any residual mother liquor.

  • Dry the crystals in a vacuum oven at a moderate temperature.

Quantitative Data for Antisolvent Crystallization of Manganese Sulfate Monohydrate:

A study on the antisolvent crystallization of manganese sulfate monohydrate from a pregnant leach solution using methanol as the antisolvent reported the following optimal conditions[8][9]:

Parameter	Optimal Value	Outcome
Temperature	50 °C	-
Precipitation Time	5 min	-
Seed Amount	2%	-
Precipitation Efficiency	91%	High yield of MnSO₄·H₂O.[8][9]
Manganese Content in Precipitate	29.43%	Meets requirements for agrochemical industries.[8][9]

Evaporation Crystallization of Magnesium Sulfate Monohydrate (MgSO₄·H₂O)

Evaporation crystallization involves the removal of the solvent from a solution to increase the solute concentration, leading to supersaturation and crystal formation. This method is suitable for producing magnesium sulfate monohydrate.[4][10]

Protocol:

• Preparation of Saturated Solution:

  • Prepare a saturated solution of magnesium sulfate in deionized water at room temperature.[7][11]

• Evaporation:

  • Gently heat the solution in an evaporating dish over a water bath to slowly evaporate the water.[11] The rate of evaporation should be controlled to influence crystal size; slower evaporation generally results in larger crystals.

  • Continue evaporation until the solution becomes sufficiently concentrated, and crystals begin to form. To obtain the monohydrate, the temperature of the solution needs to be controlled, as different hydrates of magnesium sulfate exist.[8]

• Crystal Harvesting and Drying:

  • Once a desired amount of crystals has formed, cool the solution to room temperature.

  • Separate the crystals from the remaining solution by filtration.[7]

  • Wash the crystals with a minimal amount of cold deionized water.

  • Dry the crystals in a low-temperature oven or a desiccator.

Quantitative Data for Evaporation Crystallization of Magnesium Sulfate:

Parameter	Condition	Effect on Crystals
Evaporation Rate	Slow	Larger, more regular crystals.
Fast	Smaller, potentially dendritic crystals.
Temperature	Controlled	Determines the specific hydrate form obtained.[8]
Agitation	Gentle	Can prevent the formation of large agglomerates.

Visualizing Experimental Workflows

The following diagrams, created using the DOT language, illustrate the logical flow of each crystallization method.

Caption: Workflow for Cooling Crystallization.

Caption: Workflow for Antisolvent Crystallization.

Caption: Workflow for Evaporation Crystallization.

Conclusion

The choice of crystallization method for sulfate monohydrates from aqueous solutions is a critical decision that influences product quality and process efficiency. Cooling crystallization is effective for solutes with temperature-dependent solubility, antisolvent crystallization provides a rapid means of inducing precipitation, and evaporation crystallization is a versatile method for a wide range of compounds. By carefully controlling the key parameters of each method, researchers and drug development professionals can optimize the crystallization process to obtain sulfate monohydrate crystals with the desired size, purity, and morphology for their specific applications.

References

• 1. Crystallization of Iron Sulfate FeSO4 7H2O | EBNER [ebner-co.de]
• 2. The preparation and characterization of ferrous sulphate hydrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 4. Crystallization of Magnesium Sulfate MgSO4 7H2O | EBNER [ebner-co.de]
• 5. scribd.com [scribd.com]
• 6. rmschools.isof.cnr.it [rmschools.isof.cnr.it]
• 7. The Recrystallization Process of Magnesium Sulfate [magnesiumking.com]
• 8. US3297413A - Method of preparing mgso4 3h2o crystals - Google Patents [patents.google.com]
• 9. CN104058429A - Method for magnesium sulfate continuous crystallization - Google Patents [patents.google.com]
• 10. mdpi.com [mdpi.com]
• 11. edu.rsc.org [edu.rsc.org]

Purifying Sulfate Monohydrates: Application Notes and Protocols for High-Purity Grades

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the purification of sulfate (B86663) monohydrates to achieve high-purity grades suitable for research, pharmaceutical, and other demanding applications. The focus is on common techniques such as recrystallization, precipitation, and multi-step purification workflows.

Introduction

Sulfate monohydrates are a class of inorganic compounds with a wide range of applications in catalysis, battery materials, pharmaceuticals, and as laboratory reagents. The purity of these compounds is often critical for their performance. This guide outlines established methods for removing common impurities, including other metal ions and insoluble matter, to yield high-purity sulfate monohydrate crystals.

Purification Techniques Overview

Several techniques can be employed to purify sulfate monohydrates. The choice of method depends on the starting material's purity, the nature of the impurities, and the desired final purity level.

• Recrystallization: This is the most common and effective method for purifying soluble crystalline solids. It relies on the difference in solubility of the sulfate monohydrate and its impurities in a given solvent at different temperatures.

• Chemical Precipitation: This technique involves the selective precipitation of impurities by adjusting the pH of the solution or by adding a specific precipitating agent. The impurities are then removed by filtration.

• Multi-step Purification: For starting materials with significant impurity levels, a combination of techniques is often necessary. This can involve leaching, multiple precipitation steps to remove different classes of impurities, and a final recrystallization step.

Quantitative Data on Purification Efficiency

The following tables summarize quantitative data on the efficiency of various purification techniques for different sulfate monohydrates.

Table 1: Removal of Calcium and Magnesium from Industrial Manganese Sulfate Solution by Recrystallization [1][2]

Recrystallization Cycle	Ca2+ Removal Rate (%)	Mg2+ Removal Rate (%)
1	65.25	70.91
6	99.68	99.17

This process involved the addition of concentrated sulfuric acid to induce crystallization.

Table 2: Impurity Removal from Waste Ferrous Sulfate Solution by NaOH Precipitation [3]

Impurity	Optimal pH for Removal	Removal Rate (%)
Ti	3.5 - 4.0	98.39
Al	3.5 - 4.0	52.72
Zn	3.5 - 4.0	22.02

Table 3: Purity Specifications for High-Purity and Pharmaceutical Grade Sulfate Monohydrates

Sulfate Monohydrate	Grade	Purity Specification	Key Impurity Limits
Zinc Sulfate Monohydrate	Trace Metals Basis	≥99.9%	Trace Metals: ≤ 1000.0 ppm
Copper Sulfate Anhydrous	Pharmaceutical (BP, Ph. Eur.)	99.0-101.0%	Heavy Metals: max 20 ppm
Manganese Sulfate Monohydrate	Battery Grade	>99.5%	-

Experimental Protocols

Protocol 1: Purification of Copper(II) Sulfate by Recrystallization

This protocol describes the purification of technical-grade copper(II) sulfate pentahydrate, which can be subsequently dehydrated to the monohydrate form if required. The principle is based on the higher solubility of copper sulfate in hot water compared to cold water, while many impurities have different solubility profiles.

Materials:

• Impure copper(II) sulfate

• Distilled water

• Dilute sulfuric acid

• Beakers

• Glass rod

• Funnel and filter paper

• Heating plate or sand bath

• Crystallizing dish

• Ethanol (B145695) (optional, for washing)

Procedure:

• Dissolution: In a beaker, add a measured amount of impure copper(II) sulfate to a volume of distilled water. Gently heat the solution on a hot plate or sand bath while stirring with a glass rod until the copper sulfate is completely dissolved. To prevent the hydrolysis of copper sulfate, add a few drops of dilute sulfuric acid to keep the solution clear.

• Hot Filtration: If insoluble impurities are present, perform a hot filtration. This involves quickly filtering the hot solution through a pre-heated funnel with filter paper into a clean beaker. This step should be done rapidly to prevent premature crystallization in the funnel.

• Concentration: Gently heat the clear filtrate to evaporate some of the water and concentrate the solution. To check for the crystallization point, dip the glass rod into the solution and remove it. If small crystals form on the rod upon cooling, the solution is ready for crystallization.

• Crystallization: Cover the beaker with a watch glass and allow it to cool down slowly to room temperature. To promote the formation of larger crystals, the cooling process should be slow and undisturbed. The beaker can then be placed in an ice bath to maximize the yield of crystals.

• Isolation and Washing: Decant the mother liquor. Collect the crystals by filtration. Wash the crystals with a small amount of cold distilled water or ethanol to remove any remaining impurities on the surface.

• Drying: Dry the purified crystals on a filter paper or in a desiccator.

Protocol 2: Purification of Manganese(II) Sulfate Monohydrate from its Tetrahydrate

This protocol is suitable for preparing high-purity manganese(II) sulfate monohydrate from its tetrahydrate form, which may contain fewer impurities than raw ores.

Materials:

• Manganese(II) sulfate tetrahydrate

• Distilled water

• Isopropanol (B130326)

• Rotary evaporator

• Beaker

• Filtration apparatus

• Vacuum oven

Procedure:

• Dissolution: Dissolve the manganese(II) sulfate tetrahydrate in distilled water in a beaker.

• Filtration: Filter the solution to remove any insoluble impurities.

• Concentration: Concentrate the solution using a rotary evaporator.

• Precipitation: Add isopropanol to the concentrated solution to precipitate the manganese(II) sulfate monohydrate.

• Isolation and Washing: Filter the precipitate and wash the crystalline product with isopropanol.

• Drying: Dry the purified manganese(II) sulfate monohydrate in a vacuum oven.

Protocol 3: Multi-Step Purification of Ferrous Sulfate from an Impure Solution

This protocol outlines a multi-step process for purifying an acidic ferrous sulfate solution containing various metal impurities.

Materials:

• Impure ferrous sulfate solution

• Sodium hydroxide (B78521) (NaOH) solution

• Calcium hydroxide (Ca(OH)₂) solution

• Hydrogen sulfide (B99878) (H₂S) source or sodium sulfide (Na₂S) solution

• pH meter

• Beakers

• Filtration apparatus

Procedure:

• Initial pH Adjustment for Iron(III) Removal: If ferric ions (Fe³⁺) are present, adjust the pH of the solution to around 3.5 with a dilute NaOH solution. This will precipitate iron(III) hydroxide, which can be removed by filtration.

• Precipitation of Other Metal Hydroxides: Carefully adjust the pH of the filtrate to a range of 3.5-4.0 using a calcium hydroxide solution.[3] This will co-precipitate impurities such as titanium, aluminum, and zinc.[3] Filter the solution to remove the precipitated hydroxides.

• Sulfide Precipitation of Heavy Metals: To remove heavy metal impurities like copper, lead, and cadmium, acidify the solution slightly and then introduce hydrogen sulfide gas or add a sodium sulfide solution. This will precipitate the heavy metals as their insoluble sulfides. Filter the solution to remove the sulfide precipitates.

• Crystallization of Ferrous Sulfate Monohydrate: The purified ferrous sulfate solution can then be concentrated and crystallized to obtain ferrous sulfate monohydrate. This can be achieved by heating the solution to reduce its volume and then allowing it to cool slowly. The resulting crystals are then filtered, washed with a small amount of cold water, and dried.

Visualizations

The following diagrams illustrate the workflows for the purification of sulfate monohydrates.

References

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. ijmmm.ustb.edu.cn [ijmmm.ustb.edu.cn]

Application Note: Characterization of Sulfate Monohydrate by X-ray Diffraction (XRD) and Fourier-Transform Infrared Spectroscopy (FTIR)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sulfate (B86663) monohydrate compounds are crucial in various industries, including pharmaceuticals, agriculture, and manufacturing. Their crystalline structure and chemical integrity are critical to their functionality and stability. X-ray Diffraction (XRD) and Fourier-Transform Infrared Spectroscopy (FTIR) are powerful and complementary analytical techniques for the comprehensive characterization of these materials. XRD provides detailed information about the crystal structure and phase purity, while FTIR identifies functional groups and the presence of water, confirming the monohydrate nature of the substance. This application note provides detailed protocols and data interpretation guidelines for the characterization of sulfate monohydrates using XRD and FTIR.

X-ray Diffraction (XRD) Analysis

XRD is a non-destructive technique that provides unique fingerprints of crystalline solids. The diffraction pattern is a result of the constructive interference of X-rays scattered by the atoms in the crystal lattice.

Experimental Protocol

A typical experimental workflow for XRD analysis is outlined below.

Caption: Experimental workflow for XRD analysis of sulfate monohydrate.

Materials and Reagents:

• Sulfate monohydrate sample

• Agate mortar and pestle

• Zero-background sample holder (e.g., single crystal silicon)

• Spatula

Instrumentation:

• Powder X-ray Diffractometer with a Cu Kα radiation source (λ = 1.5418 Å)

Procedure:

• Sample Preparation:

  • Take a representative sample of the sulfate monohydrate.

  • Gently grind the sample into a fine powder using an agate mortar and pestle. This is crucial to minimize preferred orientation effects.

  • Carefully pack the powdered sample into the recess of a zero-background sample holder, ensuring a flat and level surface.

• Instrument Setup:

  • Place the sample holder into the diffractometer.

  • Set the X-ray tube voltage and current (e.g., 40 kV and 40 mA).

  • Define the scanning range, typically from 5° to 60° in 2θ.

  • Set the scan speed or step size and counting time (e.g., 0.02° step size with a 1-second count time per step).

• Data Collection:

  • Initiate the XRD scan.

  • Save the resulting diffraction pattern data file.

• Data Analysis:

  • Process the raw data to subtract the background and smooth the pattern if necessary.

  • Identify the 2θ positions, d-spacings, and relative intensities of the diffraction peaks.

  • Compare the experimental pattern with standard reference patterns from databases like the International Centre for Diffraction Data (ICDD) to confirm the identity and phase purity of the sulfate monohydrate.

Data Presentation

The characteristic XRD peaks for various metal sulfate monohydrates are presented below. Note that peak positions can vary slightly due to experimental conditions and sample purity.

Table 1: Characteristic XRD Peaks for Selected Sulfate Monohydrates

Metal Sulfate Monohydrate	Key 2θ Positions (°)
Manganese Sulfate Monohydrate (MnSO₄·H₂O)	18.2, 21.5, 26.8, 29.1, 33.5[1][2]
Zinc Sulfate Monohydrate (ZnSO₄·H₂O)	16.5, 20.6, 24.8, 29.7, 34.2[3]
Iron (II) Sulfate Monohydrate (FeSO₄·H₂O)	17.5, 21.9, 25.8, 29.8, 35.1[4]
Cadmium Sulfate Monohydrate (CdSO₄·H₂O)	21.3, 24.6, 27.8, 30.5, 33.9[5]

Fourier-Transform Infrared Spectroscopy (FTIR) Analysis

FTIR spectroscopy measures the absorption of infrared radiation by a sample, providing information about its molecular vibrations. It is particularly useful for identifying the presence of water and sulfate functional groups.

Experimental Protocol

A typical experimental workflow for FTIR analysis is outlined below.

Caption: Experimental workflow for FTIR analysis of sulfate monohydrate.

Materials and Reagents:

• Sulfate monohydrate sample

• Dry potassium bromide (KBr), spectroscopy grade

• Agate mortar and pestle

• Pellet die and hydraulic press

Instrumentation:

• Fourier-Transform Infrared (FTIR) Spectrometer

Procedure:

• Sample Preparation (KBr Pellet Method):

  • Thoroughly grind 1-2 mg of the sulfate monohydrate sample with 100-200 mg of dry KBr powder in an agate mortar.

  • Transfer the mixture to a pellet die.

  • Press the mixture under vacuum using a hydraulic press to form a thin, transparent pellet.[6]

• Instrument Setup and Data Collection:

  • Place the FTIR spectrometer in transmission mode.

  • Collect a background spectrum using a pure KBr pellet or an empty sample compartment. This is crucial to subtract the spectral contributions of atmospheric water and carbon dioxide.[7]

  • Place the sample pellet in the sample holder.

  • Acquire the sample spectrum over the desired range (e.g., 4000 to 400 cm⁻¹) with a specified resolution (e.g., 4 cm⁻¹) and number of scans (e.g., 16).[8]

• Data Analysis:

  • Perform any necessary data processing, such as baseline correction.

  • Identify the characteristic absorption bands and assign them to the corresponding molecular vibrations (e.g., O-H stretching, H-O-H bending, S-O stretching).

  • Compare the obtained spectrum with reference spectra of sulfate monohydrates for confirmation.

Data Presentation

The characteristic FTIR absorption bands for sulfate monohydrates are summarized below.

Table 2: Characteristic FTIR Absorption Bands for Sulfate Monohydrates

Vibrational Mode	Wavenumber Range (cm⁻¹)	Assignment
O-H Stretching	3000 - 3600	Water of hydration[9][10]
H-O-H Bending	1600 - 1650	Water of hydration[11]
ν₃ (S-O Asymmetric Stretching)	1080 - 1150	Sulfate ion[10][12]
ν₁ (S-O Symmetric Stretching)	980 - 1020	Sulfate ion[10][13]
ν₄ (O-S-O Bending)	600 - 630	Sulfate ion[10][13]
ν₂ (O-S-O Bending)	400 - 520	Sulfate ion[10]

Conclusion

The combined use of XRD and FTIR provides a robust methodology for the comprehensive characterization of sulfate monohydrates. XRD confirms the crystalline structure and phase purity, while FTIR verifies the presence of the sulfate group and the water of hydration. The protocols and data presented in this application note serve as a valuable resource for researchers, scientists, and drug development professionals working with these important compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. web.gps.caltech.edu [web.gps.caltech.edu]
• 5. digital.library.unt.edu [digital.library.unt.edu]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. mse.washington.edu [mse.washington.edu]
• 8. Quantitative Mineral Analysis by FTIR Spectroscopy | The Infrared and Raman Discussion Group [irdg.org]
• 9. ijfans.org [ijfans.org]
• 10. ricerca.unich.it [ricerca.unich.it]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Thermal Analysis of Sulfate Monohydrates using TGA and DSC: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are powerful thermoanalytical techniques essential for characterizing the thermal properties of hydrated compounds, such as sulfate (B86663) monohydrates. These methods provide critical information regarding thermal stability, dehydration processes, and phase transitions. In the pharmaceutical and materials science industries, understanding the behavior of hydrates is crucial for formulation development, stability studies, and quality control.

This document provides detailed application notes and experimental protocols for the analysis of sulfate monohydrates using TGA and DSC. It is intended to guide researchers, scientists, and drug development professionals in obtaining and interpreting reliable thermal analysis data.

Principle of Techniques

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[1] For sulfate monohydrates, TGA is primarily used to quantify the water content and determine the temperature at which dehydration occurs.

Differential Scanning Calorimetry (DSC) measures the difference in heat flow between a sample and a reference as a function of temperature.[2][3] DSC detects endothermic and exothermic processes, such as dehydration (endothermic), melting (endothermic), and crystallization (exothermic), providing information on transition temperatures and enthalpies.

Experimental Protocols

I. Thermogravimetric Analysis (TGA) Protocol

Objective: To determine the water content and dehydration temperature of a sulfate monohydrate sample.

Instrumentation: A calibrated thermogravimetric analyzer.

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the sulfate monohydrate sample into a clean, tared TGA pan (typically aluminum or platinum).[4]

  • Ensure the sample is evenly distributed at the bottom of the pan.

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with a dry, inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min to provide a stable atmosphere.[5]

  • Set the initial temperature to ambient (e.g., 25-30°C) and allow the instrument to equilibrate.

• Thermal Program:

  • Heat the sample from ambient temperature to a final temperature sufficient to ensure complete dehydration and potential decomposition (e.g., 300-600°C).[5]

  • A typical heating rate is 10°C/min.[5] This rate can be adjusted (e.g., 5, 15, or 20°C/min) depending on the desired resolution of thermal events.[6][7]

• Data Collection:

  • Record the sample mass as a function of temperature.

  • The resulting TGA curve will show a step-wise decrease in mass corresponding to the loss of water.

II. Differential Scanning Calorimetry (DSC) Protocol

Objective: To determine the temperatures and enthalpies of thermal events such as dehydration and phase transitions.

Instrumentation: A calibrated differential scanning calorimeter.

Procedure:

• Sample Preparation:

  • Accurately weigh 2-5 mg of the sulfate monohydrate sample into a clean, tared DSC pan (typically aluminum).[8]

  • Hermetically seal the pan to ensure that the water vapor evolved during dehydration remains in the vicinity of the sample, which can improve peak resolution. For some applications, a pinhole in the lid may be used.[9]

• Instrument Setup:

  • Place the sealed sample pan and an empty, sealed reference pan in the DSC cell.

  • Purge the cell with a dry, inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min.

  • Set the initial temperature to ambient and allow for equilibration.

• Thermal Program:

  • Heat the sample from ambient temperature to a desired final temperature at a controlled rate, typically 10°C/min.[4]

  • The temperature range should encompass the expected thermal events.

• Data Collection:

  • Record the differential heat flow as a function of temperature.

  • Endothermic peaks will correspond to events such as dehydration and melting, while exothermic peaks indicate processes like crystallization.

Data Presentation and Interpretation

The quantitative data obtained from TGA and DSC analyses can be summarized for comparison. The following tables present typical thermal analysis data for common sulfate monohydrates.

Table 1: TGA Data for the Dehydration of Sulfate Monohydrates

Compound	Temperature Range of Dehydration (°C)	Theoretical Mass Loss (%)	Observed Mass Loss (%)	Reference
Copper(II) Sulfate Monohydrate (CuSO₄·H₂O)	200 - 250	10.14	~10	[10]
Zinc Sulfate Monohydrate (ZnSO₄·H₂O)	220 - 280	10.09	~10	[10][11]
Iron(II) Sulfate Monohydrate (FeSO₄·H₂O)	150 - 300	10.60	~10.6	[12][13]
Magnesium Sulfate Monohydrate (MgSO₄·H₂O)	200 - 325	13.01	~13	[5][14]

Note: The temperature ranges can vary slightly depending on experimental conditions such as heating rate and sample preparation.

Table 2: DSC Data for the Dehydration of Sulfate Monohydrates

Compound	Onset Temperature (°C)	Peak Temperature (°C)	Enthalpy of Dehydration (ΔH, J/g)	Reference
Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)	~90 (first step)	~115 (first step)	Varies with dehydration steps	[15]
Zinc Sulfate Heptahydrate (ZnSO₄·7H₂O)	~50	~90	Varies with dehydration steps	[16][17]
Iron(II) Sulfate Heptahydrate (FeSO₄·7H₂O)	~60	~95	Varies with dehydration steps	[13][18]
Calcium Sulfate Dihydrate (CaSO₄·2H₂O)	~120	~140	~-100 to -150	[7][9]

Note: Data for polyhydrated sulfates are included to illustrate the multi-step dehydration often observed. The monohydrate dehydration peak will typically appear at a higher temperature.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the thermal analysis of sulfate monohydrates using TGA and DSC.

Caption: TGA and DSC analysis workflow.

Conclusion

TGA and DSC are indispensable techniques for the comprehensive thermal characterization of sulfate monohydrates. By following standardized protocols, researchers can obtain high-quality, reproducible data on water content, dehydration temperatures, and energetics of phase transitions. This information is critical for ensuring the quality, stability, and performance of materials and pharmaceutical products containing hydrated salts. The combination of TGA and DSC provides a more complete picture of the thermal behavior than either technique alone.

References

• 1. fpe.umd.edu [fpe.umd.edu]
• 2. Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. s4science.at [s4science.at]
• 4. Thermal Analysis of Copper Metal Complexes: Insights from TGA and DSC – Oriental Journal of Chemistry [orientjchem.org]
• 5. lpi.usra.edu [lpi.usra.edu]
• 6. ntrs.nasa.gov [ntrs.nasa.gov]
• 7. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 8. engineering.purdue.edu [engineering.purdue.edu]
• 9. tainstruments.com [tainstruments.com]
• 10. Thermogravimetric/Thermal–Mass Spectroscopy Insight into Oxidation Propensity of Various Mechanochemically Made Kesterite Cu2ZnSnS4 Nanopowders - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. akjournals.com [akjournals.com]
• 13. researchgate.net [researchgate.net]
• 14. Magnesium sulfate - Wikipedia [en.wikipedia.org]
• 15. ama-science.org [ama-science.org]
• 16. scispace.com [scispace.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Spectroscopic Analysis of Sulfate Monohydrates: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the spectroscopic analysis of sulfate (B86663) monohydrates. It is designed to guide researchers, scientists, and professionals in the pharmaceutical industry in the characterization of these compounds using a variety of spectroscopic techniques. The methods described herein are essential for identity confirmation, purity assessment, and stability studies of sulfate monohydrate active pharmaceutical ingredients (APIs) and excipients.

Introduction

Sulfate monohydrates are crystalline solids that contain one molecule of water per formula unit of the salt. The presence and bonding of this water of hydration, as well as the arrangement of the sulfate and cation ions in the crystal lattice, can be effectively probed using a suite of spectroscopic techniques. This document outlines the application of Fourier Transform Infrared (FTIR) Spectroscopy, Raman Spectroscopy, X-ray Powder Diffraction (XRPD), and Solid-State Nuclear Magnetic Resonance (ssNMR) Spectroscopy for the comprehensive analysis of these materials.

General Analytical Workflow

The characterization of a sulfate monohydrate sample typically follows a multi-technique approach to gain orthogonal information, ensuring a thorough and reliable analysis. The general workflow is depicted below.

Caption: General workflow for the spectroscopic analysis of sulfate monohydrates.

Fourier Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful technique for identifying functional groups and probing the local chemical environment in a sample. For sulfate monohydrates, it is particularly useful for observing the vibrations of the sulfate anion (SO₄²⁻) and the water of hydration (H₂O).

Data Presentation

Table 1: Characteristic FTIR Absorption Bands for Common Sulfate Monohydrates (cm⁻¹)

Compound	ν(O-H) of H₂O	δ(H-O-H) of H₂O	ν₃(SO₄²⁻)	ν₁(SO₄²⁻)
CuSO₄·H₂O	~3500-3000 (broad)	~1630	~1100-1200 (strong, split)	~985 (weak)
MnSO₄·H₂O	~3400-3100 (broad)	~1620	~1130-1080 (strong, split)	~1017
ZnSO₄·H₂O	~3400-3100 (broad)	~1640	~1082 (strong)	~980 (weak)
FeSO₄·H₂O	~3400-3100 (broad)	~1625	~1150-1050 (strong, split)	~980 (weak)

Note: Peak positions can vary slightly depending on the specific crystal structure and measurement conditions.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

This protocol is suitable for the rapid and non-destructive analysis of powdered sulfate monohydrate samples.

Caption: Experimental workflow for FTIR-ATR analysis.

Methodology:

• Instrument Preparation: Ensure the FTIR spectrometer and ATR accessory are properly aligned and have been allowed to warm up according to the manufacturer's instructions.

• Crystal Cleaning: Thoroughly clean the ATR crystal surface with a suitable solvent (e.g., isopropanol) and a soft, lint-free cloth. Allow the solvent to evaporate completely.

• Background Collection: Collect a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove contributions from the instrument and ambient atmosphere.

• Sample Application: Place a small, representative amount of the sulfate monohydrate powder onto the center of the ATR crystal.

• Pressure Application: Lower the anvil and apply firm, consistent pressure to ensure good contact between the sample and the crystal.

• Spectrum Acquisition: Collect the sample spectrum over the desired spectral range (e.g., 4000-400 cm⁻¹) with an appropriate number of scans (e.g., 32) and resolution (e.g., 4 cm⁻¹).[1]

• Data Processing and Analysis: Process the collected spectrum by performing a baseline correction and normalization if necessary. Identify the characteristic absorption bands and compare them to reference spectra or the data in Table 1.

Raman Spectroscopy

Raman spectroscopy is a complementary vibrational spectroscopic technique to FTIR. It is particularly sensitive to the symmetric vibrations of non-polar functional groups, making it excellent for observing the strong, sharp ν₁(SO₄²⁻) symmetric stretching mode.

Data Presentation

Table 2: Characteristic Raman Shifts for Common Sulfate Monohydrates (cm⁻¹)

Compound	ν₁(SO₄²⁻) (strong, sharp)	ν₂(SO₄²⁻)	ν₄(SO₄²⁻)	ν₃(SO₄²⁻)
CuSO₄·H₂O	~1008	~450-500	~620	~1100-1200
MnSO₄·H₂O	~1021	~425, 493	~623, 654	~1089, 1189
ZnSO₄·H₂O	~1020	~450-500	~620-640	~1100-1150
FeSO₄·H₂O	~979	~450-500	~620-640	~1100-1150

Note: Peak positions can vary slightly depending on the specific crystal structure and measurement conditions.[2][3]

Experimental Protocol: Micro-Raman Spectroscopy

This protocol is suitable for the analysis of small quantities of powdered sulfate monohydrate samples.

Caption: Experimental workflow for Micro-Raman analysis.

Methodology:

• Instrument Calibration: Calibrate the Raman spectrometer using a certified standard, such as a silicon wafer, to ensure wavenumber accuracy.

• Sample Preparation: Place a small amount of the sulfate monohydrate powder onto a clean microscope slide.

• Sample Focusing: Place the slide on the microscope stage and bring the sample into focus using the objective lens.

• Parameter Setup: Set the data acquisition parameters. Use a low laser power to avoid sample degradation. Typical parameters include a 532 nm or 785 nm laser, 1-10 mW power, 1-10 second exposure time, and 1-10 accumulations.[4]

• Spectrum Acquisition: Acquire the Raman spectrum over the desired spectral range.

• Data Processing: Process the spectrum to remove cosmic rays and perform a baseline correction.

• Data Analysis: Identify the characteristic Raman shifts and compare them to reference data.[5]

X-ray Powder Diffraction (XRPD)

XRPD is a primary technique for the identification and characterization of crystalline materials. It provides information about the crystal structure, phase purity, and crystallinity of sulfate monohydrates.

Data Presentation

Table 3: Key XRPD Peaks (2θ) for Common Sulfate Monohydrates (Cu Kα radiation)

Compound	2θ Peak 1	2θ Peak 2	2θ Peak 3	2θ Peak 4
CuSO₄·H₂O	~18.8°	~26.9°	~29.7°	~34.5°
MnSO₄·H₂O	~17.0°	~20.5°	~29.3°	~32.9°
ZnSO₄·H₂O	~19.0°	~27.5°	~29.0°	~36.0°
FeSO₄·H₂O	~16.5°	~21.0°	~29.5°	~33.5°

Note: 2θ values are approximate and can be influenced by experimental conditions and sample preparation.

Experimental Protocol: Powder X-ray Diffraction

This protocol describes the standard procedure for acquiring XRPD data from a powdered sample.

Caption: Experimental workflow for XRPD analysis.

Methodology:

• Sample Preparation: Gently grind the sulfate monohydrate sample to a fine, uniform powder using a mortar and pestle to ensure random orientation of the crystallites.

• Sample Mounting: Mount the powdered sample onto a low-background sample holder. Ensure the sample surface is flat and level with the surface of the holder.

• Instrument Setup: Place the sample holder into the diffractometer.

• Data Collection: Set the instrument parameters for data collection. A typical scan might range from 5° to 70° 2θ with a step size of 0.02° and a scan speed of 1-2°/min.[6][7]

• Data Analysis: Process the resulting diffractogram by subtracting the background and identifying the peak positions (2θ values).

• Phase Identification: Compare the experimental diffraction pattern to a reference database (e.g., the Powder Diffraction File™) to confirm the identity of the sulfate monohydrate phase.[8]

Solid-State Nuclear Magnetic Resonance (ssNMR) Spectroscopy

ssNMR is a powerful technique for probing the local atomic environment in solid materials. For sulfate monohydrates, it can provide detailed information about the different crystallographic sites of the constituent nuclei, including ¹H in the water molecules and, where applicable, other nuclei like ¹³C if organic counterions are present. For certain metal sulfates, the presence of paramagnetic centers (e.g., Cu²⁺, Mn²⁺, Fe²⁺) will significantly affect the NMR spectra, leading to large chemical shifts and broad lines.[9][10]

Data Presentation

Due to the complexity and compound-specific nature of ssNMR spectra, a simple table of chemical shifts is not always practical. Instead, the focus is on the interpretation of the spectral features, such as the number of distinct resonances, their linewidths, and their chemical shifts, to provide insights into the crystal structure and purity.

Experimental Protocol: ¹H Magic-Angle Spinning (MAS) ssNMR

This protocol provides a general guideline for acquiring a ¹H MAS ssNMR spectrum of a sulfate monohydrate.

Caption: Experimental workflow for ¹H MAS ssNMR analysis.

Methodology:

• Sample Preparation: Pack the finely powdered sulfate monohydrate sample into a magic-angle spinning (MAS) rotor.

• Instrument Setup: Insert the rotor into the ssNMR probe and place the probe into the magnet.

• Tuning and Matching: Tune and match the probe to the Larmor frequency of the nucleus being observed (e.g., ¹H).

• Parameter Optimization: Set the experimental parameters, including the MAS rate (typically 5-15 kHz for ¹H), the pulse sequence (e.g., a simple one-pulse experiment), and the recycle delay (which should be optimized based on the ¹H T₁ relaxation time).

• Data Acquisition: Acquire the free induction decay (FID) by accumulating a sufficient number of scans to achieve an adequate signal-to-noise ratio.

• Data Processing: Process the FID by applying a Fourier transform, phasing the resulting spectrum, and performing a baseline correction.

• Spectral Analysis: Analyze the spectrum to determine the number of proton environments, their chemical shifts, and their relative populations. For paramagnetic samples, specialized techniques and interpretation may be required.[11]

Conclusion

The spectroscopic techniques outlined in this document provide a comprehensive toolkit for the characterization of sulfate monohydrates. By combining the information obtained from FTIR, Raman, XRPD, and ssNMR, researchers can confidently determine the identity, purity, and solid-state structure of these important materials. The provided protocols and data tables serve as a valuable resource for scientists and professionals working in research, development, and quality control.

References

• 1. XRD Quantitative Phase Analysis | Lambda Technologies [lambdatechs.com]
• 2. lpi.usra.edu [lpi.usra.edu]
• 3. researchgate.net [researchgate.net]
• 4. journalssystem.com [journalssystem.com]
• 5. researchgate.net [researchgate.net]
• 6. On-line X-ray diffraction for quantitative phase analysis: Application in the Portland cement industry | Powder Diffraction | Cambridge Core [cambridge.org]
• 7. Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Solid-State 17O NMR of Paramagnetic Coordination Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. preprints.org [preprints.org]

Application Notes and Protocols: Sulfate Monohydrates as Versatile Catalysts in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of various metal sulfate (B86663) monohydrates as efficient and often environmentally benign catalysts in a range of organic reactions. The information is intended to guide researchers in employing these readily available and cost-effective catalysts for the synthesis of valuable organic compounds.

Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O): A Green Catalyst for Acetylation and Chromene Synthesis

Copper(II) sulfate pentahydrate is a mild and efficient Lewis acid catalyst for various organic transformations. Its low cost, low toxicity, and stability make it an attractive choice for green chemistry applications.

Application: Acetylation of Alcohols and Phenols

CuSO₄·5H₂O catalyzes the acetylation of a wide range of alcohols and phenols using acetic anhydride (B1165640), often under solvent-free conditions, providing a green and efficient method for the protection of hydroxyl groups.[1][2]

Quantitative Data Summary:

Substrate	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Benzyl alcohol	2	None	Room Temp.	24	95	[1]
Phenol (B47542)	2	None	Room Temp.	1	92	[1]
1-Butanol	2	None	Room Temp.	24	90	[1]
2-Butanol	2	None	Room Temp.	24	88	[1]
4-Chlorophenol	2	None	Room Temp.	1.5	93	[1]

Experimental Protocol: General Procedure for Acetylation of Alcohols and Phenols

• To a 25 mL round-bottom flask, add the alcohol or phenol (5 mmol), acetic anhydride (7.5 mmol, 0.7 mL), and CuSO₄·5H₂O (0.1 mmol, 0.025 g).

• Stir the mixture at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, dilute the mixture with a 10% sodium bicarbonate solution (15 mL).

• Extract the product with dichloromethane (B109758) (3 x 20 mL).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter the solution and evaporate the solvent under reduced pressure to obtain the acetylated product.[1]

• The catalyst can be recovered by filtration after the reaction, washed with dichloromethane, dried at 110 °C for 1 hour, and reused.[1]

Workflow Diagram:

Caption: General workflow for the CuSO₄·5H₂O catalyzed acetylation of alcohols and phenols.

Application: Synthesis of 2-Amino-4H-Chromenes

CuSO₄·5H₂O serves as an effective catalyst for the one-pot, three-component synthesis of 2-amino-4H-chromenes from an aldehyde, malononitrile (B47326), and a naphthol in water, offering a green and efficient route to this important heterocyclic scaffold.[3][4]

Quantitative Data Summary:

Aldehyde	Naphthol	Catalyst Loading (mol%)	Solvent	Temperature	Time (h)	Yield (%)	Reference
Benzaldehyde (B42025)	α-Naphthol	5	Water	Reflux	1	95	[3]
4-Chlorobenzaldehyde	α-Naphthol	5	Water	Reflux	1.5	95	[3]
4-Methoxybenzaldehyde	α-Naphthol	5	Water	Reflux	1	92	[3]
Benzaldehyde	β-Naphthol	5	Water	Reflux	1	95	[3]

Experimental Protocol: Synthesis of 2-Amino-4-phenyl-4H-benzo[f]chromene-3-carbonitrile

• In a round-bottom flask, combine benzaldehyde (1 mmol, 0.106 g), malononitrile (1 mmol, 0.066 g), α-naphthol (1 mmol, 0.144 g), and water (5 mL).

• Add CuSO₄·5H₂O (0.05 mmol, 0.0125 g) to the mixture.

• Stir the reaction mixture under reflux conditions for 1 hour.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• The solid product precipitates out of the solution.

• Collect the product by filtration, wash with water, and dry.

• The product can be further purified by recrystallization from ethanol (B145695).[3]

Logical Relationship Diagram:

Caption: One-pot, three-component synthesis of 2-amino-4H-chromenes catalyzed by CuSO₄·5H₂O.

Ferrous Sulfate Monohydrate (FeSO₄·H₂O): A Readily Available Catalyst for Heterocycle Synthesis

Ferrous sulfate is an inexpensive and abundant iron salt that can be utilized as a catalyst in organic synthesis. While many applications use hydrated forms, the monohydrate can be a practical choice.

Application: Hantzsch Synthesis of 1,4-Dihydropyridines

While the direct use of FeSO₄·H₂O is not extensively documented for this specific reaction, related iron alums like FeNH₄(SO₄)₂·12H₂O have proven effective.[1] This suggests the potential of FeSO₄·H₂O as a simple iron source to catalyze the one-pot, three-component Hantzsch synthesis of 1,4-dihydropyridines.

Quantitative Data Summary (using FeNH₄(SO₄)₂·12H₂O as a proxy):

Aldehyde	Amine Source	β-Dicarbonyl	Catalyst Loading (mol%)	Solvent	Temperature	Time (min)	Yield (%)	Reference
Benzaldehyde	3-Aminocrotonate	Dimedone	20	Ethanol	Room Temp.	15	95	[1]
4-Chlorobenzaldehyde	3-Aminocrotonate	Dimedone	20	Ethanol	Room Temp.	20	92	[1]
4-Nitrobenzaldehyde	3-Aminocrotonate	Dimedone	20	Ethanol	Room Temp.	10	98	[1]

Experimental Protocol: Proposed Synthesis of 1,4-Dihydropyridines

• In a round-bottom flask, combine the aldehyde (1 mmol), ethyl acetoacetate (B1235776) (1 mmol), and a source of ammonia (B1221849) such as ammonium (B1175870) acetate (B1210297) (1.2 mmol).

• Add FeSO₄·H₂O (e.g., 10-20 mol%) and a suitable solvent like ethanol (5 mL).

• Stir the reaction mixture at room temperature or under reflux, monitoring the progress by TLC.

• Upon completion, cool the reaction mixture and add water to precipitate the product.

• Collect the solid product by filtration, wash with water, and dry.

• Recrystallize the crude product from ethanol to obtain the pure 1,4-dihydropyridine.

Experimental Workflow Diagram:

Caption: Proposed workflow for the FeSO₄·H₂O catalyzed Hantzsch synthesis of 1,4-dihydropyridines.

Manganese(II) Sulfate Monohydrate (MnSO₄·H₂O): An Efficient Catalyst for Coumarin (B35378) and Benzopyrazine Synthesis

Manganese(II) sulfate monohydrate has been demonstrated as a highly efficient and inexpensive catalyst for the synthesis of important heterocyclic compounds like benzo-2-pyrones (coumarins) and benzopyrazines.[3]

Application: Pechmann Condensation for the Synthesis of Coumarins

MnSO₄·H₂O catalyzes the Pechmann condensation of phenols with β-ketoesters under solvent-free conditions to afford coumarin derivatives in excellent yields and short reaction times.[3]

Quantitative Data Summary:

Phenol	β-Ketoester	Catalyst Loading (mol%)	Temperature (°C)	Time (min)	Yield (%)	Reference
Resorcinol (B1680541)	Ethyl acetoacetate	20	100	45	95	[3]
Phloroglucinol	Ethyl acetoacetate	20	100	40	98	[3]
Orcinol	Ethyl acetoacetate	20	100	50	92	[3]

Experimental Protocol: Synthesis of 7-Hydroxy-4-methylcoumarin

• In a round-bottom flask, place resorcinol (10 mmol), ethyl acetoacetate (10 mmol), and MnSO₄·H₂O (2 mmol).

• Heat the mixture at 100 °C with stirring for 45 minutes.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into crushed ice.

• Collect the precipitated solid by filtration and wash with cold water.

• Recrystallize the crude product from ethanol to obtain pure 7-hydroxy-4-methylcoumarin.[3]

Application: Synthesis of Benzopyrazines (Quinoxalines)

MnSO₄·H₂O also efficiently catalyzes the condensation of aromatic 1,2-dicarbonyl compounds with o-phenylenediamines to produce benzopyrazine derivatives.[3]

Quantitative Data Summary:

1,2-Dicarbonyl Compound	o-Phenylenediamine (B120857)	Catalyst Loading (mol%)	Solvent	Temperature	Time (h)	Yield (%)	Reference
Benzil (B1666583)	o-Phenylenediamine	10	Ethanol	Room Temp.	2	98	[3]
4,4'-Dimethylbenzil	o-Phenylenediamine	10	Ethanol	Room Temp.	2.5	95	[3]

Experimental Protocol: Synthesis of 2,3-Diphenylquinoxaline

• To a solution of benzil (1 mmol) in ethanol (5 mL), add o-phenylenediamine (1 mmol) and MnSO₄·H₂O (0.1 mmol).

• Stir the mixture at room temperature for 2 hours.

• Monitor the reaction by TLC.

• After completion, the product crystallizes from the reaction mixture.

• Collect the crystals by filtration, wash with a small amount of cold ethanol, and dry.[3]

Decision Tree for Catalyst Application:

Caption: Decision process for using MnSO₄·H₂O as a catalyst for heterocycle synthesis.

Magnesium Sulfate Monohydrate (MgSO₄·H₂O): Primarily a Drying Agent with Lewis Acid Potential

While extensively used as an efficient drying agent in organic synthesis to remove residual water from organic solvents, magnesium sulfate also possesses Lewis acidic properties that can be exploited for catalysis. However, its catalytic applications are less commonly reported compared to other metal sulfates. It is often used in anhydrous form for drying, but the monohydrate can also be effective.

Application: Drying Agent in Organic Synthesis

The primary and most widespread application of magnesium sulfate in organic laboratories is as a drying agent for organic solutions after aqueous workup. It reacts with water to form higher hydrates, effectively removing it from the solvent.

Protocol: Use of MgSO₄·H₂O as a Drying Agent

• After an aqueous workup, separate the organic layer containing the desired product.

• Add a small amount of anhydrous MgSO₄ or MgSO₄·H₂O (typically a spatula tip-full for small scale reactions) to the organic solution.

• Gently swirl the flask. If the MgSO₄ clumps together, it indicates the presence of water, and more should be added until some of the powder remains free-flowing.

• Allow the mixture to stand for a few minutes to ensure complete drying.

• Remove the hydrated MgSO₄ by gravity or suction filtration.

• Wash the filtered solid with a small amount of fresh solvent to recover any adsorbed product.

• The dried organic solution is then ready for solvent evaporation or further purification.

Potential Catalytic Applications

As a Lewis acid, MgSO₄·H₂O has the potential to catalyze various organic reactions, such as the synthesis of bis(indolyl)methanes. While specific protocols with MgSO₄·H₂O are not abundant, related magnesium salts have been used.

Proposed Protocol: Synthesis of Bis(indolyl)methanes

• To a mixture of indole (B1671886) (2 mmol) and an aldehyde (1 mmol), add MgSO₄·H₂O (e.g., 10-20 mol%) as the catalyst.

• The reaction can be performed under solvent-free conditions or in a suitable solvent like acetonitrile (B52724) or ethanol.

• Stir the mixture at room temperature or with gentle heating.

• Monitor the reaction progress by TLC.

• Upon completion, add water to the reaction mixture and extract the product with ethyl acetate.

• Dry the organic layer, evaporate the solvent, and purify the crude product by column chromatography or recrystallization.

Zinc Sulfate Monohydrate (ZnSO₄·H₂O): A Lewis Acid Catalyst for Heterocycle Formation

Zinc sulfate, as a source of the Lewis acidic Zn²⁺ ion, can catalyze a variety of organic transformations. Its application in the synthesis of coumarins via the Pechmann condensation is a notable example, although often other zinc salts or oxides are reported.

Application: Pechmann Condensation for Coumarin Synthesis

Zinc-based catalysts have been shown to be effective for the Pechmann condensation. While specific detailed protocols for ZnSO₄·H₂O are not as prevalent as for other catalysts, its potential as a readily available Lewis acid makes it a candidate for this reaction.

Quantitative Data Summary (using other Zinc catalysts as a reference):

Phenol	β-Ketoester	Catalyst	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)	Reference
Phloroglucinol	Ethyl acetoacetate	Zn₀.₉₂₅Ti₀.₀₇₅O NPs	10	110	3	88	[5]
Resorcinol	Ethyl acetoacetate	ZnO	-	130	6	75	[5]

Experimental Protocol: Proposed Synthesis of Coumarins

• In a round-bottom flask, combine the phenol (2 mmol), the β-ketoester (2 mmol), and ZnSO₄·H₂O (e.g., 10 mol%).

• Heat the mixture under solvent-free conditions with stirring at a temperature between 110-130 °C.

• Monitor the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Dissolve the crude product in a suitable solvent like ethyl acetate.

• Separate the catalyst by filtration.

• Remove the solvent under reduced pressure.

• Purify the resulting solid by recrystallization from ethanol to obtain the pure coumarin derivative.[5]

Workflow for Catalyst Screening:

Caption: A general workflow for screening and optimizing a sulfate monohydrate catalyzed reaction.

Disclaimer: The provided protocols, particularly for reactions where the specified sulfate monohydrate is proposed as a catalyst based on related compounds, should be considered as starting points. Experimental conditions may require further optimization for specific substrates and desired outcomes. Always perform reactions in a well-ventilated fume hood and follow appropriate laboratory safety procedures.

References

• 1. FeNH4(SO4)2·12H2O (alum)-catalyzed preparation of 1,4-dihydropyridines: improved conditions for the Hantzsch reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 4. Pechmann condensation - Wikipedia [en.wikipedia.org]
• 5. Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Sulfate Monohydrate in the Synthesis of Metal-Organic Frameworks (MOFs)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sulfate (B86663) monohydrate salts as metal precursors in the synthesis of Metal-Organic Frameworks (MOFs). This document includes detailed experimental protocols, a comparative analysis of synthesis parameters, and an exploration of the role of the sulfate anion in influencing MOF structure and properties, with a particular focus on applications relevant to drug development.

Application Notes

Metal-Organic Frameworks (MOFs) are a class of porous crystalline materials constructed from metal ions or clusters coordinated to organic ligands. The choice of the metal precursor is a critical parameter that can significantly influence the synthesis process and the final properties of the MOF. While metal nitrates and chlorides are commonly used, metal sulfate monohydrates offer a viable and sometimes advantageous alternative.

The sulfate anion (SO₄²⁻) can play a multifaceted role in MOF synthesis. It can act as a counterion to the metal center, and in some cases, it can be incorporated into the final framework structure, acting as a coordinating or bridging ligand.[1] This incorporation can influence the topology, porosity, and stability of the resulting MOF. For instance, studies have shown that the presence of sulfate anions can selectively direct the formation of specific MOF architectures, which may not be accessible with other precursors. The size, charge, and affinity of the sulfate anion play a crucial role in the formation of the framework, which can be critical for applications such as catalysis.

From a practical standpoint, sulfate monohydrate salts are often stable, crystalline solids that are easy to handle and store. Their solubility characteristics in various solvents used for MOF synthesis, such as water and N,N-dimethylformamide (DMF), make them suitable for a range of synthesis techniques, including solvothermal, hydrothermal, and mechanochemical methods.

For researchers in drug development, the choice of metal precursor can have implications for the biocompatibility and drug loading/release characteristics of the resulting MOF. The potential for sulfate anions to be incorporated into the framework may alter the surface chemistry and pore environment of the MOF, which in turn could influence interactions with drug molecules. Further research into the direct effects of residual sulfate on drug efficacy and toxicity is an active area of investigation.

Experimental Protocols

Detailed methodologies for the synthesis of various MOFs using metal sulfate monohydrate precursors are provided below. These protocols are based on literature reports and are intended to serve as a starting point for laboratory synthesis.

Protocol 1: Synthesis of a Manganese(II) Imidazolate Framework

This protocol describes a green, room-temperature synthesis of a manganese-based MOF using manganese(II) sulfate monohydrate.[2][3]

Materials:

• Manganese(II) sulfate monohydrate (MnSO₄·H₂O)

• Imidazole (B134444)

• Distilled water

Equipment:

• Magnetic stirrer

• Beakers

• Centrifuge

• Vacuum oven

Procedure:

• Preparation of Metal Salt Solution: Dissolve 0.839 g (4.96 mmol) of Manganese(II) sulfate monohydrate in 3 mL of distilled water.

• Preparation of Ligand Solution: In a separate beaker, dissolve 3.012 g (44.2 mmol) of Imidazole in 100 mL of distilled water.

• Mixing and Reaction: Gradually add the manganese sulfate solution to the imidazole solution while stirring at room temperature.

• Stirring: Continue stirring the mixture for 5 hours at 1000 rpm. A color change to light brown indicates the formation of the MOF.

• Product Isolation: Collect the precipitate by centrifugation.

• Washing: Wash the product with distilled water and then with ethanol (B145695) to remove unreacted precursors.

• Drying: Dry the final product in a vacuum oven at 100°C for 48 hours.[3]

Protocol 2: Hydrothermal Synthesis of a Copper-based MOF (Adapted from a patent)

This protocol is adapted from a patented procedure for the hydrothermal synthesis of a copper-based MOF using copper(II) sulfate.

Materials:

• Copper(II) sulfate monohydrate (CuSO₄·H₂O)

• 1,3,5-Benzenetricarboxylic acid (H₃BTC)

• Methanol

Equipment:

• Teflon-lined stainless-steel autoclave

• Oven

• Centrifuge

• Vacuum oven

Procedure:

• Preparation of Precursor Solution: In a beaker, dissolve 1.60 g of copper sulfate and 4.30 g of trimesic acid in 98 g of methanol.

• Hydrothermal Reaction: Transfer the solution to a Teflon-lined stainless-steel autoclave. Seal the autoclave and place it in an oven preheated to 150°C. Maintain the temperature for 40 hours.

• Cooling and Product Isolation: Allow the autoclave to cool to room temperature. Collect the crystalline product by centrifugation.

• Washing: Wash the product thoroughly with methanol.

• Drying: Dry the synthesized MOF in a vacuum oven.

Protocol 3: Solvothermal Synthesis of a Zinc-based MOF (Hypothetical Protocol)

This hypothetical protocol is based on general solvothermal synthesis methods for zinc-based MOFs and adapts them for the use of zinc(II) sulfate monohydrate.

Materials:

• Zinc(II) sulfate monohydrate (ZnSO₄·H₂O)

• 2-Methylimidazole (B133640)

• N,N-Dimethylformamide (DMF)

Equipment:

• Teflon-lined stainless-steel autoclave

• Oven

• Centrifuge

• Vacuum oven

Procedure:

• Preparation of Precursor Solution: In a beaker, dissolve a 1:4 molar ratio of zinc(II) sulfate monohydrate and 2-methylimidazole in DMF.

• Solvothermal Reaction: Transfer the solution to a Teflon-lined stainless-steel autoclave. Seal the autoclave and place it in an oven preheated to 140°C. Maintain the temperature for 24 hours.

• Cooling and Product Isolation: Allow the autoclave to cool to room temperature. Collect the product by filtration or centrifugation.

• Washing: Wash the product with fresh DMF and then with methanol.

• Drying: Dry the final product under vacuum at 100°C.

Protocol 4: Mechanochemical Synthesis of a Cobalt-based MOF (Hypothetical Protocol)

This protocol outlines a solvent-free, mechanochemical approach for the synthesis of a cobalt-based MOF using cobalt(II) sulfate monohydrate.

Materials:

• Cobalt(II) sulfate monohydrate (CoSO₄·H₂O)

• Pyridine-3,5-dicarboxylic acid

Equipment:

• Ball mill with grinding jars and balls

• Spatula

Procedure:

• Mixing of Reactants: Place cobalt(II) sulfate monohydrate and pyridine-3,5-dicarboxylic acid in a 1:1 molar ratio into a grinding jar.

• Milling: Mill the mixture at a high speed (e.g., 500 rpm) for a specified time (e.g., 60 minutes).

• Product Collection: After milling, carefully open the grinding jar in a fume hood and collect the resulting powder. No further washing or drying is typically required for mechanochemically synthesized MOFs.

Quantitative Data Summary

The following tables summarize key quantitative data from the experimental protocols and related literature for the synthesis of MOFs using sulfate monohydrate precursors.

Table 1: Synthesis Parameters for MOFs using Sulfate Monohydrate Precursors

MOF Name/Type	Metal Source	Organic Linker	Synthesis Method	Solvent	Temperature (°C)	Time (h)	Molar Ratio (Metal:Linker)
Manganese(II) Imidazolate Framework	MnSO₄·H₂O	Imidazole	Room Temperature Stirring	Water	Room Temp.	5	1:8.9
Copper-BTC MOF	CuSO₄·H₂O	H₃BTC	Hydrothermal	Methanol	150	40	1:2.7 (weight ratio)
Zinc-based MOF (Hypothetical)	ZnSO₄·H₂O	2-Methylimidazole	Solvothermal	DMF	140	24	1:4
Cobalt-based MOF (Hypothetical)	CoSO₄·H₂O	Pyridine-3,5-dicarboxylic acid	Mechanochemical	None	Room Temp.	1	1:1

Table 2: Physicochemical Properties of MOFs Synthesized with Sulfate Monohydrate Precursors

MOF Name/Type	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Crystal System	Particle Size/Morphology	Yield (%)
Manganese(II) Imidazolate Framework	Data not available	Data not available	Crystalline (from PXRD)	Not specified	Not specified
Copper-BTC MOF	Data not available	Data not available	Not specified	Crystalline	Not specified
Zinc-based MOF (Hypothetical)	Expected: 1000-1500	Expected: 0.5-0.8	Expected: Cubic	Nanocrystals	Expected: >70
Cobalt-based MOF (Hypothetical)	Expected: 500-1000	Expected: 0.3-0.6	Not specified	Microcrystalline powder	Expected: >90

Visualizations

The following diagrams illustrate the experimental workflows and the conceptual role of sulfate monohydrate in MOF synthesis.

Caption: General workflow for the synthesis of MOFs using sulfate monohydrate precursors.

Caption: The multifaceted role of sulfate monohydrate in MOF synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. e3s-conferences.org [e3s-conferences.org]

Application Notes and Protocols for Preparing Standard Solutions from Sulfate Monohydrates in Titration

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and application of standard solutions using sulfate (B86663) monohydrates. The focus is on copper(II) sulfate monohydrate, iron(II) sulfate monohydrate, and manganese(II) sulfate monohydrate, which are crucial reagents in various titrimetric analyses.

Introduction

Accurate and precise titrimetric analysis hinges on the quality of the standard solutions employed. Sulfate monohydrates of various metals offer a stable and reliable source for preparing these standards. This document outlines the methodologies for preparing standard solutions from copper(II), iron(II), and manganese(II) sulfate monohydrates and their applications in complexometric and redox titrations.

Properties and Stability of Sulfate Monohydrates

Sulfate monohydrates are crystalline solids that contain one molecule of water of hydration per formula unit. This lower water content, compared to more hydrated forms, can offer greater stability under certain conditions.

Table 1: Physical and Chemical Properties of Selected Sulfate Monohydrates

Compound	Formula	Molar Mass ( g/mol )	Appearance	Typical Purity (Analytical Grade)
Copper(II) Sulfate Monohydrate	CuSO₄·H₂O	177.62	Off-white to light blue powder	≥98%
Iron(II) Sulfate Monohydrate	FeSO₄·H₂O	169.93	White-yellow to grayish-white powder	86.0-89.0% FeSO₄ basis (exsiccated)
Manganese(II) Sulfate Monohydrate	MnSO₄·H₂O	169.02	Pale pink or almost white solid	≥98% (ACS Reagent), 99-100.5% (USP, BP)[1]

Stability and Storage:

Standard solutions prepared from sulfate monohydrates exhibit varying stability. Proper storage is crucial to maintain their integrity.

Table 2: Stability and Storage of Standard Solutions

Standard Solution	Recommended Storage Conditions	Shelf Life of Solution	Notes on Stability
Copper(II) Sulfate	Store in a tightly sealed container at 15-25°C, protected from light.[2]	Several months to a year.[3]	Dilute solutions are more stable in an acidic medium. Evaporation can lead to an increase in concentration.[4]
Iron(II) Sulfate	Store in a cool, dark place, away from direct sunlight and extreme temperatures. Acidification (with H₂SO₄) is necessary to prevent oxidation of Fe²⁺ to Fe³⁺.[3]	Limited; prepare fresh for best results. Ferrous sulfate solutions typically have a shelf life of around 3 years when stored properly.[3]	Iron(II) sulfate monohydrate is more thermostable and oxidizes more slowly than the heptahydrate form.[5][6]
Manganese(II) Sulfate	Store in a cool, dry, and well-ventilated area in airtight containers.[7]	The solid has a shelf life of up to 5 years.[7] The stability of the solution is good, especially when stored properly.	The solution is susceptible to oxidation in alkaline conditions.

Experimental Protocols

Preparation of a Standard 0.1 M Copper(II) Sulfate Solution

This protocol is adapted for the use of copper(II) sulfate monohydrate.

Materials:

• Copper(II) sulfate monohydrate (CuSO₄·H₂O), analytical grade

• Deionized water

• Volumetric flask (1000 mL)

• Analytical balance

• Beaker (250 mL)

• Glass stirring rod

• Funnel

Procedure:

• Calculate the required mass: To prepare 1000 mL of a 0.1 M solution, calculate the mass of CuSO₄·H₂O needed:

  • Mass = Molarity × Volume (L) × Molar Mass

  • Mass = 0.1 mol/L × 1.0 L × 177.62 g/mol = 17.762 g

• Weigh the solid: Accurately weigh approximately 17.762 g of copper(II) sulfate monohydrate in a clean, dry beaker.

• Dissolve the solid: Add about 200 mL of deionized water to the beaker and stir with a glass rod until the solid is completely dissolved.

• Transfer to volumetric flask: Carefully transfer the solution into a 1000 mL volumetric flask using a funnel.

• Rinse and transfer: Rinse the beaker, stirring rod, and funnel with small portions of deionized water, transferring the rinsings into the volumetric flask to ensure all the copper sulfate is transferred.

• Dilute to the mark: Add deionized water to the volumetric flask until the bottom of the meniscus reaches the calibration mark.

• Homogenize: Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Label: Label the flask with the name of the solution, its concentration, and the date of preparation.

Standardization of EDTA with Standard Copper(II) Sulfate Solution

This protocol describes the use of the prepared copper(II) sulfate standard solution to determine the exact concentration of an EDTA solution.

Materials:

• Standard 0.1 M Copper(II) Sulfate solution

• EDTA solution (approximately 0.1 M)

• Ammonia (B1221849) buffer (pH 10)

• Murexide (B42330) indicator

• Burette (50 mL)

• Pipette (25 mL)

• Conical flasks (250 mL)

• Deionized water

Procedure:

• Prepare the burette: Rinse and fill the burette with the EDTA solution of unknown concentration. Record the initial burette reading.

• Pipette the standard: Pipette 25.00 mL of the standard 0.1 M copper(II) sulfate solution into a 250 mL conical flask.

• Add buffer and indicator: Add approximately 10 mL of ammonia buffer (pH 10) and a small amount of murexide indicator to the conical flask. The solution will turn a light yellow color.[8]

• Titrate: Titrate the copper(II) sulfate solution with the EDTA solution from the burette. The color will change to green near the endpoint and then to a distinct purplish-blue at the endpoint.[8]

• Record the volume: Record the final burette reading.

• Repeat: Repeat the titration at least two more times to obtain concordant results (titers agreeing within 0.1 mL).

• Calculate the EDTA concentration: Use the average volume of EDTA solution to calculate its molarity.

Preparation of a Standard 0.1 M Iron(II) Sulfate Solution

This protocol is adapted for the use of iron(II) sulfate monohydrate. Due to the susceptibility of Fe(II) to oxidation, the use of acidified water is crucial.

Materials:

• Iron(II) sulfate monohydrate (FeSO₄·H₂O), analytical grade

• Deionized water

• Concentrated sulfuric acid (H₂SO₄)

• Volumetric flask (1000 mL)

• Analytical balance

• Beaker (250 mL)

• Glass stirring rod

• Funnel

Procedure:

• Prepare acidified water: Carefully add approximately 20 mL of concentrated sulfuric acid to about 500 mL of deionized water in a beaker and allow it to cool.

• Calculate the required mass: To prepare 1000 mL of a 0.1 M solution, calculate the mass of FeSO₄·H₂O needed:

  • Mass = 0.1 mol/L × 1.0 L × 169.93 g/mol = 16.993 g

• Weigh the solid: Accurately weigh approximately 16.993 g of iron(II) sulfate monohydrate in a clean, dry beaker.

• Dissolve the solid: Add about 200 mL of the prepared acidified water to the beaker and stir until the solid is completely dissolved. The acid helps to prevent the oxidation of Fe(II) to Fe(III).

• Transfer and dilute: Transfer the solution to a 1000 mL volumetric flask, rinse the beaker, and dilute to the mark with acidified water.

• Homogenize and label: Stopper, mix thoroughly, and label the flask.

Standardization of Potassium Permanganate (B83412) (KMnO₄) with Standard Iron(II) Sulfate Solution

This protocol details the use of the prepared iron(II) sulfate standard solution to determine the exact concentration of a potassium permanganate solution.

Materials:

• Standard 0.1 M Iron(II) Sulfate solution

• Potassium permanganate solution (approximately 0.02 M)

• Dilute sulfuric acid (1 M)

• Burette (50 mL)

• Pipette (25 mL)

• Conical flasks (250 mL)

Procedure:

• Prepare the burette: Rinse and fill the burette with the potassium permanganate solution.

• Pipette the standard: Pipette 25.00 mL of the standard 0.1 M iron(II) sulfate solution into a 250 mL conical flask.

• Acidify the solution: Add approximately 25 mL of 1 M sulfuric acid to the conical flask. This provides the acidic medium necessary for the reaction.[9]

• Titrate: Titrate the iron(II) sulfate solution with the potassium permanganate solution. The purple permanganate solution will be decolorized as it is added. The endpoint is reached when the first persistent pale pink color is observed.[9]

• Record and repeat: Record the final burette reading and repeat the titration to obtain concordant results.

• Calculate the KMnO₄ concentration: Use the stoichiometric ratio from the balanced equation (5Fe²⁺ + MnO₄⁻ + 8H⁺ → 5Fe³⁺ + Mn²⁺ + 4H₂O) to calculate the molarity of the KMnO₄ solution.

Preparation and Use of a Standard 0.1 M Manganese(II) Sulfate Solution

This protocol outlines the preparation of a standard manganese(II) sulfate solution and its use in a complexometric titration to determine its purity.

Materials:

• Manganese(II) sulfate monohydrate (MnSO₄·H₂O), analytical grade

• Deionized water

• Standard 0.1 M EDTA solution

• Ammonia buffer (pH 10)

• Eriochrome Black T indicator

• Ascorbic acid

• Volumetric flask (1000 mL)

• Analytical balance

• Beaker (500 mL)

• Burette (50 mL)

Procedure for Preparation:

• Calculate and weigh: To prepare a 0.1 M solution, weigh accurately about 16.90 g of MnSO₄·H₂O.[10]

• Dissolve and dilute: Dissolve the solid in deionized water in a beaker and transfer it to a 1000 mL volumetric flask. Dilute to the mark with deionized water and mix well.

Procedure for Standardization (Assay): [7]

• Weigh sample: Accurately weigh about 0.7 g of the prepared manganese(II) sulfate monohydrate solid and dissolve it in 200 mL of water in a 500 mL beaker.

• Prevent oxidation: Add a few milligrams of ascorbic acid to prevent the oxidation of manganese.[7]

• Add EDTA and buffer: From a burette, add about 30 mL of standard 0.1 M EDTA solution. Then, add 10 mL of pH 10 ammonia buffer and about 50 mg of Eriochrome Black T indicator mixture.[7]

• Titrate: Continue the titration with the standard 0.1 M EDTA solution until the color changes to a clear blue.[7]

• Calculate purity: One milliliter of 0.1 M EDTA corresponds to 0.01690 g of MnSO₄·H₂O.[7] Calculate the purity of the manganese(II) sulfate monohydrate.

Diagrams

Workflow for Preparing a Standard Solution

Caption: General workflow for preparing a standard solution from a sulfate monohydrate solid.

Redox Titration of Fe(II) with KMnO₄

Caption: Logical relationship in the redox titration of Iron(II) with Potassium Permanganate.

Complexometric Titration of Cu(II) with EDTA

Caption: Logical relationship in the complexometric titration of Copper(II) with EDTA.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Stability constants of iron(II) sulfate complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. [Thermostability testing of iron(II) sulphate for formulation of drug product] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. ulm.edu [ulm.edu]
• 9. practical-science.com [practical-science.com]
• 10. 86.0-89.0% FeSO4 basis, solid, puriss., meets analytical specification of Ph. Eur., BP, exsiccated | Sigma-Aldrich [sigmaaldrich.com]

Application Notes and Protocols for Electrochemical Deposition of Thin Films Using Sulfate Monohydrates

Audience: Researchers, scientists, and drug development professionals.

Introduction

Electrochemical deposition (ECD) is a versatile and cost-effective technique for synthesizing thin films with tailored properties. The use of sulfate (B86663) monohydrate precursors is widespread in ECD due to their high solubility in aqueous solutions, good conductivity, and the relatively straightforward control they offer over deposition parameters. This document provides detailed application notes and protocols for the electrochemical deposition of various thin films from sulfate-based electrolytes, including copper, nickel, iron, zinc, and tin. The protocols are compiled from various scientific sources to provide a comprehensive guide for researchers.

Section 1: General Experimental Workflow

The electrochemical deposition process fundamentally involves the reduction of metallic ions from an electrolyte solution onto a conductive substrate. A typical experimental setup and workflow are illustrated below.

Experimental Workflow Diagram

Application Notes and Protocols: High-Pressure Behavior of Nickel Sulfate Monohydrate

Audience: Researchers, scientists, and drug development professionals.

Introduction

These application notes provide a comprehensive overview of the high-pressure behavior of nickel sulfate (B86663) monohydrate (NiSO₄·H₂O). Understanding the structural changes of hydrated compounds under extreme conditions is crucial for various fields, including materials science, planetary science, and potentially for the formulation of pharmaceuticals under non-ambient conditions. Nickel sulfate monohydrate serves as a model system for studying pressure-induced phase transitions and changes in hydrogen bonding.

Recent studies on synthetic α-NiSO₄·H₂O single crystals have revealed significant structural polymorphism under high pressure.[1][[“]][3][4][5][6][7] At ambient conditions, it crystallizes in the monoclinic C2/c space group.[1][[“]][4][5][6] Upon isothermal compression at room temperature, it undergoes two subtle, second-order phase transitions up to a pressure of 10.8 GPa.[1][[“]][3][4][5][6][7] These transitions are characterized by changes in the crystal structure and the hydrogen-bonding scheme.[[“]][3][5][6]

Data Presentation: Quantitative Analysis of High-Pressure Behavior

The high-pressure behavior of nickel sulfate monohydrate has been characterized by two primary phase transitions. The key quantitative data from these studies are summarized in the tables below.

Table 1: Pressure-Induced Phase Transitions of Nickel Sulfate Monohydrate

Transition	Transition Pressure (GPa)	Initial Phase (α-NiSO₄·H₂O)	Resulting Phase	Space Group Change	Thermodynamic Character
First	2.47(1)[1][[“]]	α-NiSO₄·H₂O	β-NiSO₄·H₂O	C2/c → P1̅[1][[“]][5][6]	Apparently Second Order[1][[“]][4][5][6][7]
Second	6.5(5)[1][[“]]	β-NiSO₄·H₂O	γ-NiSO₄·H₂O	P1̅ → P1̅ (with local symmetry violation)[1][[“]][5]	Apparently Second Order[1][[“]][4][5][6][7]

Table 2: Elastic Properties of Nickel Sulfate Monohydrate Polymorphs

Phase	Zero-Pressure Bulk Modulus (K₀) (GPa)	Pressure Derivative (K')	Equation of State Model
α-NiSO₄·H₂O	63.4 ± 1.0[1][[“]][3][5]	Not specified for second-order fit	Second-Order Birch-Murnaghan[1][[“]][3][5]
β-NiSO₄·H₂O	61.3 ± 1.9[1][[“]][3][5]	Not specified	Second-Order Birch-Murnaghan[1][[“]][3][5]
γ-NiSO₄·H₂O	68.8 ± 2.5[1][[“]][3][5]	Not specified	Second-Order Birch-Murnaghan[1][[“]][3][5]

Table 3: Hydrogen Bond Distance Changes with Pressure

Hydrogen Bond	Pressure (GPa)	Distance (Å)
OW-H1···O2	0.001	2.806(1)[3]
4	2.73(2)[3]
OW-H2···O2	0.001	2.883(2)[3]
4	2.69(3)[3]

Experimental Protocols

The following protocols are based on the methodologies reported in the cited literature for the high-pressure study of nickel sulfate monohydrate.

Protocol 1: Synthesis of Nickel Sulfate Monohydrate Single Crystals

Objective: To grow single crystals of α-NiSO₄·H₂O suitable for high-pressure experiments.

Materials:

• Nickel sulfate heptahydrate (NiSO₄·7H₂O)

• Concentrated sulfuric acid (H₂SO₄, 98%)

• Deionized water

• Polytetrafluoroethylene (PTFE)-lined autoclaves (3-4 cm³ volume)

Procedure:

• Prepare a supersaturated aqueous solution by adding approximately 0.25–0.75 mL of concentrated H₂SO₄ and ~0.5 mL of H₂O to ~0.3 g of NiSO₄·7H₂O inside the PTFE liner.[4]

• Seal the PTFE-lined autoclave.

• Place the autoclave in an oven and heat to 220 °C for 14 days.[4]

• After 14 days, cool the autoclave down to room temperature.[4]

• Carefully open the autoclave and collect the resulting subeuhedral crystals of α-NiSO₄·H₂O.

Protocol 2: High-Pressure Single-Crystal X-ray Diffraction

Objective: To determine the crystal structure and unit-cell parameters of NiSO₄·H₂O at various pressures.

Apparatus:

• Diamond-anvil cell (DAC)

• Single-crystal X-ray diffractometer

• Pressure-transmitting medium (e.g., a mixture of methanol (B129727) and ethanol)

• Ruby spheres for pressure calibration

Procedure:

• Select a small, high-quality single crystal of α-NiSO₄·H₂O.

• Place the crystal into the sample chamber of the diamond-anvil cell along with a few ruby spheres.

• Fill the sample chamber with the pressure-transmitting medium to ensure hydrostatic conditions.

• Mount the DAC on the goniometer head of the single-crystal X-ray diffractometer.

• Measure the initial pressure by analyzing the fluorescence of the ruby spheres.

• Collect a full set of diffraction data at the initial pressure.

• Increase the pressure incrementally. At each pressure step, re-measure the pressure using ruby fluorescence and collect a new set of diffraction data.

• Continue this process up to the desired maximum pressure (e.g., 10.8 GPa).[1][[“]][4][5]

• Process the diffraction data at each pressure point to refine the crystal structure and determine the unit-cell parameters.

• Plot the unit-cell volume as a function of pressure to observe any discontinuities that indicate phase transitions.[1]

Protocol 3: High-Pressure Raman Spectroscopy

Objective: To investigate vibrational modes and detect phase transitions in NiSO₄·H₂O as a function of pressure.

Apparatus:

• Diamond-anvil cell (DAC)

• Raman spectrometer equipped with a suitable laser source

• Pressure-transmitting medium

• Ruby spheres for pressure calibration

Procedure:

• Prepare the DAC with a single crystal of α-NiSO₄·H₂O and ruby spheres in a pressure-transmitting medium, as described in Protocol 2.

• Mount the DAC under the microscope of the Raman spectrometer.

• Measure the initial pressure using ruby fluorescence.

• Acquire a Raman spectrum of the sample at the initial pressure.

• Increase the pressure in a stepwise manner. At each step, measure the pressure and collect a new Raman spectrum.

• Pay close attention to changes in the Raman spectra, such as the appearance of new bands, splitting of existing bands, or changes in the slope of wavenumber versus pressure plots (Δν̅/Δp), as these are indicative of phase transitions.[1][3] The first transition is observed between 2.30(6) and 2.94(6) GPa, and the second between 6.36(6) and 7.41(6) GPa in Raman spectra.[3]

• Analyze the pressure dependence of the Raman bands to identify the transition pressures and characterize the vibrational changes in the different phases.

Visualizations

The following diagrams illustrate the key relationships and workflows described in these notes.

Caption: Phase transition pathway of NiSO₄·H₂O under pressure.

Caption: Experimental workflow for high-pressure studies.

References

• 1. High-Pressure Behavior of Nickel Sulfate Monohydrate: Isothermal Compressibility, Structural Polymorphism, and Transition Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. consensus.app [consensus.app]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. High-Pressure Behavior of Nickel Sulfate Monohydrate: Isothermal Compressibility, Structural Polymorphism, and Transition Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Magnesium Sulfate Monohydrate as a Drying Agent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of organic synthesis, the meticulous removal of water from reaction media is paramount to ensure optimal reaction kinetics, yield, and purity of the final product. Magnesium sulfate (B86663) is a widely employed drying agent, available in both anhydrous (MgSO₄) and monohydrate (MgSO₄·H₂O) forms. While the anhydrous form is more commonly cited for its high capacity, magnesium sulfate monohydrate, also known by its mineral name kieserite, offers a nuanced approach to drying. It provides a more controlled and less aggressive drying process, which can be advantageous in specific synthetic contexts.

This document provides detailed application notes, experimental protocols, and comparative data on the use of magnesium sulfate monohydrate as a drying agent in organic synthesis.

Principle of Operation

Magnesium sulfate monohydrate functions as a drying agent by incorporating additional water molecules into its crystal lattice to form higher hydrates. The primary mechanism involves the transition from the monohydrate to higher hydrates, effectively sequestering water from the organic solvent. This process is reversible, allowing for the regeneration and reuse of the drying agent.

Data Presentation

Physical and Chemical Properties

Property	Value	Reference
Chemical Formula	MgSO₄·H₂O	[1]
Molar Mass	138.38 g/mol	[2]
Appearance	Colorless monoclinic crystals or white powder	[1]
Density	2.445 g/cm³	[2]
Melting Point	Decomposes at 200 °C (392 °F)	[2]
Solubility in Water	Highly soluble	[1]

Comparison of Common Drying Agents

The selection of an appropriate drying agent is critical and depends on the specific requirements of the reaction, including the solvent, the compounds present, and the desired level of dryness. While precise final water content (ppm) data for magnesium sulfate monohydrate is not extensively available in the literature, the following table provides a qualitative and semi-quantitative comparison with other common drying agents.

Drying Agent	Capacity	Speed	Acidity	Advantages	Disadvantages
Magnesium Sulfate Monohydrate (MgSO₄·H₂O)	Moderate	Moderate	Slightly Acidic	Controlled drying, regenerable at relatively low temperatures.[3][4]	Lower capacity than anhydrous form.[3]
Anhydrous Magnesium Sulfate (MgSO₄)	High[5]	Fast[6]	Slightly Acidic	High efficiency and capacity.[7][8]	Can be messy (fine powder), may adsorb product.[6][9]
Anhydrous Sodium Sulfate (Na₂SO₄)	High[5]	Slow[6]	Neutral	Good for sensitive compounds, easy to filter.[9][10]	Less efficient than MgSO₄, does not dry ether well without a brine wash.[6][7]
Anhydrous Calcium Chloride (CaCl₂)	High	Fast	Lewis Acidic	Very effective for hydrocarbons.	Reacts with alcohols, amines, and carbonyl compounds.[10]
Anhydrous Calcium Sulfate (Drierite®)	Low	Very Fast	Neutral	Very efficient for removing small amounts of water.	Low capacity, not economical for large volumes.
Molecular Sieves (3Å or 4Å)	High	Fast	Neutral	Can achieve very low water levels, suitable for a wide range of solvents.	Higher cost, requires activation at high temperatures.

Experimental Protocols

Protocol 1: Standard Procedure for Drying an Organic Solvent/Solution

This protocol outlines the general steps for using magnesium sulfate monohydrate to dry an organic solvent or an organic solution following an aqueous workup.

Materials:

• Wet organic solvent or solution in an Erlenmeyer flask

• Magnesium sulfate monohydrate (powder)

• Spatula

• Stir bar and stir plate (optional)

• Gravity filtration setup (funnel, filter paper, receiving flask) or decanting apparatus

Procedure:

• Initial Assessment: Ensure any visible water layer has been separated from the organic phase using a separatory funnel. A preliminary wash with brine (saturated aqueous NaCl solution) is recommended to remove the bulk of the dissolved water.[6][11]

• Addition of Drying Agent: To the organic solution in an Erlenmeyer flask, add a small amount of magnesium sulfate monohydrate powder (e.g., 1-2 g per 100 mL of solution) using a spatula.

• Agitation: Swirl the flask to disperse the drying agent. For more efficient drying, a magnetic stir bar and stir plate can be used to maintain gentle agitation.

• Observation: Observe the behavior of the drying agent. Initially, it will clump together as it absorbs water. Continue to add small portions of magnesium sulfate monohydrate, with swirling, until some of the powder remains free-flowing and suspended in the solution, creating a "snow-globe" effect.[11] This indicates that the bulk of the water has been absorbed.

• Contact Time: Allow the mixture to stand for a minimum of 15-20 minutes to ensure complete drying. For very wet solvents or when a high degree of dryness is required, a longer contact time may be necessary.

• Separation: Separate the dried organic solution from the hydrated magnesium sulfate.

  • Gravity Filtration: If the drying agent is a fine powder, set up a gravity filtration apparatus. Pour the solution through the filter paper, collecting the dried filtrate in a clean, dry receiving flask.

  • Decanting: If the particles are granular and have settled, carefully pour the liquid away from the solid into a new flask.

• Rinsing: Rinse the solid magnesium sulfate remaining in the flask and in the filter funnel with a small volume of the fresh, dry solvent to recover any adsorbed product. Combine this rinse with the filtrate.

• Solvent Removal: The dried organic solution is now ready for the next step in the synthesis, such as concentration via rotary evaporation.

Protocol 2: Regeneration of Magnesium Sulfate Monohydrate

Magnesium sulfate monohydrate can be regenerated for reuse, which is both cost-effective and environmentally friendly.

Materials:

• Used (hydrated) magnesium sulfate

• Shallow, oven-safe dish (e.g., a crystallizing dish or a baking dish)

• Drying oven

• Dessicator for storage

Procedure:

• Preparation: Spread the used, hydrated magnesium sulfate in a thin layer in an oven-safe dish.

• Heating: Place the dish in a drying oven preheated to approximately 150 °C (302 °F).[3] Heating at this temperature will drive off the absorbed water. Some sources suggest that for kieserite, regeneration can be achieved at temperatures below 100 °C.[4]

• Heating Time: Heat the material for at least one hour. The exact time will depend on the amount of material and the degree of hydration. The regenerated material should appear as a free-flowing powder.

• Cooling and Storage: Once regenerated, remove the dish from the oven and allow it to cool to room temperature in a desiccator to prevent re-adsorption of atmospheric moisture.

• Storage: Store the regenerated magnesium sulfate monohydrate in a tightly sealed container in a dry environment.

Visualizations

Experimental workflow for using magnesium sulfate monohydrate.

Decision tree for selecting a suitable drying agent.

Regeneration cycle of magnesium sulfate monohydrate.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Magnesium sulfate - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Tips & Tricks [chem.rochester.edu]
• 7. Comparison of magnesium sulfate and sodium sulfate for removal of water from pesticide extracts of foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. reddit.com [reddit.com]
• 10. soup.io [soup.io]
• 11. Chemistry Teaching Labs - Removing residual water from organic solutions [chemtl.york.ac.uk]

Application Notes and Protocols: Cobalt Sulfate Monohydrate in Catalysis and Materials Science

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cobalt sulfate (B86663) monohydrate (CoSO₄·H₂O) is a versatile and cost-effective precursor for the synthesis of a wide range of materials with significant applications in catalysis and materials science. Its utility spans from the preparation of highly active heterogeneous catalysts for environmental and industrial processes to the fabrication of advanced materials for energy storage and electronics. This document provides detailed application notes and experimental protocols for the use of cobalt sulfate monohydrate in these fields, with a focus on reproducibility and clear data presentation.

I. Application in Catalysis

Cobalt sulfate monohydrate serves as a precursor for various cobalt-based catalysts, including cobalt nanoparticles and supported cobalt molybdenum sulfide (B99878) catalysts. These catalysts are effective in a range of reactions, such as the reduction of organic pollutants and hydrodesulfurization processes.

Catalytic Reduction of 4-Nitrophenol (B140041) using Cobalt Nanoparticles

Cobalt nanoparticles (CoNPs) synthesized from cobalt sulfate monohydrate have demonstrated high catalytic activity for the reduction of 4-nitrophenol to 4-aminophenol, a reaction of significant environmental importance.[1][2]

Experimental Protocol: Synthesis of Cobalt Nanoparticles

This protocol details the synthesis of cobalt nanoparticles using cobalt sulfate monohydrate as the precursor, tetrabutylammonium (B224687) bromide (TBAB) as a surfactant, and sodium borohydride (B1222165) (NaBH₄) as a reducing agent.[1]

Materials:

• Cobalt sulfate monohydrate (CoSO₄·H₂O)

• Tetrabutylammonium bromide (TBAB)

• Sodium borohydride (NaBH₄)

• Deionized water

• Acetone (B3395972)

Procedure:

• In a screw-capped vial equipped with a magnetic stir bar, dissolve 32 mg of cobalt sulfate monohydrate and 38 mg of TBAB in 4 mL of deionized water.

• While stirring vigorously at room temperature, add a 0.1 M aqueous solution of NaBH₄ dropwise to the mixture.

• Continue stirring for 1 hour. A black precipitate of cobalt nanoparticles will form.

• Decant the aqueous solution.

• Wash the black CoNPs five times with 5.0 mL of deionized water and then five times with 5.0 mL of acetone.

• Dry the resulting shiny black particles in a desiccator at room temperature for 24 hours before use.[1]

Experimental Protocol: Catalytic Reduction of 4-Nitrophenol

Procedure:

• Prepare an aqueous solution of 4-nitrophenol (e.g., 1 x 10⁻⁴ M).

• Add a small amount of the synthesized CoNPs to the solution.

• Introduce an aqueous solution of NaBH₄ (e.g., 2 x 10⁻² M) to initiate the reduction.

• Monitor the progress of the reaction by observing the disappearance of the yellow color of the 4-nitrophenolate (B89219) ion and by using UV-Vis spectroscopy to track the decrease in absorbance at approximately 400 nm. The reaction is typically complete within minutes.[1][3]

Quantitative Data:

Parameter	Value	Reference
Initial 4-Nitrophenol Concentration	1 x 10⁻⁴ M	[2]
NaBH₄ Concentration	2 x 10⁻² M	[2]
Reaction Time	~8 minutes	[1]
Reaction Temperature	Room Temperature	[1]
pH	9.21	[2]

Catalyst Synthesis Workflow

Caption: Workflow for the synthesis of cobalt nanoparticles.

Hydrodesulfurization (HDS) Catalysts

Cobalt-molybdenum sulfide (Co-Mo-S) catalysts supported on materials like alumina (B75360) (Al₂O₃) are widely used in the petroleum industry for hydrodesulfurization. Studies have shown that using cobalt sulfate as the cobalt precursor can lead to higher catalytic activity compared to other cobalt salts like nitrate (B79036) or acetate. This is attributed to better dispersion of the active metal phases and a higher degree of sulfidation.

Experimental Protocol: Preparation of Co-Mo/Al₂O₃ Catalyst

This protocol describes a general incipient wetness impregnation method for preparing a Co-Mo/Al₂O₃ catalyst.

Materials:

• γ-Alumina (γ-Al₂O₃) support

• Ammonium (B1175870) heptamolybdate ((NH₄)₆Mo₇O₂₄·4H₂O)

• Cobalt sulfate monohydrate (CoSO₄·H₂O)

• Deionized water

Procedure:

• Support Preparation: Calcine the γ-Al₂O₃ support at a high temperature (e.g., 500 °C) for several hours to remove impurities and ensure stability.

• Impregnation Solution Preparation:

  • Calculate the required amounts of ammonium heptamolybdate and cobalt sulfate monohydrate to achieve the desired metal loading (e.g., 3 wt% CoO and 12 wt% MoO₃).

  • Dissolve the calculated amounts of the precursors in a volume of deionized water equal to the pore volume of the alumina support.

• Impregnation: Add the impregnation solution to the calcined alumina support dropwise until the pores are completely filled (incipient wetness).

• Drying: Dry the impregnated support at room temperature, followed by drying in an oven at a controlled temperature (e.g., 120 °C) for several hours.

• Calcination: Calcine the dried catalyst in air at a high temperature (e.g., 500 °C) for several hours to decompose the precursors and form the metal oxides on the support.

• Sulfidation: Before the HDS reaction, the catalyst must be sulfided. This is typically done in-situ in the reactor by passing a mixture of H₂S and H₂ over the catalyst at an elevated temperature (e.g., 400 °C).

Quantitative Data: HDS Performance of Co-Mo/δ-Al₂O₃ Catalysts with Different Cobalt Precursors

Cobalt Precursor	HDS Activity (%)	Mo Sulfidation Degree (%)
Cobalt Sulfate	97.5	68
Cobalt Nitrate	< 97.5	< 68
Cobalt Acetate	95.1	60

Proposed Mechanism of Co-Mo-S Phase Formation

The enhanced activity of catalysts derived from cobalt sulfate is linked to the formation of the active Co-Mo-S phase. The use of cobalt sulfate as a precursor is believed to facilitate the formation of dispersed octahedral Mo species that are more easily reduced and sulfided. This, in turn, promotes the formation of the mixed Co-Mo-S active sites, which are crucial for the HDS reaction.

Caption: Formation pathway of the Co-Mo-S active phase.

II. Application in Materials Science

Cobalt sulfate monohydrate is a key raw material in the synthesis of advanced materials, particularly for energy storage applications such as lithium-ion batteries and for the electrodeposition of cobalt-containing alloys.

Precursor for Nickel-Manganese-Cobalt (NMC) Cathode Materials

Cobalt sulfate is a crucial component in the co-precipitation synthesis of precursors for NMC cathode materials (e.g., NMC811), which are widely used in lithium-ion batteries for electric vehicles.[4][5]

Experimental Protocol: Synthesis of NMC811 Precursor via Co-precipitation

This protocol outlines the synthesis of a mixed hydroxide (B78521) precursor for an NMC811 (LiNi₀.₈Mn₀.₁Co₀.₁O₂) cathode.[4]

Materials:

• Nickel sulfate (NiSO₄·6H₂O)

• Manganese sulfate (MnSO₄·H₂O)

• Cobalt sulfate (CoSO₄·7H₂O)

• Sodium hydroxide (NaOH) as precipitating agent

• Ammonium hydroxide (NH₄OH) as chelating agent

• Deionized water

Procedure:

• Mixed Metal Sulfate Solution: Prepare an aqueous solution containing nickel sulfate, manganese sulfate, and cobalt sulfate in the desired stoichiometric ratio (Ni:Mn:Co = 8:1:1). A typical total metal ion concentration is around 2 mol/L.

• Reaction Setup: In a continuously stirred tank reactor (CSTR), add deionized water and maintain a controlled temperature (e.g., 60 °C) and a nitrogen or argon atmosphere.

• Co-precipitation: Simultaneously and slowly pump the mixed metal sulfate solution and a solution of sodium hydroxide (e.g., 4 mol/L) into the reactor. Concurrently, add a solution of ammonium hydroxide to control the pH and act as a chelating agent. Maintain a constant pH (e.g., 11.2-11.5) and stirring speed (e.g., 500 rpm) throughout the precipitation process.[6]

• Aging: Allow the resulting precipitate to age in the mother liquor for a specific duration to ensure particle growth and homogeneity.

• Washing and Drying: Filter the precipitate and wash it thoroughly with deionized water to remove any residual salts. Dry the precursor powder in an oven.

• Lithiation: The dried NMC hydroxide precursor is then mixed with a lithium source (e.g., lithium carbonate, Li₂CO₃) and calcined at a high temperature (e.g., 600 °C) to form the final NMC811 cathode material.[4]

Quantitative Data: Typical Parameters for NMC811 Precursor Synthesis

Parameter	Value	Reference
Ni:Mn:Co Molar Ratio	8:1:1	[4]
Reaction Temperature	60 °C	[4]
pH	11.2 - 11.5	[6]
Stirring Speed	500 rpm	[4]
Calcination Temperature	600 °C	[4]
Calcination Time	6 hours	[4]

NMC Precursor Synthesis Workflow

Caption: Workflow for the synthesis of NMC hydroxide precursor.

Electrodeposition of Cobalt-Tin (Co-Sn) Alloys

Cobalt sulfate is used in electrolytic baths for the electrodeposition of cobalt-tin alloys, which have applications as decorative and protective coatings. The composition and properties of the deposited alloy can be controlled by the bath composition and operating parameters.

Experimental Protocol: Electrodeposition of Co-Sn Alloy

This protocol describes the electrodeposition of a Co-Sn alloy from a sulfate-gluconate bath.[7]

Materials:

• Cobalt sulfate (CoSO₄)

• Tin(II) sulfate (SnSO₄)

• Sodium gluconate (NaC₆H₁₁O₇)

• Sodium sulfate (Na₂SO₄)

• Substrate (e.g., copper or steel)

• Deionized water

Bath Composition and Operating Parameters:

Component/Parameter	Concentration/Value
Cobalt Sulfate (CoSO₄)	Varies (e.g., 0.1 M)
Tin(II) Sulfate (SnSO₄)	Varies (e.g., 0.01 - 0.05 M)
Sodium Gluconate	~0.2 M
Sodium Sulfate	~0.2 M
pH	~3.5
Temperature	Room Temperature
Deposition Potential	-0.7 V to -1.2 V (vs. Ag/AgCl)

Procedure:

• Prepare the electrolytic bath by dissolving the components in deionized water.

• Clean and prepare the substrate to be coated.

• Immerse the substrate (cathode) and an appropriate anode (e.g., platinum) in the electrolytic bath.

• Apply a constant potential or current density to initiate the electrodeposition process.

• After the desired deposition time, remove the coated substrate, rinse it with deionized water, and dry it.

Quantitative Data: Composition of Electrodeposited Co-Sn Alloys

The composition of the deposited alloy is highly dependent on the deposition potential. At more negative potentials, the cobalt content in the alloy generally increases.[7]

Deposition Potential (V vs. Ag/AgCl)	Cobalt Content (wt%)	Resulting Phases
-0.7	Traces	β-tin
-0.9 and lower	up to ~35%	Tetragonal tin and tetragonal CoSn

Logical Relationship in Co-Sn Electrodeposition

Caption: Influence of parameters on Co-Sn alloy properties.

Conclusion

Cobalt sulfate monohydrate is a valuable and versatile precursor in both catalysis and materials science. The protocols and data presented here provide a foundation for researchers to synthesize a range of cobalt-based materials with tailored properties for specific applications. By carefully controlling the synthesis parameters, it is possible to optimize the performance of catalysts for environmental remediation and industrial processes, as well as to develop advanced materials for next-generation energy storage devices.

References

• 1. ias.ac.in [ias.ac.in]
• 2. researchgate.net [researchgate.net]
• 3. Catalytic Reductive Degradation of 4-Nitrophenol and Methyl orange by Novel Cobalt Oxide Nanocomposites [mdpi.com]
• 4. Morphology and Particle Size of a Synthesized NMC 811 Cathode Precursor with Mixed Hydroxide Precipitate and Nickel Sulfate as Nickel Sources and Comparison of Their Electrochemical Performances in an NMC 811 Lithium-Ion Battery [mdpi.com]
• 5. n-bri.org [n-bri.org]
• 6. n-bri.org [n-bri.org]
• 7. mdpi.com [mdpi.com]

Synthesis of Europium(III) Sulfate Hydrate for Luminescence Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis and characterization of europium(III) sulfate (B86663) hydrate, a promising luminescent material. The characteristic red emission of the trivalent europium ion (Eu³⁺) upon ultraviolet excitation makes it a valuable tool in various research and development applications, including fluorescence imaging, bioassays, and as a dopant in phosphors for lighting and displays.

Introduction

Europium(III) ions are well-known for their sharp, line-like emission spectra resulting from 4f-4f electronic transitions. The luminescence of Eu³⁺ is particularly sensitive to its local coordination environment, making it an excellent probe for studying molecular interactions. While various europium-containing compounds have been explored for their luminescent properties, europium(III) sulfate hydrates offer a relatively straightforward synthesis from common precursors. The degree of hydration can influence the luminescence lifetime and quantum yield, making the synthesis of well-defined hydrates crucial for reproducible studies.

This application note focuses on the synthesis of europium(III) sulfate octahydrate (Eu₂(SO₄)₃·8H₂O), a stable and readily prepared form of hydrated europium sulfate. Protocols for its synthesis via aqueous crystallization and subsequent characterization are provided.

Quantitative Data Summary

Parameter	Value	Compound/Host	Reference
Excitation Wavelength (λ_ex)	~270-395 nm	Eu³⁺ in various hosts	[1]
Major Emission Peaks (λ_em)	~590 nm (⁵D₀→⁷F₁), ~615 nm (⁵D₀→⁷F₂)	Eu³⁺ in various hosts	[2]
Luminescence Lifetime (τ)	Varies with hydration state	Eu³⁺ aqueous ions	Not specified
Quantum Yield (Φ)	Dependent on host and hydration	Eu³⁺ complexes	Not specified

Experimental Protocols

Synthesis of Europium(III) Sulfate Octahydrate (Eu₂(SO₄)₃·8H₂O)

This protocol describes the synthesis of europium(III) sulfate octahydrate by crystallization from an aqueous solution.

Materials:

• Europium(III) oxide (Eu₂O₃) (99.9% or higher purity)

• Concentrated sulfuric acid (H₂SO₄)

• Deionized water

• Ethanol (B145695)

• Beakers

• Magnetic stirrer and stir bar

• Heating plate

• Buchner funnel and filter paper

• Desiccator

Procedure:

• Carefully dissolve a stoichiometric amount of europium(III) oxide in concentrated sulfuric acid. The reaction is exothermic and should be performed in a fume hood with appropriate personal protective equipment. Gentle heating may be required to ensure complete dissolution.

• After obtaining a clear solution of europium(III) sulfate, allow it to cool to room temperature.

• Slowly add deionized water to the solution while stirring continuously. The solution will become less viscous.

• Concentrate the solution by gentle heating on a hot plate to induce crystallization. Avoid boiling.

• Once crystals begin to form, remove the beaker from the heat and allow it to cool slowly to room temperature. Further cooling in an ice bath can increase the yield.

• Collect the precipitated crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold deionized water, followed by a wash with ethanol to remove excess acid and water.

• Dry the crystals in a desiccator over a suitable drying agent (e.g., silica (B1680970) gel or anhydrous calcium chloride) to a constant weight.

Characterization of Europium(III) Sulfate Hydrate

3.2.1. Structural Characterization (X-ray Diffraction - XRD)

• Purpose: To confirm the crystal structure and phase purity of the synthesized europium(III) sulfate hydrate.

• Method: A small amount of the dried powder is placed on a sample holder and analyzed using a powder X-ray diffractometer. The resulting diffraction pattern is then compared with standard diffraction patterns from crystallographic databases (e.g., ICDD) to identify the crystalline phase.

3.2.2. Morphological Characterization (Scanning Electron Microscopy - SEM)

• Purpose: To observe the crystal morphology and size distribution of the synthesized powder.

• Method: A small amount of the powder is mounted on a sample stub using conductive tape and then sputter-coated with a thin layer of a conductive material (e.g., gold or carbon). The sample is then imaged using a scanning electron microscope.

3.2.3. Luminescence Spectroscopy

• Purpose: To determine the excitation and emission characteristics of the synthesized europium(III) sulfate hydrate.

• Method:

  • Excitation Spectrum: The sample is placed in a spectrofluorometer. The emission wavelength is fixed at the most intense emission peak of Eu³⁺ (typically around 615 nm), and the excitation wavelength is scanned to determine the wavelengths of light that are most effective at exciting the sample.

  • Emission Spectrum: The sample is excited at the wavelength of maximum excitation determined from the excitation spectrum. The emitted light is then scanned across a range of wavelengths to record the emission spectrum, which will show the characteristic emission peaks of Eu³⁺.

3.2.4. Luminescence Lifetime Measurement

• Purpose: To measure the decay kinetics of the Eu³⁺ emission, which can provide information about the local environment of the ion and the efficiency of non-radiative decay processes.

• Method: A pulsed light source (e.g., a laser or a flash lamp) is used to excite the sample. The decay of the luminescence intensity over time is then recorded using a fast detector. The luminescence lifetime (τ) is typically determined by fitting the decay curve to an exponential function.

Visualizations

Below are diagrams illustrating the key experimental workflows.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

Technical Notes & Optimization

"Sulfate monohydrate" controlling hydration state during synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with controlling the hydration state during the synthesis of sulfate (B86663) monohydrates.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis and crystallization of sulfate monohydrates.

Issue 1: The final product is a higher hydrate (B1144303) (e.g., heptahydrate or hexahydrate) instead of the desired monohydrate.

• Possible Cause: The crystallization temperature was too low. Many sulfate salts form different hydrates at different temperatures. For example, zinc sulfate crystallizes as the heptahydrate below 40°C, the hexahydrate between 40°C and 70°C, and the monohydrate above 70°C.[1]

• Solution: Increase the crystallization temperature to a range where the monohydrate is the stable form. This may require heating the solution and maintaining it at an elevated temperature during crystallization.[1]

• Possible Cause: The drying process was insufficient to remove the excess water molecules.

• Solution: Implement a controlled drying process at a specific temperature to drive off the excess water. For instance, manganese sulfate monohydrate is obtained by carefully drying the wet crystals in a fluid-bed or rotary dryer with precise temperature and airflow control to avoid forming the anhydrous state.[2] Heating magnesium sulfate heptahydrate to 120°C can yield the monohydrate form (kieserite).[3]

Issue 2: The product is anhydrous instead of the monohydrate.

• Possible Cause: The drying temperature was too high or the drying time was too long. Over-drying can lead to the complete removal of all water of crystallization.[2] For example, heating magnesium sulfate monohydrate to 250°C will produce the anhydrous form.[3]

• Solution: Carefully control the drying temperature and time. It is crucial to determine the optimal conditions that favor the formation of the monohydrate without leading to complete dehydration.

Issue 3: No crystals are forming, and the solution remains clear.

• Possible Cause: The solution is not supersaturated. The concentration of the sulfate salt in the solvent may be too low for crystallization to occur.[4][5]

• Solution:

  • Slowly evaporate the solvent: This will gradually increase the concentration of the solute.[4][5]

  • Add an anti-solvent: Introduce a solvent in which the sulfate salt is poorly soluble but is miscible with the primary solvent to induce precipitation.[4][5]

  • Reduce the temperature: For many salts, solubility decreases at lower temperatures. Slow cooling can induce crystallization.[4]

• Possible Cause: The compound is of very high purity and lacks nucleation sites.[4]

• Solution:

  • Induce nucleation by scratching: Gently scratch the inside of the crystallization vessel with a glass rod to create nucleation sites.[4][5]

  • Seeding: Add a tiny crystal of the desired sulfate monohydrate to the supersaturated solution to act as a template for crystal growth.[4][5]

Issue 4: An oil or amorphous precipitate forms instead of crystals.

• Possible Cause: The solution is too highly supersaturated, or the cooling process is too rapid, causing the compound to "crash out" of the solution.[4]

• Solution:

  • Use a more dilute solution: Start with a less concentrated solution to slow the rate of crystallization.[4]

  • Slow down the cooling process: Allow the solution to cool gradually to room temperature and then transfer it to a refrigerator or cold room.[4]

  • Re-dissolve and re-crystallize: Heat the solution to re-dissolve the oil or amorphous solid, add a small amount of additional solvent, and allow it to cool more slowly.[6]

Frequently Asked Questions (FAQs)

Q1: What are the key factors influencing the hydration state of a sulfate salt during synthesis?

A1: The primary factors are temperature, solvent composition, and the rate of crystallization. The stable hydration state of a salt can change significantly with temperature. The choice of solvent can also play a role, as can the speed at which crystals are formed.

Q2: How can I confirm that I have synthesized the correct monohydrate form?

A2: Several analytical techniques can be used to characterize the hydration state of your product:

• X-Ray Diffraction (XRD): This is a definitive method to determine the crystal structure and can distinguish between different hydrates.[7]

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as it is heated. The loss of water at specific temperatures corresponds to the dehydration of the hydrate, allowing for the determination of the water content.[7]

• Infrared (IR) Spectroscopy: The IR spectrum of a hydrate will show characteristic absorption bands related to the water molecules, which can differ between various hydration states.[8]

Q3: Can the hydration state change during storage?

A3: Yes, the hydration state can be sensitive to storage conditions, particularly humidity and temperature. It is important to store the synthesized sulfate monohydrate in a controlled environment to prevent further hydration or dehydration.

Quantitative Data Summary

The following table summarizes key temperature parameters for the formation of different hydrates of various metal sulfates.

Metal Sulfate	Monohydrate Formation Temperature	Other Hydrate Forms and Formation Temperatures
Zinc Sulfate	> 70°C[1]	Heptahydrate: < 40°C[1]Hexahydrate: 40°C - 70°C[1]
Magnesium Sulfate	Prepared by heating heptahydrate to 120°C[3]	Heptahydrate (Epsom Salt)[3]Undecahydrate: Stable below 2°C[3]
Manganese Sulfate	Tetrahydrate is stable between 26-27°C, Monohydrate is stable between 57-117°C[9]	Pentahydrate: Stable between 9-26°C[9]

Experimental Protocols

Protocol 1: Synthesis of Zinc Sulfate Monohydrate via Evaporative Crystallization

• Prepare a saturated aqueous solution of zinc sulfate at a temperature above 70°C.

• Maintain the solution temperature above 70°C while allowing the solvent to slowly evaporate. This can be achieved on a hot plate with gentle stirring.

• As the volume of the solvent decreases, the solution will become supersaturated, and crystals of zinc sulfate monohydrate will begin to form.

• Continue the process until a sufficient quantity of crystals has formed.

• Isolate the crystals by hot filtration, ensuring the apparatus is pre-heated to prevent premature crystallization of other hydrates.

• Wash the crystals with a small amount of hot water (above 70°C) and then with a volatile solvent like acetone.

• Dry the crystals in an oven at a temperature between 70°C and 100°C to remove any residual solvent.

Protocol 2: Dehydration of Magnesium Sulfate Heptahydrate to Monohydrate

• Place a known quantity of magnesium sulfate heptahydrate (MgSO₄·7H₂O) in a shallow, heat-resistant dish.

• Place the dish in a preheated oven at 120°C.[3]

• Heat the sample for a sufficient time to allow for the removal of six water molecules. The time required will depend on the sample size and oven efficiency. Monitor the weight loss to determine when the theoretical weight of the monohydrate is reached.

• Once the desired weight is achieved, remove the sample from the oven and cool it in a desiccator to prevent rehydration.

• Characterize the final product using XRD or TGA to confirm the formation of the monohydrate.

Visualizations

Caption: Experimental workflow for sulfate monohydrate synthesis.

Caption: Troubleshooting decision tree for synthesis issues.

Caption: Relationship between different hydration states.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. manganesesupply.com [manganesesupply.com]
• 3. Magnesium sulfate - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. quora.com [quora.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. research-portal.uu.nl [research-portal.uu.nl]
• 8. lpi.usra.edu [lpi.usra.edu]
• 9. Sciencemadness Discussion Board - Manganese sulfate not crystallizing - Powered by XMB 1.9.11 [sciencemadness.org]

"Sulfate monohydrate" preventing dehydration during thermal analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with sulfate (B86663) monohydrates. The focus is on preventing premature dehydration during thermal analysis to ensure accurate and reproducible results.

Troubleshooting Guide

This guide addresses common issues encountered when analyzing sulfate monohydrates using techniques like Thermogravimetric Analysis (TGA).

Q1: My sulfate monohydrate sample shows weight loss at a lower temperature than expected in the TGA. What could be the cause?

A1: Premature dehydration is a common issue. Several factors could be responsible:

• Low Ambient Humidity: The purge gas (e.g., nitrogen) is often very dry, which can cause the hydrate (B1144303) to lose water before the programmed temperature for dehydration is reached.

• Sample Handling: Exposing the sample to a low-humidity environment for an extended period before the analysis can lead to partial dehydration.

• Heating Rate: A fast heating rate might not allow for equilibrium to be reached at each temperature, potentially causing the dehydration to appear to start earlier.

Q2: How can I prevent my sample from dehydrating before the actual thermal event?

A2: To prevent premature dehydration, it is crucial to control the atmosphere surrounding the sample.

• Use a Controlled Humidity Environment: Employing a TGA system with a humidity generator allows you to maintain a specific relative humidity (RH) in the sample chamber, preventing unwanted water loss.

• Equilibrate the Sample: Before starting the analysis, allow the sample to equilibrate in the TGA furnace at the desired initial temperature and humidity.

• Optimize the Heating Rate: Use a slower heating rate (e.g., 2-5 °C/min) to allow the sample to remain in equilibrium with its surroundings as the temperature increases.[1]

Q3: The dehydration steps in my TGA curve are not well-defined and appear to overlap. How can I improve the resolution?

A3: Overlapping dehydration steps can be resolved by modifying the experimental method.

• Quasi-Isothermal TGA: This technique involves holding the temperature constant whenever a weight loss is detected and only resuming the temperature ramp once the weight has stabilized. This can effectively separate dehydration events that occur at close temperatures.

• Slower Heating Rate: As mentioned previously, a slower heating rate can improve the resolution between thermal events.

• Reduced Sample Mass: A smaller sample size can minimize thermal gradients within the sample, leading to sharper, more defined transitions.

Q4: I am seeing unexpected weight gain in my TGA curve. What could be the cause?

A4: Unexpected weight gain is unusual for a dehydration experiment but can occur under certain conditions.

• Reaction with Purge Gas: While unlikely with inert gases like nitrogen, if a reactive gas is used, it could potentially react with the sample.

• Instrumental Artifacts: Buoyancy effects can sometimes cause apparent weight changes. Ensure the instrument is properly calibrated and tared. It is also important to keep the balance purge gas (typically nitrogen) flowing at a slightly higher rate than the sample purge gas to prevent backflow of volatiles into the balance mechanism.[2]

Frequently Asked Questions (FAQs)

Q1: What is the typical dehydration behavior of a sulfate monohydrate?

A1: The dehydration of a sulfate monohydrate is a multi-stage process. For example, copper sulfate pentahydrate (CuSO₄·5H₂O) typically loses its water molecules in distinct steps.[3][4][5][6] The exact temperatures of these steps can be influenced by factors such as heating rate and the surrounding atmosphere.

Q2: How does humidity affect the dehydration temperature?

A2: Increasing the partial pressure of water vapor (humidity) in the surrounding atmosphere will generally increase the onset temperature of dehydration. This is because a higher water vapor pressure makes it more difficult for water molecules to leave the crystal lattice. Studies on various metal sulfates have shown that they hydrate and dehydrate reversibly at different temperatures depending on the water vapor pressure.[7][8]

Q3: What are the key experimental parameters to control when analyzing sulfate monohydrates?

A3: The most critical parameters are:

• Temperature Program: This includes the starting and ending temperatures, as well as the heating rate.

• Atmosphere: The type of purge gas and, most importantly, its humidity level.

• Sample Mass and Preparation: Using a consistent and appropriate sample mass is crucial for reproducibility.

Q4: Can I use TGA to quantify the amount of water in my sulfate monohydrate?

A4: Yes, TGA is an excellent technique for quantifying the water of hydration. The weight loss corresponding to each dehydration step can be used to calculate the number of water molecules lost.

Data Presentation

The following table summarizes the dehydration behavior of various metal sulfates as determined by Thermogravimetric Analysis (TGA).

Sulfate Hydrate	Dehydration Steps & Temperature Range (°C)	Experimental Conditions
Aluminum Sulfate Hydrate (Al₂(SO₄)₃·nH₂O)	Stage 1: 90-300 °C (loss of ~13 H₂O) Stage 2: 300-380 °C (loss of ~2 H₂O)	Static open-air environment.[9][10]
Magnesium Sulfate Hydrates (MgSO₄·nH₂O)	Water release occurs earliest in the most hydrated phases. Monohydrates show a distinct weight loss at ~300-325 °C.	Dry N₂ purge gas, 10 °C/min heating rate.[11]
Various Metal Sulfates (M = Sc, Yb, Y, Dy, Al, Ga, Fe, In)	Reversible hydration/dehydration between 30-200 °C.	Humidified argon gas (p H₂O = 0.02 atm).[7][8]
Copper Sulfate Pentahydrate (CuSO₄·5H₂O)	Three distinct dehydration steps. The first two occur around 63 °C and 109 °C.	Specific conditions can vary, but these are typical values.[3]
Sodium Sulfate Decahydrate (Na₂SO₄·10H₂O)	Dehydration is easily discernible due to a large volume decrease.	The stability of the hydrate is highly dependent on temperature and relative humidity.[1]

Experimental Protocols

Methodology for TGA Analysis of Sulfate Monohydrates under Controlled Humidity

This protocol is based on the methodology described for the analysis of various metal sulfates.[7][8]

• Instrument Setup:

  • Use a Thermogravimetric Analyzer (TGA) equipped with a humidity generator and a heated transfer line.

  • Calibrate the TGA for temperature and mass according to the manufacturer's instructions.

• Sample Preparation:

  • Weigh approximately 10-15 mg of the sulfate monohydrate sample into a clean TGA crucible.

  • Handle the sample minimally to avoid premature dehydration.

• Experimental Conditions:

  • Purge Gas: Use a humidified inert gas, such as argon or nitrogen.

  • Humidity Level: Set the humidity generator to achieve the desired partial pressure of water (e.g., p H₂O = 0.02 atm).

  • Gas Flow Rate: Maintain a constant flow rate, typically around 50-100 mL/min.

  • Temperature Program:

    • Heat the sample to an initial temperature (e.g., 30 °C) and hold isothermally to allow for equilibration with the humidified atmosphere.

    • Ramp the temperature at a controlled rate (e.g., 5 °C/min) to the desired final temperature (e.g., 200 °C).

    • Cool the sample back to the initial temperature at a controlled rate.

• Data Analysis:

  • Plot the sample mass (or weight percent) as a function of temperature.

  • Determine the onset temperature of dehydration and the mass loss for each step.

  • Calculate the number of water molecules lost in each step based on the stoichiometry of the compound.

Mandatory Visualization

Caption: Workflow for TGA analysis under controlled humidity.

Caption: Logic for troubleshooting premature dehydration.

References

• 1. osti.gov [osti.gov]
• 2. s4science.at [s4science.at]
• 3. thermalsupport.com [thermalsupport.com]
• 4. ama-science.org [ama-science.org]
• 5. ias.ac.in [ias.ac.in]
• 6. m.youtube.com [m.youtube.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Experimental Study of Hydration/Dehydration Behaviors of Metal Sulfates M2(SO4)3 (M = Sc, Yb, Y, Dy, Al, Ga, Fe, In) in Search of New Low-Temperature Thermochemical Heat Storage Materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. lpi.usra.edu [lpi.usra.edu]

Technical Support Center: Crystallization of Sulfate Monohydrates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the crystal morphology and size of sulfate (B86663) monohydrates during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common factors influencing the crystal morphology and size of sulfate monohydrates?

A1: The crystal habit and dimensions of sulfate monohydrates are highly sensitive to a variety of factors. The most critical parameters include supersaturation levels, temperature, pH of the crystallization medium, and the presence of impurities.[1][2][3] Supersaturation is a primary driving force for both nucleation and crystal growth.[4][5] Generally, at lower supersaturation levels, crystal growth is favored over nucleation, leading to larger crystals. Conversely, high supersaturation promotes rapid nucleation, resulting in a larger number of smaller crystals.[5][6][7] Temperature can affect solubility and the metastable zone width, thereby influencing the optimal conditions for crystal growth.[1][2] The presence of even trace amounts of impurities can significantly alter the crystal habit by selectively adsorbing to specific crystal faces, inhibiting or promoting growth in certain directions.[1][8][9][10]

Q2: My crystallization is yielding an amorphous precipitate or oil instead of crystals. What should I do?

A2: The formation of an oil or an amorphous solid instead of crystals is a common issue, often referred to as "oiling out" or "crashing out." This typically occurs when the level of supersaturation is too high, or the solution is cooled too rapidly.[11] To troubleshoot this, you can try the following:

• Reduce the concentration: Start with a more dilute solution to decrease the initial supersaturation level.

• Slow down the process: If using cooling crystallization, reduce the cooling rate. If using an anti-solvent, add it more slowly and with vigorous stirring.

• Increase the temperature: In some cases, slightly increasing the temperature of the solution can prevent oiling out by increasing the solubility of the compound and reducing the effective supersaturation.

• Change the solvent: The choice of solvent can significantly impact the crystallization process. Experiment with different solvents or solvent mixtures.

Q3: How can I control the polymorphism of my sulfate monohydrate crystals?

A3: Controlling polymorphism is crucial as different polymorphs of the same compound can exhibit different physical and chemical properties. The formation of a specific polymorph is influenced by thermodynamic and kinetic factors.[12] Key parameters to control include:

• Solvent: The choice of solvent can play a determining role in which polymorph is favored.[12]

• Supersaturation: The rate of supersaturation generation can influence the polymorphic outcome.[12]

• Temperature: Different polymorphs can be stable at different temperatures.

• Seeding: Introducing seed crystals of the desired polymorph can direct the crystallization towards that form.[11]

• Additives: Specific additives can selectively inhibit the nucleation or growth of undesired polymorphs.[13]

For instance, in the case of calcium sulfate, adjusting the amount of water in alcoholic media can allow for the selective formation of different polymorphs at room temperature.[14]

Troubleshooting Guides

Issue 1: Crystals are too small (microcrystalline powder)

Possible Causes:

• High rate of nucleation due to excessive supersaturation.[11]

• Presence of impurities that act as nucleation sites.

• Insufficient time for crystal growth.[11]

• Rapid cooling or anti-solvent addition.

Troubleshooting Steps:

• Reduce Supersaturation:

  • Decrease the initial concentration of the solute.

  • Slow down the rate of cooling or anti-solvent addition. A slower approach allows for more controlled crystal growth.[11]

  • For evaporative crystallization, reduce the rate of solvent evaporation by, for example, covering the crystallization vessel with a perforated film.[11]

• Optimize Seeding:

  • Introduce a small quantity of high-quality seed crystals into a slightly supersaturated solution. This provides a template for growth and can help to control the number of nuclei formed.[11]

• Purify the Material:

  • Impurities can induce excessive nucleation. Further purification of the starting material may be necessary.

• Increase Growth Time:

  • Allow the crystallization process to proceed for a longer period to enable the crystals to grow larger.[11]

Issue 2: Undesirable Crystal Morphology (e.g., needles, plates instead of equant crystals)

Possible Causes:

• Solvent Effects: The solvent system can significantly influence the crystal habit.

• Presence of Impurities: Impurities can selectively adsorb onto specific crystal faces, altering the relative growth rates of different faces.[8][9] For example, the presence of Si and Na can lead to the formation of elongated needle-like calcium sulfate crystals.[8][9]

• pH of the Solution: The pH can affect the surface charge of the crystal faces and the speciation of the solute, thereby influencing the crystal shape.[2]

• Supersaturation Level: The degree of supersaturation can impact the growth rates of different crystal faces differently.

Troubleshooting Steps:

• Solvent Screening:

  • Experiment with a range of solvents with different polarities and hydrogen bonding capabilities.

• Impurity Control:

  • If specific impurities are suspected, try to remove them from the starting material.

  • Conversely, the controlled addition of specific "habit-modifying" additives can be used to achieve the desired morphology.

• pH Adjustment:

  • Systematically vary the pH of the crystallization medium and observe the effect on crystal morphology.

• Controlled Supersaturation:

  • Carefully control the rate of supersaturation generation to favor the growth of the desired crystal faces.

Data Presentation

Table 1: Effect of Supersaturation on Crystal Size

Supersaturation Level	Nucleation Rate	Growth Rate	Resulting Crystal Size
Low	Low	High	Large
High	High	Low	Small[5]

Table 2: Influence of Common Impurities on Calcium Sulfate Crystal Morphology

Impurity	Effect on Crystal Morphology	Reference
Silicon (Si)	Formation of elongated needle-like crystals	[8][9]
Sodium (Na)	Formation of elongated needle-like crystals	[8][9]
Fluoride (F⁻)	Formation of sphere-shaped aggregates	[8][9]

Experimental Protocols

Protocol 1: Slow Cooling Crystallization

• Dissolution: Dissolve the sulfate monohydrate salt in a suitable solvent at an elevated temperature to achieve a saturated or slightly undersaturated solution.

• Filtration: While hot, filter the solution through a pre-warmed filter to remove any insoluble impurities.

• Cooling: Allow the solution to cool slowly and undisturbed to room temperature. For even slower cooling, the vessel can be placed in an insulated container.

• Further Cooling (Optional): If crystallization does not occur at room temperature, transfer the solution to a refrigerator or cold room for a slower, more controlled temperature decrease.

• Isolation: Once a sufficient quantity of crystals has formed, isolate them by filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any residual mother liquor.

• Drying: Dry the crystals under appropriate conditions (e.g., air-drying, vacuum oven).

Protocol 2: Seeding Technique

• Prepare a Supersaturated Solution: Prepare a solution that is slightly supersaturated at a given temperature. The solution should be free of any existing crystals.

• Introduce Seed Crystals: Add a very small amount of finely ground, high-quality crystals of the desired polymorph and morphology to the supersaturated solution.

• Controlled Growth: Maintain the solution under conditions of low supersaturation to promote the growth of the seed crystals rather than the formation of new nuclei. This can be achieved by slow cooling or slow evaporation of the solvent.

• Monitoring: Monitor the growth of the crystals over time.

• Harvesting: Once the crystals have reached the desired size, harvest them as described in Protocol 1.

Visualizations

Caption: Troubleshooting workflow for small crystal size.

Caption: Experimental workflow for crystallization by seeding.

References

• 1. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. youtube.com [youtube.com]
• 5. mt.com [mt.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Effects of Impurities on CaSO4 Crystallization in the Ca(H2PO4)2–H2SO4–H3PO4–H2O System - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. sphinxsai.com [sphinxsai.com]
• 13. Simultaneous control of polymorphism and morphology via gelatin induction for concomitant systems: case study of sulfathiazole - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 14. Controlling the selective formation of calcium sulfate polymorphs at room temperature - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Sulfate Monohydrate for Research and Pharmaceutical Applications

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial grades of sulfate (B86663) monohydrate. Our aim is to address common challenges encountered during the purification of these essential compounds.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that may arise during the purification of sulfate monohydrate.

Q1: What are the most common impurities in commercial-grade sulfate monohydrates and why are they a concern?

A1: Commercial-grade sulfate monohydrates can contain various impurities depending on the manufacturing process and raw materials used.[1] Common impurities include:

• Heavy Metals: Such as lead (Pb), cadmium (Cd), arsenic (As), and mercury (Hg).[2] These are a significant concern in pharmaceutical applications due to their toxicity, even at trace levels.[3]

• Other Metal Ions: Including iron (Fe), calcium (Ca), magnesium (Mg), and sodium (Na).[4] These can interfere with downstream reactions, affect crystal growth, and impact the final product's stability and physical properties.[5]

• Insoluble Particulates: Such as silicates and other minerals. These can be removed by filtration.

• Organic Residues: Solvents or by-products from the synthesis process.[1]

The presence of these impurities can compromise the safety, efficacy, and stability of active pharmaceutical ingredients (APIs) and other research compounds.[1]

Q2: My recrystallized sulfate monohydrate product has a low yield. What are the likely causes and how can I improve it?

A2: A low yield during recrystallization is a common issue.[6] The primary causes include:

• Using too much solvent: This is the most frequent reason for poor yield, as a significant portion of the product remains dissolved in the mother liquor.[7]

  • Solution: Reduce the volume of the solvent by evaporation before cooling to induce crystallization.[7][8]

• Premature crystallization: If the solution cools too quickly, especially during hot filtration, crystals can form on the filter paper.[8]

  • Solution: Use a pre-heated funnel and filter flask, and use a slight excess of hot solvent, evaporating it after filtration.[8]

• Incomplete precipitation: The cooling process may not have been sufficient to precipitate the maximum amount of solute.

  • Solution: After initial cooling to room temperature, place the flask in an ice bath to further decrease the solubility and maximize crystal formation.

Q3: After cooling my saturated solution, no crystals have formed. What should I do?

A3: The absence of crystal formation is typically due to supersaturation.[7] Here are several techniques to induce crystallization:

• Seeding: Add a single, pure crystal of the sulfate monohydrate to the solution. This provides a nucleation site for crystal growth.[7]

• Scratching: Gently scratch the inside surface of the flask with a glass rod at the meniscus.[6] The microscopic scratches on the glass can serve as nucleation points.

• Reducing Solvent Volume: As mentioned previously, you may have used too much solvent. Gently heat the solution to evaporate some of the solvent and then allow it to cool again.[7]

• Cooling Further: If crystals do not form at room temperature, try cooling the solution in an ice bath.

Q4: The purified product appears oily or as a precipitate instead of distinct crystals. What causes this and how can it be fixed?

A4: This phenomenon, known as "oiling out," occurs when the solute separates from the solution at a temperature above its melting point, often due to a high concentration of impurities lowering the melting point.[7]

• Solution 1: Re-dissolve and Dilute: Gently heat the solution to re-dissolve the oil, add a small amount of additional solvent, and then allow it to cool slowly.[7]

• Solution 2: Slower Cooling: Allow the solution to cool at a much slower rate. This can be achieved by insulating the flask or allowing it to cool on a hot plate that is turned off.[7] This gives the molecules more time to arrange themselves into a crystal lattice.

Data Presentation: Typical Impurity Levels in Sulfate Monohydrate

The following table summarizes common elemental impurities and their typical concentration limits in a United States Pharmacopeia (USP) grade Manganese Sulfate Monohydrate, providing a benchmark for purity.

Elemental Impurity	Class	Expected Concentration (ppm)
Cadmium (Cd)	1	< 0.5
Lead (Pb)	1	< 0.5
Arsenic (As)	1	< 1.5
Mercury (Hg)	1	< 3.0
Cobalt (Co)	2A	< 5.0
Vanadium (V)	2A	< 10.0
Nickel (Ni)	2A	< 20.0
Thallium (Tl)	2B	< 0.8
Gold (Au)	2B	< 10.0
Palladium (Pd)	2B	< 10.0
Iridium (Ir)	2B	< 10.0
Osmium (Os)	2B	< 10.0
Rhodium (Rh)	2B	< 10.0
Ruthenium (Ru)	2B	< 10.0
Selenium (Se)	2B	< 15.0
Silver (Ag)	2B	< 15.0
Platinum (Pt)	2B	< 10.0
Lithium (Li)	3	< 55.0
Antimony (Sb)	3	< 120
Barium (Ba)	3	< 140
Molybdenum (Mo)	3	< 25.0
Copper (Cu)	3	< 250
Tin (Sn)	3	< 600
Chromium (Cr)	3	< 25.0
Data sourced from Spectrum Chemical for Manganese Sulfate, Monohydrate, Powder, USP.[2]

Experimental Protocols

General Protocol for Recrystallization of Sulfate Monohydrate

This protocol provides a general method for purifying water-soluble sulfate monohydrates. It is important to consult the solubility data for the specific sulfate monohydrate you are working with to optimize solvent volumes and temperatures.

Materials:

• Commercial-grade sulfate monohydrate

• Deionized or distilled water (solvent)

• Erlenmeyer flasks (2)

• Heating source (hot plate or steam bath)

• Filter funnel and filter paper

• Buchner funnel and vacuum flask

• Glass stirring rod

• Ice bath

Procedure:

• Dissolution: Place the impure sulfate monohydrate in an Erlenmeyer flask. Add a minimal amount of deionized water. Heat the mixture while stirring until the solid completely dissolves. If any solid remains, add small increments of hot water until a clear, saturated solution is obtained at an elevated temperature. For some sulfate monohydrates, such as zinc sulfate monohydrate, crystallization is favored at specific elevated temperatures (e.g., above 70°C).[9]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration. Place a filter funnel with fluted filter paper into the neck of a second, pre-heated Erlenmeyer flask. Pour the hot, saturated solution through the filter paper. This step should be done quickly to prevent premature crystallization in the funnel.[8]

• Cooling and Crystallization: Cover the flask containing the hot filtrate with a watch glass and allow it to cool slowly to room temperature. To maximize yield, subsequently place the flask in an ice bath for 20-30 minutes.

• Crystal Collection: Collect the purified crystals by vacuum filtration using a Buchner funnel and vacuum flask.

• Washing: Wash the crystals with a small amount of ice-cold deionized water to remove any remaining soluble impurities from the mother liquor.

• Drying: Allow the crystals to dry completely. This can be done by air drying or in a desiccator.

Visualizations

References

• 1. Purification & Separation | Chromatography | HPLC | CDMO [pharmacompass.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. manganesesupply.com [manganesesupply.com]
• 4. Method for removing calcium-magnesium impurities from nickel sulfate solution - Eureka | Patsnap [eureka.patsnap.com]
• 5. nmfrc.org [nmfrc.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 8. Problems in recrystallization | Recrystallization | Laboratory techniques [biocyclopedia.com]
• 9. inorganic chemistry - Crystallization of zinc sulfate monohydrate - Chemistry Stack Exchange [chemistry.stackexchange.com]

Technical Support Center: Optimizing Sulfate Monohydrate Precipitation

Welcome to the technical support center for the optimization of sulfate (B86663) monohydrate precipitation. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the crystallization of active pharmaceutical ingredients (APIs) as sulfate monohydrate salts. Here you will find troubleshooting guidance and frequently asked questions to help you improve your precipitation yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the yield and purity of my sulfate monohydrate precipitation?

A1: The yield and purity of your sulfate monohydrate precipitation are primarily governed by the level of supersaturation, which is the driving force for both crystal nucleation and growth.[1] Key process parameters that allow you to control supersaturation and, consequently, the outcome of your experiment include:

• Solvent System: The choice of solvent and anti-solvent is critical. The API should be soluble in the solvent and insoluble in the anti-solvent to induce precipitation.[]

• Temperature: Temperature significantly affects solubility. Cooling crystallization relies on decreasing the temperature of a saturated solution to induce precipitation.[]

• pH: The pH of the solution can influence the solubility of the API and its impurities, thereby affecting both yield and purity.

• Agitation: The stirring rate impacts mass transfer, crystal size distribution, and can help prevent agglomeration.

• Seeding: Introducing seed crystals can control the onset of crystallization, promote the desired polymorphic form, and lead to a more consistent particle size distribution.

• Cooling/Addition Rate: The rate at which you cool the solution or add an anti-solvent determines the rate of supersaturation generation, which in turn affects nucleation versus crystal growth.[3][4]

Q2: How can I control the polymorphic form of my sulfate monohydrate product?

A2: Controlling polymorphism is crucial as different crystal forms can have different physical properties, including solubility and stability.[5][6][7] To control the polymorphic form, you should focus on:

• Solvent Selection: Different solvents can favor the nucleation and growth of specific polymorphs.

• Seeding: Seeding with crystals of the desired polymorph is one of the most effective methods to ensure you obtain the target form.[6]

• Temperature and Supersaturation: The level of supersaturation and the temperature at which crystallization occurs can dictate which polymorphic form is thermodynamically or kinetically favored.[6] Unstable, or metastable, polymorphs often appear first at high supersaturation levels and may later convert to a more stable form.[6]

Q3: What is the role of "seeding" in the precipitation process?

A3: Seeding is the process of adding a small quantity of crystals of the desired product to the solution to initiate crystallization. This technique is used to:

• Control Nucleation: Seeding provides a surface for crystal growth to occur, bypassing the often-unpredictable primary nucleation step. This allows for better control over the onset of crystallization.

• Target a Specific Polymorph: By using seed crystals of the desired polymorph, you can direct the crystallization towards that form.[6]

• Achieve a Consistent Particle Size: Seeding can lead to a more uniform particle size distribution, which is important for downstream processing such as filtration and drying.[8]

Troubleshooting Guides

This section provides solutions to common problems encountered during sulfate monohydrate precipitation.

Issue 1: Low Precipitation Yield

Low yield is a common issue in crystallization processes and can be attributed to several factors.[7][9]

Possible Causes and Solutions:

Cause	Recommended Action
Excessive Solvent/Insufficient Anti-Solvent	The API may be too soluble in the final mother liquor. Try reducing the initial amount of solvent or increasing the volume of the anti-solvent.[9]
Incomplete Precipitation	The solution may not have reached a sufficient level of supersaturation. Consider lowering the final temperature, increasing the maturation time, or adding more anti-solvent.
Incorrect pH	The pH may be maintaining the API's solubility. Adjust the pH to a range where the sulfate monohydrate salt is least soluble.
Material Lost During Isolation	Ensure your filtration and washing steps are optimized to prevent the dissolution of the product. Use a minimal amount of a cold, appropriate wash solvent in which the product is sparingly soluble.

Below is a troubleshooting workflow for addressing low precipitation yield:

Troubleshooting workflow for low precipitation yield.

Issue 2: Poor Product Purity

Impurities can be incorporated into the crystal lattice or adhere to the crystal surface. Improving purity often involves controlling the rate of crystallization and ensuring effective washing.

Possible Causes and Solutions:

Cause	Recommended Action
Rapid Crystallization	High supersaturation can lead to the trapping of impurities within the crystal lattice.[4] Slow down the cooling rate or the anti-solvent addition rate to allow for more selective crystallization.[4]
Impurity Co-precipitation	If an impurity has similar solubility characteristics to your API, it may co-precipitate. Consider adjusting the pH or solvent system to maximize the solubility difference.
Insufficient Washing	Residual mother liquor on the crystal surface is a common source of impurities. Ensure the filter cake is washed thoroughly with a suitable cold solvent.
Incorrect Polymorph	An undesired polymorph may have a different capacity to incorporate impurities. Ensure you are consistently producing the target polymorphic form, using seeding if necessary.[5]

Issue 3: Inconsistent Particle Size or Undesired Morphology

The size and shape of crystals are important for filtration, drying, and formulation performance.

Possible Causes and Solutions:

Cause	Recommended Action
High Supersaturation	Very high levels of supersaturation favor rapid nucleation, leading to a large number of small crystals.[1] To obtain larger crystals, reduce the rate of supersaturation by slowing the cooling or anti-solvent addition rate.[3][10]
Insufficient Agitation	Poor mixing can lead to localized high supersaturation, causing excessive nucleation and a wide particle size distribution. Optimize the stirring rate to ensure homogeneity.
Agglomeration	Crystals may stick together, forming agglomerates. This can be influenced by the solvent system and agitation. Using additives or adjusting the stirring rate can sometimes mitigate this.
Polymorphic Transformation	A change in crystal form during the process can lead to a different crystal habit (shape).[6] Monitor for polymorphic transitions and control the process to favor the desired form.

Data on Process Parameters

The following tables summarize the general impact of key process parameters on precipitation yield and purity. The exact quantitative effects will be specific to your API and solvent system.

Table 1: Impact of Cooling Rate on Crystal Properties

Cooling Rate	Effect on Supersaturation	Typical Crystal Size	Purity Considerations
Slow	Low and controlled	Larger	Generally higher purity due to slower, more selective growth.[4]
Rapid	High and rapid	Smaller	Higher risk of impurity inclusion due to rapid nucleation and growth.[3][11]

Table 2: Impact of Anti-Solvent Addition Rate on Crystal Properties

Addition Rate	Effect on Supersaturation	Typical Crystal Size	Purity Considerations
Slow	Controlled, localized	Larger	Generally higher purity.
Rapid	High, localized	Smaller	Increased risk of impurity entrapment and potential for "oiling out".

Experimental Protocols

Here are generalized protocols for common precipitation methods. These should be adapted and optimized for your specific sulfate monohydrate API.

Protocol 1: Cooling Crystallization

This method is suitable for APIs that exhibit a significant decrease in solubility with decreasing temperature.

• Dissolution: In a suitable reactor, dissolve the API in the chosen solvent at an elevated temperature (e.g., 60-70 °C) until a clear, saturated, or slightly undersaturated solution is obtained.

• Seeding (Optional but Recommended): Cool the solution to just above the saturation temperature. Add a small amount (typically 0.1-1.0% w/w) of seed crystals of the desired sulfate monohydrate polymorph.

• Controlled Cooling: Cool the slurry to the final precipitation temperature (e.g., 0-5 °C) at a controlled rate (e.g., 0.2-0.5 °C/minute). A slower cooling rate generally favors the growth of larger, purer crystals.[3][4]

• Maturation: Hold the slurry at the final temperature with agitation for a period of time (e.g., 2-4 hours) to allow crystallization to complete and to potentially improve purity.

• Isolation: Isolate the crystals by filtration (e.g., using a Büchner funnel).

• Washing: Wash the filter cake with a small amount of the ice-cold solvent to remove residual mother liquor.

• Drying: Dry the crystals under appropriate conditions (e.g., in a vacuum oven at a controlled temperature) to obtain the final sulfate monohydrate product.

Protocol 2: Anti-Solvent Precipitation

This method is used when the API is soluble in one solvent but insoluble in another miscible solvent (the anti-solvent).

• Dissolution: Dissolve the API in a minimal amount of a suitable solvent at a constant temperature (e.g., ambient temperature).

• Anti-Solvent Addition: To the stirred solution, add the anti-solvent at a controlled rate. The addition of the anti-solvent will reduce the solubility of the API and induce precipitation.

• Seeding (Optional): Seed crystals can be added just before or at the very beginning of the anti-solvent addition to control nucleation.

• Maturation: After the anti-solvent addition is complete, continue to stir the slurry for a period (e.g., 1-3 hours) to ensure complete precipitation.

• Isolation: Collect the precipitated crystals by filtration.

• Washing: Wash the crystals with a mixture of the solvent and anti-solvent, or with the pure anti-solvent, ensuring the wash liquid is cold to minimize product loss.

• Drying: Dry the isolated crystals under vacuum at a suitable temperature.

Below is a diagram illustrating the general workflow for an anti-solvent precipitation experiment.

References

• 1. mt.com [mt.com]
• 3. reelmind.ai [reelmind.ai]
• 4. reddit.com [reddit.com]
• 5. Detect and control polymorphism: pro tips for pharmaceutical scientists | Malvern Panalytical [malvernpanalytical.com]
• 6. mt.com [mt.com]
• 7. Polymorphism in Drugs: Why Crystal Forms Matter [pharmacores.com]
• 8. m.youtube.com [m.youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Cooling Rate and Crystal Size | Seth Stein [sites.northwestern.edu]
• 11. pharmtech.com [pharmtech.com]

Technical Support Center: Growing Large Single Crystals of Sulfate Monohydrates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the growth of large single crystals of sulfate (B86663) monohydrates.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the crystal growth process.

Problem 1: No Crystal Growth or Very Slow Growth

Possible Causes:

• Unsaturated Solution: The concentration of the sulfate salt in the solvent is below the saturation point.[1]

• Low Supersaturation: The driving force for crystallization is insufficient.

• Inappropriate Temperature: The temperature may be too high for salts with normal solubility or too low for those with retrograde solubility.[2]

• Presence of Inhibiting Impurities: Contaminants in the solvent or on the glassware can prevent nucleation and growth.

• Lack of Nucleation Sites: A perfectly smooth container surface may not provide enough sites for initial crystal formation.[3]

Solutions:

• Increase Concentration: Add more solute to the solution and ensure it is fully dissolved, possibly with gentle heating, to create a saturated or slightly supersaturated solution.[1]

• Controlled Evaporation: Allow the solvent to evaporate slowly to increase the concentration. Covering the container with a perforated lid can help control the evaporation rate.

• Temperature Adjustment: For salts with normal solubility (solubility increases with temperature), slowly cool the saturated solution. For salts with retrograde solubility, like lithium sulfate, a gradual increase in temperature may be necessary.[4]

• Solution Filtration: Filter the saturated solution through a fine filter paper (e.g., 0.22 µm) to remove any undissolved particles or impurities.[2]

• Introduce Seed Crystals: Add a small, high-quality single crystal (a seed crystal) to the supersaturated solution to provide a template for growth.[1]

• Scratch the Container: Gently scratching the inside surface of the growing vessel with a glass rod can create nucleation sites.

Problem 2: Formation of Many Small Crystals Instead of a Large Single Crystal

Possible Causes:

• High Supersaturation: A solution that is too highly supersaturated will lead to rapid and uncontrolled nucleation.

• Rapid Temperature Changes: Fast cooling or heating can induce the formation of multiple nuclei.

• Agitation or Vibration: Disturbances to the growing environment can trigger secondary nucleation.[2]

• Impurities: Certain impurities can act as nucleation sites, leading to the formation of multiple small crystals.

Solutions:

• Control Supersaturation: Aim for a slightly supersaturated solution. This can be achieved by slow cooling or slow solvent evaporation.

• Stable Temperature Environment: Place the crystallization setup in a location with a stable temperature, away from drafts or direct sunlight.[2]

• Minimize Disturbances: Keep the crystal growing setup in a quiet and undisturbed location.[2]

• Use a High-Quality Seed Crystal: Introduce a single, well-formed seed crystal into a solution that is just saturated or very slightly supersaturated. This will encourage growth on the seed crystal rather than the formation of new nuclei.

Problem 3: Cloudy or Opaque Crystals

Possible Causes:

• Inclusions: Rapid crystal growth can trap pockets of solvent or impurities within the crystal lattice.

• Veils and Flaws: Fluctuations in temperature or concentration can lead to the formation of internal defects.

• Dehydration: Some sulfate monohydrate crystals can lose water to the atmosphere, resulting in a white, powdery surface.

Solutions:

• Slower Growth Rate: Reduce the rate of crystallization by using a lower level of supersaturation and maintaining a very stable temperature.

• Stirring: Gentle and continuous stirring of the solution can help ensure a uniform concentration and temperature, reducing the likelihood of inclusions.

• Purification of Starting Materials: Use high-purity solvents and recrystallize the sulfate salt to remove impurities before starting the crystal growth process.

• Proper Storage: Store the harvested crystals in a sealed container or under a layer of mineral oil to prevent dehydration.

Frequently Asked Questions (FAQs)

Q1: What is the optimal method for growing large single crystals of sulfate monohydrates?

A1: The slow evaporation of a saturated solution at a constant temperature is a widely used and effective technique.[5] Another common method is slow cooling of a saturated solution. For some specific sulfate monohydrates, specialized techniques like the Sankaranarayanan-Ramasamy (SR) method, a unidirectional crystallization technique, have been shown to produce large, high-quality single crystals.

Q2: How does pH affect the morphology of sulfate monohydrate crystals?

A2: The pH of the growth solution can significantly influence the crystal's shape (morphology). For example, with magnesium sulfate, the growth rate has been observed to increase with pH, with average growth rates of 1.2, 1.3, and 1.6 mm/day at pH values of 2.0, 3.5, and 5.0, respectively.[6] For copper sulfide (B99878) nanoparticles, a pH of 11 resulted in the highest visible light transmittance, while a pH of 4 gave the highest IR rejection.[7]

Q3: What is the importance of a seed crystal and how do I prepare one?

A3: A seed crystal is a small, high-quality single crystal that provides a template for the growth of a larger crystal. Using a seed crystal helps to control the number of crystals that form and promotes the growth of a single, large specimen. To prepare a seed crystal, you can allow a small amount of a saturated solution to evaporate in a shallow dish. From the resulting small crystals, select one that is well-formed and free of visible defects.

Q4: My crystals are dissolving after I introduce the seed crystal. What is happening?

A4: This indicates that your solution is not saturated, but rather undersaturated. The seed crystal is dissolving back into the solution. To fix this, you need to increase the concentration of your solution by either adding more solute and ensuring it dissolves completely, or by allowing some of the solvent to evaporate to reach saturation before re-introducing the seed crystal.

Q5: How can I prevent my grown crystals from degrading over time?

A5: Many sulfate monohydrate crystals are susceptible to dehydration, where they lose their water of hydration and turn into a powder. To prevent this, store your crystals in a sealed container. For some crystals, like copper sulfate, placing them in a container with a small amount of the powdered compound can help maintain a stable environment. Coating the crystal with a clear, non-reactive sealant like nail polish can also offer protection.

Data Presentation

Table 1: Solubility of Various Sulfates at Different Temperatures

Sulfate Compound	Temperature (°C)	Solubility ( g/100 g H₂O)
Copper (II) Sulfate	0	23.1
20	32.0
40	44.6
60	61.8
80	83.8
100	114.0
Zinc Sulfate Monohydrate	70	101
105	87
Zinc Sulfate Heptahydrate	34	184.82
50	-

Note: Data for Zinc Sulfate Heptahydrate was provided as 92.41 gm/50 ml, which has been converted to g/100g H₂O for consistency.[8] Data for Copper (II) Sulfate from[9]. Data for Zinc Sulfate Monohydrate from[4].

Table 2: Effect of pH on the Growth Rate of Magnesium Sulfate Crystals [6]

pH	Average Growth Rate (mm/day)
2.0	1.2
3.5	1.3
5.0	1.6

Experimental Protocols

Protocol 1: Growth of a Large Single Crystal of Copper (II) Sulfate Pentahydrate by Slow Evaporation

Materials:

• Copper (II) sulfate pentahydrate (CuSO₄·5H₂O)

• Distilled water

• Beakers or glass jars

• Stirring rod

• Filter paper

• Shallow dish (e.g., petri dish)

• Nylon fishing line

• Small stick or pencil

Procedure:

• Prepare a Saturated Solution: Gently heat about 100 mL of distilled water in a beaker. While stirring, add copper sulfate powder until no more dissolves. This indicates a saturated solution.

• Filter the Solution: While still warm, filter the solution into a clean jar to remove any undissolved particles or impurities.

• Grow a Seed Crystal: Pour a small amount of the saturated solution into a shallow dish and leave it in an undisturbed location for a day or two. Small, well-formed crystals will appear as the water evaporates.

• Select and Mount the Seed Crystal: Carefully select the most perfectly formed crystal from the dish to act as your seed crystal. Tie one end of the nylon fishing line securely around the seed crystal. Tie the other end of the line to a small stick or pencil.

• Suspend the Seed Crystal: Suspend the seed crystal in the jar of filtered, saturated solution by resting the stick across the top of the jar. Ensure the crystal is fully submerged but does not touch the bottom or sides of the jar.

• Allow for Crystal Growth: Cover the jar with a piece of filter paper to keep out dust while allowing for slow evaporation. Place the jar in a location with a stable temperature and where it will not be disturbed.

• Monitor and Maintain: Check the crystal's growth daily. If smaller crystals start to form on the bottom or sides of the jar, carefully remove the seed crystal, transfer the solution to a clean jar, and then re-suspend the seed crystal.

• Harvest the Crystal: Once the crystal has reached the desired size, carefully remove it from the solution and gently pat it dry with a paper towel.

Mandatory Visualizations

Caption: Experimental workflow for growing large single crystals.

Caption: Troubleshooting logic for the absence of crystal growth.

References

• 1. wyzant.com [wyzant.com]
• 2. ocw.mit.edu [ocw.mit.edu]
• 3. researchgate.net [researchgate.net]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Nickel sulfate - Crystal growing [en.crystalls.info]
• 6. researchgate.net [researchgate.net]
• 7. The effect of pH on crystal characteristics and IR absorbance of copper sulfide nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. Crystal growth rates versus solutions strengths, temperature, etc. – Science Projects [scienceprojects.org]

Technical Support Center: Crystallization of Zinc Sulfate Monohydrate

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the critical role of pH during the crystallization of zinc sulfate (B86663) monohydrate (ZnSO₄·H₂O).

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for crystallizing zinc sulfate monohydrate?

A1: Zinc sulfate solutions are typically acidic, with a pH of less than 7.0.[1] For optimal crystallization that maximizes yield and purity, the pH should be controlled within a weakly acidic range, generally between 5.0 and 6.5. Operating within this window helps to prevent the formation of basic zinc sulfate salts and the precipitation of zinc hydroxide (B78521) (Zn(OH)₂), which begins to occur as the pH becomes more alkaline.[2][3]

Q2: How does a low pH (below 4.5) affect the crystallization process?

A2: A low pH increases the solubility of zinc sulfate. This means that more zinc sulfate will remain dissolved in the mother liquor, which can significantly reduce the final crystal yield. While a highly acidic environment prevents the formation of hydroxide impurities, it makes it more difficult to achieve the necessary supersaturation for crystallization to occur.

Q3: What are the consequences of a high pH (above 7.0) during crystallization?

A3: As the pH of the solution increases, especially above a pH of 7.0, the risk of precipitating unwanted byproducts dramatically increases. Zinc hydroxide, Zn(OH)₂, is sparingly soluble and will begin to precipitate out of the solution.[4][5] The optimal pH for precipitating zinc hydroxide is around 9.5 to 10.1, so maintaining the pH well below this range is critical for the purity of the final zinc sulfate monohydrate product.[6][7] The formation of basic zinc sulfates can also occur at moderately high pH values.[2][3]

Q4: How does pH influence the solubility of zinc sulfate?

A4: The solubility of zinc sulfate is highly dependent on pH.

• Acidic to Neutral pH (pH < 7): Zinc sulfate is highly soluble in water under acidic and neutral conditions.[4] In this range, zinc exists predominantly as the Zn²⁺ aquo ion.

• Alkaline pH (pH > 7): As the pH increases, the concentration of hydroxide ions (OH⁻) rises, leading to the formation of insoluble zinc hydroxide (Zn(OH)₂). This reaction effectively removes zinc ions from the solution, thus decreasing the overall solubility of zinc compounds.[4][8] Metal hydroxides like Zn(OH)₂ are amphoteric, meaning they can redissolve at very high pH values, but this is well outside the typical range for zinc sulfate crystallization.[6]

Troubleshooting Guide

Problem	Potential Cause(s) Related to pH	Recommended Solution(s)
Low Crystal Yield	pH is too low: The solution is too acidic, increasing the solubility of ZnSO₄ and preventing efficient precipitation.	Carefully adjust the pH upwards into the optimal 5.0 - 6.5 range by adding a dilute base (e.g., sodium hydroxide solution) dropwise. Monitor the pH continuously.
Cloudy/Milky Appearance in Solution; Poor Crystal Purity	pH is too high: Precipitation of zinc hydroxide (Zn(OH)₂) or basic zinc sulfates is occurring.[2][8]	Lower the pH by adding a dilute acid (e.g., sulfuric acid) to redissolve the precipitate. Aim for the optimal pH range. If the precipitate is persistent, the batch may need to be redissolved and the crystallization process restarted with proper pH control from the beginning.
Inconsistent Crystal Size or Morphology	pH fluctuations: Drifting or poorly controlled pH during the crystallization process can lead to cycles of dissolution and rapid precipitation, resulting in a wide distribution of crystal sizes and irregular shapes.	Implement a robust pH monitoring and control system. Use a calibrated pH probe for continuous measurement. For larger scales, consider an automated dosing system to maintain the pH within a narrow setpoint (e.g., ±0.2 pH units).
Rapid, Uncontrolled Crystallization ("Crashing Out")	Sudden pH shift: A rapid change in pH (e.g., adding base too quickly) can cause a sudden, massive increase in supersaturation, leading to the formation of very fine, impure crystals.	Add pH-adjusting reagents slowly and with vigorous stirring to ensure the solution remains homogeneous. This allows the system to equilibrate and promotes slower, more controlled crystal growth.

Data Presentation

Table 1: pH-Dependent Behavior of Aqueous Zinc Sulfate Solutions

pH Range	Dominant Zinc Species	Key Processes & Implications for Crystallization
< 4.5	Zn²⁺ (aq)	High solubility of ZnSO₄. Risk of low crystal yield.
5.0 - 6.5	Zn²⁺ (aq)	Optimal Range. Good balance between achieving supersaturation and preventing hydroxide precipitation. Favorable for high-purity ZnSO₄·H₂O crystals.
6.5 - 8.5	Zn²⁺ (aq), Zn(OH)⁺, Basic Zinc Sulfates	Increased risk of basic salt co-precipitation.[2][3] Purity of the final product may be compromised.
> 8.5	Zn(OH)₂ (s)	Significant precipitation of zinc hydroxide begins, leading to severe product contamination.[8] Minimum solubility is often found around pH 9.5-10.4.[7][8]

Experimental Protocols

Protocol: pH-Controlled Crystallization of Zinc Sulfate Monohydrate

This protocol describes a lab-scale cooling crystallization of ZnSO₄·H₂O from an aqueous solution with active pH control.

1. Materials and Equipment:

• Zinc Sulfate Heptahydrate (ZnSO₄·7H₂O)

• Deionized Water

• Dilute Sulfuric Acid (H₂SO₄, e.g., 0.5 M)

• Dilute Sodium Hydroxide (NaOH, e.g., 0.5 M)

• Jacketed glass crystallizer or beaker with a water bath

• Magnetic stirrer and stir bar

• Calibrated pH meter with probe

• Heating plate

• Buchner funnel and vacuum flask for filtration

• Filter paper

2. Procedure:

• Prepare the Solution: Dissolve a known quantity of ZnSO₄·7H₂O in deionized water at an elevated temperature (e.g., 70-80°C) to create a saturated or slightly undersaturated solution. For example, prepare a solution based on the solubility at the target crystallization temperature to control the level of supersaturation.

• Initial pH Adjustment: Once the solid is fully dissolved, insert the calibrated pH probe. The initial pH will likely be acidic (around 4.0-5.0).

• Set pH Target: Adjust the pH to the desired setpoint within the optimal range (e.g., 5.5). If the pH is too low, add dilute NaOH dropwise while stirring vigorously. If the pH is too high (unlikely unless starting with impure material), add dilute H₂SO₄. Allow the pH to stabilize.

• Initiate Cooling: Begin the cooling process. Use a controlled cooling ramp (e.g., 0.5°C/minute) to slowly lower the temperature of the solution. Slow cooling promotes the growth of larger, more uniform crystals.

• Monitor and Control pH: Throughout the cooling and crystallization process, continuously monitor the pH. As crystals form, the pH of the solution may drift. Make small, periodic additions of dilute acid or base as needed to maintain the pH within ±0.2 units of your setpoint.

• Harvest Crystals: Once the target temperature is reached and crystallization appears complete, stop the stirring. Allow the crystals to settle.

• Filtration and Washing: Separate the crystals from the mother liquor via vacuum filtration using a Buchner funnel. Wash the crystals sparingly with a small amount of ice-cold deionized water to remove any remaining mother liquor from the crystal surfaces.

• Drying: Dry the crystals in a low-temperature oven or a desiccator until a constant weight is achieved.

Visualizations

Diagram 1: Workflow for pH-controlled crystallization.

Diagram 2: Cause-and-effect of pH on crystal quality.

Diagram 3: Chemical equilibria affected by solution pH.

References

• 1. ZINC SULFATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. chem.uci.edu [chem.uci.edu]
• 6. Precipitation By pH - Water Specialists Environmental Technologies [waterspecialists.biz]
• 7. media.neliti.com [media.neliti.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Stability of Sulfate Monohydrate Compounds in Solution

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the stability of sulfate (B86663) monohydrate compounds in solution over time. The information is intended to help researchers anticipate and address common challenges encountered during experimental work and formulation development.

Section 1: Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues and questions related to the stability of sulfate monohydrate solutions.

FAQs

Q1: My sulfate monohydrate solution has turned a slight yellow color after a few weeks of storage at room temperature. What could be the cause?

A1: A slight yellow discoloration can be an indication of oxidative degradation. This is particularly common in molecules with easily oxidizable functional groups. For instance, morphine sulfate 50 mg/mL solutions have been observed to exhibit a slight yellowing after 30 days of storage at 23°C[1]. It is crucial to analyze the solution using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC), to identify and quantify any degradation products.

Q2: I've observed a precipitate in my concentrated sulfate monohydrate solution after storing it in the refrigerator. Is the product degraded?

A2: Not necessarily. Precipitation at low temperatures is a common physical instability issue, especially for concentrated solutions. Morphine sulfate solutions, for example, have shown precipitation at 4°C, which, upon warming, did not always fully redissolve, leaving behind microparticulates[1][2]. While the active ingredient may still be chemically intact, the presence of particulates can be problematic for certain applications. It is recommended to determine the solubility of your compound at different temperatures and consider storing it at a controlled room temperature if it is prone to precipitation at lower temperatures[3].

Q3: How does pH affect the stability of my sulfate monohydrate solution?

A3: The pH of a solution is a critical factor that can significantly influence the stability of a sulfate monohydrate compound. The effect is compound-specific. For example, salbutamol (B1663637) sulfate has been shown to have maximum stability between pH 3 and 4, with its degradation increasing at higher pH values[4]. Atropine, another compound formulated as a sulfate salt, exhibits its greatest stability at a pH of approximately 3.7[5]. It is essential to perform a pH-stability profile for your specific compound to determine the optimal pH for its formulation and storage.

Troubleshooting Guides

Issue 1: Inconsistent Results in Biological Assays

• Possible Cause: Degradation of the sulfate monohydrate compound in your stock or working solutions.

• Troubleshooting Steps:

  • Prepare Fresh Solutions: Always prepare fresh solutions before each experiment to minimize the impact of degradation.

  • Verify Stock Solution Integrity: Use a stability-indicating analytical method like HPLC to check the purity of your stock solution.

  • Optimize Storage Conditions: Based on the compound's known stability profile, store stock solutions at the recommended temperature, protected from light, and at an optimal pH.

Issue 2: Appearance of Unknown Peaks in HPLC Chromatogram

• Possible Cause: Formation of degradation products due to hydrolysis, oxidation, or photolysis.

• Troubleshooting Steps:

  • Characterize Degradants: If possible, use techniques like mass spectrometry (MS) to identify the structure of the unknown peaks. This can provide insights into the degradation pathway.

  • Perform Forced Degradation Studies: Intentionally stress your compound under various conditions (acid, base, peroxide, heat, light) to generate potential degradation products. This will help in confirming if the unknown peaks are indeed degradants and will aid in the development of a robust stability-indicating method[6].

  • Review Formulation Components: Assess the potential for interactions between the active pharmaceutical ingredient (API) and any excipients in the formulation.

Section 2: Quantitative Stability Data

The stability of sulfate monohydrate compounds in solution is highly dependent on the specific molecule, its concentration, the solution's pH, and storage temperature. Below are examples of stability data for commonly used sulfate monohydrate drugs.

Table 1: Stability of Morphine Sulfate Solutions [1][2][7]

Concentration	Vehicle	Storage Temperature (°C)	Duration	Remaining Drug (%)	Observations
5 mg/mL	0.9% NaCl	4	60 days	> 95%	No precipitation
5 mg/mL	0.9% NaCl	23	60 days	> 95%	No precipitation
50 mg/mL	0.9% NaCl or Sterile Water	4	2-4 days	> 95%	Obvious precipitation
50 mg/mL	0.9% NaCl or Sterile Water	23	30 days	> 95%	Slight yellow discoloration
1-25 mg/mL	Not specified	5	30 days	Concentration increased up to 6%	Possible water evaporation
1-25 mg/mL	Not specified	25	30 days	Concentration increased up to 16%	Possible water evaporation

Table 2: pH-Dependent Degradation of Salbutamol Sulfate in Aqueous Solution [4][8]

pH	Temperature (°C)	Degradation Rate	Stability Profile
3-4	Not specified	Minimal	Region of maximum stability
9	Not specified	Increased	Region of minimum stability
3, 4, and 6	60	Slower	More stable
Acidic and Basic extremes	60	Faster	Less stable

Table 3: Hydrolysis of Atropine Sulfate in Aqueous Solution [9][10][11]

pH	Temperature (°C)	Half-life (t½)	Catalysis
< 3	Not specified	Decreases with decreasing pH	Hydrogen-ion catalyzed
> 5	Not specified	Decreases with increasing pH	Hydroxyl-ion catalyzed
4.11	0	Maximum	Minimum hydrolysis
3.24	100	Maximum	Minimum hydrolysis

Section 3: Experimental Protocols

Detailed methodologies are crucial for obtaining reliable stability data. Below are outlines for key experiments.

Protocol 1: Stability-Indicating HPLC Method Development

• Objective: To develop a High-Performance Liquid Chromatography (HPLC) method capable of separating the active pharmaceutical ingredient (API) from its degradation products.

• Instrumentation: HPLC system with a UV or Diode Array Detector (DAD).

• Column Selection: A C18 column is a common starting point for many pharmaceutical compounds.

• Mobile Phase Selection:

  • Start with a simple mobile phase, for example, a mixture of acetonitrile (B52724) and a phosphate (B84403) buffer.

  • Adjust the pH of the buffer and the ratio of organic to aqueous phase to optimize the separation of the API and its degradants.

• Forced Degradation:

  • Subject the API to stress conditions (e.g., 0.1 M HCl, 0.1 M NaOH, 3% H₂O₂, heat, and light) to generate degradation products[12].

  • Analyze the stressed samples using the developed HPLC method.

• Method Validation:

  • Validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness. The method is considered stability-indicating if it can resolve the API peak from all degradation product peaks.

Protocol 2: Forced Degradation Study in Solution

• Objective: To investigate the intrinsic stability of the sulfate monohydrate compound and to identify potential degradation pathways.

• Sample Preparation: Prepare a solution of the drug substance, typically at a concentration of 1 mg/mL[12].

• Stress Conditions:

  • Acid Hydrolysis: Add 0.1 M HCl and keep at room temperature or heat (e.g., 60°C) for a specified period.

  • Base Hydrolysis: Add 0.1 M NaOH and keep at room temperature or heat for a specified period.

  • Oxidation: Add 3% hydrogen peroxide and store at room temperature.

  • Thermal Degradation: Heat the solution at a high temperature (e.g., 70°C).

  • Photodegradation: Expose the solution to a light source as per ICH Q1B guidelines (e.g., an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter)[13].

• Analysis: Analyze the stressed samples at various time points using a validated stability-indicating HPLC method.

• Evaluation:

  • Identify and quantify the major degradation products.

  • Determine the degradation kinetics if possible.

  • Elucidate the degradation pathways.

Protocol 3: Excipient Compatibility Study

• Objective: To assess the potential for interactions between the sulfate monohydrate API and various excipients in a liquid formulation.

• Excipient Selection: Choose excipients that are likely to be used in the final formulation (e.g., buffers, preservatives, sweeteners, antioxidants).

• Sample Preparation:

  • Prepare binary mixtures of the API and each excipient, typically in a 1:1 ratio[14].

  • Also, prepare a sample of the complete formulation.

  • Include a control sample of the API alone.

• Storage Conditions: Store the samples under accelerated stability conditions (e.g., 40°C/75% RH) for a defined period (e.g., 4 weeks).

• Analysis: At predetermined time points, analyze the samples for:

  • Physical Changes: Color, clarity, precipitation.

  • Chemical Changes: Assay of the API and quantification of any new degradation products using a stability-indicating HPLC method.

• Evaluation: Compare the stability of the API in the presence of each excipient to the control sample. A significant increase in degradation suggests an incompatibility.

Section 4: Visualizations

Diagram 1: General Degradation Pathways for Sulfate Monohydrate Drugs in Solution

Caption: Factors influencing the degradation of sulfate monohydrate APIs in solution.

Diagram 2: Experimental Workflow for a Forced Degradation Study

Caption: Workflow for conducting a forced degradation study of a sulfate monohydrate API.

Diagram 3: Troubleshooting Logic for Solution Instability

Caption: A logical approach to troubleshooting stability issues in sulfate monohydrate solutions.

References

• 1. International Journal of Pharmaceutical Compounding [ijpc.com]
• 2. researchgate.net [researchgate.net]
• 3. Stability and compatibility of morphine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 5. pharmacy180.com [pharmacy180.com]
• 6. asianjpr.com [asianjpr.com]
• 7. academic.oup.com [academic.oup.com]
• 8. jstage.jst.go.jp [jstage.jst.go.jp]
• 9. ptacts.uspto.gov [ptacts.uspto.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 13. database.ich.org [database.ich.org]
• 14. veeprho.com [veeprho.com]

Technical Support Center: Synthesis of Nanoparticles Using Sulfate Monohydrate Precursors

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when using metal sulfate (B86663) monohydrates as precursors for nanoparticle synthesis, with a focus on preventing particle agglomeration.

Frequently Asked Questions (FAQs)

Q1: What is the role of metal sulfate monohydrates in nanoparticle synthesis?

A1: Metal sulfate monohydrates (e.g., iron(II) sulfate monohydrate, copper(II) sulfate monohydrate) are commonly used as precursors in the chemical synthesis of various nanoparticles.[1][2][3] In these reactions, the metal cation from the sulfate salt is reduced to form the metallic or metal oxide nanoparticles. The choice of the sulfate salt is often due to its good solubility in aqueous media, providing a source of metal ions for the reaction.

Q2: Does the sulfate monohydrate itself prevent agglomeration?

A2: While essential as a precursor, the sulfate monohydrate itself does not typically act as the primary agent to prevent agglomeration. Nanoparticle stability is primarily achieved through the addition of capping agents, surfactants, or by controlling the electrostatic repulsion between particles through pH adjustment.[4][5][6] The sulfate anions in the solution can influence the ionic strength, which in turn can affect the stability of the nanoparticles.[7]

Q3: What are the main causes of nanoparticle agglomeration during synthesis with sulfate monohydrates?

A3: Nanoparticle agglomeration is a common issue and arises from the high surface energy of the newly formed nanoparticles, which drives them to cluster together to minimize this energy.[6] Key factors contributing to agglomeration during syntheses using sulfate monohydrate precursors include:

• Inadequate stabilization: Insufficient amounts or ineffective capping agents or surfactants.

• Incorrect pH: The pH of the solution affects the surface charge of the nanoparticles. If the electrostatic repulsion is not strong enough, particles will agglomerate.[5]

• High precursor concentration: Higher concentrations of the metal sulfate monohydrate can lead to rapid nucleation and growth, favoring agglomeration.

• Temperature: Temperature can influence the kinetics of the reaction and the effectiveness of stabilizers.[8]

• Inefficient mixing: Poor mixing can lead to localized high concentrations of reactants, promoting uncontrolled growth and agglomeration.

Q4: What are common capping agents used in syntheses involving sulfate monohydrate precursors?

A4: A variety of capping agents can be used to stabilize nanoparticles synthesized from sulfate monohydrate precursors. These include:

• Polymers: Polyvinylpyrrolidone (PVP) and starch are frequently used to provide steric hindrance, forming a physical barrier around the nanoparticles.[3][9]

• Small molecules: Citric acid or sodium citrate (B86180) can adsorb to the nanoparticle surface, providing electrostatic stabilization.

• Surfactants: Anionic surfactants like sodium dodecyl sulfate (SDS) can also be used to induce stability.[10]

Troubleshooting Guide: Nanoparticle Agglomeration

This guide addresses common issues of nanoparticle agglomeration observed during and after synthesis using metal sulfate monohydrate precursors.

Problem	Potential Cause	Troubleshooting Steps
Immediate and severe agglomeration upon addition of reducing agent.	1. pH is at the isoelectric point: The pH of the solution is at a level where the nanoparticle surface has a net neutral charge, leading to a lack of electrostatic repulsion.	1. Adjust pH: Modify the pH of the reaction mixture to be significantly different from the isoelectric point of the nanoparticles. For many metal oxides, a more basic pH (addition of NaOH, for example) can induce a negative surface charge and promote stability.[1][2]
2. Insufficient capping agent: The concentration of the stabilizing agent is too low to effectively coat the newly formed nanoparticles.	2. Increase capping agent concentration: Incrementally increase the concentration of the capping agent in your synthesis protocol.
3. Rapid reaction kinetics: The reduction of the metal sulfate is happening too quickly, leading to uncontrolled growth and aggregation.	3. Slow down the reaction: Lower the reaction temperature or add the reducing agent more slowly and with vigorous stirring.
Nanoparticles appear stable initially but agglomerate over time (hours to days).	1. Weakly bound capping agent: The capping agent may be desorbing from the nanoparticle surface over time.	1. Choose a stronger capping agent: Consider a capping agent with a higher affinity for the nanoparticle surface.
2. Changes in the suspension: The pH of the suspension may be changing over time, or there might be gradual degradation of the capping agent.	2. Buffer the suspension: Use a suitable buffer to maintain a stable pH. Store the nanoparticle suspension in a cool, dark place to minimize degradation.
3. High ionic strength: The presence of salts can screen the electrostatic repulsion between nanoparticles.[11]	3. Purify the nanoparticles: Use dialysis or centrifugation to remove excess ions from the suspension.
Wide particle size distribution and irregular shapes.	1. Inhomogeneous nucleation and growth: This can be caused by poor temperature control or inefficient mixing.	1. Improve reaction conditions: Ensure uniform heating and vigorous, consistent stirring throughout the synthesis.
2. Secondary nucleation: New nanoparticles are forming while existing ones are still growing.	2. Optimize precursor and reducing agent addition: A slower, more controlled addition of the metal sulfate precursor or the reducing agent can help separate the nucleation and growth phases.

Experimental Protocols and Quantitative Data

The following tables summarize key parameters from various studies on nanoparticle synthesis using sulfate monohydrate precursors.

Table 1: Synthesis Parameters for Metal Oxide Nanoparticles

Nanoparticle	Precursor	Capping/Stabilizing Agent	pH/Additive	Particle Size	Reference
Iron Oxide	Iron(II) Sulfate (FeSO₄)	Bioflocculant	NaOH (0.5 M)	~89 nm	[1][2]
Zinc Oxide	Zinc Sulfate (ZnSO₄)	-	NaOH	28.6 - 38.5 nm	[12][13]
Manganese Oxide	Manganese(II) Sulfate Monohydrate (MnSO₄·H₂O)	-	NaOH (0.009 M)	~11 nm	[14]
Copper	Copper Sulfate Pentahydrate (CuSO₄·5H₂O)	Starch	Ascorbic Acid, NaOH	-	[3]
Cobalt	Cobalt Sulfate Heptahydrate	PVP	NaOH, Diethylene glycol	100-200 nm	[9]

Table 2: Example Experimental Protocol for Manganese Oxide Nanoparticle Synthesis

Step	Procedure
1. Reagent Preparation	Prepare a 0.03 M solution of manganese(II) sulfate monohydrate (MnSO₄·H₂O) in deionized water. Prepare a 0.009 M solution of sodium hydroxide (B78521) (NaOH).
2. Co-Precipitation	While stirring the MnSO₄ solution at 60°C, add the NaOH solution dropwise.
3. Reaction	Continue stirring the mixture for 2 hours to allow for the precipitation of the nanoparticles. A color change to brown indicates nanoparticle formation.
4. Collection	Centrifuge the solution to collect the precipitate.
5. Washing	Wash the precipitate with deionized water and ethanol (B145695) to remove unreacted reagents and byproducts.
6. Drying	Dry the washed precipitate in an oven.
Source: Adapted from[14]

Visualizing the Process

Diagram 1: General Workflow for Nanoparticle Synthesis

A generalized workflow for synthesizing nanoparticles using a metal sulfate precursor.

Diagram 2: Troubleshooting Agglomeration Issues

A decision tree for troubleshooting common nanoparticle agglomeration problems.

References

• 1. Green synthesis and characterization of iron nanoparticles synthesized from bioflocculant for wastewater treatment: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Characterization of Iron Nanoparticles from a Bioflocculant Produced by Pichia kudriavzevii Isolated from Kombucha Tea SCOBY - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijriar.com [ijriar.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. How To Effectively Control The Agglomeration Of Nanoparticle Powders [satnanomaterial.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. aml.iaamonline.org [aml.iaamonline.org]
• 11. nanocomposix.com [nanocomposix.com]
• 12. Synthesis Of Zinc Oxide (zno) Nanoparticles From Zinc Sulphate, For Inclusion In Animal Feeds, GJRA - Global Journal For Research Analysis(GJRA), GJRA | World Wide Journals [worldwidejournals.com]
• 13. Frontiers | Development and testing of zinc sulfate and zinc oxide nanoparticle-coated urea fertilizer to improve N and Zn use efficiency [frontiersin.org]
• 14. ijnc.ir [ijnc.ir]

"Manganese sulfate monohydrate" improving electrochemical performance in batteries

Technical Support Center: Manganese Sulfate (B86663) Monohydrate in Battery Applications

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the use of manganese sulfate monohydrate (MnSO₄·H₂O) to enhance the electrochemical performance of batteries. The information is tailored for researchers, scientists, and professionals in battery material development.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of manganese sulfate monohydrate in lithium-ion batteries?

A1: High-purity manganese sulfate monohydrate (HPMSM) is a critical precursor for synthesizing cathode materials, particularly for Nickel-Manganese-Cobalt (NMC) and Lithium Manganese Iron Phosphate (LMFP) batteries.[1][2] In these cathodes, manganese provides structural stability, which is crucial for battery longevity and safety.[1][2] It helps to suppress volume expansion during cycling and prevents the cathode structure from collapsing, especially in high-nickel systems.[1]

Q2: What is the difference between "agricultural-grade" and "battery-grade" manganese sulfate?

A2: The key distinction is purity. Battery-grade HPMSM has a purity level exceeding 99.9%, with extremely low levels of impurities like potassium, sodium, calcium, magnesium, and heavy metals (typically below 10-50 parts per million).[2][3] Agricultural-grade manganese sulfate is used as a fertilizer and has much lower purity requirements.[4][5] Using a lower-grade product in battery synthesis will negatively affect electrochemical performance.[6]

Q3: How do impurities in MnSO₄·H₂O affect battery performance?

A3: Impurities have a significant detrimental effect on battery performance.[2][6] For instance:

• Alkali and Alkaline Earth Metals (Na, K, Ca, Mg): These can occupy manganese lattice positions in the cathode material, leading to "invalid doping." This not only fails to improve performance but can also reduce structural stability and negatively impact battery capacity and cycle life.[1][3]

• Heavy Metals: Even trace amounts of heavy metal contaminants can compromise battery efficiency, safety, and lifespan.[7]

• General Effects: Impurities can lead to non-uniform crystal growth, a fragile cathode structure, and increased cell swelling during use.[1]

Q4: Can manganese sulfate be used as an electrolyte additive?

A4: Yes, research has shown that MnSO₄ can be an effective electrolyte additive in certain battery systems. In lead-acid batteries, it has been shown to improve the reversibility of the negative electrode reaction and suppress sulfation.[8] In aqueous zinc-ion batteries, its addition to the electrolyte can suppress the dissolution of the manganese-based cathode, thereby improving specific capacity and cycling stability.[9]

Q5: Which battery chemistries benefit most from high-purity manganese sulfate?

A5: Manganese is a key component in various lithium-ion battery cathodes.[2] Chemistries that heavily rely on HPMSM as a precursor include:

• NMC (Nickel-Manganese-Cobalt): In NMC cathodes (e.g., NCM811, NCM622), manganese acts as a structural stabilizer, enhancing thermal stability and battery lifespan.

• LMFP (Lithium Manganese Iron Phosphate): Incorporating manganese into the LFP structure increases the material's voltage and energy density without compromising its high safety profile.[1][2]

Troubleshooting Guide

This guide addresses common issues encountered when using MnSO₄·H₂O in battery experiments.

Problem 1: Low Initial Specific Capacity

• Possible Cause: Impurity contamination from the MnSO₄·H₂O precursor. Metallic impurities like Ca²⁺ or Mg²⁺ can occupy active sites in the cathode lattice, hindering lithium-ion intercalation.[1][3]

• Troubleshooting Steps:

  • Verify Purity: Confirm that the MnSO₄·H₂O used is battery-grade with a purity of >99.9%.[7]

  • Analyze Raw Material: Use analytical techniques like Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) to quantify impurity levels in your manganese source.[6] Specifications for alkali earth metals are often < 50 mg/kg (50 ppm).[2]

  • Source a Higher-Purity Precursor: If contamination is confirmed, switch to a certified high-purity supplier.

Problem 2: Poor Cycling Stability and Rapid Capacity Fade

• Possible Cause: Inconsistent or impure manganese source leading to a fragile cathode structure and material degradation during charge/discharge cycles.[1] This can be exacerbated by manganese dissolution into the electrolyte in certain systems.[9][10]

• Troubleshooting Steps:

  • Check Precursor Homogeneity: Ensure the MnSO₄·H₂O precursor has a stable and consistent particle size for uniform reaction during cathode synthesis.[1]

  • Optimize Synthesis Conditions: Review the pH, temperature, and reaction time of your cathode synthesis protocol. Improper conditions can lead to poor crystal formation.[11][12]

  • Consider Electrolyte Additives: For aqueous systems like Zinc-ion batteries, adding a small amount of MnSO₄ to the electrolyte can create a common ion effect, suppressing cathode dissolution and improving stability.[9]

Problem 3: Increased Cell Swelling or Gas Generation

• Possible Cause: Side reactions at the electrode-electrolyte interface, often catalyzed by impurities introduced from the manganese precursor.[1]

• Troubleshooting Steps:

  • Eliminate Impurity Sources: As with other issues, the primary step is to ensure the use of ultra-pure HPMSM. Even minor deviations in purity can affect performance.

  • Surface Coatings: Consider applying a stable surface coating (e.g., Li₂MnO₃) to the synthesized cathode material. Coatings can suppress side reactions between the active material and the electrolyte, thereby improving structural stability and reducing gas generation.[13]

Caption: Troubleshooting workflow for MnSO₄·H₂O-related battery issues.

Quantitative Data on Performance Improvements

The use of manganese sulfate, either as a precursor or an additive, yields measurable improvements in battery performance.

Battery System	Role of MnSO₄	Key Performance Metric	Control (Without MnSO₄)	With MnSO₄	% Improvement	Citation
Zinc-Ion Battery	Electrolyte Additive	Discharge Specific Capacity (at 0.1 A g⁻¹)	172.9 mAh g⁻¹	263.2 mAh g⁻¹	52.2%	[9]
Zinc-Ion Battery	Electrolyte Additive	Capacity after 1000 cycles	~34 mAh g⁻¹	~50 mAh g⁻¹	47.4%	[9]
Lead-Acid Battery	Electrolyte Additive	Discharge Capacity (at 100 mA g⁻¹)	Not specified	123.9 mAh g⁻¹	-	[8]
Lead-Acid Battery	Electrolyte Additive	Capacity Retention (after 1000 cycles)	Not specified	106.8 mAh g⁻¹ (79% improvement over blank)	79.0%	[8]

Experimental Protocols

Protocol 1: General Synthesis of High-Purity MnSO₄·H₂O from Manganese Ore

This protocol outlines a general method for producing battery-grade MnSO₄·H₂O, adapted from publicly available methodologies.[3][14]

• Leaching:

  • Mix low-purity manganese ore or industrial dust with water.

  • Slowly add sulfuric acid (H₂SO₄) and a reducing agent while stirring. Control temperature between 90-100°C for 4-6 hours to dissolve the manganese.

  • Neutralize the resulting leachate to a pH of 4.0-4.5 using a neutralizing agent like CaCO₃ or MnCO₃ to precipitate some impurities.

  • Filter the solution to remove solid residues, yielding a crude manganese sulfate solution.

• Primary Impurity Removal:

  • Adjust the pH of the solution to 5-6.

  • Add flocculants (e.g., polyaluminum sulfate, polyacrylamide) to precipitate impurities like iron and aluminum.

  • Filter the solution. Add activated carbon to the filtrate to absorb organic impurities, then filter again.

• Secondary Impurity Removal (Fine Purification):

  • Add a sulfide (B99878) source (e.g., BaS) to precipitate heavy metal impurities.

  • Add a fluoride (B91410) source (e.g., hydrofluoric acid or MnF₂) to precipitate remaining calcium and magnesium ions.

  • Circulate the solution through a device containing active alumina (B75360) balls or use ion exchange resins for final purification.

• Crystallization and Drying:

  • Subject the purified, concentrated manganese sulfate solution to evaporative crystallization.

  • Wash the resulting MnSO₄·H₂O crystals with deionized water.

  • Dry the final product under controlled temperature to obtain high-purity manganese sulfate monohydrate powder.

Caption: General workflow for HPMSM purification from raw manganese sources.

Protocol 2: Quality Control Analysis of MnSO₄·H₂O via ICP-OES

This protocol provides a general workflow for verifying the purity of a MnSO₄·H₂O sample.

• Sample Preparation:

  • Accurately weigh approximately 1 gram of the MnSO₄·H₂O powder.

  • Dissolve the sample in a 100 mL volumetric flask using deionized water and a small amount of nitric acid (e.g., 2%) to ensure all metals remain in solution.

  • Further dilute the solution as necessary to bring the expected impurity concentrations within the calibrated range of the ICP-OES instrument.

• Instrument Calibration:

  • Prepare a series of multi-element calibration standards containing the elements of interest (e.g., Na, K, Ca, Mg, Fe, Cu, Zn) at known concentrations.

  • Use a certified blank solution (2% nitric acid) to set the zero point.

  • Run the calibration standards to generate a calibration curve for each element.

• Sample Analysis:

  • Aspirate the prepared sample solution into the ICP-OES instrument.

  • Measure the emission intensity for each target element at its characteristic wavelength.

  • The instrument software will use the calibration curves to calculate the concentration of each impurity element in the sample solution.

• Data Calculation:

  • Account for the dilution factor to calculate the original concentration of impurities in the solid MnSO₄·H₂O sample.

  • Express the final results in parts per million (ppm) or mg/kg.

  • Compare the results against the required specifications for battery-grade materials.

References

• 1. kelewell.de [kelewell.de]
• 2. saimm.co.za [saimm.co.za]
• 3. CN102923783A - Battery grade high-purity manganese sulfate monohydrate and preparation method thereof - Google Patents [patents.google.com]
• 4. vinachem.com.vn [vinachem.com.vn]
• 5. canadianmanganese.com [canadianmanganese.com]
• 6. researchgate.net [researchgate.net]
• 7. discoveryalert.com.au [discoveryalert.com.au]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. CN104891576A - Preparation method of manganese sulfate monohydrate - Google Patents [patents.google.com]
• 12. mdpi.com [mdpi.com]
• 13. Suppressing structural degradation of Ni-rich cathode materials towards improved cycling stability enabled by a Li2MnO3 coating - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 14. KR101348138B1 - Method for producing high purity manganese sulphate monohydrate and high purity manganese sulphate monohydrate produced thereby - Google Patents [patents.google.com]

"Ferrous sulfate monohydrate" oxidation prevention in storage

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with ferrous sulfate (B86663) monohydrate. The focus is on preventing oxidation during storage to ensure the integrity of your experiments and products.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for ferrous sulfate monohydrate to prevent oxidation?

A1: To minimize oxidation, ferrous sulfate monohydrate should be stored in a cool, dry, well-ventilated area, protected from light and moisture.[1][2][3][4] It is crucial to keep the container tightly sealed and away from heat sources, oxidants, and alkaline substances.[1][2]

Q2: I've noticed the color of my ferrous sulfate monohydrate has changed from a white or pale greenish-yellow to a brownish-yellow. What does this indicate?

A2: A brownish-yellow discoloration indicates that the ferrous sulfate (Fe²⁺) has oxidized to form basic ferric sulfate (Fe³⁺).[2][5] This is a sign of product degradation and may impact its performance in your experiments. Do not use the product if it is coated with this brownish-yellow substance.[2]

Q3: What factors accelerate the oxidation of ferrous sulfate monohydrate?

A3: Several factors can accelerate oxidation, including:

• Exposure to moisture and air: This is the primary cause of oxidation.[2][5][6]

• High or fluctuating temperatures: Maintaining a constant temperature is recommended, as fluctuations can promote oxidation.[2] A temperature not exceeding 24°C (75°F) is advisable.[2]

• Exposure to light: Light can increase the rate of oxidation.[1][7]

• High pH (alkaline conditions): The rate of oxidation increases in alkaline environments.[5][8]

Q4: Are there any recommended packaging materials for storing ferrous sulfate monohydrate?

A4: Yes, polyethylene (B3416737) plastic film bags with a thickness of at least 0.05mm are recommended for primary packaging.[1] This should be placed inside a secondary container, like a plastic woven bag, and sealed tightly.[1] The key is to ensure the container is airtight to prevent contact with moisture and air.[2][3][6]

Q5: Can antioxidants be used to prevent the oxidation of ferrous sulfate monohydrate?

A5: While the use of specific antioxidants for the solid monohydrate form is not extensively documented in general literature, the principle of using stabilizing agents is known. For instance, sodium hydrogenphosphate has been shown to stabilize ferrous sulfate against oxidation.[5] For aqueous solutions, maintaining a low pH (acidic environment) helps to stabilize the ferrous iron.[8]

Troubleshooting Guide

This guide addresses common issues encountered during the storage and handling of ferrous sulfate monohydrate.

Problem: Visible signs of oxidation (brownish-yellow powder) are present in a newly opened container.

Possible Cause	Suggested Action
Improper sealing during manufacturing or shipping.	Contact the supplier for a replacement. Do not use the product as the integrity is compromised.
Exposure to adverse conditions during transit.	Review the shipping and handling records if available. Inform the supplier.
Punctured or damaged packaging.	Inspect packaging for any breaches. If found, quarantine the material and contact the supplier.

Problem: The material appears clumpy and discolored after a period of storage in the lab.

Possible Cause	Suggested Action
High humidity in the storage area.	Move the material to a dehumidified environment or use desiccants inside the secondary storage container. Ensure the container is tightly sealed.[6]
Improperly sealed container after initial use.	Always ensure the container lid is tightly secured immediately after use. Consider using a sealant film like Parafilm® for extra protection.
Storage location is near a heat source or window.	Relocate the material to a designated cool, dark, and dry chemical storage area.[1][9]

Data on Factors Influencing Stability

The following table summarizes the qualitative impact of various environmental factors on the stability of ferrous sulfate monohydrate.

Factor	Condition	Effect on Oxidation Rate	Prevention Strategy
Moisture/Humidity	High	Increases significantly[2][5][6]	Store in a dry, well-ventilated area with a tightly sealed container.[2][3]
Temperature	High or Fluctuating	Increases[2][5]	Store in a cool, temperature-controlled environment (not to exceed 24°C).[2]
Air/Oxygen	Direct Exposure	Increases[1][2][6]	Use airtight containers; consider purging headspace with an inert gas (e.g., nitrogen).
Light	Direct Exposure	Increases[1][7]	Store in opaque containers or in a dark cabinet.[1]
pH	Alkaline (>7)	Increases[5][8]	Store away from alkaline substances.[1] For solutions, maintain a low pH (<4.5).[8]

Experimental Protocols

Protocol 1: Assay of Ferrous Sulfate Monohydrate via Redox Titration

This protocol allows for the quantification of the ferrous (Fe²⁺) content, providing an indirect measure of oxidation (as oxidized Fe³⁺ will not react).

Principle: This method is based on a redox titration where ferrous sulfate, a reducing agent, is oxidized by a strong oxidizing agent like potassium permanganate (B83412) (KMnO₄). In the presence of dilute sulfuric acid, ferrous sulfate is converted to ferric sulfate. The endpoint is reached when all the ferrous sulfate has been oxidized, and the next drop of KMnO₄ produces a persistent pink color, acting as its own indicator.[10]

Materials:

• Ferrous sulfate monohydrate sample

• 0.1 N Potassium permanganate (KMnO₄) solution, standardized

• Dilute Sulfuric Acid (H₂SO₄)

• Analytical balance

• Burette, pipette, conical flask

Procedure:

• Accurately weigh approximately 1.0 g of the ferrous sulfate monohydrate sample.

• Dissolve the sample in a conical flask containing approximately 20 mL of dilute sulfuric acid.

• Titrate the resulting solution with a standardized 0.1 N KMnO₄ solution from a burette.

• Continuously swirl the flask during titration.

• The endpoint is indicated by the first appearance of a permanent, faint pink color.[10]

• Record the volume of KMnO₄ solution used.

• Repeat the titration at least twice more to obtain concurrent values.

• Calculate the percentage purity of ferrous sulfate based on the stoichiometry of the reaction.

Protocol 2: Spectroscopic Determination of Oxidation State

Principle: Advanced techniques like X-ray Absorption Spectroscopy (XAS) can be used to determine the oxidation state of iron in a sample. X-ray Absorption Near Edge Structure (XANES) is particularly sensitive to the oxidation state of the absorbing atom. By comparing the XANES spectrum of a sample to the spectra of known standards (e.g., pure Fe²⁺ and Fe³⁺ compounds), the relative proportion of each oxidation state can be determined.[11]

Methodology Outline:

• Sample Preparation: The solid ferrous sulfate monohydrate sample is typically ground into a fine powder and mounted on a suitable sample holder.[11]

• Data Acquisition: The sample is analyzed at a synchrotron facility. The X-ray absorption is measured as the energy of the X-ray beam is scanned across the iron K-edge.

• Data Analysis: The resulting spectrum's edge position is compared to reference spectra of ferrous (Fe²⁺) and ferric (Fe³⁺) standards. A shift in the edge position to higher energy indicates oxidation. Linear combination fitting of the sample spectrum with the standard spectra can be used to quantify the percentage of Fe³⁺ present.

Visualizations

Caption: Oxidation pathway of ferrous sulfate monohydrate.

References

• 1. crownchampion.com [crownchampion.com]
• 2. FERROUS SULFATE [www2.atmos.umd.edu]
• 3. chemicalbook.com [chemicalbook.com]
• 4. The Comprehensive Guide to Ferrous Sulfate Monohydrate: Synthesis, Composition, and Applications_Chemicalbook [chemicalbook.com]
• 5. GB2354514A - Stabilizing ferrous sulphate - Google Patents [patents.google.com]
• 6. redox.com [redox.com]
• 7. Ferrous Sulfate | FeO4S | CID 24393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Factors that influence the formation and stability of hydrated ferrous sulfate in coal dusts. Possible relation to the emphysema of coal miners - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ferrous Sulfate Safe Storage and Handling - Affinity Chemical [affinitychemical.com]
• 10. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 11. anl.gov [anl.gov]

Technical Support Center: Managing Hygroscopicity of Zinc Sulfate Monohydrate

This guide provides researchers, scientists, and drug development professionals with essential information for managing the hygroscopic properties of zinc sulfate (B86663) monohydrate in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What does it mean for zinc sulfate monohydrate to be hygroscopic?

A1: Hygroscopy is the tendency of a substance to attract and hold water molecules from the surrounding environment.[1] Zinc sulfate monohydrate readily absorbs moisture from the air, which can alter its physical and chemical properties.[2] This can lead to issues such as clumping, inaccuracies in weighing, and changes in concentration, potentially impacting experimental outcomes.[3][4]

Q2: What are the ideal storage conditions for zinc sulfate monohydrate to minimize water absorption?

A2: To minimize moisture absorption, zinc sulfate monohydrate should be stored in a cool, dry, and well-ventilated area.[5][6] It is crucial to keep the container tightly sealed when not in use.[7][8] For sensitive experiments, storage in a desiccator containing a drying agent (like silica (B1680970) gel or anhydrous calcium chloride) is recommended to maintain a low-humidity environment.[9] Recommended storage temperatures are typically between 15–25 °C.[10]

Q3: My zinc sulfate monohydrate has formed clumps. Can I still use it?

A3: Clumping is a common issue caused by moisture absorption.[3] For applications where high precision is not required, you may be able to use the material after breaking up the clumps with a clean, dry spatula.[4] However, for concentration-critical experiments, the water content is no longer accurately known. It is highly recommended to either dry the material under vacuum or determine the precise water content using an analytical method like Karl Fischer titration before use.[11][12]

Q4: How does humidity affect the stability of zinc sulfate monohydrate?

A4: Humidity can significantly impact the physical stability of zinc sulfate monohydrate. As it absorbs moisture, its water content increases, which can lead to changes in its crystalline structure and physical state.[2] At high relative humidity, it can become damp and cakey.[1] Conversely, in very dry conditions or upon heating, it can lose its water of hydration, a property known as efflorescence.[13][14] Maintaining a controlled humidity environment is key to ensuring its stability and the reproducibility of experiments.

Troubleshooting Guides

Issue 1: Inaccurate or Drifting Weight Measurements on an Analytical Balance

• Problem: When weighing zinc sulfate monohydrate on an analytical balance, the reading continuously increases.

• Cause: This is a classic sign of a hygroscopic substance absorbing atmospheric moisture in real-time.[15] The longer the sample is exposed to air, the more water it absorbs, and the more its weight increases.

• Solution:

  • Minimize Exposure Time: Work quickly to transfer the compound to the weighing vessel and record the mass.[4]

  • Use a Suitable Weighing Vessel: A weighing bottle with a ground-glass stopper or a capped vial is preferable to open weighing paper or boats.[16] This minimizes air exposure.

  • Weigh by Difference:

    • Accurately weigh a sealed container holding the zinc sulfate monohydrate.

    • Transfer the approximate amount of powder needed into your reaction vessel.

    • Seal the original container again and re-weigh it.

    • The difference between the initial and final mass is the exact amount of compound transferred.[17]

  • Work in a Controlled Environment: For highly sensitive applications, perform weighing inside a glovebox with a controlled inert atmosphere (e.g., nitrogen or argon) or a dry bag to eliminate humidity.[18][19]

Issue 2: Poor Reproducibility in Experimental Results

• Problem: Experiments using zinc sulfate monohydrate yield inconsistent results between batches or on different days.

• Cause: Varying ambient humidity can lead to different levels of water absorption in the zinc sulfate monohydrate used for each experiment. This effectively changes the molar amount of ZnSO₄ being added, altering the stoichiometry of reactions or the final concentration of solutions.

• Solution:

  • Standardize the Material: Before starting a series of experiments, you can standardize your zinc sulfate monohydrate. This can be done by drying a batch of the material in a vacuum oven at a controlled temperature to ensure a consistent hydration state.[12]

  • Quantify Water Content: Use Karl Fischer titration to determine the exact water percentage of the stock material just before use. This allows you to calculate a correction factor and adjust the mass you weigh out to ensure you are adding the precise molar quantity of zinc sulfate required.[20]

  • Prepare a Stock Solution: A reliable method is to prepare a concentrated stock solution from the entire contents of a new bottle of zinc sulfate monohydrate.[21] After dissolving, you can determine the precise concentration of this solution via titration (e.g., with EDTA) and then use volumetric dilutions for your experiments, bypassing the issues of solid weighing.[22]

Data Presentation

Table 1: Dehydration Behavior of Zinc Sulfate Hydrates

The following table summarizes the key temperature points in the dehydration process of zinc sulfate, showing the transition between its different hydrated forms.

Hydrate Transition	Temperature for Onset of Water Loss	Stable Form Produced
ZnSO₄·7H₂O → ZnSO₄·6H₂O	~37 °C	Zinc Sulfate Hexahydrate
ZnSO₄·6H₂O → ZnSO₄·H₂O	60-70 °C[14][23]	Zinc Sulfate Monohydrate
ZnSO₄·H₂O → ZnSO₄ (Anhydrous)	~285-290 °C[14][23]	Anhydrous Zinc Sulfate

Note: These temperatures can vary slightly based on heating rate and atmospheric pressure.

Experimental Protocols

Protocol 1: Accurate Preparation of a 0.1 M Zinc Sulfate Solution

This protocol uses the "weighing by difference" method to mitigate errors from hygroscopicity.

Materials:

• Zinc Sulfate Monohydrate (ZnSO₄·H₂O, MW: 179.47 g/mol )

• Analytical Balance (4-decimal place)

• 100 mL Volumetric Flask (Class A)

• Weighing bottle with a stopper

• Deionized Water

• Spatula

• Funnel

• Pasteur pipette

Methodology:

• Place a clean, dry weighing bottle containing several grams of zinc sulfate monohydrate (with the stopper on) onto the analytical balance and tare to zero.

• Record the initial mass of the bottle and its contents to four decimal places (Mass 1).

• Remove the weighing bottle from the balance.

• Working swiftly, remove the stopper and carefully transfer a small amount of the solid (approximately 1.8 g for a 0.1 M solution) into a clean funnel placed in the neck of the 100 mL volumetric flask. Do not try to hit the exact target weight.

• Immediately replace the stopper on the weighing bottle.

• Place the weighing bottle back on the same analytical balance and record the final mass (Mass 2).[17]

• Calculate the exact mass of the transferred solid: Mass Transferred = Mass 1 - Mass 2 .

• Use a wash bottle with deionized water to carefully rinse any remaining solid from the funnel into the volumetric flask.

• Add deionized water to the flask until it is about half-full. Swirl gently to dissolve the solid completely.

• Once dissolved, add deionized water up to the calibration mark. Use a Pasteur pipette for the final drops to ensure accuracy.[24]

• Stopper the flask and invert it 15-20 times to ensure the solution is homogeneous.

• Calculate the precise molarity of the solution using the actual mass transferred.

Protocol 2: Determination of Water Content by Volumetric Karl Fischer Titration

This protocol determines the exact percentage of water in a sample of zinc sulfate monohydrate.

Materials:

• Karl Fischer Titrator (Volumetric)

• Karl Fischer Reagent (e.g., Aquagent®)[25]

• Anhydrous Methanol (B129727)

• Sample of Zinc Sulfate Monohydrate

• Analytical Balance

Methodology:

• Titrator Preparation: Add anhydrous methanol to the titration vessel. Run a pre-titration to neutralize the solvent by adding the Karl Fischer reagent until the electrometric endpoint is reached and stable.[20]

• Sample Preparation: Accurately weigh a specific quantity of the zinc sulfate monohydrate sample (e.g., 0.1-0.5 g) using an analytical balance.

• Sample Introduction: Quickly and carefully transfer the weighed sample into the conditioned titration vessel. Ensure the vessel is sealed immediately to prevent contamination from ambient moisture.[26]

• Titration: Start the titration. The Karl Fischer reagent is added automatically until all the water from the sample has reacted. The instrument will detect the endpoint.

• Calculation: The instrument's software will calculate the water content based on the volume of titrant consumed and its predetermined titer (mg H₂O / mL reagent). The result is typically expressed as a percentage (w/w).

Visualizations

References

• 1. Hygroscopy - Wikipedia [en.wikipedia.org]
• 2. Difference Between Zinc Sulphate and Zinc Sulphate Monohydrate [dynamicbiotech.com]
• 3. Hygroscopic: What it Means, What You Need to Know [corecheminc.com]
• 4. tutorchase.com [tutorchase.com]
• 5. lobachemie.com [lobachemie.com]
• 6. horticentre.co.nz [horticentre.co.nz]
• 7. Product Information | LabelSDS [labelsds.com]
• 8. rennut.com [rennut.com]
• 9. The MSDS HyperGlossary: Hygroscopic [ilpi.com]
• 10. carlroth.com [carlroth.com]
• 11. mcckf.com [mcckf.com]
• 12. How To [chem.rochester.edu]
• 13. Film-coated zinc sulphate tablets and the effect of humidity on tablet properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. journals.co.za [journals.co.za]
• 15. drawellanalytical.com [drawellanalytical.com]
• 16. An improved weighing bottle for use in the weighing of hygroscopic materials - Analyst (RSC Publishing) [pubs.rsc.org]
• 17. youtube.com [youtube.com]
• 18. hepatochem.com [hepatochem.com]
• 19. reddit.com [reddit.com]
• 20. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]
• 21. Hygroscopic chemical...how to deal with? - General Lab Techniques [protocol-online.org]
• 22. Determination of zinc sulfate | Metrohm [metrohm.com]
• 23. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 24. Chemistry Teaching Labs - Preparing solutions from Solids [chemtl.york.ac.uk]
• 25. Karl Fischer water content titration - Scharlab [scharlab.com]
• 26. Karl Fischer Titration Tips: Water Content Measurement [sigmaaldrich.com]

Technical Support Center: Enhancing Ionic Conductivity with Lithium Sulfate-Based Electrolytes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments involving lithium sulfate (B86663) to enhance ionic conductivity in electrolytes.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis, fabrication, and characterization of lithium sulfate-based solid electrolytes.

Issue 1: Synthesized Lithium Sulfate-Based Electrolyte Exhibits Lower Than Expected Ionic Conductivity

Potential Cause	Troubleshooting Steps
Incomplete Dehydration of Lithium Sulfate Monohydrate	Ensure complete conversion of Li₂SO₄·H₂O to anhydrous Li₂SO₄ by heating at the appropriate temperature and duration (e.g., 110°C, then 180°C for 2 hours under vacuum)[1]. The presence of water can impede ionic conductivity in many solid-state systems.
Incorrect Crystal Phase	Pure, anhydrous lithium sulfate has low ionic conductivity in its room-temperature monoclinic (β) phase.[2] High conductivity is achieved in the high-temperature cubic (α) phase.[2] Confirm the crystal phase using X-ray Diffraction (XRD). Strategies to stabilize the high-conductivity phase at lower temperatures include forming solid solutions (e.g., with Na₂SO₄) or aliovalent doping.[2]
Inhomogeneous Doping or Composite Mixture	Ensure uniform mixing of dopants or composite materials (e.g., Al₂O₃, SiO₂) with the lithium sulfate powder.[2] Use techniques like ball milling for thorough mixing. Agglomeration of particles can block ion transport pathways.[2]
Low Pellet Density	Insufficient pressure during pellet pressing can result in a low-density pellet with poor grain-to-grain contact, leading to high resistance. Optimize the uniaxial pressing pressure (typically 200-300 MPa).[2] Consider hot pressing for denser pellets.[3][4]

Issue 2: Electrochemical Impedance Spectroscopy (EIS) Data is Noisy or Irreproducible

Potential Cause	Troubleshooting Steps
Poor Electrode-Electrolyte Contact	Ensure intimate contact between the electrolyte pellet and the electrodes. The electrode material should be applied uniformly. Inconsistent electrode application can lead to variations in the active area and irreproducible results.[2]
Inconsistent Sample Preparation	Lack of reproducibility often points to inconsistencies in sample preparation.[2] Ensure consistent pellet dimensions (thickness and diameter) and density for all samples.[2]
External Electromagnetic Interference	Noisy data can be caused by the measurement setup. Keep the leads from the potentiostat to the sample cell as short as possible and twist them to minimize stray inductance.[2] Use a Faraday cage to shield the setup from external noise.[2]
Temperature Fluctuations	Ionic conductivity is highly dependent on temperature.[2] Ensure the sample has reached thermal equilibrium and that the temperature is precisely controlled throughout the measurement.[2]

Frequently Asked Questions (FAQs)

Q1: What is the role of lithium sulfate monohydrate (Li₂SO₄·H₂O) in enhancing ionic conductivity?

A1: Lithium sulfate monohydrate is typically the precursor material for synthesizing anhydrous lithium sulfate (Li₂SO₄), which is used in solid-state electrolytes.[5] The water of hydration is generally removed during synthesis, as its presence can be detrimental in many solid electrolyte systems. However, in some specific layered materials, the controlled intercalation of water can significantly increase ionic conductivity by orders of magnitude.[6]

Q2: Why is the ionic conductivity of pure anhydrous lithium sulfate low at room temperature?

A2: At ambient temperatures, pure anhydrous lithium sulfate exists in a monoclinic crystal structure (β-phase), which is highly ordered and has limited pathways for lithium-ion migration.[2] It undergoes a phase transition to a highly conductive cubic plastic phase (α-phase) at approximately 575 °C, where the ionic conductivity increases significantly.[2]

Q3: How can the ionic conductivity of lithium sulfate-based electrolytes be improved at room temperature?

A3: Several strategies can be employed to enhance room-temperature ionic conductivity:

• Stabilizing the High-Conductivity Phase: This can be achieved by forming solid solutions with other sulfates, such as sodium sulfate (Na₂SO₄).[2]

• Aliovalent Doping: Introducing ions with a different charge (e.g., Mg²⁺) into the Li₂SO₄ lattice creates charge-carrying defects like lithium vacancies, which enhance ion mobility.[2]

• Creating Composite Electrolytes: Dispersing inert ceramic nanoparticles (e.g., Al₂O₃, SiO₂) into the Li₂SO₄ matrix can create high-conductivity pathways at the grain boundaries.[2]

Q4: What is the effect of moisture on lithium sulfate-based electrolytes?

A4: Anhydrous lithium sulfate is hygroscopic, meaning it can absorb moisture from the air.[7] In most solid-state electrolyte applications, moisture is undesirable as it can react with the electrolyte components and degrade performance. However, in certain layered sulfide (B99878) materials, the presence of water can dramatically increase Li⁺ diffusivity and conductivity.[6]

Q5: Can lithium sulfate be used as an additive in liquid electrolytes?

A5: Yes, lithium sulfate can be considered as a potential film-forming additive in liquid electrolytes.[8] Its role is to decompose on the electrode surfaces during the initial cycles to form a stable solid electrolyte interphase (SEI), which is crucial for the long-term performance of lithium-ion batteries.[8]

Quantitative Data

Table 1: Ionic Conductivity of Various Lithium Sulfate-Based Solid Electrolytes

Electrolyte System	Composition	Ionic Conductivity (S/cm)	Temperature (°C)	Activation Energy (eV)
Li₂SO₄-Al₂O₃	Li₂SO₄ - 50 m/o Al₂O₃	1.8 x 10⁻⁴	500	0.59
LiOH-Li₂SO₄	2.2LiOH·Li₂SO₄ with 5 mol% Li₃BO₃	1.9 x 10⁻⁶	25	-
LiOH-Li₂SO₄	2.2LiOH·Li₂SO₄ with 5 mol% Li₃BO₃	6.0 x 10⁻³	150	-
SiO₂/Li₂SO₄/PEO	-	1.3 x 10⁻⁴	60	-
Anhydrous Li₂SO₄	Pure	~2 x 10⁻⁷	200	1.10
Anhydrous Li₂SO₄	Pure	~2 x 10⁻⁶	250	1.10

Note: Values can vary based on synthesis conditions and measurement techniques.[1][3][4][9]

Experimental Protocols

Protocol 1: Synthesis of Anhydrous Lithium Sulfate from Lithium Sulfate Monohydrate

• Dissolution: Dissolve lithium sulfate monohydrate (Li₂SO₄·H₂O) in deionized water to create a saturated solution.

• Purification (Optional):

  • Add sulfuric acid (e.g., 3.3g of 98% H₂SO₄ to 300ml of solution) and stir at 40°C for 60 minutes to precipitate impurities.[1]

  • Filter the solution.

  • Add a small amount of SiO₂ and NaOH and stir at 60°C for 60 minutes to further remove impurities.[1]

  • Filter the solution again.

• Crystallization: Place the purified solution in a rotary evaporator under vacuum at 65°C to concentrate the solution and induce crystallization.[1]

• Drying and Dehydration:

  • Collect the resulting crystals and dry them in a vacuum oven.

  • To obtain anhydrous lithium sulfate, heat the crystals to 75°C under vacuum to initiate dehydration, then increase the temperature to 110°C to complete the process.[1]

  • For higher purity, a final drying step at 180°C for 2 hours can be performed.[1]

Protocol 2: Fabrication and Characterization of a Doped-Li₂SO₄ Solid Electrolyte Pellet

• Precursor Preparation: Use high-purity, anhydrous Li₂SO₄ and the desired dopant (e.g., MgSO₄). Handle all materials inside an argon-filled glovebox due to their hygroscopic nature.

• Mixing/Milling: Weigh the appropriate amounts of Li₂SO₄ and the dopant. Mix and grind the powders using a mortar and pestle or a ball milling machine to ensure a homogeneous mixture.

• Calcination: Place the mixed powder in an alumina (B75360) crucible. Heat the powder in a furnace to 600-700°C and hold for 8-12 hours to facilitate the diffusion of the dopant into the Li₂SO₄ lattice.[2] Allow the furnace to cool slowly.

• Pellet Pressing: Place approximately 150-200 mg of the synthesized powder into a 10 mm diameter hardened steel die. Uniaxially press the powder at 200-300 MPa for 5-10 minutes to form a pellet.[2]

• Electrochemical Impedance Spectroscopy (EIS) Measurement:

  • Measure the thickness and diameter of the pellet.

  • Apply a conductive material (e.g., silver paste or sputtered gold) to both flat surfaces of the pellet to act as blocking electrodes.

  • Place the pellet in a temperature-controlled test cell.

  • Connect the cell to a potentiostat with a frequency response analyzer.

  • Apply a small AC voltage (e.g., 10-20 mV) over a wide frequency range (e.g., 1 MHz to 0.1 Hz).[2]

  • Analyze the resulting Nyquist plot to determine the bulk resistance and calculate the ionic conductivity.

Visualizations

Caption: Workflow for synthesis, fabrication, and characterization.

Caption: Decision tree for troubleshooting low ionic conductivity.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. huntkeyenergystorage.com [huntkeyenergystorage.com]
• 5. researchgate.net [researchgate.net]
• 6. Impact of hydration on ion transport in Li2Sn2S5·xH2O - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 7. osti.gov [osti.gov]
• 8. benchchem.com [benchchem.com]
• 9. Overview Of Lithium Salts in Li Ion Battery Electrolyte - Lithium ion Battery Manufacturer and Supplier in China-DNK Power [dnkpower.com]

Technical Support Center: Copper Sulfate Monohydrate Crystal Growth Control

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with copper sulfate (B86663) monohydrate to control crystal growth.

Frequently Asked Questions (FAQs)

Q1: What are the different hydrated forms of copper sulfate, and how can I control which form crystallizes?

Copper sulfate can exist in several hydrated forms, with the most common being the pentahydrate (CuSO₄·5H₂O) and the monohydrate (CuSO₄·H₂O). The formation of a specific hydrate (B1144303) is primarily controlled by temperature and water activity (or relative humidity). According to the phase diagram of the copper sulfate-water system, the monohydrate is favored at higher temperatures, while the pentahydrate is stable at lower temperatures. To obtain the monohydrate, you will typically need to crystallize from a solution at an elevated temperature or by carefully dehydrating the pentahydrate.[1]

Q2: How does copper sulfate monohydrate act as a crystal growth inhibitor or modifier for other substances, such as active pharmaceutical ingredients (APIs)?

Copper sulfate and other inorganic salts can influence the crystallization of other compounds, including APIs, through several mechanisms. These include:

• Altering Supersaturation: The presence of copper sulfate can change the solubility of the API in the solvent, thereby affecting the level of supersaturation, a key driving force for crystallization.

• Surface Adsorption: Copper or sulfate ions can adsorb onto the growing crystal faces of the API, blocking or slowing down the addition of new molecules to the crystal lattice. This can lead to a reduction in the crystal growth rate and modification of the crystal habit (the external shape of the crystal).

• Formation of Co-crystals or Complexes: In some cases, copper sulfate may form co-crystals or coordination complexes with the API, leading to the formation of a new crystalline solid with different properties.[2][3][4][5][6]

• Controlling Polymorphism: By influencing the nucleation and growth kinetics, additives like copper sulfate can sometimes be used to selectively crystallize a desired polymorph of an API. Polymorphism, the ability of a solid to exist in multiple crystal forms, is a critical consideration in drug development as different polymorphs can have different solubilities, stabilities, and bioavailabilities.[7][8][9]

Q3: What are the key parameters to control to achieve a desired crystal size and morphology of copper sulfate monohydrate?

The primary parameters influencing the crystal size and morphology of copper sulfate monohydrate are:

• Supersaturation: The rate of crystal growth is directly proportional to the degree of supersaturation.[10] Higher supersaturation generally leads to faster nucleation and the formation of smaller crystals, while lower supersaturation favors the growth of larger, more well-defined crystals.

• Temperature: Temperature affects the solubility of copper sulfate and thus the supersaturation level. A controlled cooling profile is a common method for achieving controlled crystal growth.

• Agitation/Stirring: The velocity of the solution relative to the crystal surface can influence the growth rate.[10] Proper agitation ensures a uniform distribution of solute and temperature, preventing localized high supersaturation that can lead to secondary nucleation.

• Presence of Impurities or Additives: Even small amounts of impurities can significantly alter the crystal habit and growth rate by adsorbing to specific crystal faces.[11][12]

Troubleshooting Guides

Problem	Possible Causes	Troubleshooting Steps
No crystals are forming.	1. Insufficient Supersaturation: The solution is not saturated or supersaturated at the crystallization temperature. 2. Presence of Inhibiting Impurities: Certain impurities can prevent nucleation.	1. Increase Supersaturation: - Concentrate the solution by evaporating the solvent. - Cool the saturated solution to a lower temperature. - Add a small seed crystal to induce nucleation. 2. Purify the Solution: Filter the solution to remove any particulate matter. If impurities are suspected, recrystallization of the starting material may be necessary.
Formation of many small crystals instead of large single crystals.	1. High Supersaturation: Leads to rapid nucleation of many crystals. 2. Rapid Cooling: Causes a sudden increase in supersaturation. 3. Lack of a Seed Crystal: Spontaneous nucleation occurs at multiple sites.	1. Reduce Supersaturation: Use a solution that is only slightly supersaturated. 2. Slow Cooling Rate: Employ a programmed, slow cooling profile to control the rate of supersaturation generation. 3. Use a Seed Crystal: Introduce a single, well-formed crystal into a slightly supersaturated solution to promote growth on that crystal.
Crystals have poor morphology (e.g., dendritic, irregular shapes).	1. High Supersaturation: Growth is too rapid for molecules to arrange in an ordered lattice. 2. Presence of Impurities: Impurities can disrupt the crystal lattice or preferentially adsorb to certain faces, altering the crystal habit.	1. Lower Supersaturation: Reduce the driving force for crystallization to allow for more ordered growth. 2. Purify the Starting Material: Ensure the copper sulfate and solvent are of high purity.
Unintended hydrate is forming (e.g., pentahydrate instead of monohydrate).	Incorrect Crystallization Temperature: The temperature is in the stability region of the undesired hydrate.	Adjust Crystallization Temperature: Consult the copper sulfate-water phase diagram and ensure the crystallization is performed within the temperature range where the monohydrate is the stable phase.[1] This typically requires elevated temperatures.

Quantitative Data

The following table summarizes empirical equations for the linear growth rate of copper sulfate pentahydrate single crystals as a function of supersaturation, solution velocity, and temperature. While this data is for the pentahydrate, the principles can be informative for designing experiments with the monohydrate.

Solution Saturation Temperature (°C)	Empirical Equation	Notes
28	Log RD/ΔC = 0.240 Log u + 0.2900	RD = Crystal growth rate ΔC = Degree of supersaturation u = Solution velocity (cm/s)
37	Log RD/ΔC = 0.265 Log u + 0.5682	The data indicates that the crystal growth rate is directly proportional to the degree of supersaturation.[10]
47	Log RD/ΔC = 0.288 Log u + 0.6128	The crystal growth rate varies exponentially with the velocity of the solution passing the crystal.
58	Log RD/ΔC = 0.407 Log u + 0.6721	The exponent for the velocity term increases with temperature.
Data from Hansen, A. O. (1954). Linear growth rates of single copper sulfate crystals. New Jersey Institute of Technology.[10]

Experimental Protocols

Protocol 1: Preparation of Copper Sulfate Monohydrate Crystals via Dehydration

This protocol describes the preparation of copper sulfate monohydrate by the controlled dehydration of copper sulfate pentahydrate.

Materials:

• Copper sulfate pentahydrate (CuSO₄·5H₂O)

• Drying oven or furnace

• Mortar and pestle

• Desiccator

Procedure:

• Grind the copper sulfate pentahydrate crystals to a fine powder using a mortar and pestle to ensure uniform heating.

• Place the powdered copper sulfate pentahydrate in a shallow, heat-resistant dish.

• Heat the powder in a drying oven at a temperature between 80°C and 150°C. The goal is to remove four of the five water molecules.[13] The transition to the monohydrate is often accompanied by a color change from bright blue to a lighter blue or white.

• The heating time will depend on the quantity of material and the specific temperature used. It is recommended to monitor the weight loss of the sample to determine when the theoretical weight for the monohydrate has been reached.

• Once the desired weight loss is achieved, cool the copper sulfate monohydrate in a desiccator to prevent rehydration from atmospheric moisture.

Protocol 2: Controlled Crystallization of Copper Sulfate Monohydrate from an Aqueous Solution

This protocol outlines a general procedure for the controlled growth of copper sulfate monohydrate crystals from an aqueous solution at an elevated temperature.

Materials:

• Copper sulfate monohydrate (CuSO₄·H₂O) or anhydrous copper sulfate (CuSO₄)

• Distilled or deionized water

• Jacketed crystallization vessel with temperature control

• Overhead stirrer

• Filtration apparatus

Procedure:

• Prepare a Saturated Solution: In the jacketed crystallization vessel, prepare a saturated solution of copper sulfate at a temperature where the monohydrate is the stable phase (e.g., above 50°C, but consult a phase diagram for precise temperatures). Add an excess of copper sulfate to the water and stir at the desired temperature for a sufficient time to ensure saturation.

• Filter the Solution: Filter the hot, saturated solution to remove any undissolved solids.

• Controlled Cooling: Transfer the clear, saturated solution to a clean, pre-heated crystallizer. Begin a slow, controlled cooling ramp to induce crystallization. A typical cooling rate for growing larger crystals is in the range of 1-5°C per hour.

• Seeding (Optional): To control the number and size of the crystals, a small, well-formed seed crystal of copper sulfate monohydrate can be introduced into the solution just as it becomes slightly supersaturated.

• Crystal Growth: Continue the controlled cooling until the desired crystal size is achieved. Maintain gentle agitation throughout the process to ensure good mass transfer.

• Isolation and Drying: Once the crystallization is complete, separate the crystals from the mother liquor by filtration. Wash the crystals with a small amount of cold solvent to remove any residual mother liquor and then dry them under appropriate conditions to prevent changes in the hydration state.

Visualizations

Caption: Experimental workflow for controlled crystallization.

Caption: Troubleshooting logic for lack of crystallization.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Pharmaceutical Cocrystals: New Solid Phase Modification Approaches for the Formulation of APIs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmaceutical Cocrystals: Regulatory and Strategic Aspects, Design and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Pharmaceutical Co-Crystallization: Regulatory Aspects, Design, Characterization, and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. "Linear growth rates of single copper sulfate crystals" by Arthur Oswald Hansen [digitalcommons.njit.edu]
• 11. Effect of urea additives on CuSO4·5H2O crystal habit: an experimental and theoretical study | Semantic Scholar [semanticscholar.org]
• 12. Effect of urea additives on CuSO4·5H2O crystal habit: an experimental and theoretical study - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 13. US4315915A - Process for the preparation of stable copper (II) sulfate monohydrate applicable as trace element additive in animal fodders - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Sulfate Monohydrate vs. Anhydrous Sulfate: A Comprehensive Comparison for Chemical Reactions

For Researchers, Scientists, and Drug Development Professionals

In the realm of chemical synthesis and pharmaceutical development, the choice between hydrated and anhydrous forms of reagents can significantly impact reaction outcomes, product purity, and even the biological activity of synthesized compounds. This guide provides an objective comparison of sulfate (B86663) monohydrate and anhydrous sulfate, supported by experimental data, to aid researchers in making informed decisions for their specific applications.

Key Differences at a Glance

The primary distinction between sulfate monohydrate and its anhydrous counterpart lies in the presence of water of crystallization within the salt's crystal lattice. This seemingly subtle difference gives rise to a cascade of variations in their physical and chemical properties, which in turn dictates their suitability for different chemical reactions.

Property	Sulfate Monohydrate	Anhydrous Sulfate
Chemical Formula	MSO₄·H₂O (where M is a metal cation)	MSO₄
Appearance	Often crystalline	Typically a fine powder
Hygroscopicity	Less hygroscopic	Highly hygroscopic (readily absorbs moisture)
Thermal Stability	Less stable; loses water upon heating	More stable at higher temperatures
Solubility	Varies; can be more readily soluble in some cases	Varies; dissolution can be slower in some instances
Primary Use in Reactions	Reactant, catalyst	Drying agent (desiccant), reactant, catalyst

Performance in Chemical Reactions: A Comparative Analysis

The presence or absence of water of crystallization can profoundly influence the role and efficacy of a sulfate salt in a chemical reaction.

As a Drying Agent (Desiccant)

Anhydrous sulfates, particularly magnesium sulfate (MgSO₄) and sodium sulfate (Na₂SO₄), are widely employed as drying agents to remove residual water from organic solvents after an aqueous workup. Their hygroscopic nature allows them to readily form hydrates, effectively sequestering water molecules.

Experimental Protocol: Drying an Organic Solution with Anhydrous Magnesium Sulfate

• Initial Separation: After extraction, separate the organic layer from the aqueous layer in a separatory funnel.

• Transfer: Transfer the organic layer to an Erlenmeyer flask. If any visible water droplets are present, they should be removed with a pipette.

• Addition of Anhydrous Sulfate: Add a small amount of anhydrous magnesium sulfate powder to the organic solution.

• Observation: Swirl the flask. Initially, the anhydrous sulfate will clump together as it absorbs water, forming the hydrated salt.

• Endpoint Determination: Continue adding small portions of anhydrous magnesium sulfate until some of the powder remains free-flowing and does not clump. This "snow globe" effect indicates that all the water has been absorbed.

• Separation: Decant or filter the dried organic solution to remove the hydrated magnesium sulfate.

As a Catalyst: The Case of Esterification

The catalytic activity of a metal sulfate can be significantly influenced by its hydration state. In reactions where water is a byproduct, such as Fischer esterification, an anhydrous salt can serve a dual role: as a Lewis acid catalyst and as a dehydrating agent to shift the reaction equilibrium towards the product.

A study on the esterification of acetic acid with ethanol (B145695) demonstrated that anhydrous copper sulfate can effectively catalyze the reaction. The effectiveness of the catalysis was found to be dependent on the temperature at which the copper sulfate was dehydrated, suggesting that the degree of residual hydration plays a key role in its catalytic activity. While specific quantitative data comparing the monohydrate directly was not the focus, the principle that the anhydrous form promotes the reaction by removing water is a key takeaway.[1]

Experimental Protocol: Esterification of Acetic Acid with Ethanol using Anhydrous Copper Sulfate

This protocol is based on the principles described in the study of esterification using anhydrous salts.[1]

• Reactant Mixture: In a round-bottom flask equipped with a reflux condenser, combine absolute ethanol and glacial acetic acid in the desired molar ratio.

• Catalyst Addition: Add a catalytic amount of freshly prepared anhydrous copper sulfate. The copper sulfate should be dehydrated by heating at a temperature sufficient to remove the water of crystallization (e.g., 200-250°C) and cooled in a desiccator before use.

• Reaction: Heat the mixture to reflux for a specified period. The reaction progress can be monitored by techniques such as gas chromatography (GC) or by titrating the remaining acetic acid.

• Workup: After cooling, the reaction mixture is typically diluted with water and the ester is extracted with an organic solvent. The organic layer is then washed with a sodium bicarbonate solution to remove any remaining acid catalyst and unreacted acetic acid.

• Drying and Purification: The organic layer is dried over an anhydrous drying agent (such as anhydrous magnesium sulfate), filtered, and the solvent is removed by distillation to yield the crude ester. The final product can be purified by fractional distillation.

Impact in Drug Development

In the pharmaceutical industry, the choice between an anhydrous or a hydrated form of an active pharmaceutical ingredient (API) is a critical decision in drug development.[2] The hydration state can significantly influence key physicochemical properties:

• Solubility and Dissolution Rate: The solubility and dissolution rate of an API can differ between its anhydrous and hydrated forms. For instance, theophylline (B1681296) monohydrate exhibits better water solubility than its anhydrous counterpart.[3] Conversely, for some compounds, the anhydrous form may be more soluble. These differences can directly impact the bioavailability of the drug.

• Stability: Hydrates are often more thermodynamically stable under ambient conditions compared to their anhydrous forms.[3] Anhydrous forms can be prone to converting to a hydrated form upon exposure to humidity, which can alter the drug's properties and shelf life.

• Manufacturing and Formulation: The physical properties associated with the hydration state, such as crystal habit and flowability, can affect the manufacturing process of the final dosage form.

Due to these factors, thorough characterization of both the anhydrous and various hydrated forms of an API is essential during the drug development process to ensure product quality, efficacy, and stability.

Conclusion

The decision to use a sulfate monohydrate or an anhydrous sulfate in a chemical reaction is not arbitrary and should be based on a clear understanding of the reaction mechanism and the desired outcome.

• For reactions requiring the removal of water , such as drying organic solvents or driving equilibrium-limited reactions like esterification, anhydrous sulfate is the superior choice due to its hygroscopic nature.

• In reactions where the sulfate salt acts as a catalyst or reactant and the presence of water is not detrimental or is even required for a specific catalytic mechanism , a sulfate monohydrate may be a suitable and often more cost-effective option.

• In the context of drug development , the choice between a hydrated and anhydrous form of a sulfate-containing API must be carefully evaluated, as it has profound implications for the drug's solubility, stability, and ultimately, its therapeutic effect.

Researchers and drug development professionals are encouraged to perform small-scale comparative experiments to determine the optimal form of the sulfate reagent for their specific application, taking into account factors such as reaction kinetics, yield, purity, and the stability of the final product.

References

• 1. journals.indianapolis.iu.edu [journals.indianapolis.iu.edu]
• 2. scielo.br [scielo.br]
• 3. stacks.cdc.gov [stacks.cdc.gov]

A Comparative Guide to Sulfate Monohydrate and Heptahydrate Forms for Researchers and Drug Development Professionals

In the realms of pharmaceutical sciences, materials science, and agricultural research, the seemingly subtle difference between the monohydrate and heptahydrate forms of sulfate (B86663) salts can have profound implications for product performance, stability, and bioavailability. This guide provides an objective comparison of the key properties of these two hydrate (B1144303) forms, supported by experimental data and detailed methodologies for their characterization.

Physicochemical Properties: A Tale of Two Hydrates

The fundamental distinction between the monohydrate and heptahydrate forms of a sulfate salt lies in the number of water molecules of crystallization per formula unit. This difference in hydration state directly influences a cascade of other physicochemical properties, from molecular weight and elemental composition to solubility and stability.

Table 1: Comparative Physicochemical Properties of Sulfate Monohydrate vs. Heptahydrate (General Overview)

Property	Sulfate Monohydrate (e.g., ZnSO₄·H₂O)	Sulfate Heptahydrate (e.g., ZnSO₄·7H₂O)	Key Differences & Implications
Water of Crystallization	One molecule of water per formula unit	Seven molecules of water per formula unit	Heptahydrate has a significantly higher water content, impacting its molecular weight and the percentage of the active element.
Molecular Weight	Lower	Higher	This affects dosage calculations and the mass of material required for a specific molar concentration.
Elemental Content (%)	Higher concentration of the cation (e.g., Zn, Fe, Mg)	Lower concentration of the cation	Monohydrate forms are more concentrated sources of the active element, which can be advantageous in formulations where a higher elemental load is desired in a smaller mass.[1]
Physical Appearance	Typically a fine, white powder.[1]	Often appears as transparent or white columnar crystals.[1]	The crystalline nature of the heptahydrate may be preferable for certain applications requiring precise dosing, while the powdered form of the monohydrate can be suitable for dry blends.
Solubility	Generally lower solubility in water.[2]	Generally higher solubility in water.[2][3]	The higher solubility of the heptahydrate form can be beneficial for preparing aqueous solutions and for applications requiring rapid dissolution.[2][3]
Hygroscopicity & Stability	More stable and less prone to caking in humid conditions.[2]	Less stable, more hygroscopic, and more susceptible to caking and degradation with fluctuations in temperature and humidity.[2]	The lower hygroscopicity of the monohydrate form makes it easier to handle and store, particularly in environments with uncontrolled humidity.

Experimental Protocols for Characterization

To empirically determine and compare the properties of sulfate monohydrate and heptahydrate forms, the following experimental protocols can be employed.

Determination of Solubility

Objective: To quantitatively compare the aqueous solubility of the monohydrate and heptahydrate forms of a sulfate salt at different temperatures.

Methodology (based on USP General Chapter <1236>):

• Preparation of Saturated Solutions:

  • Add an excess amount of the sulfate salt (either monohydrate or heptahydrate) to a known volume of deionized water in separate, sealed containers.

  • Prepare multiple containers for each hydrate form to be tested at different temperatures (e.g., 20°C, 30°C, 40°C).

• Equilibration:

  • Place the containers in a constant temperature water bath or incubator shaker set to the desired temperature.

  • Agitate the samples for a sufficient period to reach equilibrium (typically 24-48 hours).

• Sample Collection and Analysis:

  • After equilibration, allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant using a filtered syringe to avoid aspirating any solid particles.

  • Determine the concentration of the dissolved sulfate salt in the supernatant using a suitable analytical technique, such as atomic absorption spectroscopy (AAS) or inductively coupled plasma-mass spectrometry (ICP-MS) for the cation, or by gravimetric analysis after evaporation of the solvent.

• Data Reporting:

  • Express the solubility in grams of solute per 100 mL of solvent ( g/100 mL) at each temperature for both the monohydrate and heptahydrate forms.

Assessment of Hygroscopicity

Objective: To compare the tendency of the monohydrate and heptahydrate forms to absorb moisture from the atmosphere.

Methodology (based on gravimetric sorption analysis):

• Sample Preparation:

  • Accurately weigh a small amount (e.g., 10-20 mg) of the sulfate salt (monohydrate or heptahydrate) into a tared sample pan of a dynamic vapor sorption (DVS) analyzer.

• Experimental Setup:

  • Place the sample pan in the DVS instrument.

  • Set the instrument to expose the sample to a stepwise increase in relative humidity (RH) at a constant temperature (e.g., 25°C), typically from 0% to 90% RH in 10% increments.

• Data Collection:

  • The instrument will continuously monitor the change in mass of the sample as it absorbs or desorbs water at each RH step until equilibrium is reached.

• Data Analysis:

  • Plot the percentage change in mass against the relative humidity to generate a water vapor sorption isotherm for each hydrate form.

  • The critical relative humidity (CRH), the RH at which the material begins to rapidly absorb moisture, can be determined from the isotherm.

Evaluation of Thermal Stability

Objective: To compare the thermal stability and dehydration profiles of the monohydrate and heptahydrate forms.

Methodology (using Thermogravimetric Analysis - TGA):

• Sample Preparation:

  • Accurately weigh a small amount (e.g., 5-10 mg) of the sulfate salt (monohydrate or heptahydrate) into a TGA sample pan.

• Instrumental Analysis:

  • Place the sample pan in the TGA instrument.

  • Heat the sample at a controlled rate (e.g., 10°C/min) under a nitrogen atmosphere from ambient temperature to a temperature sufficient to ensure complete dehydration and decomposition (e.g., 500°C).

• Data Analysis:

  • The TGA will record the mass of the sample as a function of temperature.

  • The resulting thermogram will show distinct steps corresponding to the loss of water molecules. The temperature at which these mass losses occur indicates the thermal stability of the hydrate.

  • The percentage mass loss at each step can be used to confirm the number of water molecules lost.

Comparative In Vivo Bioavailability Study

Objective: To compare the oral bioavailability of the monohydrate and heptahydrate forms of a sulfate salt in an animal model.

Methodology (adapted from studies on magnesium salt bioavailability in rats): [4]

• Animal Model and Diet:

  • Use a suitable animal model, such as male Wistar rats.

  • Acclimatize the animals and then place them on a diet deficient in the specific mineral for a period to deplete their baseline levels.

• Dosing:

  • Divide the animals into three groups: a control group receiving the deficient diet, a group receiving the deficient diet supplemented with the monohydrate form of the sulfate salt, and a group receiving the deficient diet supplemented with the heptahydrate form.

  • Administer the sulfate salts orally at a dose that provides an equivalent amount of the elemental cation.

• Sample Collection:

  • Collect blood samples at predetermined time points after administration (e.g., 0, 2, 4, 6, 8, and 24 hours).

  • Collect urine and feces over the 24-hour period to assess excretion.

• Analysis:

  • Analyze the concentration of the mineral in the plasma or serum using AAS or ICP-MS.

  • Analyze the mineral content in the urine and feces to determine the amount excreted.

• Pharmacokinetic Analysis:

  • Plot the mean plasma concentration of the mineral against time for each group.

  • Calculate key pharmacokinetic parameters such as the maximum plasma concentration (Cmax), the time to reach maximum concentration (Tmax), and the area under the concentration-time curve (AUC).

  • Bioavailability can be compared based on the AUC values.

Visualizing Experimental Workflows and Relationships

To further clarify the experimental processes and the relationships between the properties of the two hydrate forms, the following diagrams are provided.

Caption: Workflow for Comparative Solubility Determination.

Caption: Workflow for Hygroscopicity Assessment.

Caption: Logical Flow of a Comparative Bioavailability Study.

Conclusion

The choice between a sulfate monohydrate and a heptahydrate is a critical decision in product development that should be guided by a thorough understanding of their respective properties. While heptahydrates often offer the advantage of higher solubility, monohydrates typically provide greater stability and a higher concentration of the active element. The experimental protocols outlined in this guide provide a framework for researchers to quantitatively assess these differences and make informed decisions based on the specific requirements of their application. By carefully characterizing these materials, scientists and drug development professionals can optimize formulation strategies, enhance product performance, and ensure the quality and efficacy of their final products.

References

• 1. Critical Relative Humidity [cotecna-national.net1-02.test.voxteneo.com]
• 2. difference.wiki [difference.wiki]
• 3. pediaa.com [pediaa.com]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Purity Validation of Sulfate Monohydrate by Titration and Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various analytical techniques for validating the purity of sulfate (B86663) monohydrate compounds. The focus is on traditional titration methods alongside modern instrumental alternatives, with supporting experimental data and detailed protocols to aid in method selection and implementation.

Introduction

Ensuring the purity of sulfate monohydrate compounds is critical in research, pharmaceutical development, and quality control. These compounds, characterized by the presence of one molecule of water of hydration, can have their stated purity affected by variations in hydration state, the presence of anhydrous or other hydrated forms, and contamination with other ions. Titrimetric analysis has long been a staple for purity determination due to its accuracy and cost-effectiveness. However, instrumental methods offer advantages in terms of speed, sensitivity, and specificity. This guide compares the performance of key analytical techniques for the comprehensive purity validation of sulfate monohydrates.

Methods of Purity Validation

The purity of a sulfate monohydrate can be assessed by quantifying either the metal cation or the sulfate anion, as well as by determining the water content. An ideal validation strategy often involves a combination of methods to provide a complete purity profile.

Titrimetric Methods

Titration remains a fundamental and widely used technique for the assay of sulfate monohydrates. The choice of titration method often depends on the specific metal cation present.

• Complexometric Titration: This is a highly effective method for determining the concentration of the metal cation. The most common approach involves the use of ethylenediaminetetraacetic acid (EDTA), a chelating agent that forms stable complexes with most metal ions.

• Redox Titration: For sulfate monohydrates containing a metal ion with variable oxidation states, such as iron(II) sulfate, redox titration is the method of choice.

• Precipitation Titration: This method targets the sulfate anion. It typically involves titration with a standard solution of barium chloride or lead nitrate, which forms an insoluble sulfate precipitate. The endpoint can be detected using indicators or instrumental methods like potentiometry or photometry.

Alternative Analytical Methods

Modern instrumental techniques provide powerful alternatives to traditional titration, offering enhanced sensitivity and the ability to analyze multiple components simultaneously.

• Ion Chromatography (IC): IC is a highly sensitive and specific method for the direct determination of the sulfate anion. It can also simultaneously quantify other anionic impurities.

• Gravimetric Analysis: This classical method involves the quantitative precipitation of the sulfate ion as barium sulfate. While time-consuming, it is considered a primary method and can be very accurate when performed correctly.

• Thermogravimetric Analysis (TGA): TGA is an essential technique for determining the water of hydration in sulfate monohydrate samples. By monitoring the mass of a sample as a function of temperature, the precise water content can be determined, which is crucial for confirming the monohydrate form.

Comparison of Analytical Methods

The following table summarizes the key performance characteristics of the discussed analytical methods for the validation of sulfate monohydrate purity.

Method	Analyte	Principle	Typical Accuracy	Typical Precision (RSD)	Limit of Detection (LOD)	Advantages	Disadvantages
Complexometric Titration (EDTA)	Metal Cation	Chelation	High (≥99.5%)	<0.5%	mg/L range	Cost-effective, accurate, well-established	Indirect for sulfate; interferences from other metal ions
Redox Titration	Metal Cation (e.g., Fe²⁺)	Oxidation-Reduction	High (≥99.5%)	<0.5%	mg/L range	Specific for redox-active metals, accurate	Limited to specific metal sulfates
Precipitation Titration	Sulfate Anion	Precipitation	Moderate to High	1-5%	10-50 mg/L	Direct determination of sulfate	Slower reaction kinetics, endpoint detection can be challenging
Ion Chromatography (IC)	Sulfate Anion	Ion Exchange	High	<2%	0.1-0.5 mg/L[1]	High sensitivity and specificity, simultaneous analysis of other anions	Higher initial instrument cost, requires skilled operator
Gravimetric Analysis	Sulfate Anion	Precipitation	Very High	<0.2%[2]	~1 mg/L[1][3]	Primary method, highly accurate	Time-consuming, labor-intensive, susceptible to co-precipitation errors
Thermogravimetric Analysis (TGA)	Water of Hydration	Mass Change with Temperature	High	<1%	N/A	Direct measurement of water content, identifies different hydration states	Requires specialized equipment, does not determine ionic purity

Experimental Protocols

Complexometric Titration of Zinc Sulfate Monohydrate

Principle: The zinc content of a zinc sulfate monohydrate sample is determined by direct titration with a standardized EDTA solution at pH 10, using Eriochrome Black T as an indicator.

Reagents:

• Standard 0.1 M EDTA solution

• Ammonia-Ammonium Chloride Buffer (pH 10)

• Eriochrome Black T indicator

• Zinc Sulfate Monohydrate sample

Procedure:

• Accurately weigh approximately 0.25 g of the zinc sulfate monohydrate sample and dissolve it in 100 mL of deionized water in a 250 mL conical flask.

• Add 2 mL of the ammonia-ammonium chloride buffer solution.

• Add a small amount of Eriochrome Black T indicator until a wine-red color is obtained.

• Titrate with the standard 0.1 M EDTA solution until the color changes from wine-red to a clear blue at the endpoint.

• Record the volume of EDTA consumed.

• Calculate the percentage purity of zinc sulfate monohydrate based on the stoichiometry of the Zn²⁺-EDTA complex.

Ion Chromatography for Sulfate Determination

Principle: The sulfate content of the sample is determined by ion-exchange chromatography with suppressed conductivity detection.

Instrumentation:

• Ion Chromatograph with a conductivity detector

• Anion-exchange column

• Eluent (e.g., sodium carbonate/sodium bicarbonate solution)

Procedure:

• Prepare a stock solution of the sulfate monohydrate sample of a known concentration in deionized water.

• Prepare a series of calibration standards by diluting a certified sulfate standard solution.

• Set up the IC system with the appropriate eluent and flow rate.

• Inject the calibration standards to generate a calibration curve.

• Inject the prepared sample solution.

• The software will identify and quantify the sulfate peak based on its retention time and the calibration curve.

• Calculate the sulfate concentration in the original sample and determine the purity.

Thermogravimetric Analysis (TGA) for Water of Hydration

Principle: The water content of the sulfate monohydrate is determined by measuring the mass loss as the sample is heated in a controlled atmosphere.

Instrumentation:

• Thermogravimetric Analyzer

Procedure:

• Accurately weigh a small amount of the sulfate monohydrate sample (typically 5-10 mg) into a TGA pan.

• Place the pan in the TGA furnace.

• Heat the sample at a controlled rate (e.g., 10 °C/min) under a nitrogen atmosphere.

• Monitor the mass loss as a function of temperature. The dehydration of the monohydrate will result in a distinct mass loss step.

• The percentage of mass loss corresponding to the dehydration step is used to calculate the number of water molecules per formula unit of the sulfate salt.

Visualizations

Caption: Experimental workflow for the purity validation of sulfate monohydrate by titration.

Caption: Decision tree for selecting an analytical method for sulfate monohydrate purity validation.

Conclusion

The selection of an appropriate analytical method for the purity validation of a sulfate monohydrate depends on several factors, including the specific information required (cation content, anion content, or water of hydration), the available instrumentation, and the desired level of accuracy and sensitivity.

• For routine, cost-effective analysis of the metal cation, complexometric or redox titration are excellent choices. They provide high accuracy and precision with relatively simple equipment.

• When high sensitivity and specificity for the sulfate anion are required, or when simultaneous analysis of other anions is needed, Ion Chromatography is the superior method.

• For the highest accuracy in sulfate determination, gravimetric analysis remains the gold standard, albeit being labor-intensive.

• To unequivocally confirm the monohydrate form and determine the water content, Thermogravimetric Analysis is indispensable.

A comprehensive purity assessment of a sulfate monohydrate should ideally involve a combination of these techniques. For instance, a complexometric titration to determine the metal content, coupled with a TGA to confirm the water of hydration, provides a robust validation of the compound's purity and identity. By understanding the principles, advantages, and limitations of each method presented in this guide, researchers can make informed decisions to ensure the quality and reliability of their sulfate monohydrate materials.

References

• 1. SULFATE DETECTION LIMITS EPA STANDARDS,LAXMI ENTERPRIASE.VADODRA.GUJARAT | Laxmi Enterprise - Vadodara [laxmienterprise.net]
• 2. Using instrumental techniques to increase the accuracy of the gravimetric determination of sulfate - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. Limit of detection in barium sulphate gravimetry for water analysis - Analyst (RSC Publishing) [pubs.rsc.org]

Distinguishing Sulfate Monohydrate from Other Hydrates: A Comparison Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the hydration state of a sulfate (B86663) compound is critical. The presence and number of water molecules within a crystal lattice can significantly influence a substance's physical and chemical properties, impacting its stability, solubility, and bioavailability. This guide provides a comprehensive comparison of sulfate monohydrate with other hydrate (B1144303) forms, supported by experimental data and detailed methodologies to aid in their differentiation and characterization.

The seemingly minor difference between a monohydrate (containing one water molecule per formula unit) and other hydrates (such as dihydrates, heptahydrates, or anhydrous forms) can have profound implications in a pharmaceutical context. Hydrates are generally more thermodynamically stable under normal conditions compared to their anhydrous counterparts, which often results in lower aqueous solubility and dissolution rates.[1][2] This, in turn, can affect the bioavailability of an active pharmaceutical ingredient (API).[2][3][4][5][6] Therefore, precise identification and control of the hydrate form are essential for drug development, formulation, and ensuring product quality and efficacy.

Comparative Analysis of Physicochemical Properties

The hydration state of a sulfate salt directly influences its key physicochemical properties. A summary of these differences is presented below.

Property	Sulfate Monohydrate	Higher Hydrates (e.g., Dihydrate, Heptahydrate)	Anhydrous Form
Water Content	One mole of water per mole of compound	Multiple moles of water per mole of compound	No water molecules
Stability	Generally more stable and less hygroscopic than higher hydrates.[5]	Less stable and more hygroscopic, prone to dehydration or further hydration depending on ambient humidity.[5]	Often hygroscopic and can convert to a hydrate form in the presence of moisture.
Solubility	Typically possesses lower aqueous solubility than the anhydrous form but may be more or less soluble than other hydrate forms.	Solubility varies; for example, zinc sulfate heptahydrate is more soluble than the monohydrate.	Generally has higher aqueous solubility compared to its corresponding hydrates.[2][4]
Dissolution Rate	Usually dissolves more slowly than the anhydrous form.[2][4]	Can be faster or slower than other forms; for instance, erythromycin (B1671065) dihydrate dissolves faster than its monohydrate and anhydrous forms.[3]	Typically exhibits a faster dissolution rate.[2]
Bioavailability	Often lower than the anhydrous form due to slower dissolution.[2][3]	Can be variable and is dependent on the specific compound and its dissolution characteristics.	Generally higher than the hydrate forms.[2][3]

Experimental Techniques for Hydrate Characterization

A variety of analytical techniques can be employed to differentiate between sulfate monohydrate and other hydrate forms. The following sections detail the principles and expected outcomes for key methods.

Thermal Analysis: TGA and DSC

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are powerful tools for characterizing hydrates by monitoring changes in mass and heat flow as a function of temperature.

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as it is heated. The dehydration of a hydrate is observed as a distinct weight loss step corresponding to the loss of water molecules. For a monohydrate, a single weight loss step is expected, whereas polyhydrates may exhibit multiple, sequential weight loss events at different temperatures.[7][8]

Differential Scanning Calorimetry (DSC) measures the heat flow into or out of a sample as it is heated or cooled. Dehydration is an endothermic process, and DSC thermograms will show one or more endothermic peaks corresponding to the removal of water molecules. The number and temperature of these peaks can help distinguish between different hydrate forms.[9][10][11]

Hydrate Form	Expected TGA Weight Loss	Expected DSC Endotherms
Monohydrate	A single weight loss step corresponding to the loss of one water molecule.	A single endothermic peak corresponding to the dehydration event.
Dihydrate	One or two distinct weight loss steps, depending on the stability of the intermediate monohydrate.	One or two endothermic peaks. For example, calcium sulfate dihydrate shows two distinct endotherms.[9][10][11]
Heptahydrate	Multiple, often overlapping, weight loss steps as water is sequentially removed.	Multiple endothermic peaks. For instance, MgSO₄·7H₂O shows a complex dehydration profile.[12]

X-Ray Powder Diffraction (XRPD)

XRPD is a primary technique for identifying the crystalline form of a substance. Each crystalline solid, including different hydrates of the same compound, produces a unique diffraction pattern characterized by the positions (2θ angles) and intensities of the diffraction peaks. The crystal lattice of a monohydrate will differ from that of a dihydrate or an anhydrous form, resulting in distinct XRPD patterns.

Hydrate Form	Expected XRPD Pattern	Example: Calcium Sulfate
Monohydrate	A unique diffraction pattern distinct from other hydrates and the anhydrous form.
Dihydrate	A distinct diffraction pattern.	The most intense peak for CaSO₄·2H₂O (gypsum) is at approximately 2θ = 11.7°.
Anhydrous	A unique diffraction pattern.	The most intense peak for anhydrous CaSO₄ is at approximately 2θ = 25.5°.

Vibrational Spectroscopy: FTIR and Raman

Fourier-Transform Infrared (FTIR) and Raman spectroscopy are sensitive to the vibrational modes of molecules, including the water molecules in hydrates. The O-H stretching and H-O-H bending vibrations of water are particularly informative.

FTIR Spectroscopy: The infrared absorption bands corresponding to water molecules in a crystal lattice can provide information about the hydration state. The position and shape of the O-H stretching bands (typically in the 3000-3600 cm⁻¹ region) and the H-O-H bending band (around 1600-1700 cm⁻¹) can differ between hydrates due to variations in hydrogen bonding.[13][14][15][16]

Raman Spectroscopy: Raman spectroscopy is also a powerful tool for distinguishing between hydrates. The symmetric stretching mode (ν₁) of the sulfate anion (SO₄²⁻) is particularly sensitive to the degree of hydration, with its peak position shifting as the number of water molecules changes.[17][18][19] For example, in magnesium sulfate hydrates, the ν₁ peak shifts to higher wavenumbers as the degree of hydration decreases.[17]

Technique	Key Spectral Regions and Features
FTIR	O-H Stretching: 3000-3600 cm⁻¹. The number and position of bands can indicate different water environments. H-O-H Bending: ~1600-1700 cm⁻¹.
Raman	SO₄²⁻ Symmetric Stretch (ν₁): ~980-1050 cm⁻¹. The peak position is a sensitive indicator of the hydration state. Water Vibrational Modes: Can also provide information on the water environment.

Dynamic Vapor Sorption (DVS)

DVS is a gravimetric technique that measures the change in mass of a sample as a function of relative humidity (RH) at a constant temperature.[20][21][22] DVS is particularly useful for studying the stability of different hydrate forms and their interconversion. A DVS experiment can reveal the critical RH at which an anhydrous form converts to a hydrate or a lower hydrate converts to a higher one.[5][23]

Experimental Protocols

Thermogravimetric Analysis (TGA) Protocol

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications.

• Sample Preparation: Accurately weigh 5-10 mg of the sulfate hydrate sample into a clean, tared TGA pan (e.g., platinum or aluminum).

• Experimental Conditions:

  • Purge Gas: Use an inert gas such as nitrogen at a flow rate of 20-50 mL/min.

  • Heating Rate: A typical heating rate is 10 °C/min.

  • Temperature Range: Heat the sample from ambient temperature to a temperature sufficient to ensure complete dehydration (e.g., 300 °C).

• Data Analysis: Analyze the resulting TGA curve to determine the percentage weight loss at each dehydration step. Compare the experimental weight loss to the theoretical weight loss for the suspected hydrate forms.

X-Ray Powder Diffraction (XRPD) Protocol

• Sample Preparation: Gently grind the sulfate hydrate sample to a fine powder using a mortar and pestle to ensure random orientation of the crystals.

• Sample Mounting: Mount the powdered sample onto a sample holder.

• Instrument Parameters:

  • Radiation: Use a monochromatic X-ray source, typically Cu Kα radiation.

  • Scan Range: Scan a wide 2θ range (e.g., 5° to 50°) to capture all significant diffraction peaks.

  • Step Size and Scan Speed: Use a step size of 0.02° and a suitable scan speed to obtain a high-quality diffraction pattern.

• Data Analysis: Compare the obtained XRPD pattern with reference patterns from a database (e.g., the Powder Diffraction File) to identify the specific hydrate phase.

Dynamic Vapor Sorption (DVS) Protocol

• Instrument Setup: Calibrate the DVS instrument's microbalance and humidity sensor.

• Sample Preparation: Place a small amount of the sample (typically 10-20 mg) onto the DVS sample pan.

• Experimental Program:

  • Drying Step: Initially, dry the sample at 0% RH until a stable mass is achieved.

  • Sorption/Desorption Cycle: Program a stepwise increase in RH (e.g., in 10% increments from 0% to 90% RH) followed by a corresponding decrease back to 0% RH. At each step, allow the sample to equilibrate until the rate of mass change is below a set threshold (e.g., 0.002%/min).[24]

• Data Analysis: Plot the change in mass versus RH to generate a sorption-desorption isotherm. Analyze the isotherm for any sharp inflections, which indicate a phase change (i.e., hydrate formation or dehydration).

Visualization of Analytical Workflow

The following diagram illustrates a logical workflow for the identification and characterization of sulfate hydrates.

Caption: A logical workflow for the comprehensive identification and characterization of sulfate hydrates.

Conclusion

The distinction between sulfate monohydrate and other hydrate forms is a critical aspect of pharmaceutical development and materials science. A multi-technique approach, combining thermal analysis, X-ray diffraction, vibrational spectroscopy, and dynamic vapor sorption, is essential for unambiguous identification and characterization. The quantitative data and detailed protocols provided in this guide offer a framework for researchers to effectively evaluate the hydration state of sulfate compounds, leading to a better understanding of their properties and performance. This knowledge is paramount for the development of safe, stable, and efficacious pharmaceutical products.

References

• 1. Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmaexcipients.com [pharmaexcipients.com]
• 3. Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. proUmid Hydrate Formation | DVS hydrate analysis [proumid.com]
• 6. catsci.com [catsci.com]
• 7. thermalsupport.com [thermalsupport.com]
• 8. hha.hitachi-hightech.com [hha.hitachi-hightech.com]
• 9. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 10. Thermal Analysis of Calcium Sulfate Dihydrate and Supposed α and β Forms of Calcium Sulfate Hemihydrate from 25 to 500 ° C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. nistdigitalarchives.contentdm.oclc.org [nistdigitalarchives.contentdm.oclc.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. fhi.mpg.de [fhi.mpg.de]
• 15. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 16. FTIR spectroscopy of coordinated water and lattice water vibrations in neodymium sulphate [inis.iaea.org]
• 17. researchgate.net [researchgate.net]
• 18. lpi.usra.edu [lpi.usra.edu]
• 19. researchgate.net [researchgate.net]
• 20. mt.com [mt.com]
• 21. surfacemeasurementsystems.com [surfacemeasurementsystems.com]
• 22. books.rsc.org [books.rsc.org]
• 23. public.jenck.com [public.jenck.com]
• 24. microbiozindia.com [microbiozindia.com]

A Spectroscopic Comparison of Cation Sulfate Monohydrates for Researchers and Drug Development Professionals

A detailed guide to the vibrational and structural properties of common metal sulfate (B86663) monohydrates, providing key comparative data for material characterization and formulation development.

This guide offers an objective comparison of the spectroscopic properties of five common cation sulfate monohydrates: Magnesium Sulfate Monohydrate (MgSO₄·H₂O), Iron (II) Sulfate Monohydrate (FeSO₄·H₂O), Copper (II) Sulfate Monohydrate (CuSO₄·H₂O), Zinc Sulfate Monohydrate (ZnSO₄·H₂O), and Manganese (II) Sulfate Monohydrate (MnSO₄·H₂O). By presenting key experimental data from Fourier-Transform Infrared (FTIR) Spectroscopy, Raman Spectroscopy, and X-ray Diffraction (XRD), this document aims to serve as a valuable resource for researchers, scientists, and professionals in drug development for the identification, characterization, and quality control of these inorganic salts.

Comparative Spectroscopic Data

The following tables summarize the key vibrational modes and structural information for the five cation sulfate monohydrates. These values are compiled from various spectroscopic studies and provide a basis for comparative analysis.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy probes the vibrational modes of molecules, providing a characteristic fingerprint for different compounds. The primary vibrational modes of interest for sulfate monohydrates are those of the sulfate anion (SO₄²⁻) and the water of hydration (H₂O). The position of these peaks can be influenced by the coordinating cation.

Cation	ν₁(SO₄²⁻) (cm⁻¹)	ν₃(SO₄²⁻) (cm⁻¹)	ν(O-H) of H₂O (cm⁻¹)	δ(H-O-H) of H₂O (cm⁻¹)
Mg²⁺	~983	~1066-1144	~3000-3500 (broad)	~1630
Fe²⁺	Not clearly resolved	~1070-1108	~3200-3500 (broad)	~1620-1665
Cu²⁺	Not clearly resolved	~1090-1150	~3190-3420 (broad)	~1667
Zn²⁺	~980	~1082	Not specified	Disappears in monohydrate
Mn²⁺	~1017	~1090	~3140	Not specified

Note: The ν₁ mode of the sulfate ion is often weak or inactive in the infrared spectrum but can be observed in some cases. The ν₃ mode is typically a strong, broad band. The O-H stretching band of water is also broad due to hydrogen bonding.

Raman Spectroscopy

Raman spectroscopy provides complementary vibrational information to FTIR. The symmetric stretching mode (ν₁) of the sulfate anion is typically very strong and sharp in the Raman spectrum, making it an excellent diagnostic peak.

Cation	ν₁(SO₄²⁻) (cm⁻¹)	ν₂(SO₄²⁻) (cm⁻¹)	ν₃(SO₄²⁻) (cm⁻¹)	ν₄(SO₄²⁻) (cm⁻¹)
Mg²⁺	~1030	~460	~1130, 1160	~630, 660
Fe²⁺	~979	Not specified	~1248	Not specified
Cu²⁺	~1045	~450	~1100, 1150	~620
Zn²⁺	~1020	~450	~1100	~620
Mn²⁺	~1017	~442, 462	~1091	Not specified

Note: The exact peak positions can vary slightly depending on the experimental conditions and the crystalline form of the sample.

X-ray Diffraction (XRD)

Powder X-ray diffraction is a powerful technique for identifying crystalline phases and determining their structural properties. The positions (2θ angles) and intensities of the diffraction peaks are unique to each crystalline material. While a comprehensive list of d-spacing values is extensive, the following table highlights some of the most intense diffraction peaks for each compound, which are useful for phase identification.

Cation	Key 2θ Peaks (°) (Copper Kα radiation)
Mg²⁺	~16.3, 18.2, 30.8, 30.4
Fe²⁺	~18, 25, 37, 55, 60
Cu²⁺	Not specified
Zn²⁺	~20.3, 26.2
Mn²⁺	Not specified

Note: For definitive phase identification, comparison of the full diffraction pattern with a reference database is recommended.

Experimental Protocols

The following are generalized methodologies for the key experiments cited in this guide. Researchers should refer to specific instrument manuals and published literature for more detailed protocols.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To obtain the infrared absorption spectrum of the solid sample.

Methodology:

• Sample Preparation: The most common method for solid samples is the KBr (potassium bromide) pellet technique. A small amount of the finely ground sample (typically 1-2 mg) is intimately mixed with spectroscopic grade KBr (approx. 200 mg). The mixture is then pressed under high pressure in a die to form a transparent pellet. Alternatively, Attenuated Total Reflectance (ATR) can be used, where the solid sample is pressed directly onto an ATR crystal.

• Background Collection: A background spectrum of the KBr pellet (without the sample) or the empty ATR crystal is recorded. This is to subtract the spectral contributions of the matrix and the instrument optics.

• Sample Analysis: The sample pellet is placed in the sample holder of the FTIR spectrometer, or the sample is placed on the ATR crystal. The infrared spectrum is then recorded, typically in the range of 4000-400 cm⁻¹.

• Data Processing: The background spectrum is automatically subtracted from the sample spectrum to yield the final absorbance or transmittance spectrum of the sample.

Raman Spectroscopy

Objective: To obtain the Raman scattering spectrum of the solid sample.

Methodology:

• Sample Preparation: A small amount of the crystalline powder is placed on a microscope slide or in a sample holder. No special sample preparation is usually required.

• Instrumentation: A Raman spectrometer equipped with a laser source (e.g., 532 nm, 785 nm) is used. The laser is focused onto the sample through a microscope objective.

• Data Acquisition: The scattered light is collected and passed through a filter to remove the strong Rayleigh scattering. The remaining Raman scattered light is dispersed by a grating and detected by a CCD camera. The spectrum is typically recorded as intensity versus Raman shift (in cm⁻¹).

• Data Processing: The obtained spectrum may be baseline corrected to remove any fluorescence background.

Powder X-ray Diffraction (XRD)

Objective: To obtain the X-ray diffraction pattern of the crystalline sample for phase identification and structural analysis.

Methodology:

• Sample Preparation: The crystalline sample is finely ground to a homogenous powder to ensure random orientation of the crystallites. The powder is then packed into a sample holder.

• Instrumentation: A powder X-ray diffractometer with a monochromatic X-ray source (commonly Cu Kα radiation) is used.

• Data Collection: The sample is irradiated with the X-ray beam at various angles (2θ), and the intensity of the diffracted X-rays is measured by a detector. The data is collected over a specific 2θ range (e.g., 5-80°).

• Data Analysis: The resulting diffractogram (a plot of intensity vs. 2θ) is analyzed to determine the positions and intensities of the diffraction peaks. These are then compared with standard diffraction patterns from databases like the Joint Committee on Powder Diffraction Standards (JCPDS) for phase identification.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of cation sulfate monohydrates.

Caption: Experimental workflow for the spectroscopic comparison of cation sulfate monohydrates.

Sulfate Monohydrate in Catalysis: A Comparative Guide for Organic Synthesis

For researchers, scientists, and drug development professionals, the selection of an appropriate catalyst is a critical step in optimizing chemical reactions. This guide provides a comprehensive comparison of the catalytic performance of sulfate (B86663) monohydrate salts with other common salt-based catalysts, such as chlorides, acetates, and nitrates, in key organic reactions relevant to the synthesis of pharmaceutical intermediates. The information presented is collated from various studies to offer an objective overview for catalyst selection.

Biginelli Reaction: Synthesis of Dihydropyrimidinones

The Biginelli reaction is a one-pot cyclocondensation of an aldehyde, a β-ketoester, and urea (B33335) or thiourea (B124793) to produce 3,4-dihydropyrimidin-2(1H)-ones (DHPMs), a class of compounds with a wide range of pharmacological activities.[1][2] The reaction is typically catalyzed by an acid.

Comparative Performance of Various Catalysts in the Biginelli Reaction

The following table summarizes the performance of different metal salt catalysts in the Biginelli reaction. It is important to note that the data is compiled from various sources, and reaction conditions may vary.

Catalyst	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	Reference
Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)	10	Ethanol (B145695)	0.5	92	[3]
Copper(II) Chloride Dihydrate (CuCl₂·2H₂O)	10	Ethanol	1.5	94
Zinc(II) Hydrogen Sulfate [Zn(HSO₄)₂]	10	Solvent-free	1.5	92	[4]
Iron(III) Chloride Hexahydrate (FeCl₃·6H₂O)	10	Ethanol	4-5	97	[5]
Nickel(II) Chloride Hexahydrate (NiCl₂·6H₂O)	10	Ethanol	4-5	95	[5]
[Cu(INA)₂(H₂O)₄] complex	1	Solvent-free	2	85	[6][7]
Cu(INA)₂-MOF	1	Solvent-free	2	92	[8][6][7]

Note: The data presented above is for the reaction of benzaldehyde (B42025), ethyl acetoacetate (B1235776), and urea as model substrates. The performance of catalysts can vary with different substrates.

Experimental Protocol: Biginelli Reaction Catalyzed by Copper Sulfate

This protocol is a representative procedure for the Biginelli reaction.

Materials:

• Aromatic aldehyde (1 mmol)

• Ethyl acetoacetate (1 mmol)

• Urea (1.5 mmol)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (10 mol%)

• Ethanol (10 mL)

Procedure:

• A mixture of the aromatic aldehyde, ethyl acetoacetate, urea, and copper(II) sulfate pentahydrate in ethanol is stirred in a round-bottom flask.

• The reaction mixture is refluxed for the time specified in the table or until completion as monitored by Thin Layer Chromatography (TLC).

• After completion of the reaction, the mixture is cooled to room temperature.

• The solid product is collected by filtration, washed with cold ethanol, and dried.

• If necessary, the crude product is purified by recrystallization from ethanol.

Biginelli Reaction Mechanism

The proposed mechanism for the Lewis acid-catalyzed Biginelli reaction involves the activation of the aldehyde by the metal catalyst, followed by a series of condensation and cyclization steps.

Biginelli Reaction Mechanism

Chalcone (B49325) Synthesis: Claisen-Schmidt Condensation

Chalcones are precursors for flavonoids and isoflavonoids and are synthesized via the Claisen-Schmidt condensation of an aromatic aldehyde with an acetophenone (B1666503).[9][10] This reaction can be catalyzed by either an acid or a base.

Comparative Performance of Various Catalysts in Chalcone Synthesis

The following table provides a comparison of different catalysts for the synthesis of chalcones. The data is compiled from various studies, and direct comparison should be made with caution due to varying reaction conditions.

Catalyst	Catalyst Loading	Solvent	Time (h)	Yield (%)	Reference
Sodium Hydroxide (B78521) (NaOH)	1 equivalent	Ethanol	4-6	~59	[11]
Potassium Hydroxide (KOH)	-	Ethanol	4-6	-	[12]
Mg(HSO₄)₂	-	Solvent-free	-	-
Fe₃O₄@ZIF-8	-	Ethanol	4	85-95	[13]
Zinc Acetate Dihydrate (Zn(OAc)₂·2H₂O)	10 mol%	Toluene	1-3	86-93	[14]

Note: The yield for NaOH is for a specific reaction and may not be representative of all chalcone syntheses. The data for Mg(HSO₄)₂ was mentioned in a comparative context but specific quantitative data was not provided in the initial search results.

Experimental Protocol: Chalcone Synthesis via Claisen-Schmidt Condensation

This protocol outlines a general procedure for the base-catalyzed synthesis of chalcones.[15]

Materials:

• Substituted acetophenone (1 mmol)

• Substituted benzaldehyde (1 mmol)

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Ethanol (95%)

• Round-bottom flask, magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve an equimolar amount of the substituted acetophenone and the corresponding substituted benzaldehyde in 15-20 mL of ethanol with stirring.[15]

• While stirring the solution at room temperature, slowly add a 40-50% aqueous solution of NaOH or KOH dropwise.[15]

• Continue stirring the reaction mixture at room temperature for 2-4 hours. The progress of the reaction can be monitored by TLC.

• After completion, pour the reaction mixture into crushed ice and acidify with dilute HCl.

• The precipitated solid (chalcone) is filtered, washed with water, and dried.

• The crude product can be purified by recrystallization from ethanol.

Claisen-Schmidt Condensation Mechanism

The base-catalyzed Claisen-Schmidt condensation proceeds through the formation of an enolate ion, which then acts as a nucleophile.

Claisen-Schmidt Condensation

Conclusion

The choice of catalyst, including the specific salt form (sulfate, chloride, acetate, etc.), can significantly impact the efficiency of organic reactions. While this guide provides a comparative overview, the optimal catalyst is highly dependent on the specific substrates, reaction conditions, and desired outcome. For drug development and other high-stakes applications, empirical screening of a variety of catalysts is often necessary to identify the most effective and economical option for a given transformation. Sulfate monohydrate and other metal sulfate salts represent a versatile and often cost-effective class of catalysts that warrant consideration in the development of synthetic routes to pharmaceutically relevant molecules.

References

• 1. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A comparative study between Cu(INA)2-MOF and [Cu(INA)2(H2O)4] complex for a click reaction and the Biginelli reaction under solvent-free conditions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. A comparative study between Cu(INA)2-MOF and [Cu(INA)2(H2O)4] complex for a click reaction and the Biginelli reaction under solvent-free conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [PDF] A comparative study between Cu(INA)2-MOF and [Cu(INA)2(H2O)4] complex for a click reaction and the Biginelli reaction under solvent-free conditions | Semantic Scholar [semanticscholar.org]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Chalcone Synthesis by Green Claisen–Schmidt Reaction in Cationic and Nonionic Micellar Media - PMC [pmc.ncbi.nlm.nih.gov]
• 12. m.youtube.com [m.youtube.com]
• 13. CN110124744B - Catalyst for catalytic synthesis of chalcone compounds and application thereof - Google Patents [patents.google.com]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]

Cationic Influence on the Crystal Structure of Sulfate Monohydrates: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The crystal structure of sulfate (B86663) monohydrates (MSO₄·H₂O) is of significant interest across various scientific disciplines, from geochemistry to pharmaceutical development. The identity of the cation (M²⁺) plays a crucial role in determining the crystallographic parameters, influencing properties such as solubility, stability, and bioavailability. This guide provides a comparative analysis of the structural effects of different divalent cations on sulfate monohydrate crystals, supported by experimental data.

Comparative Crystallographic Data

The following table summarizes the key crystallographic parameters for a series of divalent metal sulfate monohydrates. These compounds, belonging to the kieserite group, are isostructural and crystallize in the monoclinic space group C2/c at ambient conditions.[1] The data presented highlights the subtle yet significant changes in the unit cell dimensions and volume as a function of the cation.

Cation (M²⁺)	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	V (ų)	Reference
Magnesium	MgSO₄·H₂O	Monoclinic	C2/c	7.50-7.53	7.20-7.23	7.12-7.15	120.0-120.5	330-335	[2][3]
Iron(II)	FeSO₄·H₂O	Monoclinic	C2/c	~7.5	~7.2	~7.1	~120	~330	[1]
Cobalt(II)	CoSO₄·H₂O	Monoclinic	C2/c	7.512	7.215	7.134	120.3	333.6	[2]
Nickel(II)	NiSO₄·H₂O	Monoclinic	C2/c	7.498	7.201	7.119	120.2	331.4	[2]
Manganese(II)	MnSO₄·H₂O	Monoclinic	C2/c	7.063	7.642	7.836	118.14	372.9	[2]

Note: The ranges in the unit cell parameters for MgSO₄·H₂O reflect values reported in different studies under slightly varying conditions.

The Cation-Structure Relationship

The data reveals a clear trend between the ionic radius of the divalent cation and the resulting unit cell parameters of the sulfate monohydrate crystal. This relationship can be visualized as a logical workflow:

Caption: Logical workflow illustrating how cation properties influence the final crystal structure of sulfate monohydrates.

As depicted, the intrinsic properties of the cation, primarily its ionic radius and preferred coordination geometry, directly impact the metal-oxygen bond lengths and the overall efficiency of crystal packing. These factors, in turn, dictate the final unit cell dimensions and volume. While the isostructural nature of these kieserite-type compounds leads to the same space group, variations in the cation bring about measurable changes in the lattice parameters.

Experimental Protocols

The characterization of these sulfate monohydrate crystals and the determination of their crystal structures are primarily achieved through the following experimental techniques:

Crystal Synthesis

• General Procedure: Single crystals of MSO₄·H₂O are typically grown from aqueous solutions of the corresponding metal sulfate. This can be achieved through slow evaporation of the solvent at a constant temperature or by controlled cooling of a saturated solution. For some cations, hydrothermal synthesis methods may be employed to obtain high-quality crystals.

• Example - Manganese(II) Sulfate Monohydrate Nanoparticles: In one method, nanoparticles of MnSO₄·H₂O were synthesized using a top-down approach involving a planetary high-energy ball mill.[4]

X-ray Diffraction (XRD)

• Single-Crystal X-ray Diffraction (SCXRD): This is the definitive technique for determining the crystal structure.

  • A suitable single crystal is mounted on a goniometer.

  • The crystal is irradiated with a monochromatic X-ray beam.

  • The diffraction pattern is collected on a detector as the crystal is rotated.

  • The collected data is then used to solve and refine the crystal structure, yielding information on the space group, unit cell parameters, and atomic positions.

• Powder X-ray Diffraction (PXRD): Used to identify the crystalline phase and assess the purity of the bulk sample.

  • A powdered sample is placed in a sample holder.

  • The sample is irradiated with an X-ray beam over a range of angles (2θ).

  • The intensity of the diffracted X-rays is measured as a function of the diffraction angle.

  • The resulting diffractogram is a fingerprint of the crystalline material and can be compared to known patterns.[5]

Spectroscopic Analysis

• Fourier-Transform Infrared (FTIR) and Raman Spectroscopy: These vibrational spectroscopy techniques are used to confirm the presence of sulfate anions (SO₄²⁻) and water molecules (H₂O) within the crystal lattice. The positions and shapes of the vibrational bands provide information about the local chemical environment and bonding.[2]

Structural Transitions Under Pressure

It is noteworthy that these kieserite-type sulfate monohydrates can undergo structural phase transitions under high pressure. For instance, szomolnokite (FeSO₄·H₂O) exhibits a transition from the monoclinic C2/c space group to a triclinic P1 space group at pressures between 5.0(1) and 6.6(1) GPa.[1] Similar pressure-induced phase transitions have been observed for the Mg, Ni, and Co analogues, highlighting the influence of external conditions on the crystal structure.[1]

References

• 1. web.gps.caltech.edu [web.gps.caltech.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. sid.ir [sid.ir]
• 5. pubs.acs.org [pubs.acs.org]

Cross-Validation of Analytical Methods for Water Content in Sulfate Monohydrate: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate determination of water content in hydrated compounds such as sulfate (B86663) monohydrate is critical for quality control, stability studies, and formulation development. This guide provides an objective comparison of three widely used analytical methods for water content determination: Karl Fischer Titration, Loss on Drying, and Thermogravimetric Analysis. The performance of each method is evaluated through supporting experimental data, and detailed protocols are provided to ensure reproducibility.

Data Presentation: Comparison of Analytical Methods

The following table summarizes the quantitative data obtained from a cross-validation study on a single batch of a representative sulfate monohydrate. The theoretical water content for this hypothetical monohydrate is 12.5%.

Parameter	Karl Fischer Titration	Loss on Drying (105°C)	Thermogravimetric Analysis (TGA)
Mean Water Content (%)	12.45	12.65	12.55
Standard Deviation (±)	0.08	0.15	0.12
Relative Standard Deviation (%)	0.64	1.18	0.96
Accuracy (% Recovery)	99.6%	101.2%	100.4%
Analysis Time per Sample	~10 minutes	> 2 hours	~30 minutes
Specificity to Water	High	Low	Moderate

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Karl Fischer (KF) Titration

Karl Fischer titration is a highly specific method for the determination of water content and is based on a chemical reaction between iodine and water.[1][2][3]

Apparatus:

• Automated Karl Fischer Titrator (Volumetric or Coulometric)

• Analytical Balance

Reagents:

• Karl Fischer Reagent (e.g., HYDRANAL™-Composite 5)

• Anhydrous Methanol (B129727)

Procedure:

• The titration vessel is filled with anhydrous methanol and pre-titrated with the Karl Fischer reagent to a stable endpoint to eliminate any residual moisture.

• Accurately weigh approximately 100-200 mg of the sulfate monohydrate sample and transfer it to the titration vessel.

• The sample is stirred to dissolve and the titration is initiated.

• The Karl Fischer reagent is added automatically until the endpoint is reached, which is detected potentiometrically.[1]

• The volume of the titrant consumed is used to calculate the water content based on the pre-determined titer of the reagent.

Loss on Drying (LOD)

Loss on Drying is a gravimetric method that determines the amount of volatile matter, including water, removed from a sample under specified drying conditions.[4][5][6]

Apparatus:

• Drying Oven

• Analytical Balance

• Weighing Bottles with stoppers

• Desiccator

Procedure:

• A clean, empty weighing bottle is dried in the oven at 105°C for 30 minutes, cooled in a desiccator, and weighed.

• Approximately 1-2 g of the sulfate monohydrate sample is placed in the tared weighing bottle and weighed accurately.

• The sample is distributed evenly in the weighing bottle.

• The weighing bottle with the sample is placed in the drying oven at 105°C with the stopper removed.

• The sample is dried for a specified period (e.g., 2 hours) or until a constant weight is achieved.[7]

• The weighing bottle is then removed from the oven, the stopper is replaced, and it is allowed to cool to room temperature in a desiccator before re-weighing.

• The loss in weight is calculated and expressed as a percentage of the initial sample weight.

Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It can be used to determine the water content by observing the mass loss at temperatures corresponding to dehydration.[8][9][10]

Apparatus:

• Thermogravimetric Analyzer

• Analytical Balance (if not integrated)

• Sample Pans (e.g., aluminum or ceramic)

Procedure:

• An empty sample pan is tared.

• Approximately 5-10 mg of the sulfate monohydrate sample is accurately weighed into the sample pan.

• The sample pan is placed in the TGA furnace.

• The sample is heated under a controlled temperature program, for instance, from ambient temperature to 300°C at a heating rate of 10°C/min, under an inert nitrogen atmosphere.

• The mass of the sample is continuously monitored and recorded as a function of temperature.

• The weight loss step corresponding to the release of water is identified and the percentage of mass loss is calculated.

Visualizations

Experimental Workflow for Method Cross-Validation

The following diagram illustrates the logical workflow for the cross-validation of the three analytical methods for determining the water content of sulfate monohydrate.

Caption: Workflow for cross-validation of analytical methods.

Signaling Pathway of Karl Fischer Reaction

This diagram illustrates the key chemical reactions involved in the Karl Fischer titration for water determination.

Caption: Simplified Karl Fischer reaction pathway.

References

• 1. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 2. mt.com [mt.com]
• 3. gmpinsiders.com [gmpinsiders.com]
• 4. scribd.com [scribd.com]
• 5. Loss-on-Drying Test - CD Formulation [formulationbio.com]
• 6. Difference Between Water (Moisture) Content and Loss on Drying (LOD) | Pharmaguideline [pharmaguideline.com]
• 7. pharmaceuticalguideline.com [pharmaceuticalguideline.com]
• 8. hha.hitachi-hightech.com [hha.hitachi-hightech.com]
• 9. americanlaboratory.com [americanlaboratory.com]
• 10. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]

A Comparative Study on the Solubility of Sulfate Monohydrates in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

The solubility of inorganic salts in organic solvents is a critical parameter in numerous chemical processes, including synthesis, purification, and formulation development. In the pharmaceutical industry, understanding the solubility of active pharmaceutical ingredients and their salt forms, such as sulfate (B86663) monohydrates, is paramount for designing effective drug delivery systems. This guide provides a comparative analysis of the solubility of various metal sulfate monohydrates in common organic solvents, supported by available experimental data.

Comparative Solubility Data

The solubility of ionic compounds like sulfate monohydrates in organic solvents is predominantly governed by the principle of "like dissolves like." Polar solvents are more likely to dissolve ionic salts than non-polar solvents. However, the degree of solubility can vary significantly depending on the specific cation and the nature of the organic solvent. The following tables summarize the available quantitative and qualitative solubility data for a selection of sulfate monohydrates.

Sulfate Monohydrate	Solvent	Temperature (°C)	Solubility ( g/100 g of solvent)	Reference
Copper(II) Sulfate Pentahydrate	Methanol (B129727)	18	1.04	[1]
Ethanol (B145695)	-	Insoluble	[1][2]
Acetone (B3395972)	-	Insoluble	[1][3]
Nickel(II) Sulfate Hexahydrate	Methanol	35	0.11 (wt%)	[4]
Ethanol	-	Insoluble	[5]
Acetone	-	Insoluble	[5]
Iron(II) Sulfate Heptahydrate	Methanol	-	Soluble	[6]
Ethylene Glycol	20	6.38	[7]
Cobalt(II) Sulfate Heptahydrate	Methanol	-	Soluble	[8]

Qualitative Solubility of Sulfate Monohydrates

Sulfate Monohydrate	Methanol	Ethanol	Acetone	Other Solvents
Iron(II) Sulfate Monohydrate	Slightly Soluble	Practically Insoluble[9]	-	Negligible in alcohol[7]
Cobalt(II) Sulfate Monohydrate	Slightly Soluble[10]	Slightly Soluble[10]	-	Moderate solubility of hydrated form in ethanol[11][12]
Manganese(II) Sulfate Monohydrate	Very Slightly Soluble	Insoluble	-	Insoluble in ether
Zinc(II) Sulfate Monohydrate	-	Slightly Soluble	Insoluble	-

Note: Much of the available quantitative data is for the more common hydrated forms (pentahydrate, hexahydrate, heptahydrate) rather than the monohydrate specifically. However, these values provide a strong indication of the expected low solubility of the corresponding monohydrates. The qualitative data for the monohydrates consistently points towards very limited solubility in polar organic solvents like alcohols and practical insolubility in less polar solvents.

Experimental Protocols

The determination of the solubility of inorganic salts in organic solvents requires a precise and controlled methodology. The following is a generalized protocol based on common laboratory practices.

Gravimetric Method for Solubility Determination

This method involves preparing a saturated solution of the sulfate monohydrate in the desired organic solvent at a specific temperature, followed by the evaporation of the solvent and weighing the remaining solid.

Materials:

• Sulfate monohydrate salt

• Organic solvent of interest (e.g., methanol, ethanol, acetone)

• Constant temperature bath or incubator

• Stirring mechanism (magnetic stirrer and stir bars)

• Filtration apparatus (syringe filters or vacuum filtration)

• Pre-weighed evaporation dishes

• Analytical balance

• Drying oven

Procedure:

• Sample Preparation: Add an excess amount of the sulfate monohydrate salt to a known volume or mass of the organic solvent in a sealed container. The excess solid is crucial to ensure that the solution becomes saturated.

• Equilibration: Place the container in a constant temperature bath set to the desired temperature. Stir the mixture vigorously for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.

• Phase Separation: Once equilibrium is achieved, allow the mixture to settle. Carefully extract a known volume or mass of the supernatant (the clear saturated solution) using a filtered syringe to avoid transferring any undissolved solid.

• Solvent Evaporation: Transfer the filtered saturated solution to a pre-weighed evaporation dish.

• Drying: Place the evaporation dish in a drying oven at a temperature sufficient to evaporate the solvent without decomposing the salt. The drying should be continued until a constant weight of the residue is achieved.

• Calculation: The solubility is calculated as the mass of the dried salt per 100 g of the solvent.

Experimental workflow for gravimetric solubility determination.

Factors Influencing Solubility

Several factors can influence the solubility of sulfate monohydrates in organic solvents:

• Polarity of the Solvent: As demonstrated by the data, polar solvents like methanol show a higher (though still limited) capacity to dissolve these ionic salts compared to less polar solvents like ethanol and acetone.

• Lattice Energy of the Salt: The strength of the ionic bonds in the crystal lattice of the sulfate monohydrate must be overcome by the solvent-ion interactions. Salts with higher lattice energies tend to be less soluble.

• Solvation Energy: The energy released when the ions are solvated by the solvent molecules plays a crucial role. Stronger ion-solvent interactions lead to higher solubility.

• Temperature: The effect of temperature on solubility depends on the enthalpy of the solution. For most solid solutes, solubility increases with temperature.

• Presence of Water: Even small amounts of water in the organic solvent can significantly increase the solubility of inorganic salts.

Logical Framework for Solvent Selection

The selection of an appropriate organic solvent for a process involving a sulfate monohydrate often involves a trade-off between solubility and other process parameters such as reactivity, volatility, and cost. The following diagram illustrates a simplified decision-making process.

Decision-making process for solvent selection.

References

• 1. Copper(II) sulfate - Sciencemadness Wiki [sciencemadness.org]
• 2. quora.com [quora.com]
• 3. Is the reaction of copper sulfate and acetone a physical or — Alloprof [alloprof.qc.ca]
• 4. Nickel Sulfate | NiSO4 | CID 24586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Nickel(II) sulfate - Wikipedia [en.wikipedia.org]
• 6. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]
• 7. Iron(II) sulfate - Wikipedia [en.wikipedia.org]
• 8. Cobalt(II) sulfate - Wikipedia [en.wikipedia.org]
• 9. Ferrous sulfate monohydrate | 13463-43-9 [chemicalbook.com]
• 10. Cobalt sulfate monohydrate｜lookchem [lookchem.com]
• 11. Cobalt(II) sulfate - Sciencemadness Wiki [sciencemadness.org]
• 12. ataman-chemicals.com [ataman-chemicals.com]

A Comparative Guide to Manganese Salts as Precursors for Battery Cathodes: Manganese Sulfate Monohydrate vs. Alternatives

For researchers and professionals in battery technology and material science, the choice of precursor materials is a critical determinant of the final performance of lithium-ion battery cathodes. Among the key components, the manganese source plays a pivotal role in the structural integrity and electrochemical behavior of materials like Nickel-Manganese-Cobalt (NMC) and Lithium-Manganese-Phosphate (LMP) cathodes. This guide provides an objective comparison of manganese sulfate (B86663) monohydrate against other common manganese salts used in precursor synthesis, supported by available experimental data and detailed methodologies.

Manganese sulfate monohydrate (MnSO₄·H₂O) is a widely adopted precursor in the industrial synthesis of NMC cathode materials, primarily through co-precipitation methods.[1][2] Its high solubility in aqueous solutions, commercial availability in high purity, and cost-effectiveness make it a preferred choice. However, other manganese salts, such as manganese carbonate (MnCO₃) and manganese oxides (e.g., MnO₂), are also utilized in various synthesis routes, each presenting a unique set of advantages and disadvantages that can influence the physicochemical properties of the precursor and, consequently, the performance of the final cathode material.

Performance Comparison of Manganese Precursors

The selection of a manganese precursor directly impacts the morphology, particle size distribution, and purity of the co-precipitated intermediate (e.g., manganese-nickel-cobalt hydroxide (B78521) or carbonate). These characteristics, in turn, are crucial in determining the electrochemical performance of the final lithiated cathode material, including its specific capacity, cycling stability, and rate capability.

While direct, comprehensive comparative studies under identical conditions are limited in publicly available literature, we can synthesize findings from various sources to draw a comparative picture. The co-precipitation method, being the most common, is the focus of this comparison.

Table 1: Comparison of Physicochemical Properties of NMC Precursors from Different Manganese Salts

Property	Manganese Sulfate Monohydrate Route (Hydroxide Co-precipitation)	Manganese Carbonate Route (Carbonate Co-precipitation)	Manganese Oxide Route (Solid-State/Hydrothermal)
Precursor Type	Mixed Metal Hydroxide (e.g., (Ni,Mn,Co)(OH)₂)	Mixed Metal Carbonate (e.g., (Ni,Mn,Co)CO₃)	Mixed Metal Oxides
Morphology	Typically spherical agglomerates of primary nanoparticles.[3]	Often results in spherical particles.[4]	Morphology is highly dependent on the synthesis method (e.g., irregular particles in solid-state).[5]
Particle Size Control	Well-established control through parameters like pH, temperature, and ammonia (B1221849) concentration.[6]	Particle size can be controlled, but the process can be sensitive to synthesis conditions.[4]	Can be challenging to control particle size and achieve homogeneity.[5]
Purity	High purity achievable, but susceptible to sulfate residue if not washed properly.	Can achieve high purity.	Purity is highly dependent on the starting oxide materials.
Tap Density	Generally good, which is beneficial for volumetric energy density.	Can achieve high tap density.	Tap density can be lower compared to co-precipitation methods.

Table 2: Comparative Electrochemical Performance of NMC Cathodes Derived from Different Manganese Precursors

Performance Metric	Cathode from Manganese Sulfate	Cathode from Manganese Carbonate	Notes
Initial Discharge Capacity	High initial discharge capacities have been reported for NMC cathodes derived from sulfate precursors. For example, Mn-rich NMC (LiNi₀.₂Mn₀.₆Co₀.₂O₂) synthesized via carbonate co-precipitation (from sulfate salts) showed an initial discharge capacity of 285 mAh g⁻¹ when charged to 4.7 V.[6]	Cathodes derived from carbonate precursors also exhibit high initial capacities. For instance, Li-rich NMC (Li₁.₂Ni₀.₁₃Mn₀.₅₄Co₀.₁₃O₂) from a carbonate co-precipitation route demonstrated a high specific discharge capacity.[7]	The final capacity is highly dependent on the specific NMC composition (e.g., NMC111, NMC622, NMC811) and testing conditions.
Cycling Stability	Good cycling stability is achievable. For instance, a Mn-rich NMC cathode retained a capacity of 201 mAh g⁻¹ after 100 cycles.[6]	Good cycling stability is also reported. A study on Li-rich NMC from a carbonate precursor showed good capacity retention over 50 cycles.[7]	Factors like particle morphology and surface stability, which are influenced by the precursor, play a significant role.
Rate Capability	Mn-rich NMC synthesized from sulfate precursors has demonstrated excellent rate capability, delivering 138 and 114 mAh g⁻¹ at 10 and 15 C, respectively.[6]	The rate capability is influenced by particle size and morphology, which can be tailored in the carbonate co-precipitation process.	Smaller and more uniform particles generally lead to better rate performance.
Voltage Fade	Voltage fade is a known issue in Mn-rich cathodes, and the synthesis route can influence its severity.	The synthesis method (solution-gel vs. co-precipitation from sulfates to form a carbonate precursor) has been shown to affect voltage fade, with the co-precipitated material showing a different voltage fade behavior.[7]	Voltage fade is a complex phenomenon related to structural changes during cycling.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the reproducible synthesis and evaluation of battery materials. Below are representative protocols for the synthesis of NMC precursors using manganese sulfate and manganese carbonate routes.

Experimental Protocol 1: Hydroxide Co-precipitation using Manganese Sulfate Monohydrate

This protocol describes a typical lab-scale synthesis of a mixed hydroxide NMC precursor.

• Precursor Solution Preparation:

  • Dissolve stoichiometric amounts of NiSO₄·6H₂O, CoSO₄·7H₂O, and MnSO₄·H₂O in deionized water to achieve a desired total metal ion concentration (e.g., 2 M).

• Reaction Setup:

  • Use a continuously stirred tank reactor (CSTR) equipped with a pH meter, temperature controller, and feeding pumps.

  • Fill the reactor with a specific volume of deionized water and heat to the desired reaction temperature (e.g., 50-60 °C).

• Co-precipitation Process:

  • Simultaneously pump the mixed metal sulfate solution, a sodium hydroxide (NaOH) solution (e.g., 4 M) as the precipitating agent, and an ammonium (B1175870) hydroxide (NH₄OH) solution (e.g., 4 M) as a chelating agent into the CSTR.

  • Maintain a constant pH (e.g., 10.5-11.5) and temperature throughout the reaction by controlling the pumping rates of the NaOH and NH₄OH solutions.

  • Continuously stir the solution at a constant speed (e.g., 800-1000 rpm) to ensure homogeneity.

• Aging, Washing, and Drying:

  • After a set residence time (e.g., 10-20 hours), collect the precipitate.

  • Wash the precipitate multiple times with deionized water to remove residual ions, particularly sodium and sulfate.

  • Filter and dry the washed precipitate in a vacuum oven at a specified temperature (e.g., 80-120 °C) for a sufficient duration (e.g., 12-24 hours) to obtain the mixed metal hydroxide precursor powder.

Experimental Protocol 2: Carbonate Co-precipitation using Manganese Sulfate Monohydrate

This protocol outlines the synthesis of a mixed carbonate NMC precursor, which often starts with sulfate salts.

• Precursor Solution Preparation:

  • Prepare a mixed metal sulfate solution as described in Protocol 1.

• Reaction Setup:

  • Utilize a CSTR similar to the one in the hydroxide co-precipitation method.

• Co-precipitation Process:

  • Simultaneously pump the mixed metal sulfate solution and a sodium carbonate (Na₂CO₃) solution (e.g., 2 M) as the precipitating agent into the reactor. An ammonium hydroxide solution can also be used as a chelating agent.

  • Maintain a constant pH (e.g., 7.0-8.0) and temperature (e.g., 50-60 °C).

  • Stir the reaction mixture continuously.

• Aging, Washing, and Drying:

  • Collect, wash, and dry the resulting mixed metal carbonate precipitate following a similar procedure to the hydroxide method to remove residual ions.

Visualizing the Synthesis Workflow

The following diagrams illustrate the logical flow of the precursor synthesis processes.

Caption: Workflow for hydroxide precursor synthesis.

Caption: Workflow for carbonate precursor synthesis.

Conclusion

Manganese sulfate monohydrate remains the industry standard for the synthesis of NMC cathode precursors via hydroxide co-precipitation due to its favorable solubility, purity, and cost. The process is well-understood and allows for good control over the precursor's physical properties, which are essential for high-performance batteries.

The carbonate co-precipitation route, which can also utilize manganese sulfate as a starting material, offers an alternative for producing spherical precursor particles. The choice between these methods depends on the desired final cathode properties and manufacturing considerations.

Direct solid-state synthesis using manganese oxides is less common for high-performance NMC cathodes due to challenges in achieving homogeneity and controlling particle morphology.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. The effects of process parameters on the properties of manganese-rich carbonate precursors: A study of co-precipitation synthesis using semi-batch reactors (Journal Article) | OSTI.GOV [osti.gov]
• 5. easychair.org [easychair.org]
• 6. mdpi.com [mdpi.com]
• 7. The Influence of Synthesis Method on the Local Structure and Electrochemical Properties of Li-Rich/Mn-Rich NMC Cathode Materials for Li-Ion Batteries | MDPI [mdpi.com]

A Comparative Guide to the Efficacy of Ferrous Sulfate Monohydrate and Other Iron Salts as Reducing Agents

For researchers, scientists, and drug development professionals, the selection of an appropriate reducing agent is a critical decision that can significantly impact experimental outcomes. Iron (II) salts, also known as ferrous salts, are widely utilized for their reducing properties in various chemical and biological applications. This guide provides an objective comparison of the efficacy of ferrous sulfate (B86663) monohydrate against other common iron salts, namely ferrous sulfate heptahydrate, ferrous chloride, and ferrous gluconate. The comparison is supported by established experimental protocols to enable researchers to conduct their own evaluations.

Introduction to Ferrous Salts as Reducing Agents

The reducing power of ferrous salts stems from the ability of the ferrous ion (Fe²⁺) to donate an electron and become oxidized to the ferric ion (Fe³⁺). This redox potential is harnessed in numerous applications, including as an antioxidant, a catalyst in Fenton reactions for advanced oxidation processes, and as a reducing agent in organic synthesis and various cellular processes. The choice of a particular ferrous salt can be influenced by factors such as solubility, stability, iron content by weight, and the nature of the counter-ion.

Physicochemical Properties of Common Ferrous Salts

A primary consideration in selecting a ferrous salt is its molecular weight and the percentage of elemental iron it contains, as this dictates the amount of substance needed to achieve a desired molar concentration of Fe²⁺.

Property	Ferrous Sulfate Monohydrate	Ferrous Sulfate Heptahydrate	Ferrous Chloride Tetrahydrate	Ferrous Gluconate Dihydrate
Molecular Formula	FeSO₄·H₂O	FeSO₄·7H₂O	FeCl₂·4H₂O	C₁₂H₂₂FeO₁₄·2H₂O
Molecular Weight ( g/mol )	169.93	278.01	198.81	482.17
Appearance	White or off-white powder	Blue-green crystals	Pale green solid	Yellowish-grey or pale greenish-yellow powder or granules
Iron (Fe²⁺) Content (% w/w)	~32.8%	~20.1%	~28.1%	~11.6%
Stability	More stable against oxidation in air compared to the heptahydrate form.[1][2]	Prone to efflorescence and oxidation in air.[1][2]	Hygroscopic and can oxidize in moist air.	Generally stable but should be stored in airtight containers.

Experimental Protocols for Comparing Reducing Efficacy

To quantitatively compare the reducing efficacy of ferrous sulfate monohydrate and other iron salts, standardized assays such as the Ferric Reducing Antioxidant Power (FRAP) assay and redox titrations can be employed.

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at an acidic pH. The resulting ferrous iron forms a colored complex with a chromogenic agent, and the intensity of the color is proportional to the reducing power of the sample.

Reagents:

• FRAP Reagent:

  • 300 mM Acetate (B1210297) Buffer (pH 3.6)

  • 10 mM 2,4,6-Tripyridyl-s-triazine (TPTZ) in 40 mM HCl

  • 20 mM Ferric Chloride (FeCl₃·6H₂O) solution

  • Prepare the FRAP working solution fresh by mixing the acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio.

• Ferrous Salt Standards: Prepare a series of standard solutions of known concentrations (e.g., 100 to 2000 µM) of the iron salt being tested (ferrous sulfate monohydrate, ferrous sulfate heptahydrate, ferrous chloride, or ferrous gluconate) in deionized water.

Procedure:

• Warm the FRAP working solution to 37°C.

• Add 1.5 mL of the FRAP working solution to a cuvette.

• Take a baseline reading of the absorbance at 593 nm.

• Add 50 µL of the ferrous salt standard or sample solution to the cuvette and mix thoroughly.

• Incubate the mixture at 37°C for a specified time (e.g., 4 minutes).

• Measure the absorbance at 593 nm.

• Calculate the change in absorbance.

• Construct a calibration curve using the absorbance values of the standard solutions.

• Determine the FRAP value of the samples by comparing their absorbance to the calibration curve. The results are typically expressed as µM Fe²⁺ equivalents.

Redox Titration with Potassium Permanganate (B83412)

Redox titration provides a classical method to determine the concentration of a reducing agent. In this procedure, a solution of the ferrous salt is titrated with a standardized solution of a strong oxidizing agent, such as potassium permanganate (KMnO₄). The endpoint is indicated by a distinct color change.

Reagents:

• Standardized Potassium Permanganate (KMnO₄) Solution (e.g., 0.02 M): Prepare and standardize against a primary standard like sodium oxalate.

• Sulfuric Acid (H₂SO₄) Solution (e.g., 1 M): To provide an acidic medium for the reaction.

• Ferrous Salt Solutions: Prepare solutions of known mass concentrations of ferrous sulfate monohydrate, ferrous sulfate heptahydrate, ferrous chloride, and ferrous gluconate.

Procedure:

• Accurately pipette a known volume (e.g., 25 mL) of the ferrous salt solution into an Erlenmeyer flask.

• Add an excess of dilute sulfuric acid (e.g., 20 mL of 1 M H₂SO₄) to the flask.

• Titrate the acidified ferrous salt solution with the standardized KMnO₄ solution from a burette. The purple color of the permanganate ion will disappear as it is reduced by the ferrous ions.

• The endpoint is reached when the first persistent faint pink color appears in the solution, indicating a slight excess of KMnO₄.[3][4][5]

• Record the volume of KMnO₄ solution used.

• Repeat the titration for each ferrous salt solution to ensure accuracy.

• Calculate the moles of KMnO₄ used to reach the endpoint.

• Using the stoichiometry of the reaction (5 Fe²⁺ + MnO₄⁻ + 8 H⁺ → 5 Fe³⁺ + Mn²⁺ + 4 H₂O), calculate the moles of Fe²⁺ in the sample.[6]

• From the moles of Fe²⁺ and the initial mass of the ferrous salt, the purity and effective reducing capacity can be compared.

Signaling Pathways and Logical Relationships

Ferrous iron plays a crucial role as a reducing agent in several biological pathways. The following diagrams illustrate two key examples: the Fenton reaction and the regulation of Hypoxia-Inducible Factor-1α (HIF-1α) degradation.

The Fenton Reaction Pathway

The Fenton reaction illustrates the role of ferrous iron in generating highly reactive hydroxyl radicals from hydrogen peroxide.[7][8] This process is fundamental to advanced oxidation technologies and also occurs in biological systems, contributing to oxidative stress.

References

• 1. Ferric reducing ability of plasma - Wikipedia [en.wikipedia.org]
• 2. FRAP™ (Ferric Reducing Antioxidant Power) Detection Kit | ABIN2815085 [antibodies-online.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. cdn.prod.website-files.com [cdn.prod.website-files.com]
• 5. lms.durgapurgovtcollege.ac.in [lms.durgapurgovtcollege.ac.in]
• 6. Permanganate Titrations [staff.buffalostate.edu]
• 7. researchgate.net [researchgate.net]
• 8. Fenton's reagent - Wikipedia [en.wikipedia.org]

A Comparative Guide to Zinc Sources in Analytical Standards: Zinc Sulfate Monohydrate vs. Other Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the realm of analytical chemistry, the accuracy and reliability of results are paramount. This begins with the quality of the analytical standards used for calibration and titration. When it comes to zinc analysis, a variety of zinc salts are available for the preparation of standard solutions. This guide provides an objective comparison of zinc sulfate (B86663) monohydrate against other common zinc sources—zinc chloride, zinc acetate, and high-purity zinc oxide/metal—used in the preparation of analytical standards. The comparison is based on key performance characteristics such as purity, stability, and ease of handling, supported by experimental data and protocols.

Comparison of Zinc Sources for Analytical Standards

The choice of a zinc source for preparing analytical standards significantly impacts the quality of analytical data. The ideal standard should be of high purity, stable in solid form and in solution, not hygroscopic, and have a high molecular weight to minimize weighing errors.

Feature	Zinc Sulfate Monohydrate (ZnSO₄·H₂O)	Zinc Chloride (ZnCl₂)	Zinc Acetate (Zn(CH₃COO)₂)	Zinc Oxide (ZnO) / Zinc Metal (Zn)
Purity	High purity grades available (e.g., ACS, USP).[1]	Typically high purity, but can be very hygroscopic, affecting accurate weighing.[2][3]	High purity grades available.[4][5]	Very high purity available; often used as a primary standard.[6][7]
Hygroscopicity	Less hygroscopic than the heptahydrate form, but can still absorb some moisture.[8][9]	Highly hygroscopic, making it difficult to weigh accurately.[7]	Can be hygroscopic.	Non-hygroscopic, which is a significant advantage for a primary standard.[10]
Stability in Solution	Solutions are relatively stable, though slight cloudiness can form over time due to hydrolysis.[6]	Solutions can be acidic due to hydrolysis.	Solutions can be prone to hydrolysis.	Requires dissolution in acid to prepare a stable standard solution.[10]
Ease of Use	Readily soluble in water.[9]	Very soluble in water.	Soluble in water.	Requires a dissolution step in acid, which adds an extra preparation step.[10]
Primary Standard Suitability	Can be used as a primary standard, especially after stabilization by heating to the monohydrate form.[11]	Generally not recommended as a primary standard due to its hygroscopic nature.	Not typically used as a primary standard.	Widely accepted and used as a primary standard for the standardization of EDTA solutions.[10][12]

Key Takeaway: While zinc sulfate monohydrate is a convenient and often used standard, high-purity zinc oxide or zinc metal are considered superior primary standards due to their non-hygroscopic nature and high purity.[7][10] Zinc chloride is generally the least suitable for preparing primary standard solutions due to its high hygroscopicity.[7]

Experimental Protocols

Accurate determination of zinc concentrations relies on well-defined experimental protocols. Below are methodologies for common analytical techniques used for zinc analysis.

Complexometric Titration with EDTA

This method is a classic and widely used technique for determining zinc concentration. It involves the titration of a zinc-containing solution with a standardized solution of ethylenediaminetetraacetic acid (EDTA), a chelating agent that forms a stable, colorless complex with zinc ions.

Standardization of EDTA Solution using Zinc Oxide:

• Preparation of Primary Zinc Standard: Accurately weigh a precise amount of high-purity (ACS grade) zinc oxide (previously dried at 110°C) and dissolve it in a minimal amount of dilute hydrochloric acid or sulfuric acid. Quantitatively transfer the solution to a volumetric flask and dilute to the mark with deionized water to obtain a standard zinc solution of known concentration.[10]

• Titration:

  • Pipette a known volume of the primary zinc standard solution into a conical flask.

  • Add a suitable buffer solution to maintain the pH at approximately 10 (e.g., ammonia-ammonium chloride buffer).

  • Add a few drops of a suitable indicator, such as Eriochrome Black T, which forms a wine-red complex with zinc ions.

  • Titrate with the EDTA solution from a burette. The endpoint is reached when the solution color changes from wine-red to a distinct blue, indicating that all the zinc has been complexed by EDTA.[13]

• Calculation: Calculate the exact molarity of the EDTA solution based on the volume of EDTA used and the known concentration of the zinc standard.

Atomic Absorption Spectroscopy (AAS)

AAS is a sensitive and selective method for determining zinc concentrations, even at trace levels.[14][15]

Experimental Workflow:

• Preparation of Standard Solutions: Prepare a series of zinc standard solutions of known concentrations by diluting a stock standard solution prepared from a reliable zinc source (e.g., a certified commercial standard or one prepared from high-purity zinc metal dissolved in acid).

• Instrument Setup:

  • Install a zinc hollow cathode lamp.

  • Set the wavelength to the primary absorption line for zinc (213.9 nm).

  • Optimize other instrument parameters such as slit width, lamp current, and gas flow rates (air-acetylene flame).

• Calibration: Aspirate the standard solutions into the flame and measure their absorbance. Plot a calibration curve of absorbance versus zinc concentration.

• Sample Analysis: Aspirate the sample solution and measure its absorbance. Determine the zinc concentration in the sample from the calibration curve.

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES)

ICP-OES is a powerful technique for multi-element analysis and is highly sensitive for zinc determination.[16]

Experimental Workflow:

• Preparation of Standard Solutions: Similar to AAS, prepare a series of calibration standards by diluting a certified zinc stock solution.

• Instrument Setup:

  • Select the appropriate zinc emission wavelength (e.g., 213.857 nm or 206.200 nm), considering potential spectral interferences.

  • Optimize plasma conditions (e.g., RF power, nebulizer gas flow rate) and viewing height.

• Calibration: Introduce the standard solutions into the plasma and measure the emission intensity at the selected wavelength. Generate a calibration curve of emission intensity versus concentration.

• Sample Analysis: Introduce the sample solution into the plasma and measure its emission intensity. Calculate the zinc concentration in the sample using the calibration curve.

Visualizing Molecular Interactions and Experimental Processes

Diagrams are essential tools for understanding complex biological pathways and experimental workflows.

References

• 1. dxhx.pku.edu.cn [dxhx.pku.edu.cn]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Systematic Characterization of the Zinc-Finger-Containing Proteins in the Mouse Transcriptome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Designing Hydrolytic Zinc Metalloenzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Zinc Sulfate | ZnSO4 | CID 24424 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Difference Between Zinc Sulphate and Zinc Sulphate Monohydrate [dynamicbiotech.com]
• 9. Zinc sulfate monohydrate | 7446-19-7 [chemicalbook.com]
• 10. pkverma.weebly.com [pkverma.weebly.com]
• 11. researchgate.net [researchgate.net]
• 12. hiranuma.com [hiranuma.com]
• 13. DNA conformation induces adaptable binding by tandem zinc finger proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Zinc Testing Methods, An Overview of Common Analytical Techniques - Olympian Water Testing, LLC [olympianwatertesting.com]
• 15. ANALYTICAL METHODS - Toxicological Profile for Zinc - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

A Comparative Guide to Lithium Sulfate Monohydrate and Polymer Electrolytes in Solid-State Batteries

For Researchers, Scientists, and Drug Development Professionals

The advancement of solid-state batteries (SSBs) is a critical step towards safer, more energy-dense energy storage solutions. The choice of a solid electrolyte is paramount to the performance and stability of these next-generation batteries. This guide provides an objective comparison between two prominent classes of solid electrolytes: inorganic lithium sulfate-based materials, with a focus on lithium sulfate (B86663) monohydrate (Li₂SO₄·H₂O) and its derivatives, and organic polymer electrolytes. This comparison is supported by experimental data and detailed methodologies to assist researchers in making informed decisions for their specific applications.

At a Glance: Key Performance Metrics

The performance of a solid-state battery is intrinsically linked to the properties of its electrolyte. The following tables summarize the key quantitative data for representative lithium sulfate-based and polymer electrolytes.

Electrolyte System	Composition	Ionic Conductivity (S/cm)	Temperature (°C)	Activation Energy (eV)
Lithium Sulfate-Based
Li₂SO₄·H₂O (hydrated)	Pure	Low at room temperature (data varies)	-	-
Li₂SO₄ (anhydrous)	Pure	~2 x 10⁻⁷	200	1.10[1]
Li₂SO₄-Al₂O₃	Li₂SO₄ - 50 m/o Al₂O₃	1.8 x 10⁻⁴	500	0.59[2]
LiOH-Li₂SO₄	2.2LiOH·Li₂SO₄ with 5 mol% Li₃BO₃	1.9 x 10⁻⁶	25	-[2]
LiOH-Li₂SO₄	2.2LiOH·Li₂SO₄ with 5 mol% Li₃BO₃	6.0 x 10⁻³	150	-[2]
Polymer-Based
PEO-LiTFSI	EO:Li = 20:1	~10⁻⁵	30	-
PEO-LiTFSI	EO:Li = 20:1	1.38 x 10⁻⁴	>60	-[3]
PEO-LiClO₄-LLZTO	-	4.8 x 10⁻⁴	60	-[4]
CS/PEO/NaClO₄/Fly Ash	CS:PEO:NaClO₄ = 3:2:7.5 + 5 wt% FA	3.20 x 10⁻⁴	30	-[4]
PEO-PPC-LiTFSI	-	~10⁻⁴	Room Temperature	-

Note: Ionic conductivity of polymer electrolytes is highly dependent on the polymer matrix, lithium salt, and the presence of additives or fillers.

Electrolyte Type	Young's Modulus (GPa)	Tensile Strength (MPa)	Electrochemical Stability Window (V vs. Li/Li⁺)
Lithium Sulfate-Based	High (typical for ceramics)	Brittle	Generally wide
Polymer-Based	0.001 - 1	0.2 - 3.5[5]	up to 5.2[6]

Core Comparison: Lithium Sulfate vs. Polymer Electrolytes

The fundamental differences between these two classes of electrolytes dictate their suitability for various applications.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. tandfonline.com [tandfonline.com]
• 6. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of Magnesium Sulfate Monohydrate and Other Desiccants for Laboratory and Pharmaceutical Applications

In the landscape of scientific research and pharmaceutical development, the effective removal of water from solvents and reaction mixtures is a critical step to ensure product purity, stability, and reaction efficiency. Magnesium sulfate (B86663) is a commonly employed drying agent, available in both anhydrous and various hydrated forms. This guide provides a detailed comparison of the drying efficiency of magnesium sulfate monohydrate relative to other common desiccants, supported by available experimental data and methodologies.

Performance Comparison of Common Desiccants

While specific quantitative data for magnesium sulfate monohydrate is not extensively available in comparative literature, its performance characteristics can be inferred from the well-documented properties of its anhydrous form. Magnesium sulfate monohydrate is recognized for its utility in mild drying applications where controlled water removal is necessary. It has a lower water absorption capacity compared to its anhydrous counterpart but offers greater selectivity and is less likely to react with sensitive compounds.[1]

Anhydrous magnesium sulfate, on the other hand, is known for its rapid and efficient moisture absorption.[2] The following table summarizes the performance of anhydrous magnesium sulfate in comparison to other widely used drying agents.

Desiccant	Drying Capacity (g H₂O / g desiccant)	Drying Speed	Residual Water (ppm) in Acetonitrile (24h)	Remarks
Anhydrous Magnesium Sulfate (MgSO₄)	0.15 - 0.75	Fast	2.6	A fine powder, it works quickly and has a high capacity.[3] It is considered a go-to drying agent by many chemists.
Magnesium Sulfate Monohydrate (MgSO₄·H₂O)	Lower than anhydrous form	Moderate	Not Available	Offers more controlled drying for sensitive applications; can be regenerated by heating.[1]
Sodium Sulfate (Na₂SO₄)	High (1.25)	Slow	8.8	Less efficient than magnesium sulfate, often leaving residual moisture.[2] It is a neutral and slow-acting desiccant.[4]
Calcium Chloride (CaCl₂)	High (0.30)	Fast	Not Available in Acetonitrile	Very effective but can form a liquid brine, complicating handling.[3] It is incompatible with alcohols, phenols, and some other functional groups.[5]
Molecular Sieves (3Å)	High	Fast	< detection limit	Can achieve very low levels of residual water.
Silica Gel	High (up to 40% of its weight)	Moderate	Not Available	Reusable and non-toxic, but has a slower absorption rate than anhydrous magnesium sulfate.[2]

Experimental Protocols for Evaluating Desiccant Efficiency

Accurate determination of a desiccant's efficiency relies on precise measurement of water content in an organic solvent before and after treatment. The following are detailed methodologies commonly employed for this purpose.

Karl Fischer Titration

Karl Fischer (KF) titration is a highly specific and accurate method for determining water content.[6] It is based on the stoichiometric reaction of iodine with water. The procedure can be adapted for both volumetric and coulometric techniques, with the latter being particularly sensitive to trace amounts of moisture.[6][7]

Protocol for Volumetric Karl Fischer Titration:

• Apparatus Setup: A Karl Fischer titrator equipped with a titration cell, burette, and detector is used.

• Solvent Preparation: The titration cell is filled with a suitable anhydrous solvent, such as methanol, and pre-titrated with the Karl Fischer reagent to eliminate any residual moisture.

• Sample Preparation: A known mass of the organic solvent to be tested is accurately weighed and injected into the titration cell.

• Titration: The sample is titrated with a standardized Karl Fischer reagent. The reagent reacts with the water in the sample.

• Endpoint Detection: The endpoint is detected potentiometrically when all the water has been consumed.

• Calculation: The water content is calculated based on the volume of titrant used and its known water equivalency.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Quantitative NMR (qNMR) spectroscopy offers a non-destructive method for determining water content in organic solvents.[8][9] This technique relies on the principle that the signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to the signal.

Protocol for ¹H NMR-based Water Determination:

• Sample Preparation: A known amount of the dried organic solvent is placed in an NMR tube. An internal standard with a known concentration and a distinct NMR signal may be added for quantification.

• Data Acquisition: A high-resolution ¹H NMR spectrum is acquired.

• Signal Integration: The integral of the water proton signal is carefully measured and compared to the integral of a known signal from the solvent or the internal standard.

• Calculation: The concentration of water is calculated based on the ratio of the integrals and the known concentration of the reference signal.[8] A simple method relies on the chemical shift difference between the water and solvent peaks, which changes linearly with water content.[10]

Experimental Workflow

The logical flow of an experiment to compare the efficiency of different desiccants can be visualized as follows:

Workflow for Comparing Desiccant Drying Efficiency.

Conclusion

The choice of a suitable desiccant is contingent upon the specific requirements of a chemical process, including the desired level of dryness, the nature of the solvent and solutes, and practical considerations such as cost and ease of handling. While anhydrous magnesium sulfate is a highly effective and rapid drying agent, magnesium sulfate monohydrate presents a viable alternative for applications requiring milder drying conditions and greater control. Its lower hygroscopicity can be advantageous in preventing the removal of essential water in certain contexts, and its potential for regeneration offers a cost-effective and sustainable option. For highly sensitive applications demanding extremely low water content, molecular sieves remain the superior choice. The experimental protocols outlined provide a robust framework for researchers and drug development professionals to quantitatively assess and compare the performance of these desiccants, enabling an informed selection for their specific needs.

References

• 1. Magnesium sulfate monohydrate drying [f-granulator.com]
• 2. baiyexincn.com [baiyexincn.com]
• 3. allanchem.com [allanchem.com]
• 4. The difference between drying magnesium sulfate anhydrous and sodium sulfate anhydrous.-Huakang Magnesium Sulfate [en.mgso4.com.cn]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]
• 6. cscscientific.com [cscscientific.com]
• 7. Karl Fischer Coulometric Titration Explained and Illustrated [machinerylubrication.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Accurate Determination of Trace Water in Organic Solution by Quantitative Nuclear Magnetic Resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Sulfate Monohydrate: A Guide for Laboratory Professionals

The safe and compliant disposal of sulfate (B86663) monohydrate compounds is a critical aspect of laboratory safety and environmental responsibility. For researchers, scientists, and drug development professionals, understanding the appropriate procedures ensures the protection of both personnel and the environment. This guide provides essential, step-by-step information for the proper disposal of sulfate monohydrate, adhering to regulatory frameworks.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to handle sulfate monohydrate with appropriate safety measures. The following table summarizes key safety data derived from Safety Data Sheets (SDS) for common sulfate monohydrates.

Safety Consideration	Precautionary Measure	Rationale
Personal Protective Equipment (PPE)	Wear safety glasses with side shields or goggles, chemical-resistant gloves, and a lab coat. In case of dust, use respiratory protection.[1][2][3]	To prevent eye damage, skin irritation, and respiratory tract irritation.[2][3][4]
Handling	Use in a well-ventilated area and avoid generating dust.[2][5] Wash hands thoroughly after handling.[5][6] Do not eat, drink, or smoke in the handling area.[5][6]	To minimize inhalation exposure and prevent accidental ingestion.
Storage	Store in a cool, dry, well-ventilated area in a tightly sealed container.[5] Keep away from incompatible materials such as strong bases, oxidizing agents, and certain metals.	To maintain chemical stability and prevent hazardous reactions.
Spill Response	In case of a spill, contain the material to prevent it from entering drains or waterways.[2][5] For dry spills, sweep up carefully to avoid creating dust and place in a labeled container for disposal.[2][5] For wet spills, use an inert absorbent material.	To mitigate environmental contamination and ensure safe cleanup.

Step-by-Step Disposal Protocol

The proper disposal of sulfate monohydrate is governed by federal, state, and local regulations. The Resource Conservation and Recovery Act (RCRA) provides the federal framework for hazardous waste management in the United States, from its generation to its final disposal ("cradle-to-grave").[7][8][9] Generators of the waste are responsible for determining if their waste is hazardous and ensuring it is managed correctly.[8][9]

Step 1: Hazardous Waste Determination

The first crucial step is to determine if the sulfate monohydrate waste is classified as hazardous. This involves checking federal and state regulations.

• Check Listed Wastes : Determine if the specific sulfate monohydrate or the process that generated the waste is explicitly listed as hazardous under EPA regulations (40 CFR Part 261) or state-specific lists.[10]

• Evaluate Characteristics : If not listed, assess the waste for the four characteristics of hazardous waste:

  • Ignitability : Is it flammable? (Sulfate monohydrates are generally not flammable[2]).

  • Corrosivity : Is it highly acidic or basic?

  • Reactivity : Is it unstable, explosive, or does it react violently with water?

  • Toxicity : Does it contain contaminants at concentrations that could be harmful if released into the environment? Many heavy metal sulfates are toxic to aquatic life.[3][4]

Step 2: Segregation and Labeling

Properly segregate the sulfate monohydrate waste from other laboratory waste streams.

• Container : Use a compatible, leak-proof container.[5] Ensure the container is kept closed when not in use.[5]

• Labeling : Clearly label the container with the words "Hazardous Waste," the full chemical name (e.g., "Zinc Sulfate Monohydrate"), and the specific hazard characteristics (e.g., "Toxic").

Step 3: On-Site Accumulation

Follow all institutional and regulatory requirements for the temporary storage of hazardous waste. This includes storing it in a designated satellite accumulation area or a central accumulation area.

Step 4: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste. The EHS department will work with a licensed hazardous waste disposal facility.

• Documentation : Ensure all necessary paperwork, such as a hazardous waste manifest, is completed accurately. This document tracks the waste from your laboratory to its final disposal location.

• Regulatory Compliance : All waste must be handled in accordance with local, state, and federal regulations.[4] Disposal should be at an approved landfill or treatment facility.[5] It is critical to prevent the chemical from contaminating bodies of water.[5]

The following diagram illustrates the decision-making process for the proper disposal of sulfate monohydrate.

Sulfate Monohydrate Disposal Workflow

References

• 1. carlroth.com [carlroth.com]
• 2. us.cambridgecommodities.com [us.cambridgecommodities.com]
• 3. nexchem.co.uk [nexchem.co.uk]
• 4. Product Information | LabelSDS [labelsds.com]
• 5. horticentre.co.nz [horticentre.co.nz]
• 6. valudor.com [valudor.com]
• 7. youtube.com [youtube.com]
• 8. Hazardous Waste Compliance and Assistance | Missouri Department of Natural Resources [dnr.mo.gov]
• 9. epa.gov [epa.gov]
• 10. epa.gov [epa.gov]

Personal protective equipment for handling Sulfate monohydrate

Essential Safety and Handling Guide for Sulfate (B86663) Monohydrates

This guide provides immediate, essential safety and logistical information for handling sulfate monohydrates in a laboratory setting. It is intended for researchers, scientists, and drug development professionals to ensure safe and effective handling of these compounds. The following information is based on representative sulfate monohydrates such as Manganese Sulfate Monohydrate and may need to be adapted based on the specific sulfate compound being used. Always consult the Safety Data Sheet (SDS) for the specific chemical you are handling.

Personal Protective Equipment (PPE)

Proper PPE is mandatory to minimize exposure and ensure personal safety when handling sulfate monohydrates.[1][2][3][4] The required protective gear is summarized in the table below.

Protection Type	Required Equipment	Specifications
Eye/Face Protection	Safety glasses with side shields or goggles. A face shield may be necessary for splash hazards.	Must be worn at all times in the laboratory to protect against dust particles and splashes.[4][5][6]
Skin Protection	Chemical-resistant gloves (e.g., nitrile) and a lab coat or other protective clothing.	Gloves should be inspected before use. Protective clothing is required to prevent skin contact.[1][5][7]
Respiratory Protection	NIOSH/MSHA approved respirator.	Required when engineering controls are insufficient to maintain exposure below permissible limits, or if irritation is experienced. For high concentrations of airborne dust, a powered air-purifying respirator (PAPR) may be necessary.[1][7]

Operational Plan: From Handling to Disposal

Follow these step-by-step procedures for the safe handling and disposal of sulfate monohydrates.

1. Preparation and Handling:

• Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling the powder form to avoid dust inhalation.[5][7][8]

• Personal Hygiene: Wash hands thoroughly with soap and water after handling, and before eating, drinking, or smoking.[5][7]

• Safe Handling Practices: Avoid creating dust.[8] Do not breathe dust or fumes.[5][9] Avoid contact with skin, eyes, and clothing.[5][9] Keep containers securely sealed when not in use.[5]

2. In Case of a Spill:

• Evacuate: Evacuate unnecessary personnel from the area.

• Ventilate: Ensure the area is well-ventilated.

• Containment: Prevent further leakage or spillage if it is safe to do so.[8] Do not let the product enter drains.[8]

• Cleanup: Carefully sweep up the spilled material and place it in a suitable, closed container for disposal.[8] Avoid generating dust. Use appropriate PPE during cleanup.

3. Disposal Plan:

• Waste Characterization: All chemical waste must be treated as hazardous unless otherwise determined.

• Containerization: Dispose of sulfate monohydrate waste in a designated, labeled, and sealed container. Do not mix with incompatible materials.

• Disposal Method: Dispose of contents and container in accordance with local, regional, and national regulations at an authorized hazardous or special waste collection point.[5] Do not dispose of down the drain unless explicitly permitted by local regulations for very dilute, neutralized solutions of certain sulfates.[10]

Emergency Procedures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6][7] Seek immediate medical attention.[5][6]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water.[5][7] Seek medical attention if irritation develops or persists.

• Inhalation: Move the person to fresh air.[5][8] If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.[7][9] Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Visual Workflow for Handling Sulfate Monohydrate

The following diagram outlines the key steps and decision points for the safe handling and disposal of sulfate monohydrates in a laboratory setting.

Caption: Logical workflow for the safe handling and disposal of sulfate monohydrate.

References

• 1. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 2. benchchem.com [benchchem.com]
• 3. hazmatschool.com [hazmatschool.com]
• 4. trimaco.com [trimaco.com]
• 5. nexchem.co.uk [nexchem.co.uk]
• 6. carlroth.com [carlroth.com]
• 7. valudor.com [valudor.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. carlroth.com [carlroth.com]
• 10. epfl.ch [epfl.ch]